Venalot

• CAS: 39291-13-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Mechanisms of Action of Coumarin and Troxerutin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular mechanisms underlying the therapeutic effects of coumarin (B35378) and troxerutin (B1681598). It is designed to be a valuable resource for researchers, scientists, and professionals involved in drug development, offering detailed insights into the signaling pathways, quantitative efficacy, and experimental methodologies associated with these two compounds.

Core Mechanisms of Action

Coumarin and its derivatives, along with the flavonoid troxerutin, exhibit a broad spectrum of pharmacological activities, primarily centered around their anti-inflammatory, antioxidant, and vasoprotective properties. At the molecular level, these compounds modulate key signaling pathways and enzymatic activities that are critical in the pathogenesis of various inflammatory and vascular disorders.

Coumarin: A Multi-Targeted Modulator

Coumarins are a class of benzopyrone compounds that demonstrate significant anti-inflammatory, anticoagulant, and antioxidant effects.[1][2] Their mechanisms of action are diverse and involve the modulation of several key cellular processes.

A primary anti-inflammatory mechanism of coumarin and its derivatives is the inhibition of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are crucial for the biosynthesis of prostaglandins (B1171923) and leukotrienes, key mediators of inflammation.[3][4] Furthermore, coumarins have been shown to modulate the nuclear factor-kappa B (NF-κB) signaling pathway, a central regulator of inflammation.[5] By inhibiting the activation of NF-κB, coumarins can suppress the expression of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).[3][6]

In addition to their anti-inflammatory effects, certain coumarin derivatives, notably warfarin, are potent anticoagulants. This activity is primarily achieved through the inhibition of the vitamin K epoxide reductase complex subunit 1 (VKORC1), an enzyme essential for the recycling of vitamin K, which is a necessary cofactor for the synthesis of several clotting factors.

Coumarins also exhibit antioxidant properties by activating the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[7] Nrf2 is a transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes.

Troxerutin: A Potent Antioxidant and Vasoprotective Agent

Troxerutin, a semi-synthetic derivative of the natural bioflavonoid rutin, is well-recognized for its potent antioxidant and vasoprotective effects.[8][9] Its multifaceted mechanism of action targets key pathways involved in oxidative stress and vascular inflammation.

The primary mechanism of troxerutin is its ability to scavenge free radicals and reduce oxidative stress.[8][10] This is achieved through direct radical scavenging and by enhancing the activity of endogenous antioxidant enzymes. Troxerutin also modulates critical signaling pathways, including the activation of the Nrf2 pathway, which leads to the upregulation of antioxidant enzymes, and the inhibition of the NF-κB pathway, resulting in a decrease in the production of pro-inflammatory cytokines and adhesion molecules like intercellular adhesion molecule-1 (ICAM-1).[8][11][12]

Troxerutin's vasoprotective effects are attributed to its ability to strengthen capillary walls, reduce capillary permeability, and improve microcirculation.[13][14] These actions are beneficial in conditions such as chronic venous insufficiency.

Quantitative Data Summary

The following tables summarize the quantitative data on the efficacy of coumarin and troxerutin from various in vitro and in vivo studies.

Table 1: Anti-inflammatory and COX Inhibitory Activity of Coumarin Derivatives

Compound/Derivative	Assay	Target/Cell Line	IC50 / Effect	Reference
Coumarin Derivative (C2)	COX-2 Inhibition	RAW 264.7 cells	IC50: 25.09 µM	[15]
Coumarin Derivative (C3)	COX-2 Inhibition	RAW 264.7 cells	IC50: 12.2 µM	[15]
Daphnetin	LTB4 Inhibition	Rat peritoneal leukocytes	IC50: 1-75 µM	[16]
4-methylesculetin	LTB4 Inhibition	Rat peritoneal leukocytes	IC50: 1-75 µM	[16]
Daphnetin	TXB2 Inhibition	Rat peritoneal leukocytes	IC50: 1-75 µM	[16]

Table 2: Antioxidant Activity of Troxerutin

Assay	Method	Result	Reference
DPPH Radical Scavenging	In vitro	37.9% scavenging at 50 µg/mL	[17]
ABTS Radical Scavenging	In vitro	31.7% scavenging at 50 µg/mL	[17]
Superoxide Anion Scavenging	In vitro	32.8% scavenging at 50 µg/mL	[17]

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate the key signaling pathways modulated by coumarin and troxerutin, as well as a typical experimental workflow for assessing their anti-inflammatory activity.

Caption: Coumarin's inhibition of the NF-κB signaling pathway.

Caption: Troxerutin's activation of the Nrf2 antioxidant pathway.

Caption: A typical experimental workflow for in vitro anti-inflammatory assays.

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments cited in the investigation of coumarin and troxerutin's mechanisms of action.

In Vitro Anti-inflammatory Assay in RAW 264.7 Macrophages

This protocol details the assessment of the anti-inflammatory effects of coumarin or troxerutin on lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophage cells.[6]

• Cell Culture: RAW 264.7 cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 humidified incubator.

• Cell Seeding: Cells are seeded in 6-well plates at a density of 5x10^5 cells/well and allowed to adhere for 24 hours.

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of the test compound (coumarin or troxerutin) for a pre-incubation period of 1 hour. Subsequently, cells are stimulated with 1 µg/mL of LPS for 24 hours.

• Nitric Oxide (NO) Measurement: The concentration of nitrite, a stable metabolite of NO, in the culture supernatant is measured using the Griess reagent system.

• Cytokine Measurement (ELISA): The levels of pro-inflammatory cytokines such as TNF-α and IL-6 in the culture supernatant are quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

• Western Blot Analysis:

  • Cell Lysis: Cells are washed with ice-cold phosphate-buffered saline (PBS) and lysed with RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Protein concentration in the lysates is determined using the Bradford or BCA protein assay.

  • SDS-PAGE and Transfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

  • Immunoblotting: The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. The membrane is then incubated with primary antibodies against target proteins (e.g., p-p65, p65, IκBα, Nrf2, HO-1, COX-2, and β-actin as a loading control) overnight at 4°C. After washing with TBST, the membrane is incubated with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This protocol outlines the procedure for determining the free radical scavenging activity of troxerutin.[17][18]

• Reagent Preparation: A 0.1 mM solution of DPPH in methanol (B129727) is prepared.

• Sample Preparation: Various concentrations of troxerutin are prepared in methanol.

• Reaction Mixture: 1 mL of the DPPH solution is mixed with 1 mL of each troxerutin concentration.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for 30 minutes.

• Absorbance Measurement: The absorbance of the solutions is measured at 517 nm using a spectrophotometer. A control containing 1 mL of DPPH solution and 1 mL of methanol is also measured.

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

• IC50 Determination: The IC50 value, which is the concentration of the sample required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of scavenging activity against the concentration of troxerutin.

Vitamin K Epoxide Reductase (VKOR) Inhibition Assay

This protocol describes a method to assess the inhibitory effect of coumarin derivatives on VKOR activity.[19]

• Microsome Preparation: Liver microsomes are prepared from rats.

• Reaction Mixture: The reaction mixture contains liver microsomes, dithiothreitol (B142953) (DTT) as a reducing agent, and vitamin K epoxide as the substrate in a suitable buffer.

• Inhibition Assay: Various concentrations of the coumarin derivative (e.g., warfarin) are added to the reaction mixture.

• Incubation: The reaction is initiated by the addition of the substrate and incubated at 37°C.

• Measurement of Vitamin K: The amount of vitamin K produced from the reduction of vitamin K epoxide is quantified using high-performance liquid chromatography (HPLC).

• Data Analysis: The inhibitory effect of the coumarin derivative is determined by measuring the reduction in vitamin K production compared to a control without the inhibitor. The IC50 value is then calculated.

References

• 1. Biological and Therapeutic Effects of Troxerutin: Molecular Signaling Pathways Come into View - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Natural Coumarins: Exploring the Pharmacological Complexity and Underlying Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]
• 5. benchchem.com [benchchem.com]
• 6. In vitro assesment of anti-inflammatory activities of coumarin and Indonesian cassia extract in RAW264.7 murine macrophage cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biological and Therapeutic Effects of Troxerutin: Molecular Signaling Pathways Come into View - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Biological and Therapeutic Effects of Troxerutin: Molecular Signaling Pathways Come into View -Journal of Pharmacopuncture | Korea Science [koreascience.kr]
• 10. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Anticancer mechanism of troxerutin via targeting Nrf2 and NF-κB signalling pathways in hepatocarcinoma cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. indigobiosciences.com [indigobiosciences.com]
• 14. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 15. journal-jop.org [journal-jop.org]
• 16. researchgate.net [researchgate.net]
• 17. In-vivo and In-vitro Antioxidant Activity of Troxerutin on Nickel Induced Toxicity in Experimental Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 18. iomcworld.com [iomcworld.com]
• 19. scholars.northwestern.edu [scholars.northwestern.edu]

A Deep Dive into the Pharmacological Profile of Venalot Depot: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

Venalot Depot is a combination pharmaceutical agent utilized in the management of venous and lymphatic circulatory disorders. This technical guide provides a comprehensive analysis of its pharmacological classification, the mechanisms of action of its active constituents, and a review of pertinent clinical and preclinical data. The core of Venalot Depot's therapeutic effect lies in the synergistic actions of its two active ingredients: Coumarin (B35378) and Troxerutin (B1681598). This document will elucidate their individual and combined effects on the vascular and lymphatic systems, supported by quantitative data, detailed experimental methodologies, and visual representations of key signaling pathways.

Pharmacological Classification

Venalot Depot is categorized as a venoactive and capillary-stabilizing agent . Its therapeutic action is derived from the distinct pharmacological classes of its components:

• Coumarin: A member of the benzopyrone family, coumarin is recognized for its lymphokinetic and anti-edema properties. It is crucial to distinguish this naturally derived coumarin from its synthetic anticoagulant derivatives like warfarin. The coumarin in Venalot Depot does not exert significant anticoagulant effects.[1][2][3]

• Troxerutin: A trihydroxyethylrutoside, troxerutin is a bioflavonoid belonging to the class of O-(β-hydroxyethyl)-rutosides. It is primarily classified as a vasoprotective and capillary-stabilizing agent, exerting significant antioxidant and anti-inflammatory effects.

The combination of these two agents in Venalot Depot provides a multi-faceted approach to treating chronic venous insufficiency (CVI) and lymphedema by addressing both impaired venous tone and lymphatic drainage.

Mechanism of Action

The therapeutic efficacy of Venalot Depot stems from the complementary mechanisms of its active ingredients.

Coumarin: Enhancement of Macrophage-Mediated Proteolysis

The primary mechanism of coumarin in the context of Venalot Depot is the stimulation of macrophage activity, leading to enhanced proteolysis of high-protein edemas.[4][5][6] In conditions like lymphedema, the accumulation of protein-rich fluid in the interstitial space overwhelms the lymphatic system's clearance capacity. Coumarin has been shown to increase the number and activity of macrophages in the affected tissues.[7] These activated macrophages then phagocytose and break down the excess interstitial proteins into smaller, more easily absorbable molecules, thereby reducing edema and facilitating fluid clearance.[4][5][6]

Troxerutin: Vasoprotection and Anti-inflammatory Effects

Troxerutin exerts its effects through several interconnected pathways, primarily centered on its antioxidant and anti-inflammatory properties.

• Capillary Stabilization: Troxerutin reinforces the capillary walls, reducing their permeability and fragility. This action helps to prevent the leakage of fluid, proteins, and blood cells into the interstitial space, a key factor in the development of venous edema.

• Antioxidant Activity: Troxerutin is a potent scavenger of reactive oxygen species (ROS). It mitigates oxidative stress, which plays a crucial role in endothelial dysfunction and inflammation associated with CVI. This antioxidant effect is partly mediated by the activation of the Nrf2 signaling pathway.[8][9]

• Anti-inflammatory Effects: Troxerutin modulates inflammatory processes by inhibiting the NF-κB signaling pathway.[9][10] This leads to a reduction in the expression of pro-inflammatory cytokines and adhesion molecules, thereby decreasing leukocyte adhesion and transmigration, key events in the inflammatory cascade of CVI.

Quantitative Data

Pharmacokinetic Parameters

The following table summarizes the key pharmacokinetic parameters for orally administered coumarin. Data for troxerutin pharmacokinetics from combination studies is limited.

Parameter	Coumarin (Mean ± SD)
Cmax (ng/mL)	735.46 ± 252.29
Tmax (h)	0.93 ± 0.57
AUC0–t (ng*h/mL)	1341.0 ± 515.0
T1/2 (h)	4.01 ± 0.85
Data from a study with a single oral administration of 1500 mg of coumarin (n=5).[1]

Clinical Efficacy in Chronic Venous Insufficiency (CVI)

A recent meta-analysis provided insights into the efficacy of the coumarin and troxerutin combination in CVI, although it highlighted the need for more robust studies.

Outcome Measure	Mean Difference (95% CI) vs. Diosmin + Hesperidin
Symptom Reduction	-2.28 (-3.44 to -1.11)
A negative mean difference suggests less improvement compared to the standard therapy in this particular analysis.[11]

Another study reported on the edema-protective effect of the combination therapy.

Parameter	Coumarin/Troxerutin Group	Placebo Group	p-value
Increase in Leg Volume (ml)	6.5 ± 12.1	36.7 ± 12.1	0.0402

Experimental Protocols

In Vitro Assessment of Macrophage Proteolysis by Coumarin

This protocol provides a general framework for assessing the effect of coumarin on macrophage-mediated proteolysis.

Objective: To determine if coumarin enhances the breakdown of proteins by macrophages in vitro.

Materials:

• Murine macrophage cell line (e.g., RAW 264.7)

• Coumarin solution

• Protein substrate (e.g., radiolabeled albumin or fluorescently tagged casein)

• Cell culture medium and supplements

• Trichloroacetic acid (TCA)

• Scintillation counter or fluorescence plate reader

Procedure:

• Cell Culture: Culture RAW 264.7 macrophages in appropriate medium until confluent.

• Treatment: Treat macrophages with varying concentrations of coumarin for a predetermined time (e.g., 24 hours). Include an untreated control group.

• Protein Substrate Addition: Add the protein substrate to the cell cultures and incubate for a specified period.

• Sample Collection: Collect the cell culture supernatant.

• Protein Precipitation: Precipitate intact proteins from the supernatant using TCA.

• Quantification of Proteolysis: Measure the amount of non-precipitated, smaller protein fragments (indicative of proteolysis) in the supernatant using a scintillation counter (for radiolabeled substrates) or a fluorescence plate reader (for fluorescently tagged substrates).

• Data Analysis: Compare the levels of proteolysis between coumarin-treated and control groups.

In Vitro Assessment of Troxerutin's Anti-inflammatory Effect (NF-κB Inhibition)

This protocol outlines a method to investigate the inhibitory effect of troxerutin on the NF-κB signaling pathway in macrophages.

Objective: To determine if troxerutin can inhibit the activation of the NF-κB pathway in response to an inflammatory stimulus.

Materials:

• Murine macrophage cell line (e.g., RAW 264.7)

• Troxerutin solution

• Lipopolysaccharide (LPS) as an inflammatory stimulus

• Reagents for Western blotting (antibodies against phospho-IκBα, total IκBα, and a loading control like β-actin)

• Reagents for immunofluorescence (antibodies against NF-κB p65 subunit)

• Cell culture medium and supplements

Procedure:

• Cell Culture: Seed RAW 264.7 macrophages in culture plates.

• Pre-treatment: Pre-treat the cells with different concentrations of troxerutin for a specified time (e.g., 1-2 hours).

• Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for a short period (e.g., 30-60 minutes).

• Western Blotting for IκBα Phosphorylation:

  • Lyse the cells and collect protein extracts.

  • Perform SDS-PAGE and transfer proteins to a membrane.

  • Probe the membrane with antibodies against phospho-IκBα and total IκBα to assess the level of IκBα phosphorylation, a key step in NF-κB activation.

• Immunofluorescence for NF-κB p65 Nuclear Translocation:

  • Fix and permeabilize the cells.

  • Stain the cells with an antibody against the p65 subunit of NF-κB and a nuclear counterstain (e.g., DAPI).

  • Visualize the subcellular localization of p65 using fluorescence microscopy. A decrease in nuclear p65 staining in troxerutin-treated cells indicates inhibition of NF-κB translocation.

• Data Analysis: Quantify the Western blot bands and the percentage of cells with nuclear p65 staining to determine the inhibitory effect of troxerutin on NF-κB activation.

Signaling Pathways and Experimental Workflows

References

• 1. Item - Main pharmacokinetic parameters for coumarin (COU), 7-hydroxycoumarin (7-HCOU) and o-coumaric acid (OCA) in human plasma after oral administration of 60 mL of guaco syrup spiked with 1500 mg of coumarin (n = 5). - Public Library of Science - Figshare [plos.figshare.com]
• 2. In vitro assesment of anti-inflammatory activities of coumarin and Indonesian cassia extract in RAW264.7 murine macrophage cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 4. An in vitro demonstration of proteolysis by macrophages and its increase with coumarin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Nrf2/ARE Signaling Pathway: Key Mediator in Oxidative Stress and Potential Therapeutic Target in ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Further evidence for the induction of proteolysis by coumarin in rats with various high-protein oedemas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Biological and Therapeutic Effects of Troxerutin: Molecular Signaling Pathways Come into View - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Anticancer mechanism of troxerutin via targeting Nrf2 and NF-κB signalling pathways in hepatocarcinoma cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Emerging Pharmacological Interventions for Chronic Venous Insufficiency: A Comprehensive Systematic Review and Meta-Analysis of Efficacy, Safety, and Therapeutic Advances - PMC [pmc.ncbi.nlm.nih.gov]

Therapeutic Effects and Biological Activities of Troxerutin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Troxerutin (B1681598), a trihydroxyethylated derivative of the natural bioflavonoid rutin, has garnered significant scientific interest due to its wide spectrum of pharmacological activities.[1] Found in various plants, including tea, coffee, and cereals, this compound exhibits potent antioxidant, anti-inflammatory, neuroprotective, cardioprotective, and anti-diabetic properties.[2][3] Clinical trials have also demonstrated its efficacy in managing conditions such as chronic venous insufficiency.[1] This technical guide provides an in-depth overview of the therapeutic effects and biological activities of troxerutin, with a focus on quantitative data, detailed experimental methodologies, and the underlying molecular signaling pathways.

Quantitative Data Summary

The following tables summarize the quantitative findings from key preclinical and clinical studies, providing a comparative overview of troxerutin's efficacy across various models and assays.

Table 1: In Vitro Cytotoxicity of Troxerutin

Cell Line	Cancer Type	IC50 Value (µg/mL)	Incubation Time (hours)	Reference
KB	Oral Carcinoma	50	48	[4]
HeLa	Cervical Cancer	320	24	[4]

Table 2: Antioxidant and Anti-inflammatory Effects of Troxerutin

Parameter	Model System	Troxerutin Concentration/Dose	Observed Effect	Reference
DPPH Radical Scavenging	In vitro	50 µg/mL	37.9% scavenging activity	[5]
ABTS Radical Scavenging	In vitro	50 µg/mL	31.7% scavenging activity	[5]
Nitrite Levels	Adjuvant-Induced Arthritis (AIA) rats	200 mg/kg	42.24% decrease in plasma nitrite	[6]
TNF-α, IL-6, IL-1β, COX-2	LPS-stimulated RAW 264.7 cells	Not specified	Superior reduction compared to quercetin	[7]
TNF-α, IL-6	Male offspring of high-fat diet-fed rats	150 mg/kg/day	Significant decrease in serum and hippocampus	[2]

Table 3: Effects of Troxerutin on Diabetic Complications

Parameter	Model System	Troxerutin Dose	Observed Effect	Reference
Blood Glucose	Alloxan-induced diabetic rats	150 mg/kg/day	Significant reduction	[8]
Malondialdehyde (MDA)	Aortic tissue of diabetic rats	150 mg/kg/day	Decrease from 9.3 ± 1.2 to 5.1 ± 0.3 nmol/mL	[9]
VEGF Upregulation	Human Retinal Endothelial Cells (High Glucose)	1 mM	Counteracted the increase in VEGF	[10]
Learning and Memory	STZ-induced diabetic rats	60 mg/kg/day for 12 weeks	Significantly improved	[11]

Table 4: Clinical Efficacy of Troxerutin in Chronic Venous Insufficiency (CVI)

Parameter	Study Design	Troxerutin Dose	Observed Effect	Reference
Leg Volume	Double-blind, randomized controlled trial	900 mg/day for 12 weeks	-73.2 ± 97.1 ml x week reduction	[4]
Leg Aching & Venous Function Score	Double-blind, multicentre, prospective controlled trial	3500 mg/day for 2 months	83% improvement in leg aching; significant improvement in venous function score	[12]
Recurrence of Leg Volume Increase	Double-blind, placebo-controlled randomized study (with compression stockings)	540 mg/day for 12 weeks (in combination with coumarin)	Increase of 6.5 ± 12.1 ml vs. 36.7 ± 12.1 ml in placebo group after ceasing stockings

Signaling Pathways Modulated by Troxerutin

Troxerutin exerts its diverse biological effects by modulating several key intracellular signaling pathways. The following diagrams, generated using the DOT language, illustrate these complex interactions.

Antioxidant and Anti-inflammatory Signaling

Troxerutin enhances the cellular antioxidant defense system primarily through the activation of the Nrf2 pathway. It also suppresses inflammatory responses by inhibiting the NF-κB signaling cascade.

Troxerutin's modulation of Nrf2 and NF-κB pathways.

Neuroprotective Signaling

In neurodegenerative disease models, troxerutin has been shown to exert protective effects through the activation of pro-survival pathways such as PI3K/Akt.

Neuroprotective signaling of troxerutin via PI3K/Akt.

Cardioprotective and Vasculoprotective Signaling in Diabetes

Troxerutin mitigates diabetic complications by modulating pathways involved in endothelial dysfunction and inflammation.

Troxerutin's protective effects in diabetic vascular complications.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature to facilitate the replication and extension of these findings.

In Vitro Cell Viability (MTT Assay)

This protocol is used to determine the cytotoxic effects of troxerutin on cancer cell lines.[4]

• Cell Seeding:

  • Culture the selected cancer cell line (e.g., HeLa, KB) to 70-80% confluency.

  • Trypsinize, centrifuge, and resuspend cells in fresh complete medium.

  • Seed 1 x 104 cells per well in a 96-well plate.

  • Incubate for 24 hours at 37°C in a humidified CO2 incubator.[4]

• Troxerutin Treatment:

  • Prepare a stock solution of troxerutin in a suitable solvent (e.g., DMSO or sterile distilled water).[4]

  • Perform serial dilutions in complete cell culture medium to achieve the desired final concentrations.

  • Replace the medium in the 96-well plate with 100 µL of the troxerutin-containing medium.

  • Include vehicle controls (medium with solvent) and negative controls (medium only).

  • Incubate for the desired treatment period (e.g., 24 or 48 hours).[4]

• MTT Assay:

  • Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 2-4 hours at 37°C.[4]

  • Remove the MTT-containing medium.

  • Add 100-150 µL of a solubilization solution (e.g., DMSO) to each well.[4]

  • Shake the plate on an orbital shaker for 10-15 minutes.

• Data Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the control.

  • Plot a dose-response curve to determine the IC50 value.[4]

Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

This flow cytometry-based assay quantifies apoptosis induced by troxerutin.

• Cell Treatment and Harvesting:

  • Treat cells with the desired concentrations of troxerutin for the specified duration.

  • Collect both floating and adherent cells.

  • Wash the cells twice with cold PBS.

• Staining:

  • Resuspend the cell pellet in 1X Annexin V binding buffer.

  • Add Annexin V-FITC and Propidium Iodide (PI) staining solutions.

  • Incubate for 15-20 minutes at room temperature in the dark.[13]

• Flow Cytometry Analysis:

  • Add 1X Binding Buffer to each tube.

  • Analyze the cells immediately by flow cytometry.

  • Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Western Blot Analysis for PI3K/Akt Pathway

This protocol details the assessment of protein expression and phosphorylation in the PI3K/Akt pathway.

• Cell Lysis and Protein Quantification:

  • Treat cells with troxerutin as required.

  • Lyse cells in RIPA buffer with protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Denature protein lysates and load onto an SDS-polyacrylamide gel.

  • Perform electrophoresis to separate proteins by size.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with primary antibodies against total and phosphorylated forms of PI3K and Akt overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Data Analysis:

  • Quantify band intensities using densitometry software.

  • Normalize the levels of phosphorylated proteins to their respective total protein levels.

In Vivo Model of Streptozotocin-Induced Diabetic Nephropathy

This protocol describes the induction of diabetic nephropathy in rodents to study the protective effects of troxerutin.

• Induction of Diabetes:

  • Administer a single intraperitoneal injection of streptozotocin (B1681764) (STZ), typically 45-60 mg/kg, dissolved in citrate (B86180) buffer (pH 4.5) to fasted rodents.[14][15]

  • Confirm diabetes by measuring blood glucose levels; levels >250 mg/dL are generally considered diabetic.[14][15]

• Troxerutin Treatment:

  • Administer troxerutin orally (e.g., via gavage) at the desired dose (e.g., 150 mg/kg/day) for a specified period.

• Assessment of Renal Function and Injury:

  • Collect urine to measure the albumin-to-creatinine ratio.

  • Collect blood to measure serum creatinine (B1669602) and blood urea (B33335) nitrogen (BUN).

  • Harvest kidneys for histological analysis (e.g., H&E and PAS staining) to assess glomerular and tubular damage.

  • Perform molecular analysis on kidney tissue to evaluate markers of inflammation, oxidative stress, and fibrosis.

General Experimental Workflow

The following diagram illustrates a general workflow for investigating the therapeutic effects of troxerutin.

A general workflow for investigating troxerutin's therapeutic effects.

Conclusion

Troxerutin is a multifaceted flavonoid with a well-documented profile of therapeutic activities, including antioxidant, anti-inflammatory, neuroprotective, and vasculoprotective effects. Its mechanisms of action are complex, involving the modulation of key signaling pathways such as Nrf2/NF-κB and PI3K/Akt. The quantitative data and detailed experimental protocols presented in this guide provide a solid foundation for researchers and drug development professionals to further explore the therapeutic potential of troxerutin in a variety of disease contexts. Future research should focus on conducting large-scale, well-controlled clinical trials to unequivocally establish its efficacy in various human diseases and to further elucidate its molecular mechanisms of action.

References

• 1. researchgate.net [researchgate.net]
• 2. Effects of troxerutin on inflammatory cytokines and BDNF levels in male offspring of high-fat diet fed rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sketchviz.com [sketchviz.com]
• 4. Comparison between the efficacy and tolerability of oxerutins and troxerutin in the treatment of patients with chronic venous insufficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anticancer mechanism of troxerutin via targeting Nrf2 and NF-κB signalling pathways in hepatocarcinoma cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bosterbio.com [bosterbio.com]
• 7. Anti-Inflammatory Effects of Quercetin, Rutin, and Troxerutin Result From the Inhibition of NO Production and the Reduction of COX-2 Levels in RAW 264.7 Cells Treated with LPS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Troxerutin alleviates kidney injury in rats via PI3K/AKT pathway by enhancing MAP4 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effect of troxerutin in counteracting hyperglycemia-induced VEGF upregulation in endothelial cells: a new option to target early stages of diabetic retinopathy? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Troxerutin exerts neuroprotection in 6-hydroxydopamine lesion rat model of Parkinson's disease: Possible involvement of PI3K/ERβ signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Double-Blind Trial of the Efficacy of Troxerutin in Chronic Venous Insufficiency | Semantic Scholar [semanticscholar.org]
• 13. benchchem.com [benchchem.com]
• 14. A Simplified and Robust Model for the Study of Diabetic Nephropathy: Streptozotocin-Induced Diabetic Mice Fed a High-Protein Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Effect of Prunetin on Streptozotocin-Induced Diabetic Nephropathy in Rats - a Biochemical and Molecular Approach [biomolther.org]

A Technical Guide to the Antioxidant and Anti-inflammatory Properties of Troxerutin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Troxerutin (B1681598), a trihydroxyethylated derivative of the natural bioflavonoid rutin, has garnered significant scientific interest for its potent pharmacological activities.[1][2][3] Found in various plants, including tea, coffee, and cereals, this compound demonstrates a remarkable capacity to mitigate oxidative stress and inflammation, positioning it as a promising therapeutic agent for a spectrum of chronic diseases.[2][3][4][5][6] This technical guide provides an in-depth examination of the molecular mechanisms underpinning troxerutin's antioxidant and anti-inflammatory effects. It summarizes key quantitative data from preclinical studies, presents detailed experimental protocols for assessing its efficacy, and visualizes the complex signaling pathways it modulates. This document serves as a comprehensive resource for professionals engaged in the research and development of novel antioxidant and anti-inflammatory therapeutics.

Antioxidant Properties of Troxerutin

Troxerutin's antioxidant activity is a cornerstone of its therapeutic potential, operating through a multi-pronged mechanism that involves direct radical scavenging and reinforcement of endogenous antioxidant systems.[7][8]

Mechanism of Action

Troxerutin's antioxidant strategy is multifaceted:

• Direct Scavenging of Reactive Oxygen Species (ROS): Troxerutin can directly neutralize harmful free radicals, thereby protecting cellular components like lipids, proteins, and DNA from oxidative damage.[5][7]

• Enhancement of Endogenous Antioxidant Enzymes: It boosts the body's own defense systems by increasing the activity of key antioxidant enzymes such as Superoxide Dismutase (SOD), Catalase (CAT), and Glutathione (B108866) Peroxidase (GPx).[2][8][9] Simultaneously, it elevates levels of non-enzymatic antioxidants like glutathione (GSH).[2][9]

• Activation of the Nrf2 Signaling Pathway: A primary mechanism of troxerutin is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway.[2][4][7][10] Nrf2 is a critical transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes, including heme oxygenase-1 (HO-1).[11][12]

Quantitative Data: In Vitro Antioxidant Activity

The free radical scavenging ability of troxerutin has been quantified using various in vitro assays. The data below is compiled from studies assessing its efficacy against different types of radicals.

Assay Type	Substrate/Radical	Concentration (µg/mL)	% Scavenging Activity	Reference Compound	Cite
DPPH Radical Scavenging	DPPH	50	37.9%	Ascorbic Acid	[13]
ABTS Radical Scavenging	ABTS•+	50	31.7%	-	[13]
Hydroxyl Radical Scavenging	•OH	50	45.7%	Ascorbic Acid	[13]
Superoxide Anion Scavenging	O₂⁻	50	34.6%	Ascorbic Acid	[13]
AAPH-induced Erythrocyte Hemolysis	Peroxyl Radicals	-	Higher than Troxerutin	Troxerutin	[2]

Table 1: Summary of in vitro free radical scavenging activity of Troxerutin.

Experimental Protocol: DPPH Radical Scavenging Assay

This protocol outlines a common method for determining the free radical scavenging activity of troxerutin in vitro.[13]

• Preparation of Reagents:

  • Prepare a stock solution of Troxerutin in a suitable solvent (e.g., ethanol (B145695) or DMSO).

  • Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in ethanol. Keep this solution in the dark.

• Assay Procedure:

  • In a 96-well plate, add various concentrations of Troxerutin (e.g., 10-50 µg/mL).

  • Add the DPPH solution to each well.

  • Include a control group containing only the solvent and DPPH solution. Ascorbic acid can be used as a positive control.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement:

  • Measure the absorbance of the solution at 517 nm using a microplate reader.

• Calculation:

  • The percentage of DPPH radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the control and A_sample is the absorbance of the sample with Troxerutin.

Visualization: Nrf2 Activation Pathway

Anti-inflammatory Properties of Troxerutin

Troxerutin exerts significant anti-inflammatory effects by intervening in critical signaling cascades that govern the inflammatory response.[1][6]

Mechanism of Action

The anti-inflammatory action of troxerutin is primarily achieved through:

• Inhibition of the NF-κB Pathway: Troxerutin is a potent inhibitor of the Nuclear Factor-kappa B (NF-κB) signaling pathway, a master regulator of inflammation.[1][11][14] It prevents the phosphorylation and subsequent degradation of the inhibitory protein IκBα.[1] This action keeps the NF-κB p50/p65 heterodimer sequestered in the cytoplasm, blocking its translocation to the nucleus and preventing the transcription of pro-inflammatory genes.[1][10]

• Suppression of MAPK Pathway: Troxerutin has been shown to suppress the phosphorylation and activation of mitogen-activated protein kinases (MAPKs), including p38, JNK, and ERK.[15][16][17][18] These pathways are crucial for transducing extracellular signals into cellular inflammatory responses.

• Downregulation of Pro-inflammatory Mediators: By inhibiting NF-κB and MAPK pathways, troxerutin effectively reduces the production and expression of numerous pro-inflammatory molecules, including cytokines (TNF-α, IL-6, IL-1β), enzymes (COX-2, iNOS), and adhesion molecules (ICAM-1, VCAM).[5][10][17][19]

Quantitative Data: Modulation of Inflammatory Markers

The following tables summarize the quantitative effects of troxerutin on key inflammatory mediators in various preclinical models.

Model System	Mediator	Treatment	% Reduction / Effect	Cite
High-Fat Diet Fed Rats (Offspring Hippocampus)	TNF-α	150 mg/kg/day Troxerutin during pregnancy	Significant decrease vs. HFD offspring	[20][21]
High-Fat Diet Fed Rats (Offspring Hippocampus)	IL-6	150 mg/kg/day Troxerutin during pregnancy	Significant decrease vs. HFD offspring	[20][21]
Sepsis Model (Rats)	TNF-α	130 mg/kg Troxerutin, subcutaneously	Significant decrease vs. control group	[22]
Sepsis Model (Rats)	IL-1	130 mg/kg Troxerutin, subcutaneously	Significant decrease vs. control group	[22]
EAE Model (Mice)	IL-17	135 mg/kg/day Troxerutin	Significant decrease	[23]
EAE Model (Mice)	TNF-α	135 mg/kg/day Troxerutin	Significant decrease	[23]
Diabetic Rats (Aortic Tissue)	TNF-α	150 mg/kg/day Troxerutin for one month	Significantly reversed diabetes-induced increase	[19]
Diabetic Rats (Aortic Tissue)	IL-1β	150 mg/kg/day Troxerutin for one month	Significantly reversed diabetes-induced increase	[19]
Diabetic Rats (Aortic Tissue)	IL-6	150 mg/kg/day Troxerutin for one month	Significantly reversed diabetes-induced increase	[19]

Table 2: In Vivo effects of Troxerutin on pro-inflammatory cytokine levels.

Model System	Mediator	Treatment	Effect	Cite
LPS-stimulated RAW 264.7 Cells	COX-2	Troxerutin	Significant reduction in protein expression	[24]
AGE-administered Human Chondrocytes	COX-2	Troxerutin pretreatment	Inhibited AGE-induced production	[17]
AGE-administered Human Chondrocytes	iNOS	Troxerutin pretreatment	Inhibited AGE-induced production	[17]
Cisplatin-treated Rats (Kidney)	iNOS	150 mg/kg/day Troxerutin	Significantly decreased levels	[9]
Diabetic Rats (Aortic Tissue)	COX-II	150 mg/kg/day Troxerutin	Significantly reversed diabetes-induced increase	[19]
Diabetic Rats (Aortic Tissue)	iNOS	150 mg/kg/day Troxerutin	Significantly reversed diabetes-induced increase	[19]
Type 2 Diabetes Rat Model (Heart)	NF-κB	Troxerutin	Significantly reduced protein expression	[14]
Adjuvant-Induced Arthritis (Rats)	Nitrite (B80452)	200 mg/kg Troxerutin	42.24% decrease in plasma nitrite vs. AIA group	[25]

Table 3: Effects of Troxerutin on inflammatory enzymes and transcription factors.

Experimental Protocols

This is a classic model for evaluating the acute anti-inflammatory activity of compounds.[26]

• Animal Acclimatization: Acclimate male Wistar rats (150-200g) for at least one week under standard laboratory conditions.

• Grouping: Randomly divide animals into groups: Vehicle control, Troxerutin-treated (various doses, e.g., 50, 100, 200 mg/kg), and a Positive control (e.g., Indomethacin).

• Compound Administration: Administer Troxerutin or vehicle via oral gavage one hour prior to carrageenan injection.

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer.

• Induction of Inflammation: Inject 0.1 mL of 1% (w/v) carrageenan solution in sterile saline subcutaneously into the plantar surface of the right hind paw.

• Paw Volume Measurement: Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

• Data Analysis: Calculate the percentage of edema inhibition for each group compared to the vehicle control group.

This protocol describes the quantification of pro-inflammatory cytokines from cell culture supernatants or tissue homogenates.[16][26]

• Sample Preparation:

  • Cell Culture: Seed cells (e.g., BV2 microglia or RAW 264.7 macrophages) in a multi-well plate. Pre-treat with various concentrations of Troxerutin for 1-2 hours. Stimulate with an inflammatory agent like Lipopolysaccharide (LPS). Collect the culture supernatant at a specified time point (e.g., 24 hours).

  • Tissue Homogenate: Harvest tissues from in vivo experiments, homogenize in an appropriate lysis buffer containing protease inhibitors, and centrifuge to collect the supernatant.

• ELISA Procedure:

  • Use a commercial ELISA kit specific for the cytokine of interest (e.g., TNF-α, IL-6).

  • Coat a 96-well plate with the capture antibody.

  • Add standards, controls, and samples (supernatants or homogenates) to the wells and incubate.

  • Wash the plate and add the detection antibody.

  • Wash again and add the enzyme conjugate (e.g., HRP-streptavidin).

  • Add the substrate solution and stop the reaction.

• Measurement and Analysis:

  • Read the absorbance at the appropriate wavelength (e.g., 450 nm).

  • Generate a standard curve and calculate the concentration of the cytokine in the samples.

Visualizations: Anti-inflammatory Signaling Pathways

Conclusion

Troxerutin exhibits robust and multifaceted antioxidant and anti-inflammatory properties, validated through extensive in vitro and in vivo research. Its ability to directly scavenge free radicals, enhance endogenous antioxidant defenses via Nrf2 activation, and suppress pro-inflammatory signaling through the inhibition of NF-κB and MAPK pathways underscores its significant therapeutic potential. The comprehensive data and methodologies presented in this guide provide a solid foundation for researchers and drug development professionals to further explore and harness the capabilities of troxerutin in the ongoing effort to combat inflammation- and oxidative stress-related pathologies.

References

• 1. benchchem.com [benchchem.com]
• 2. Biological and Therapeutic Effects of Troxerutin: Molecular Signaling Pathways Come into View - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biological and Therapeutic Effects of Troxerutin: Molecular Signaling Pathways Come into View -Journal of Pharmacopuncture [koreascience.kr]
• 4. The Protective Roles and Molecular Mechanisms of Troxerutin (Vitamin P4) for the Treatment of Chronic Diseases: A Mechanistic Review - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. What is Troxerutin used for? [synapse.patsnap.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Troxerutin alleviates kidney injury in rats via PI3K/AKT pathway by enhancing MAP4 expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. journal-jop.org [journal-jop.org]
• 11. Troxerutin attenuates LPS-induced inflammation in BV2 microglial cells involving Nrf2 activation and NF-κB pathway inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Anticancer mechanism of troxerutin via targeting Nrf2 and NF-κB signalling pathways in hepatocarcinoma cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. In-vivo and In-vitro Antioxidant Activity of Troxerutin on Nickel Induced Toxicity in Experimental Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Troxerutin protects against diabetic cardiomyopathy through NF-κB/AKT/IRS1 in a rat model of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Troxerutin suppress inflammation response and oxidative stress in jellyfish dermatitis by activating Nrf2/HO-1 signaling pathway [frontiersin.org]
• 16. Troxerutin suppress inflammation response and oxidative stress in jellyfish dermatitis by activating Nrf2/HO-1 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Troxerutin suppresses the inflammatory response in advanced glycation end-product-administered chondrocytes and attenuates mouse osteoarthritis development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Troxerutin suppress inflammation response and oxidative stress in jellyfish dermatitis by activating Nrf2/HO-1 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Effects of troxerutin on vascular inflammatory mediators and expression of microRNA-146a/NF-κB signaling pathway in aorta of healthy and diabetic rats - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Effects of troxerutin on inflammatory cytokines and BDNF levels in male offspring of high-fat diet fed rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Effects of troxerutin on inflammatory cytokines and BDNF levels in male offspring of high-fat diet fed rats - PMC [pmc.ncbi.nlm.nih.gov]
• 22. ijvst.um.ac.ir [ijvst.um.ac.ir]
• 23. THE EFFECT OF TROXEROTIN ON PRO-INFLAMMATORY CYTOKINES AND LYMPHOCYTE PROLIFERATION IN AN ANIMAL MODEL OF AUTOIMMUNE EXPERIMENTAL ENCEPHALOMYELITIS - Studies in Medical Sciences - مجله مطالعات علوم پزشکی [umj.umsu.ac.ir]
• 24. Anti-Inflammatory Effects of Quercetin, Rutin, and Troxerutin Result From the Inhibition of NO Production and the Reduction of COX-2 Levels in RAW 264.7 Cells Treated with LPS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Frontiers | Troxerutin-Mediated Complement Pathway Inhibition is a Disease-Modifying Treatment for Inflammatory Arthritis [frontiersin.org]
• 26. benchchem.com [benchchem.com]

Physicochemical Characteristics of Troxerutin: A Technical Guide

Introduction

Troxerutin (B1681598), also known as Vitamin P4, is a semi-synthetic derivative of the natural bioflavonoid rutin.[1][2] It is chemically designated as 7,3′,4′-tris[O-(2-hydroxyethyl)]rutin.[3] Widely recognized for its significant pharmacological properties, troxerutin exhibits potent antioxidant, anti-inflammatory, and vasoprotective effects.[1][4][5] These therapeutic activities have led to its use in the management of chronic venous insufficiency, hemorrhoids, and other vascular disorders.[4][5][6] This technical guide provides a comprehensive overview of the core physicochemical characteristics of troxerutin, details the experimental methodologies for its analysis, and elucidates the key signaling pathways it modulates, offering crucial insights for researchers, scientists, and professionals in drug development.

Physicochemical Properties

The physicochemical properties of a compound are fundamental to understanding its behavior in both chemical and biological systems. These parameters influence its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation development.

General and Calculated Properties

A summary of the general and computationally predicted physicochemical properties of troxerutin is presented in Table 1. These parameters are essential for predicting the compound's behavior and for the development of analytical methods.

Property	Value	Reference
Molecular Formula	C₃₃H₄₂O₁₉	[7][8][9]
Molecular Weight	742.68 g/mol	[1][8][9][10]
IUPAC Name	2-[3,4-bis(2-hydroxyethoxy)phenyl]-5-hydroxy-7-(2-hydroxyethoxy)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one	[7]
CAS Number	7085-55-4	[7][8]
Synonyms	Vitamin P4, Venoruton P4, 3',4',7-Tris(hydroxyethyl)rutin, Trihydroxyethylrutin	[1][7][8]
Appearance	Yellow or yellowish-green, crystalline, hygroscopic powder	[1][6][8]
Hydrogen Bond Donor Count	10	[7][11]
Hydrogen Bond Acceptor Count	19	[7][11]
Rotatable Bond Count	15	[11]
Predicted pKa	5.92 ± 0.40	[10][11]
Predicted LogP (XLogP3)	-2.4	[7][11]

Experimental Physicochemical Data

The experimentally determined physicochemical properties of troxerutin are summarized in Table 2. These values provide an accurate representation of the compound's physical characteristics.

Property	Value	Method/Conditions	Reference
Melting Point	181 - 186 °C	Not Specified	[3][7][8][12]
Solubility	Freely soluble in water; slightly soluble in ethanol; practically insoluble in methylene (B1212753) chloride. Soluble in glycerol (B35011) and propylene (B89431) glycol.	Standard solubility tests	[3][6][10][12]
~1 mg/mL	in PBS (pH 7.2)	[13]
≥74.3 mg/mL	in DMSO	[9]
UV Absorbance (λmax)	348 nm	in 0.1M Acetic Acid	[14][15]
254 nm	in Phosphate buffer:Acetonitrile:Methanol	[15]
Fluorescence	Emission: 455 nm	Excitation: 350 nm (in Ethanol)	[16]
Optical Rotation	[α]²⁰D = -53° to -49°	c=1 in Pyridine	[8]

Experimental Protocols

The characterization and quantification of troxerutin are crucial for quality control, stability studies, and pharmacokinetic analysis. Various analytical techniques are employed for this purpose.

UV-Visible Spectrophotometry

This method is widely used for the quantification of troxerutin in bulk and pharmaceutical dosage forms due to its simplicity and cost-effectiveness. The method is based on the Beer-Lambert law, where the absorbance of a solution is directly proportional to the concentration of the analyte.[14]

• Principle: Troxerutin exhibits a characteristic absorption maximum (λmax) in the ultraviolet region, which is used for its quantification.[14]

• Instrumentation: A standard double-beam UV-Visible spectrophotometer.

• Methodology:

  • Solvent Preparation: A 0.1M acetic acid solution is typically used as the solvent and blank.[14][15]

  • Standard Stock Solution Preparation: Accurately weigh 25 mg of troxerutin reference standard and dissolve it in a 50 mL volumetric flask with 0.1M acetic acid to obtain a concentration of 500 µg/mL.[14]

  • Working Standard Solutions: Prepare a series of dilutions from the stock solution to create calibration standards (e.g., 5-25 µg/mL).[15]

  • Sample Preparation (Tablets): Weigh and powder twenty tablets. Transfer an amount of powder equivalent to 25 mg of troxerutin to a 100 mL volumetric flask. Add 10 mL of 0.1M acetic acid and sonicate for 10 minutes to dissolve the drug. Dilute to volume with the same solvent.[14][15]

  • Analysis: Scan the standard solutions from 200-400 nm to determine the λmax, which is consistently found at 348 nm.[14][15] Measure the absorbance of both standard and sample solutions at 348 nm.

  • Quantification: Plot a calibration curve of absorbance versus concentration for the standard solutions. Use the regression equation to calculate the concentration of troxerutin in the sample solution.[14]

Workflow for UV-Vis Spectrophotometric Analysis.

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC (RP-HPLC) is a highly specific, precise, and accurate method for the determination of troxerutin and its degradation products.[1][17]

• Principle: The method separates components of a mixture based on their differential partitioning between a nonpolar stationary phase (e.g., C18) and a polar mobile phase.

• Instrumentation: A standard HPLC system with a UV detector.

• Methodology (Example Protocol): [15]

  • Stationary Phase: C18 column.

  • Mobile Phase: A mixture of 20 mM Phosphate buffer (pH 8), Acetonitrile, and Methanol in a ratio of 60:25:15 (v/v/v).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Detection: UV detector set at 254 nm.

  • Quantification: An external standard calibration method is used. A calibration curve is constructed by plotting the peak area against the concentration of troxerutin standards.

Spectrofluorimetry

This technique offers high sensitivity for the determination of troxerutin.

• Principle: Troxerutin exhibits native fluorescence when excited at a specific wavelength. The intensity of the emitted light is proportional to its concentration.

• Instrumentation: A spectrofluorometer.

• Methodology: [16]

  • Solvent: Ethanol.

  • Excitation Wavelength (λex): 350 nm.

  • Emission Wavelength (λem): 455 nm.

  • Quantification: A calibration curve is prepared by plotting the relative fluorescence intensity (RFI) against the concentration of troxerutin standards.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR and ¹³C NMR are powerful tools for the structural elucidation and confirmation of troxerutin.

• Principle: NMR spectroscopy exploits the magnetic properties of atomic nuclei. It provides detailed information about the structure, dynamics, reaction state, and chemical environment of molecules.

• Methodology: The sample is dissolved in a suitable deuterated solvent (e.g., DMSO-d₆, D₂O) and the spectrum is acquired. The chemical shifts (δ), coupling constants (J), and integration of the proton signals in the ¹H NMR spectrum help in confirming the complex structure of the troxerutin molecule, including its flavonoid backbone and the attached sugar and hydroxyethyl (B10761427) moieties.[18][19]

Signaling Pathways

Troxerutin exerts its diverse pharmacological effects, including antioxidant and anti-inflammatory actions, by modulating multiple cellular signaling pathways.[4][20]

Antioxidant Signaling Pathways

The antioxidant activity of troxerutin is a cornerstone of its therapeutic effects. It can directly scavenge free radicals and also enhance the endogenous antioxidant defense systems.[21][22]

• Nrf2 Pathway: Troxerutin stimulates the nuclear translocation of Nuclear factor erythroid 2-related factor 2 (Nrf2), a key transcription factor that regulates the expression of antioxidant enzymes.[21][23] Upon activation, Nrf2 induces the expression of proteins like heme oxygenase-1 (HO-1), protecting cells from oxidative stress.[23]

• Inhibition of ROS Production: Troxerutin can inhibit the activity of NADPH oxidase (NOX), a major source of reactive oxygen species (ROS) production in cells.[20] This leads to a reduction in overall oxidative stress.

Anti-inflammatory Signaling Pathways

Chronic inflammation is a key factor in many vascular and metabolic diseases. Troxerutin demonstrates significant anti-inflammatory properties.

• NF-κB Pathway: Troxerutin can suppress the activation of Nuclear Factor-kappa B (NF-κB), a master regulator of inflammation.[1][21] It achieves this by inhibiting the expression of upstream regulators like IKKβ, which prevents the nuclear translocation of NF-κB and subsequently downregulates the expression of pro-inflammatory cytokines (e.g., TNF-α, IL-1β) and adhesion molecules.[1][23]

• NLRP3 Inflammasome: Troxerutin has been shown to inhibit the NLRP3 inflammasome, a multiprotein complex that plays a critical role in the inflammatory response by activating caspase-1 and processing pro-inflammatory cytokines.[1][24]

• PI3K/Akt Pathway: Troxerutin can activate the Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway.[1][20] This pathway is involved in promoting cell survival and has been linked to the anti-inflammatory and protective effects of troxerutin in various tissues.[1][25]

Troxerutin's Antioxidant & Anti-inflammatory Pathways.

Conclusion

Troxerutin is a multifaceted flavonoid with well-defined physicochemical properties that contribute to its therapeutic potential. Its high water solubility, a key characteristic, facilitates its formulation and bioavailability.[1][6] The analytical methods detailed in this guide, particularly UV-Vis spectrophotometry and HPLC, are robust and essential for ensuring the quality and consistency of troxerutin in pharmaceutical products. Furthermore, a deeper understanding of its mechanisms of action, centered on the modulation of critical signaling pathways like Nrf2, NF-κB, and PI3K/Akt, provides a solid scientific basis for its current clinical applications and opens avenues for future research into its protective effects against a range of diseases driven by oxidative stress and inflammation. This guide serves as a foundational resource for scientists and researchers dedicated to harnessing the full therapeutic potential of troxerutin.

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• 7. Troxerutin | C33H42O19 | CID 5486699 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 10. Troxerutin CAS#: 7085-55-4 [m.chemicalbook.com]
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• 17. Troxerutin, a mixture of O-hydroxyethyl derivatives of the natural flavonoid rutin: Chemical stability and analytical aspects [pubmed.ncbi.nlm.nih.gov]
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• 19. researchgate.net [researchgate.net]
• 20. Biological and Therapeutic Effects of Troxerutin: Molecular Signaling Pathways Come into View - PMC [pmc.ncbi.nlm.nih.gov]
• 21. The Protective Roles and Molecular Mechanisms of Troxerutin (Vitamin P4) for the Treatment of Chronic Diseases: A Mechanistic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 22. What is the mechanism of Troxerutin? [synapse.patsnap.com]
• 23. Anticancer mechanism of troxerutin via targeting Nrf2 and NF-κB signalling pathways in hepatocarcinoma cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. The Protective Roles and Molecular Mechanisms of Troxerutin (Vitamin P4) for the Treatment of Chronic Diseases: A Mechanistic Review - PubMed [pubmed.ncbi.nlm.nih.gov]

Troxerutin: A Semi-Synthetic Bioflavonoid Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Troxerutin (B1681598), a semi-synthetic derivative of the natural bioflavonoid rutin (B1680289), has garnered significant attention in the pharmaceutical and medical fields.[1][2] Also known as Vitamin P4, troxerutin is synthesized through the hydroxyethylation of rutin, a process that enhances its solubility and bioavailability.[3] This technical guide provides a comprehensive overview of troxerutin, focusing on its synthesis, physicochemical properties, pharmacokinetics, and mechanisms of action. Detailed experimental protocols and an exploration of its modulation of key signaling pathways are included to support further research and drug development efforts.

Troxerutin is primarily recognized for its potent antioxidant, anti-inflammatory, and vasoprotective properties.[4] It is clinically utilized in the management of chronic venous insufficiency and other vascular disorders.[5] Its therapeutic effects are attributed to its ability to scavenge free radicals, inhibit inflammatory cascades, and improve microcirculation.[4]

Synthesis and Chemical Structure

Troxerutin is a trihydroxyethylated derivative of rutin.[5] The synthesis predominantly involves the reaction of rutin with ethylene (B1197577) oxide in an alkaline environment, catalyzed by substances like sodium hydroxide.[6] This process targets the hydroxyl groups of the rutin molecule.

The chemical structure of troxerutin is formally described as 2-[3,4-bis(2-hydroxyethoxy)phenyl]-5-hydroxy-7-(2-hydroxyethoxy)-3-[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxy]chromen-4-one.[7]

Physicochemical and Pharmacokinetic Properties

The enhanced water solubility of troxerutin compared to its parent compound, rutin, is a key characteristic that improves its pharmacological profile.[3]

Physicochemical Properties

A summary of the key physicochemical properties of troxerutin is presented in Table 1.

Property	Value	Reference(s)
Molecular Formula	C₃₃H₄₂O₁₉	[7][8]
Molecular Weight	742.68 g/mol	[3][9]
Appearance	Yellowish-green, crystalline powder	[10]
Melting Point	181 °C	[11]
pKa	5.92 ± 0.40	[11]
Solubility	Freely soluble in water; Slightly soluble in ethanol; Practically insoluble in methylene (B1212753) chloride. Soluble in DMSO and dimethylformamide (~30 mg/mL).	[11][12][13]
XLogP3	-2.4	[7][8]

Table 1: Physicochemical Properties of Troxerutin

Pharmacokinetic Properties

Troxerutin is absorbed from the gastrointestinal tract, and its metabolism primarily occurs in the liver.[14] It is mainly excreted through the kidneys.[14] A summary of its pharmacokinetic parameters is provided in Table 2.

Parameter	Description	Reference(s)
Absorption	Primarily occurs in the small intestine.[14]	[14]
Distribution	Distributed throughout the body, with the ability to penetrate various tissues.[14]	[14]
Metabolism	Mainly metabolized in the liver, potentially involving Cytochrome P450 enzymes.[14]	[14]
Excretion	Primarily excreted through the kidneys.[14]	[14]
Half-life	Approximately 6-8 hours.	[3]

Table 2: Pharmacokinetic Profile of Troxerutin (ADME)

Mechanism of Action and Signaling Pathways

Troxerutin exerts its therapeutic effects through the modulation of several key signaling pathways, primarily related to its antioxidant and anti-inflammatory activities.

Antioxidant Effects

Troxerutin's antioxidant properties are central to its mechanism of action. It directly scavenges reactive oxygen species (ROS) and enhances the activity of endogenous antioxidant enzymes such as superoxide (B77818) dismutase (SOD) and glutathione (B108866) peroxidase (GPx).[15] This leads to a reduction in oxidative stress markers like malondialdehyde (MDA).[16][17][18]

Anti-inflammatory Effects

A significant aspect of troxerutin's anti-inflammatory action is its ability to inhibit the NF-κB (Nuclear Factor-kappa B) signaling pathway.[19] By suppressing the activation of NF-κB, troxerutin downregulates the expression of pro-inflammatory cytokines.[19]

Key Signaling Pathways

• NF-κB Signaling Pathway: Troxerutin inhibits the phosphorylation and degradation of IκBα, which prevents the nuclear translocation of the p65 subunit of NF-κB. This leads to a downstream reduction in the transcription of inflammatory genes.

• Nrf2 Signaling Pathway: Troxerutin can activate the Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway, a key regulator of the antioxidant response. This leads to the increased expression of antioxidant enzymes.[18]

• MAPK and PI3K/Akt Signaling Pathways: Evidence also suggests that troxerutin can modulate the Mitogen-Activated Protein Kinase (MAPK) and Phosphoinositide 3-kinase (PI3K)/Akt signaling pathways, which are involved in cell survival and inflammation.

Diagrams of Signaling Pathways and Synthesis

Caption: Synthesis of Troxerutin from Rutin.

Caption: Troxerutin's Inhibition of the NF-κB Signaling Pathway.

Caption: Troxerutin's Activation of the Nrf2 Antioxidant Pathway.

Efficacy Data

The efficacy of troxerutin has been demonstrated in numerous preclinical and clinical studies.

In Vitro Antioxidant Activity

Troxerutin exhibits significant free radical scavenging activity in various in vitro assays.

Assay	Concentration	% Scavenging Activity	Reference(s)
DPPH Radical Scavenging	50 µg/mL	37.9%	[20]
ABTS Radical Scavenging	50 µg/mL	31.7%	[20]
Hydroxyl Radical Scavenging	50 µg/mL	45.7%	[20]

Table 3: In Vitro Antioxidant Activity of Troxerutin

In Vivo Effects on Oxidative Stress Markers

Troxerutin has been shown to modulate key markers of oxidative stress in animal models.

Model	Treatment	Effect on MDA	Effect on SOD Activity	Effect on GPx Activity	Reference(s)
Diabetic Rats (Aortic Tissue)	150 mg/kg/day for 4 weeks	Decreased (9.3 ± 1.2 to 5.1 ± 0.3 nmol/mL)	-	Increased	[16]
Morphine Withdrawal in Mice	50, 100, 200 mg/kg	Significantly decreased	-	Increased	[17]
Aβ-induced Oxidative Stress in Rats	-	Significantly alleviated	Enhanced	Enhanced	[18]
LPS-treated Mice	-	Reduced	Increased	-	[19]

Table 4: In Vivo Effects of Troxerutin on Oxidative Stress Markers

Clinical Efficacy in Chronic Venous Insufficiency (CVI)

Clinical trials have demonstrated the efficacy of troxerutin in improving symptoms and physiological parameters associated with CVI.

Study Design	Treatment	Outcome	Result	p-value	Reference(s)
Double-blind, placebo-controlled	Troxerutin (3500 mg/day for 2 months)	Leg aching improvement	83% (vs. 23% in placebo)	< 0.001	[2]
Double-blind, placebo-controlled	Troxerutin	Erythrocyte aggregation (index M1 at D15)	Significantly better than placebo	< 0.05	[21]
Double-blind, placebo-controlled	Coumarin/Troxerutin (540 mg/day)	Recurrence of leg volume increase	6.5 ± 12.1 ml (vs. 36.7 ± 12.1 ml in placebo)	= 0.0402	[22]

Table 5: Clinical Efficacy of Troxerutin in Chronic Venous Insufficiency

Experimental Protocols

Cell Viability (MTT) Assay

This protocol is used to assess the cytotoxic effects of troxerutin on cultured cells.

• Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.[23]

• Materials:

  • Troxerutin

  • Cell line of interest

  • 96-well plate

  • Complete cell culture medium

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO)

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours to allow for attachment.[23]

  • Prepare serial dilutions of troxerutin in complete cell culture medium.

  • Remove the medium from the wells and add 100 µL of the troxerutin dilutions. Include vehicle and negative controls.[23]

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).[23]

  • Add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.[23]

  • Carefully remove the medium containing MTT.

  • Add 100-150 µL of solubilization solution to each well and shake for 10-15 minutes to dissolve the formazan crystals.[23]

  • Measure the absorbance at 570 nm using a microplate reader.[23]

  • Calculate cell viability as a percentage of the control and determine the IC50 value.[23]

Western Blot Analysis for NF-κB Pathway

This protocol is for the detection and quantification of key proteins in the NF-κB signaling pathway.

• Principle: This technique separates proteins by size using SDS-PAGE, transfers them to a membrane, and uses specific antibodies to detect target proteins.

• Materials:

  • Cell line (e.g., A549 cells)

  • Troxerutin

  • LPS (Lipopolysaccharide)

  • Lysis buffer with protease and phosphatase inhibitors

  • SDS-PAGE gels

  • PVDF or nitrocellulose membrane

  • Primary antibodies (e.g., anti-NF-κB p65, anti-IκBα, anti-p-IκBα)

  • HRP-conjugated secondary antibody

  • ECL substrate

  • Chemiluminescence imaging system

• Procedure:

  • Cell Treatment: Pre-treat cells with troxerutin for a specified time, then stimulate with LPS (e.g., 10 µg/mL) for 30 minutes (for IκBα phosphorylation) or 2-4 hours (for p65 expression).[24]

  • Cell Lysis: Wash cells with ice-cold PBS and lyse with ice-cold lysis buffer.[24]

  • Protein Quantification: Determine the protein concentration of the lysates.

  • SDS-PAGE: Load 20-40 µg of protein per lane onto an SDS-polyacrylamide gel and run at 100-120V.[24]

  • Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.[24]

  • Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat dry milk in TBST) for 1 hour.

  • Primary Antibody Incubation: Incubate the membrane with the primary antibody diluted in blocking buffer overnight at 4°C or for 1-2 hours at room temperature.

  • Washing: Wash the membrane three times with wash buffer (e.g., TBST) for 10 minutes each.

  • Secondary Antibody Incubation: Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Washing: Repeat the washing step.

  • Detection: Apply the ECL substrate and capture the chemiluminescent signal.[24]

  • Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).[24]

Conclusion

Troxerutin stands out as a promising semi-synthetic bioflavonoid with a well-defined safety and efficacy profile, particularly in the context of vascular disorders. Its multifaceted mechanism of action, centered on potent antioxidant and anti-inflammatory activities through the modulation of key signaling pathways like NF-κB and Nrf2, provides a strong rationale for its therapeutic use. The detailed physicochemical, pharmacokinetic, and efficacy data, along with the provided experimental protocols, offer a solid foundation for researchers and drug development professionals to further explore and harness the therapeutic potential of troxerutin. Future investigations could focus on optimizing its delivery systems and expanding its clinical applications to other inflammatory and oxidative stress-related diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. Double-Blind Trial of the Efficacy of Troxerutin in Chronic Venous Insufficiency | Semantic Scholar [semanticscholar.org]
• 3. Troxerutin: Uses, Benefits, Dosage, Side Effects & Clinical Research | Expert Guide China [sinochem-nanjing.com]
• 4. What is Troxerutin used for? [synapse.patsnap.com]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. CN1814613A - Method for preparing high-content troxerutin drug - Google Patents [patents.google.com]
• 7. Troxerutin | C33H42O19 | CID 5486699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Troxerutin-d12 | C33H42O19 | CID 163285594 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Troxerutin | CymitQuimica [cymitquimica.com]
• 10. troxerutin.com [troxerutin.com]
• 11. Troxerutin | 7085-55-4 [chemicalbook.com]
• 12. Troxerutin CAS#: 7085-55-4 [m.chemicalbook.com]
• 13. cdn.caymanchem.com [cdn.caymanchem.com]
• 14. The optimal bioavailability of troxerutin. [greenskybio.com]
• 15. benchchem.com [benchchem.com]
• 16. Beneficial Effect of Troxerutin on Diabetes-Induced Vascular Damages in Rat Aorta: Histopathological Alterations and Antioxidation Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 17. dergi.fabad.org.tr [dergi.fabad.org.tr]
• 18. journal-jop.org [journal-jop.org]
• 19. Dissecting the antidepressant effect of troxerutin: modulation of neuroinflammatory and oxidative stress biomarkers in lipopolysaccharide-treated mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. In-vivo and In-vitro Antioxidant Activity of Troxerutin on Nickel Induced Toxicity in Experimental Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Fibrinolysis and hemorheology in chronic venous insufficiency: a double blind study of troxerutin efficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. The efficacy and safety of a coumarin-/troxerutin-combination (SB-LOT) in patients with chronic venous insufficiency: a double blind placebo-controlled randomised study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. benchchem.com [benchchem.com]
• 24. benchchem.com [benchchem.com]

In Vitro Effects of Coumarin and Troxerutin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro effects of coumarin (B35378) and troxerutin (B1681598), two compounds of significant interest in pharmacology. This document summarizes key findings from various studies, presenting quantitative data, detailed experimental protocols, and visual representations of the underlying molecular mechanisms to facilitate further research and drug development.

Introduction

Coumarins are a class of naturally occurring phenolic compounds found in many plants, known for their diverse pharmacological properties, including antioxidant, anti-inflammatory, and anticancer activities.[1][2] Troxerutin, a naturally occurring bioflavonoid, has demonstrated significant therapeutic potential in managing vascular disorders, largely attributed to its multifaceted effects on vascular endothelial cells.[3] This guide delves into the in vitro studies that have elucidated the biological effects of these two compounds.

Quantitative Data Summary

The following tables summarize the quantitative data from various in vitro studies on coumarin and troxerutin, providing a comparative overview of their efficacy in different experimental models.

Table 1: Antioxidant Activity of Coumarin Derivatives

Compound	Assay	IC50 Value (µM)	Reference
Coumarin Compound I	DPPH Radical Scavenging	799.83	[4]
Coumarin Compound II	DPPH Radical Scavenging	712.85	[4]
Coumarin Compound III	DPPH Radical Scavenging	872.97	[4]
Ascorbic Acid (Standard)	DPPH Radical Scavenging	829.85	[4]

Table 2: Anti-inflammatory Activity of Troxerutin

Compound	Assay	IC50 Value (µM)	Reference
Troxerutin (TX)	Elastase Inhibition	11.5	[5][6]
Elastatinal (ELAS)	Elastase Inhibition	16.9	[5][6]

Table 3: Cytotoxic Effects of Coumarin Derivatives on Cancer Cell Lines

Compound	Cell Line	IC50 Value (µM)	Reference
Compound (2d)	MCF-7 (Breast Cancer)	2.54 ± 0.12	[7]
Compound (2b)	HeLa (Cervical Cancer)	5.23 ± 0.12	[7]
Compound (2a)	HepG2 (Liver Cancer)	8.57 ± 0.42	[7]
Compound (4)	HL60 (Leukemia)	8.09	[8]
Compound (8b)	HepG2 (Liver Cancer)	13.14	[8]

Table 4: In Vitro Antioxidant Activity of Troxerutin

Assay	Concentration (µg/mL)	Scavenging Activity (%)	Reference
DPPH Radical Scavenging	50	37.9	[9]
ABTS Radical Scavenging	50	31.7	[9]
Superoxide Radical Scavenging	50	32.8	[10]
Hydroxyl Radical Scavenging	50	45.7	[10]

Experimental Protocols

This section provides detailed methodologies for key in vitro experiments cited in the literature on coumarin and troxerutin.

Cell Viability and Cytotoxicity Assays

Objective: To determine the effect of coumarin and troxerutin on the viability and proliferation of cells.

• Cell Lines:

  • Human Umbilical Vein Endothelial Cells (HUVECs)[3]

  • Human Retinal Endothelial Cells (HRECs)[3]

  • RAW 264.7 Murine Macrophage Cell Line[11]

  • 3T3-L1 Adipocytes[5][6]

  • Peripheral Blood Mononuclear Cells (PBMC) and Human Hepatocellular Carcinoma Cells (HepG2/C3A)[12]

  • Human Hepatoblastoma (Hep G2) and Human Non-Small-Cell Lung Cancer (A549)[13]

• Methodology (MTT Assay):

  • Cell Seeding: Plate cells in 96-well plates at a desired density and allow them to adhere overnight.

  • Treatment: Treat the cells with various concentrations of the test compound (coumarin or troxerutin) for a specified duration (e.g., 24, 48, or 72 hours).[12][14]

  • MTT Addition: After incubation, remove the treatment medium and add MTT solution (e.g., 0.5 mg/mL in PBS) to each well.[14]

  • Incubation: Incubate the plates for 2-4 hours at 37°C to allow the formation of formazan (B1609692) crystals by viable cells.[14]

  • Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[14]

  • Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculation: Cell viability is expressed as a percentage of the control (untreated cells).

Antioxidant Activity Assays

Objective: To evaluate the free radical scavenging and antioxidant potential of coumarin and troxerutin.

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay:

  • Reaction Mixture: Prepare a reaction mixture containing the test compound at various concentrations and a solution of DPPH in a suitable solvent (e.g., methanol).[4][15]

  • Incubation: Incubate the mixture in the dark at room temperature for a specific period (e.g., 30 minutes).

  • Absorbance Measurement: Measure the decrease in absorbance of the DPPH solution at a specific wavelength (e.g., 517 nm).

  • Calculation: The percentage of scavenging activity is calculated by comparing the absorbance of the sample with that of the control (DPPH solution without the test compound).[4]

• Nitric Oxide (NO) Radical Scavenging Assay:

  • NO Generation: Generate nitric oxide from a sodium nitroprusside solution in a phosphate (B84403) buffer.

  • Treatment: Add the test compound at various concentrations to the NO-generating solution.

  • Incubation: Incubate the mixture at room temperature for a specific time.

  • Griess Reaction: Measure the amount of remaining nitrite (B80452) by adding Griess reagent.

  • Absorbance Measurement: Measure the absorbance of the chromophore formed at 540 nm.

  • Calculation: The percentage of NO scavenging is calculated based on the absorbance values.[2][4]

Anti-inflammatory Assays

Objective: To assess the anti-inflammatory properties of coumarin and troxerutin.

• Measurement of Pro-inflammatory Mediators (NO, PGE2):

  • Cell Culture and Stimulation: Culture RAW 264.7 macrophages and stimulate them with lipopolysaccharide (LPS) in the presence or absence of the test compound.[11]

  • Nitrite Determination (Griess Assay): Collect the culture supernatant and measure the nitrite concentration (an indicator of NO production) using the Griess reagent.[11]

  • PGE2 Measurement (ELISA): Measure the concentration of Prostaglandin E2 (PGE2) in the culture supernatant using a commercial ELISA kit.[11]

• Cytokine Measurement (IL-6, IL-1β, TNF-α):

  • Cell Treatment: Treat LPS-stimulated RAW 264.7 cells with the test compound.[11]

  • Supernatant Collection: Collect the cell culture supernatant after a specific incubation period.

  • ELISA: Determine the concentrations of pro-inflammatory cytokines such as Interleukin-6 (IL-6), Interleukin-1β (IL-1β), and Tumor Necrosis Factor-alpha (TNF-α) using specific ELISA kits.[11]

Genotoxicity Assays

Objective: To evaluate the potential of coumarin derivatives to induce DNA damage.

• Comet Assay:

  • Cell Treatment: Treat human lymphocytes with different concentrations of the coumarin derivative.[1][16]

  • Cell Embedding: Embed the treated cells in agarose (B213101) gel on a microscope slide.

  • Lysis: Lyse the cells to remove membranes and cytoplasm, leaving the nuclear material.

  • Electrophoresis: Subject the slides to electrophoresis to allow damaged DNA to migrate out of the nucleus, forming a "comet tail."

  • Staining and Visualization: Stain the DNA with a fluorescent dye and visualize under a microscope.

  • Analysis: Quantify the extent of DNA damage by measuring the length and intensity of the comet tail.[1][16]

• Micronucleus Test:

  • Cell Culture and Treatment: Culture human lymphocytes and treat them with the test compound.[1][16]

  • Cytochalasin B Addition: Add cytochalasin B to block cytokinesis and allow the formation of binucleated cells.

  • Cell Harvesting and Staining: Harvest the cells, fix them, and stain them to visualize the nuclei and micronuclei.

  • Microscopic Analysis: Score the frequency of micronuclei in binucleated cells under a microscope.[1][16]

Signaling Pathways and Experimental Workflows

The biological effects of coumarin and troxerutin are mediated through the modulation of various signaling pathways. The following diagrams, generated using Graphviz, illustrate these complex interactions and experimental workflows.

Signaling Pathways Modulated by Coumarin

Coumarins exert their anticancer effects by influencing multiple signaling pathways involved in cell proliferation, survival, and apoptosis.[17][18]

Key signaling pathways modulated by Coumarin.

Signaling Pathways Modulated by Troxerutin

Troxerutin's protective effects on endothelial cells and its anti-inflammatory and anticancer activities are mediated through several key signaling pathways.[3][13][19]

Key signaling pathways modulated by Troxerutin.

General Workflow for In Vitro Assessment of Coumarin and Troxerutin

The following diagram illustrates a typical experimental workflow for evaluating the in vitro effects of these compounds.

General experimental workflow for in vitro studies.

Conclusion

The in vitro studies summarized in this guide highlight the significant pharmacological potential of coumarin and troxerutin. Their antioxidant, anti-inflammatory, and cytotoxic properties, mediated through various signaling pathways, make them promising candidates for the development of new therapeutic agents. The provided data and protocols offer a solid foundation for researchers and drug development professionals to design and conduct further investigations into the therapeutic applications of these compounds.

References

• 1. tandfonline.com [tandfonline.com]
• 2. japer.in [japer.in]
• 3. benchchem.com [benchchem.com]
• 4. japer.in [japer.in]
• 5. Anti-inflammatory effects of troxerutin are mediated through elastase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anti-inflammatory effects of troxerutin are mediated through elastase inhibition | Semantic Scholar [semanticscholar.org]
• 7. royalsocietypublishing.org [royalsocietypublishing.org]
• 8. researchgate.net [researchgate.net]
• 9. brieflands.com [brieflands.com]
• 10. In-vivo and In-vitro Antioxidant Activity of Troxerutin on Nickel Induced Toxicity in Experimental Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In vitro assesment of anti-inflammatory activities of coumarin and Indonesian cassia extract in RAW264.7 murine macrophage cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 12. repositorio.unesp.br [repositorio.unesp.br]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 16. In vitro assessment of mutagenic and genotoxic effects of coumarin derivatives 6,7-dihydroxycoumarin and 4-methylesculetin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Coumarins in Anticancer Therapy: Mechanisms of Action, Potential Applications and Research Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Frontiers | A Review on Anti-Tumor Mechanisms of Coumarins [frontiersin.org]
• 19. Biological and Therapeutic Effects of Troxerutin: Molecular Signaling Pathways Come into View - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Pharmacodynamics of Oxerutins: A Technical Guide

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

Oxerutins, a standardized mixture of O-(β-hydroxyethyl)-rutosides derived from rutin, have demonstrated significant therapeutic potential, particularly in the management of chronic venous insufficiency. Their clinical efficacy is underpinned by a range of pharmacodynamic effects, including potent antioxidant, anti-inflammatory, and vasoprotective properties. This technical guide provides an in-depth review of the in vitro studies that have elucidated these mechanisms. Detailed experimental protocols for key assays are presented, along with a quantitative summary of the findings. Furthermore, this document visualizes the core signaling pathways influenced by oxerutins, offering a comprehensive resource for researchers in pharmacology and drug development.

Introduction

Oxerutins are a class of flavonoids recognized for their beneficial effects on the circulatory system, particularly the microvasculature.[1] In vitro research has been instrumental in dissecting the molecular mechanisms that drive their therapeutic effects. These studies have primarily focused on three core areas: their ability to neutralize reactive oxygen species (ROS), their capacity to modulate inflammatory cascades, and their protective actions on endothelial cells. This guide will delve into the specifics of these in vitro investigations.

Antioxidant Effects of Oxerutins

Oxerutins exhibit robust antioxidant activity by directly scavenging free radicals and influencing endogenous antioxidant systems.[2][3] Their free radical scavenging properties have been quantified using various in vitro methods.[4]

Quantitative Data on Antioxidant Activity

Assay Type	Compound	Concentration/IC50	Key Findings
DPPH Radical Scavenging	Troxerutin (B1681598)	50 µg/mL	Demonstrated effective free radical scavenging.[2][4]
ABTS Radical Scavenging	Troxerutin	50 µg/mL	Showed a high percentage of radical inhibition.[3]
Hydroxyl Radical Scavenging	Troxerutin	10-50 µg/mL	Exhibited significant scavenging activity.[2][4]
Superoxide (B77818) Anion Scavenging	Troxerutin	10-50 µg/mL	Effectively scavenged superoxide anions.[3]

Experimental Protocols for Antioxidant Assays

This assay measures the ability of an antioxidant to donate an electron and neutralize the DPPH radical, a stable free radical.

• Reagent Preparation : Prepare a stock solution of DPPH in methanol (B129727) (e.g., 0.24 mg/mL). Prepare various concentrations of the test compound (e.g., troxerutin) in a suitable solvent.[5]

• Assay Procedure : In a 96-well plate, add a specific volume of the test compound solution to the wells. Add the DPPH solution to initiate the reaction. The total reaction volume is typically 200-300 µL.[5][6]

• Incubation : Incubate the plate in the dark at room temperature for a defined period (e.g., 30 minutes).[6]

• Measurement : Measure the absorbance of the solution at a wavelength of approximately 517 nm using a microplate reader.[5]

• Calculation : The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100. The IC50 value, the concentration of the sample required to scavenge 50% of the DPPH radicals, is then determined.[7]

This assay is based on the ability of antioxidants to quench the blue-green ABTS radical cation.

• Reagent Preparation : Generate the ABTS radical cation (ABTS•+) by reacting ABTS stock solution with an oxidizing agent like potassium persulfate. Allow the mixture to stand in the dark for 12-16 hours.[7]

• Assay Procedure : Dilute the ABTS•+ solution with a suitable solvent (e.g., ethanol (B145695) or PBS) to an absorbance of 0.70 ± 0.02 at 734 nm. Add the test compound to the diluted ABTS•+ solution.[7]

• Incubation : Incubate the mixture at room temperature for a specified time (e.g., 6-30 minutes).[7]

• Measurement : Measure the absorbance at 734 nm.[7]

• Calculation : Calculate the percentage of inhibition as in the DPPH assay. Results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).[7]

Anti-inflammatory Effects of Oxerutins

Oxerutins exert significant anti-inflammatory effects by inhibiting key enzymes and signaling pathways involved in the inflammatory response.[7][8]

Quantitative Data on Anti-inflammatory Activity

Assay Type	Cell Line	Compound	Concentration/IC50	Key Findings
Elastase Inhibition	Cell-free	Troxerutin	11.5 µM	Directly inhibits elastase activity.[4][8]
COX-2 Expression	RAW 264.7	Troxerutin	Not specified	Downregulated COX-2 protein expression.[7][9]
TNF-α Production	RAW 264.7	Troxerutin	Not specified	Downregulated TNF-α protein expression.[7][9]
NF-κB Activation	RAW 264.7	Troxerutin	Not specified	Downregulated NF-κB protein expression.[7][9]
IL-1β Production	RAW 264.7	Troxerutin	Not specified	Downregulated IL-1β protein expression.[7]

Experimental Protocols for Anti-inflammatory Assays

This assay determines the inhibitory effect of a compound on the activity of neutrophil elastase.

• Reagents : Human neutrophil elastase, a specific substrate (e.g., N-Methoxysuccinyl-Ala-Ala-Pro-Val-p-nitroanilide), and a suitable buffer (e.g., Tris-HCl).[3][10]

• Assay Procedure : In a microplate, pre-incubate the elastase enzyme with various concentrations of the test compound (e.g., troxerutin).[11][12]

• Reaction Initiation : Add the substrate to start the enzymatic reaction.[11][12]

• Incubation : Incubate at 37°C for a defined period.[3]

• Measurement : Measure the absorbance of the product (e.g., p-nitroaniline) at a specific wavelength (e.g., 405 nm).[3]

• Calculation : Determine the percentage of inhibition and calculate the IC50 value.[4]

This cell-based assay is widely used to assess the anti-inflammatory properties of compounds.

• Cell Culture : Culture RAW 264.7 murine macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.[1][13]

• Cytotoxicity Assay (MTT) : Prior to the anti-inflammatory assay, determine the non-toxic concentrations of the test compound by treating the cells with various concentrations for 24 hours and assessing cell viability using the MTT assay.[1][8]

• Inflammatory Stimulation : Seed the cells in plates and pre-treat with non-toxic concentrations of the test compound for a few hours (e.g., 4 hours). Then, stimulate inflammation by adding lipopolysaccharide (LPS) (e.g., 1 µg/mL) and incubate for a specified period (e.g., 12-24 hours).[1][2]

• Measurement of Inflammatory Markers :

  • Nitric Oxide (NO) : Measure the accumulation of nitrite (B80452) in the cell culture supernatant using the Griess reagent.[13]

  • Pro-inflammatory Cytokines (TNF-α, IL-1β, IL-6) : Quantify the levels of these cytokines in the supernatant using specific ELISA kits.[1][8]

  • COX-2 and NF-κB Expression : Lyse the cells and determine the protein expression levels of COX-2, IκBα, and p65 (a subunit of NF-κB) in the total cell lysates and the nuclear fraction for p65 using Western blotting.[14][15]

Signaling Pathways in Inflammation

The anti-inflammatory effects of oxerutins are mediated through the modulation of key signaling pathways, primarily the NF-κB pathway.

Caption: Inhibition of the NF-κB signaling pathway by oxerutins.

Vasoprotective Effects of Oxerutins

Oxerutins contribute to vascular health by protecting endothelial cells from damage and modulating leukocyte-endothelial interactions.

Effects on Endothelial Cells

Human Umbilical Vein Endothelial Cells (HUVECs) are a widely used in vitro model to study endothelial function.[16][17] Oxerutins have been shown to protect these cells from oxidative stress and inflammation.

Inhibition of Leukocyte-Endothelial Adhesion

Chronic inflammation in venous insufficiency involves the adhesion of leukocytes to the endothelium, a critical step in their extravasation into surrounding tissues.[18][19] In vitro models are used to study this interaction.

Caption: General workflow for an in vitro leukocyte-endothelial adhesion assay.

Conclusion

The in vitro pharmacodynamic effects of oxerutins are well-documented, highlighting their potent antioxidant, anti-inflammatory, and vasoprotective properties. The experimental data and protocols detailed in this guide provide a solid foundation for understanding the molecular mechanisms underlying the therapeutic benefits of oxerutins. These findings support their use in conditions characterized by oxidative stress, inflammation, and endothelial dysfunction, and provide a valuable resource for further research and development in this area.

References

• 1. Anti-inflammatory activity of flavonols via inhibiting MAPK and NF-κB signaling pathways in RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Anti-inflammatory effects of troxerutin are mediated through elastase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. asiapharmaceutics.info [asiapharmaceutics.info]
• 7. benchchem.com [benchchem.com]
• 8. Investigation of the Mechanism of Anti-Inflammatory Action and Cytotoxicity of a Semipurified Fraction and Isolated Compounds From the Leaf of Peltophorum africanum (Fabaceae) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Anti-Inflammatory Effects of Quercetin, Rutin, and Troxerutin Result From the Inhibition of NO Production and the Reduction of COX-2 Levels in RAW 264.7 Cells Treated with LPS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Inhibition of pancreatic elastase in silico and in vitro by Rubus rosifolius leaves extract and its constituents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. Human Umbilical Vein Endothelial Cells (HUVECs) in Pharmacology and Toxicology: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Leukocyte adhesion to endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Leukocyte–Endothelial Cell Adhesion - Inflammation and the Microcirculation - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Guide: The Dual-Action Mechanism of Coumarin and Troxerutin in the Management of Chronic Venous Insufficiency

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

Chronic Venous Insufficiency (CVI) is a prevalent condition characterized by venous hypertension, inflammation, and edema, leading to significant patient morbidity. Pharmacological intervention aims to mitigate these pathophysiological processes. This technical guide provides an in-depth examination of Venalot, a fixed-dose combination of coumarin (B35378) and troxerutin (B1681598), in the management of CVI. We detail the distinct yet synergistic mechanisms of action of its components, present quantitative clinical data on its efficacy and safety, describe the experimental protocols used to validate its therapeutic effects, and illustrate the key molecular signaling pathways involved.

Introduction: The Pathophysiology of CVI

Chronic Venous Insufficiency arises from venous valve incompetence and/or obstruction, leading to elevated pressure in the venous system of the lower limbs. This venous hypertension triggers a cascade of events, including capillary distention, increased permeability, and leakage of fluid, plasma proteins, and red blood cells into the interstitial space. The resulting edema and chronic inflammation, mediated by leukocyte activation and inflammatory signaling, lead to the characteristic symptoms of pain, leg heaviness, and skin changes (lipodermatosclerosis), and can culminate in venous ulcers. Effective therapeutic strategies must therefore address edema, inflammation, and microcirculatory dysfunction.

Molecular Mechanisms of Action

The therapeutic efficacy of the coumarin-troxerutin combination stems from the complementary actions of its two active pharmaceutical ingredients.

Coumarin: Enhancement of Lymphatic Drainage and Proteolysis

Coumarin (5,6-benzo-α-pyrone), a non-anticoagulant benzopyrone, primarily targets interstitial edema. Its mechanism is not based on diuresis but on enhancing the physiological process of protein clearance. High-protein edema is a hallmark of CVI, where plasma proteins accumulate in the interstitium, increasing the oncotic pressure and retaining fluid.

The active metabolite of coumarin, 7-hydroxycoumarin, stimulates macrophage activity.[1] This activation enhances the proteolysis of high-molecular-weight proteins in the interstitial fluid.[1] By breaking down these proteins into smaller, more easily absorbable fragments, coumarin facilitates their removal by the lymphatic system, thereby reducing interstitial oncotic pressure and promoting the resorption of edematous fluid.[1] Emerging evidence suggests this pro-proteolytic and anti-inflammatory effect within macrophages is mediated through the modulation of intracellular signaling cascades such as the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways.

Caption: Proposed signaling pathway for Coumarin in macrophages.

Troxerutin: Vasoprotection and Anti-Inflammation

Troxerutin, a trihydroxyethylated derivative of the natural flavonoid rutin, exerts its effects primarily on the microvasculature. Its multifaceted action includes reducing capillary permeability and fragility, improving red blood cell deformability, and inhibiting platelet aggregation.[2] A key component of its mechanism is potent anti-inflammatory activity.

In CVI, venous hypertension activates endothelial cells, causing them to express adhesion molecules that facilitate the adherence and migration of leukocytes into the vessel wall and surrounding tissue. This process is largely orchestrated by the NF-κB signaling pathway. Troxerutin has been demonstrated to directly inhibit this pathway. It suppresses the expression and activity of IκB kinase (IKK), the enzyme responsible for phosphorylating the inhibitory protein IκBα. By preventing IκBα's phosphorylation and subsequent degradation, troxerutin ensures that the NF-κB (p50/p65) dimer remains sequestered in the cytoplasm, unable to translocate to the nucleus and initiate the transcription of pro-inflammatory genes like cytokines and adhesion molecules (e.g., ICAM-1, VCAM-1).

Caption: Troxerutin's inhibition of the NF-κB signaling pathway.

Clinical Efficacy and Safety Data

Clinical trials have validated the edema-protective effects of the coumarin-troxerutin combination. The data presented below are derived from key double-blind, placebo-controlled, randomized studies.

Efficacy Data

The primary efficacy endpoint in CVI trials is often the change in lower leg volume, an objective measure of edema.

Study / Trial ID	Intervention (daily dose)	Duration	Primary Outcome Measure	Result: Treatment Group	Result: Placebo Group	p-value
Vanscheidt W, et al. (2002)[1]	Coumarin 90 mg + Troxerutin 540 mg	16 Weeks	Recurrence of leg volume increase (mL) after ceasing compression therapy	+6.5 ± 12.1	+36.7 ± 12.1	0.0402
ClinicalTrials.gov: NCT01848210[1]	Coumarin 90 mg + Troxerutin 540 mg	16 Weeks	Change in partial volume of legs (mL)	Data not yet published	Data not yet published	N/A

Table 1: Summary of Quantitative Efficacy Data.

In the Vanscheidt et al. study, the combination therapy demonstrated a statistically significant edema-protective effect by markedly reducing the rebound increase in leg volume after an initial decongestion phase with compression stockings.[1] The same study also reported superior outcomes for the active treatment group in local complaint scores and quality of life metrics (p = 0.0041).[1]

Safety and Tolerability

The safety profile of the combination has been evaluated, with a particular focus on hepatic function due to historical reports associated with high-dose coumarin.

Study / Trial ID	Intervention (daily dose)	Duration	Adverse Event Focus	Incidence: Treatment Group	Incidence: Placebo Group	Key Findings
Schmeck J, et al. (2003)[3]	Coumarin 90 mg + Troxerutin 180 mg (t.i.d.)	16 Weeks	Elevation of Liver Function Tests (LFTs)	4.9% (5/114 patients)	2.1% (2/117 patients)	LFT elevations were transient and assessed as biochemical abnormalities without clinical symptoms like jaundice.[3]
Vanscheidt W, et al. (2002)[1]	Coumarin 90 mg + Troxerutin 540 mg	16 Weeks	General Safety	No serious adverse drug reactions reported.	Not specified	No clinically relevant impairment of laboratory parameters was observed.[1]

Table 2: Summary of Quantitative Safety Data.

The risk of elevated LFTs is considered low and transient.[3] Studies have also suggested a potential hepatoprotective effect of troxerutin when co-administered with coumarin, mitigating possible lipid peroxidation at very high, non-therapeutic concentrations of coumarin.[4]

Experimental Protocols and Methodologies

Standardized and validated methods are critical for assessing the efficacy of interventions in CVI.

Measurement of Edema: Water Plethysmometry

Water plethysmometry is the gold-standard method for accurately measuring limb volume.

• Principle: Based on Archimedes' principle, it measures the volume of water displaced by the immersion of the lower leg.

• Apparatus: A calibrated cylindrical tank (plethysmometer) filled with water, connected to a measuring column or a scale to quantify the displaced volume.

• Protocol Outline:

  • Patient Preparation: The patient sits (B43327) comfortably with the knee flexed at a standardized angle. A period of rest (e.g., 15-20 minutes) is required before measurement to ensure stable limb volume.

  • Water Temperature: The water in the plethysmometer is maintained at a constant physiological temperature, typically 34 ± 0.2 °C , to prevent vasoconstriction or vasodilation.[1]

  • Immersion: The leg is slowly immersed into the water up to a standardized anatomical landmark, such as the inferior border of the patella or the fibular head, to ensure consistent immersion depth between measurements.

  • Measurement: The volume of displaced water is collected and weighed or read directly from the measuring column. The measurement is typically repeated two to three times, and the average is recorded.

  • Reproducibility: Measurements are taken at baseline and at specified follow-up intervals under identical conditions to ensure comparability.

Assessment of Clinical Severity: Venous Clinical Severity Score (VCSS)

The VCSS is a dynamic clinical tool designed to quantify the severity of CVI and track changes in response to treatment.

• Scoring: It comprises 10 clinical descriptors: pain, varicose veins, venous edema, skin pigmentation, inflammation, induration, number of active ulcers, duration of active ulcer, size of active ulcer, and use of compression therapy.

• Grading: Each descriptor is graded on a 4-point scale from 0 (none) to 3 (severe). The total score ranges from 0 to 30, with higher scores indicating greater disease severity.

• Application: The VCSS is completed by a trained clinician at baseline and follow-up visits to provide a standardized, objective measure of clinical progression or improvement.

Workflow for a CVI Clinical Trial

The following diagram illustrates a typical workflow for a randomized, placebo-controlled clinical trial evaluating a CVI therapeutic like Venalot.

Caption: Standard workflow for a CVI randomized controlled trial.

Conclusion

The combination of coumarin and troxerutin in Venalot offers a dual-pronged therapeutic strategy for chronic venous insufficiency. Coumarin addresses the high-protein interstitial edema by enhancing macrophage-mediated proteolysis and lymphatic clearance, while troxerutin provides vasoprotective and anti-inflammatory effects by stabilizing capillaries and inhibiting the NF-κB signaling pathway. Quantitative data from randomized controlled trials confirm a significant edema-protective effect and a favorable safety profile. The standardized experimental and clinical assessment protocols detailed herein provide a robust framework for the continued investigation and development of CVI therapeutics.

References

• 1. The efficacy and safety of a coumarin-/troxerutin-combination (SB-LOT) in patients with chronic venous insufficiency: a double blind placebo-controlled randomised study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Safety aspects of a coumarin-troxerutin combination regarding liver function in a double-blind placebo-controlled study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Troxerutin protects the isolated perfused rat liver from a possible lipid peroxidation by coumarin - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis and Biological Evaluation of Coumarin Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of coumarin (B35378) derivatives and the evaluation of their biological activities. Coumarin and its derivatives are a significant class of benzopyrone compounds, widely recognized for their diverse pharmacological properties. These compounds have shown potential as anticoagulant, anti-inflammatory, antimicrobial, and anticancer agents.

I. Synthesis of Coumarin Derivatives

The versatile coumarin scaffold can be synthesized through several established methods. Two of the most common and effective methods, the Pechmann condensation and the Knoevenagel condensation, are detailed below.

Protocol 1: Synthesis of 7-Hydroxy-4-Methylcoumarin via Pechmann Condensation

The Pechmann condensation is a widely used method for the synthesis of coumarins from a phenol (B47542) and a β-ketoester in the presence of an acid catalyst.[1][2]

Materials:

• Resorcinol (B1680541)

• Ethyl acetoacetate (B1235776)

• Concentrated sulfuric acid (98%)

• Ethanol (B145695)

• Crushed ice

• Deionized water

Equipment:

• Round-bottom flask (100 mL)

• Beaker (500 mL)

• Magnetic stirrer and stir bar

• Ice bath

• Buchner funnel and filter paper

• Melting point apparatus

• Thin Layer Chromatography (TLC) plate

Procedure:

• In a 100 mL round-bottom flask, combine resorcinol (0.01 mol) and ethyl acetoacetate (0.01 mol).

• Place the flask in an ice bath and slowly add 10 mL of concentrated sulfuric acid with continuous stirring. Ensure the temperature does not exceed 10°C.[3]

• After the addition is complete, remove the flask from the ice bath and allow the mixture to stand at room temperature for 18-24 hours.

• Pour the reaction mixture into a beaker containing 200 g of crushed ice with vigorous stirring.

• A precipitate of 7-hydroxy-4-methylcoumarin will form.

• Collect the solid product by vacuum filtration using a Buchner funnel and wash thoroughly with cold deionized water to remove any residual acid.

• Recrystallize the crude product from ethanol to obtain pure 7-hydroxy-4-methylcoumarin.

• Dry the purified crystals and determine the melting point. The progress of the reaction can be monitored by TLC.

Protocol 2: Synthesis of 3-Substituted Coumarins via Knoevenagel Condensation

The Knoevenagel condensation involves the reaction of an active methylene (B1212753) compound with an aldehyde or ketone, catalyzed by a weak base, to yield coumarin derivatives.[4][5][6]

Materials:

• Salicylaldehyde (B1680747) (or a substituted salicylaldehyde)

• Diethyl malonate

• Piperidine (B6355638)

• Ethanol

Equipment:

• Round-bottom flask (50 mL)

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Beaker (250 mL)

• Buchner funnel and filter paper

• Melting point apparatus

Procedure:

• In a 50 mL round-bottom flask, dissolve salicylaldehyde (10 mmol) and diethyl malonate (12 mmol) in 20 mL of ethanol.

• Add a catalytic amount of piperidine (2-3 drops) to the mixture.

• Attach a reflux condenser and heat the mixture to reflux for 3-4 hours.

• After reflux, cool the reaction mixture to room temperature.

• Pour the cooled mixture into a beaker of cold water to precipitate the product.

• Collect the solid by vacuum filtration and wash with cold water.

• Recrystallize the crude product from ethanol to obtain the pure 3-carboxyethylcoumarin.

• Dry the product and determine its melting point.

II. Biological Activity Evaluation

The synthesized coumarin derivatives can be screened for a variety of biological activities. Detailed protocols for assessing anticancer, antimicrobial, anti-inflammatory, and anticoagulant properties are provided below.

Anticancer Activity

The cytotoxicity of coumarin derivatives against cancer cell lines is commonly evaluated using the MTT assay.

Protocol 3: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

Materials:

• Human cancer cell line (e.g., MCF-7, HeLa, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Synthesized coumarin derivatives

• 96-well microtiter plates

Equipment:

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

• Laminar flow hood

• Hemocytometer or automated cell counter

Procedure:

• Seed the cancer cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well in 100 µL of complete medium and incubate for 24 hours.

• Prepare stock solutions of the coumarin derivatives in DMSO and then dilute to various concentrations with the culture medium.

• After 24 hours, replace the medium with 100 µL of fresh medium containing different concentrations of the coumarin derivatives. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubate the plate for 48-72 hours in the CO₂ incubator.

• After the incubation period, add 10 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Data Presentation: Anticancer Activity of Coumarin Derivatives

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
Coumarin-Thiazole Hybrid 6c	HepG2	2.6	[7]
Coumarin-Thiazole Hybrid 6c	HCT116	3.5	[7]
Coumarin-Thiazole Hybrid 5c	MCF-7	4.5	[7]
Thiazolylpyrazolyl Coumarin 7a	MCF-7	5.41 - 10.75	[8]
Thiazolylpyrazolyl Coumarin 8c	MCF-7	5.41 - 10.75	[8]
Thiazolylpyrazolyl Coumarin 9b	MCF-7	5.41 - 10.75	[8]
Coumarin Derivative 4	HL60	8.09	[9]
Coumarin Derivative 8b	HepG2	13.14	[9]

Antimicrobial Activity

The minimum inhibitory concentration (MIC) is a key parameter to quantify the antimicrobial potency of a compound.

Protocol 4: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[10][11][12][13][14]

Materials:

• Bacterial or fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Mueller-Hinton Broth (MHB) or appropriate broth for the microorganism

• Synthesized coumarin derivatives

• Positive control antibiotic (e.g., ciprofloxacin, fluconazole)

• 96-well microtiter plates

Equipment:

• Incubator (37°C for bacteria, 28-30°C for fungi)

• Microplate reader or visual inspection

• Spectrophotometer

Procedure:

• Prepare a stock solution of the coumarin derivative in a suitable solvent (e.g., DMSO).

• In a 96-well plate, perform serial two-fold dilutions of the compound in the broth to obtain a range of concentrations.

• Prepare a microbial inoculum and adjust its turbidity to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final concentration of 5 x 10⁵ CFU/mL in the wells.

• Inoculate each well with the microbial suspension. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubate the plates at the appropriate temperature for 18-24 hours.

• The MIC is the lowest concentration of the compound at which there is no visible growth.

Data Presentation: Antimicrobial Activity of Coumarin Derivatives

Compound/Derivative	Microorganism	MIC (µg/mL)	Reference
Coumarin-Pyrazole 3e	Staphylococcus aureus	0.78	[15]
Coumarin-Pyrazole 3i	Staphylococcus aureus	1.562	[15]
Coumarin-Pyrazole 11	Bacillus pumilis	1.95
Coumarin-Pyrazole 11	Saccharomyces cerevisiae	3.91
Coumarin-Thiadiazine 6	Escherichia coli	1.95
Coumarin-Pyrazole Carboxamide 8V-c	Salmonella	0.05 mg/L	[13]
Coumarin-Pyrazole Carboxamide 8III-k	Escherichia coli	0.25 mg/L	[13]

Anti-inflammatory Activity

The anti-inflammatory potential of coumarin derivatives can be assessed by measuring their ability to inhibit the production of inflammatory mediators like nitric oxide (NO) and prostaglandins (B1171923) (via COX-2 inhibition).

Protocol 5: Nitric Oxide (NO) Inhibition Assay in LPS-Stimulated Macrophages

This assay measures the inhibitory effect of compounds on the production of nitric oxide, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.[16][17][18]

Materials:

• RAW 264.7 macrophage cell line

• Complete DMEM medium

• Lipopolysaccharide (LPS)

• Griess Reagent (1% sulfanilamide (B372717) and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in 2.5% phosphoric acid)

• Synthesized coumarin derivatives

• 96-well plates

Equipment:

• CO₂ incubator

• Microplate reader

Procedure:

• Seed RAW 264.7 cells in a 96-well plate and incubate for 24 hours.

• Pre-treat the cells with various concentrations of the coumarin derivatives for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) and incubate for another 24 hours.

• After incubation, collect 50 µL of the cell culture supernatant from each well.

• Add 50 µL of Griess reagent to the supernatant and incubate at room temperature for 10-15 minutes.

• Measure the absorbance at 540 nm.

• A standard curve of sodium nitrite (B80452) is used to determine the nitrite concentration in the samples. Calculate the percentage of NO inhibition.

Protocol 6: Cyclooxygenase-2 (COX-2) Inhibition Assay

This fluorometric assay screens for inhibitors of COX-2, an enzyme involved in the synthesis of prostaglandins during inflammation.[15][19][20][21][22]

Materials:

• Human recombinant COX-2 enzyme

• COX Assay Buffer

• Arachidonic acid (substrate)

• Fluorometric probe (e.g., Amplex™ Red)

• Heme (cofactor)

• Synthesized coumarin derivatives

• Positive control (e.g., Celecoxib)

• 96-well black microplate

Equipment:

• Fluorescence microplate reader

Procedure:

• In a 96-well plate, add the COX Assay Buffer, Heme, and the fluorometric probe.

• Add the synthesized coumarin derivatives at various concentrations. Include a positive control and a vehicle control.

• Add the COX-2 enzyme to all wells except the no-enzyme control.

• Incubate the plate at 37°C for 10-15 minutes.

• Initiate the reaction by adding arachidonic acid.

• Immediately read the fluorescence intensity in kinetic mode for 10-15 minutes.

• Calculate the rate of reaction and the percentage of inhibition to determine the IC50 value.

Data Presentation: Anti-inflammatory Activity of Coumarin Derivatives

Compound/Derivative	Assay	IC50/EC50 (µM)	Reference
Coumarin-Curcumin Analog 14b	TNF-α production inhibition	EC50 = 5.32	[5]
Coumarin-Hydrazone 13a,b	TNF-α production inhibition	-	[23]
Coumarin-Hydrazone 14a,b	TNF-α production inhibition	-	[23]

Anticoagulant Activity

The anticoagulant effect of coumarin derivatives, particularly 4-hydroxycoumarins, is assessed by measuring the prothrombin time (PT).

Protocol 7: Prothrombin Time (PT) Assay

The PT assay measures the time it takes for blood plasma to clot after the addition of thromboplastin (B12709170) and calcium.[8][24][25]

Materials:

• Rabbit or human plasma

• Synthesized 4-hydroxycoumarin (B602359) derivatives

• Warfarin (positive control)

• Thromboplastin-calcium reagent

• Sodium citrate (B86180) solution (3.2% or 3.8%)

Equipment:

• Coagulometer or water bath (37°C)

• Centrifuge

• Pipettes

Procedure:

• Collect blood samples in tubes containing sodium citrate solution to prevent coagulation.

• Centrifuge the blood to separate the plasma.

• Pre-warm the plasma and the thromboplastin-calcium reagent to 37°C.

• To a test tube, add the plasma and a solution of the coumarin derivative at a specific concentration. Incubate at 37°C for a defined period.

• Add the pre-warmed thromboplastin-calcium reagent to the plasma and simultaneously start a timer.

• Stop the timer as soon as a fibrin (B1330869) clot is formed.

• The time taken for clot formation is the prothrombin time. Compare the PT of the test compounds with that of the control and warfarin.

Data Presentation: Anticoagulant Activity of Coumarin Derivatives

Compound/Derivative	Organism	Prothrombin Time (s)	Reference
4-(3-bromo-phenyl)-6-(4-hydroxy-2-oxo-2H-chromene-3-yl)-2-oxo-1,2-dihydro-pyridine-3-carbonitrile	Mice	21.30	[12]
Warfarin (Control)	Mice	14.60	[12]
7,8-Dihydroxy-3-(4-methylphenyl)coumarin	Rats	Increased PT	[9]

III. Visualization of Workflows and Pathways

Experimental Workflow

The general workflow for the synthesis and biological evaluation of coumarin derivatives is depicted below.

Caption: General workflow for synthesis and biological screening of coumarin derivatives.

Signaling Pathway: PI3K/Akt/mTOR Inhibition by Anticancer Coumarins

Several coumarin derivatives exert their anticancer effects by inhibiting the PI3K/Akt/mTOR signaling pathway, which is crucial for cell proliferation, survival, and growth.[7][9][26][27][28][29][30][31][32]

Caption: Simplified PI3K/Akt/mTOR signaling pathway and points of inhibition by coumarin derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis of 7 hydroxy-4-methyl coumarin | PDF [slideshare.net]
• 3. eresearchco.com [eresearchco.com]
• 4. Synthesis of 3-Substituted Coumarins by the Knoevenagel Condensation Reaction | PPT [slideshare.net]
• 5. sapub.org [sapub.org]
• 6. article.sapub.org [article.sapub.org]
• 7. Coumarin | Coumarin derivatives as anticancer agents targeting PI3K-AKT-mTOR pathway: a comprehensive literature review | springermedicine.com [springermedicine.com]
• 8. jjbs.hu.edu.jo [jjbs.hu.edu.jo]
• 9. Design and Synthesis of Coumarin Derivatives as Cytotoxic Agents through PI3K/AKT Signaling Pathway Inhibition in HL60 and HepG2 Cancer Cells [mdpi.com]
• 10. researchportal.ukhsa.gov.uk [researchportal.ukhsa.gov.uk]
• 11. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 12. MIC Determination by the Broth Microdilution Assay [bio-protocol.org]
• 13. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 14. Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. bpsbioscience.com [bpsbioscience.com]
• 16. benchchem.com [benchchem.com]
• 17. dovepress.com [dovepress.com]
• 18. mjas.analis.com.my [mjas.analis.com.my]
• 19. assaygenie.com [assaygenie.com]
• 20. cdn.caymanchem.com [cdn.caymanchem.com]
• 21. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 22. benchchem.com [benchchem.com]
• 23. Design, synthesis, anti-inflammatory evaluation, and molecular modelling of new coumarin-based analogs combined curcumin and other heterocycles as potential TNF-α production inhibitors via upregulating Nrf2/HO-1, downregulating AKT/mTOR signalling pathways and downregulating NF-κB in LPS induced macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Prothrombin time standardization: report of the expert panel on oral anticoagulant control. The International Committee on Thrombosis and Haemostasis, The International Committee for Standardization in Hematology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. spectra-labs.com [spectra-labs.com]
• 26. researchgate.net [researchgate.net]
• 27. researchgate.net [researchgate.net]
• 28. researchgate.net [researchgate.net]
• 29. Coumarin derivatives as anticancer agents targeting PI3K-AKT-mTOR pathway: a comprehensive literature review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. Design and Synthesis of Coumarin Derivatives as Novel PI3K Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 31. researchgate.net [researchgate.net]
• 32. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Analytical Quantification of Troxerutin in Plasma

For Researchers, Scientists, and Drug Development Professionals

Introduction

Troxerutin (B1681598) is a trihydroxyethylated flavonoid derivative of rutin, a natural compound found in various plants. It is utilized therapeutically for conditions like chronic venous insufficiency due to its antithrombotic and oedema-protective activities.[1] The accurate and precise quantification of troxerutin in plasma is paramount for pharmacokinetic studies, therapeutic drug monitoring, and clinical research to ensure its safety and efficacy. This document provides detailed application notes and protocols for the primary analytical methods used for troxerutin quantification in plasma: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).

Overview of Analytical Methods

The choice of analytical method for troxerutin quantification in plasma depends on the required sensitivity, specificity, and available instrumentation.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most robust and sensitive method for quantifying troxerutin in plasma, capable of detecting concentrations in the pg/mL to ng/mL range.[2][3] Its high specificity is achieved by monitoring specific precursor-to-product ion transitions.

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): This method is more accessible and cost-effective than LC-MS/MS. However, it generally offers lower sensitivity, with quantification limits typically in the µg/mL range, making it less suitable for studies involving low therapeutic doses.[4][5]

Method 1: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred method for pharmacokinetic studies of troxerutin due to its superior sensitivity and specificity.[1][5] Two common sample preparation techniques are employed: protein precipitation and liquid-liquid extraction.

Protocol 1: LC-MS/MS with Protein Precipitation

This protocol offers a simple and rapid sample cleanup process.[2]

Quantitative Data Summary

Validation Parameter	Performance Characteristics
Linearity Range	31.25 - 4000 pg/mL[2]
Lower Limit of Quantification (LLOQ)	31.25 pg/mL
Internal Standard (IS)	Rutin[2]
Precision (Intra- and Inter-day)	< 12.28% (%RSD)[2]
Correlation Coefficient (r²)	> 0.999[2]
Sample Preparation	Protein Precipitation[2]

Experimental Protocol

1. Materials and Reagents:

• Troxerutin reference standard

• Rutin (Internal Standard)

• Blank human plasma

• Perchloric acid (6% v/v)[1]

• Acetonitrile (B52724) (HPLC grade)

• Formic acid (HPLC grade)

• Deionized or Milli-Q Water

2. Standard Solution Preparation:

• Prepare a stock solution of troxerutin (e.g., 1 mg/mL) in methanol.

• Prepare working standard solutions by serial dilution of the stock solution to create calibration curve points spanning the linear range (31.25 to 4000 pg/mL).

• Prepare a working solution of the internal standard (Rutin).

3. Sample Preparation:

• Pipette 100 µL of human plasma into a microcentrifuge tube.

• Add the internal standard working solution.

• Add 100 µL of 6% (v/v) perchloric acid to precipitate plasma proteins.[1]

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes.[1]

• Carefully collect the supernatant for analysis.

4. Liquid Chromatography Conditions:

• LC System: Agilent 1100 series or equivalent[1]

• Column: Phenomenex Synergi Fusion RP (50 mm × 2.0 mm, 4 µm) or equivalent[1][2]

• Mobile Phase: Acetonitrile and water (containing 0.1% formic acid) in a 20:80 (v/v) ratio.[1][2]

• Elution Mode: Isocratic[1]

• Flow Rate: 0.2 mL/min[1]

• Injection Volume: 10 µL[1]

5. Mass Spectrometry Conditions:

• Mass Spectrometer: Triple-quadrupole tandem mass spectrometer[2]

• Ionization Mode: Positive Electrospray Ionization (ESI+)[2]

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: To be determined by infusing standard solutions of troxerutin and the internal standard.

Workflow Diagram

Workflow for LC-MS/MS with Protein Precipitation.

Protocol 2: LC-MS/MS with Liquid-Liquid Extraction (LLE)

This protocol involves a more extensive sample cleanup, which can reduce matrix effects and potentially improve sensitivity.[3]

Quantitative Data Summary

Validation Parameter	Performance Characteristics
Linearity Range	0.01 - 10 ng/mL[3]
Lower Limit of Quantification (LLOQ)	0.01 ng/mL[3]
Internal Standard (IS)	Tramadol[3]
Precision	< 9.03% (%RSD)[3]
Accuracy	± 4.0%[3]
Sample Preparation	Liquid-Liquid Extraction[3]
Recovery	Determined by comparing peak areas of extracted vs. unextracted samples.[3]

Experimental Protocol

1. Materials and Reagents:

• Troxerutin reference standard

• Tramadol (Internal Standard)[1][3]

• Blank human plasma

• Ethyl acetate (B1210297) (HPLC grade)[1]

• Isopropanol (HPLC grade)[1]

• Methanol (HPLC grade)

• Ammonium acetate

• Formic acid

2. Standard Solution Preparation:

• Prepare a stock solution of troxerutin (e.g., 1 mg/mL) in methanol.[3]

• Prepare working standard solutions to cover the linear range of 0.01 to 10 ng/mL.[3]

• Prepare a working solution of the internal standard (Tramadol).

3. Sample Preparation:

• Pipette 100 µL of human plasma into a microcentrifuge tube.

• Add 20 µL of the internal standard working solution.[1]

• Add 1 mL of extraction solvent (ethyl acetate:isopropanol, 95:5 v/v).[1]

• Vortex the mixture for 3 minutes.

• Centrifuge to separate the layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.[1]

• Reconstitute the residue in the mobile phase.

4. Liquid Chromatography Conditions:

• Column: Zorbax SB-C18 (4.6 mm × 150 mm, 5 µm) or equivalent[1]

• Mobile Phase A: 10 mM Ammonium acetate with 0.1% Formic acid in water[1][3]

• Mobile Phase B: Methanol[3]

• Elution Mode: Gradient elution[1]

• Flow Rate: 0.9 mL/min[3]

• Column Temperature: 30°C[1]

5. Mass Spectrometry Conditions:

• Mass Spectrometer: API 4000 triple quadrupole or equivalent[1]

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Troxerutin: m/z 743.2 → 435.3[1][3]

  • Tramadol (IS): m/z 264.1 → 58.0[1][3]

• Key MS Parameters:

  • Curtain Gas: 20 psi[1]

  • Collision Gas: 6 psi[1]

  • IonSpray Voltage: 5500 V[1]

Workflow Diagram

Workflow for LC-MS/MS with Liquid-Liquid Extraction.

Method 2: Reverse Phase High-Performance Liquid Chromatography (RP-HPLC-UV)

This method is a viable alternative when LC-MS/MS is not available, though it is less sensitive.

Quantitative Data Summary

Validation Parameter	Performance Characteristics
Linearity Range	5 - 25 µg/mL[4][6]
Limit of Detection (LOD)	0.5 µg/mL[4]
Limit of Quantification (LOQ)	1 µg/mL[4]
Accuracy (% Recovery)	98 - 102%[4]
Precision (% RSD)	< 2%[4]
Retention Time	~6.7 min[4]

Experimental Protocol

1. Materials and Reagents:

• Troxerutin reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Potassium dihydrogen orthophosphate (KH₂PO₄)

• Ortho-phosphoric acid

2. Standard Solution Preparation:

• Prepare a stock solution of troxerutin (1000 µg/mL) by dissolving 25 mg in a 25 mL volumetric flask with methanol.[4]

• From the stock solution, prepare working standards in the range of 5 - 25 µg/mL by diluting with the mobile phase.[4][6]

3. Sample Preparation (from plasma):

• Note: The cited literature primarily details sample preparation from tablet dosage forms.[4] For plasma, a protein precipitation step similar to the LC-MS/MS method would be required.

• To 100 µL of plasma, add 200 µL of acetonitrile to precipitate proteins.

• Vortex and centrifuge the sample.

• Collect the supernatant, evaporate it to dryness, and reconstitute the residue in the mobile phase to a concentration within the linearity range.

4. Chromatographic Conditions:

• Column: Enable C18G (250 x 4.6 mm; 5µ) or equivalent[4]

• Mobile Phase: A mixture of acetonitrile, methanol, and 0.02M KH₂PO₄ buffer (pH adjusted to 4 with ortho-phosphoric acid) in a ratio of 25:10:65 (v/v/v).[4]

• Flow Rate: 0.5 mL/min[4]

• Injection Volume: 20 µL[4]

• Detection: UV detection at 210 nm[4]

• Column Temperature: Ambient[4]

Workflow Diagram

Workflow for RP-HPLC-UV Analysis of Troxerutin.

Comparative Summary of Analytical Methods

The table below provides a direct comparison of the key performance parameters for the described methods.

Parameter	LC-MS/MS (Protein Precipitation)	LC-MS/MS (LLE)	RP-HPLC-UV
Linearity Range	31.25 - 4000 pg/mL[2]	0.01 - 10 ng/mL (10 - 10,000 pg/mL)[3]	5 - 25 µg/mL (5,000,000 - 25,000,000 pg/mL)[4]
LOQ/LLOQ	31.25 pg/mL[2]	0.01 ng/mL (10 pg/mL)[3]	1 µg/mL (1,000,000 pg/mL)[4]
Precision (%RSD)	< 12.28%[2]	< 9.03%[3]	< 2%[4]
Sample Prep Time	Fast	Moderate	Moderate
Specificity	Very High	Very High	Moderate
Sensitivity	Very High	Very High	Low

Method Validation Considerations

All analytical methods for drug quantification must be validated to ensure they are suitable for their intended purpose.[7] According to ICH guidelines, key validation parameters include:

• Accuracy: The closeness of the test results to the true value. Assessed by recovery studies of spiked samples.[4][8]

• Precision: The degree of agreement among individual tests when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[4] It is evaluated at three levels: repeatability, intermediate precision, and reproducibility.

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[8]

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[4]

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[4]

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.[4]

• Range: The interval between the upper and lower concentration of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.[7]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.[7]

References

• 1. benchchem.com [benchchem.com]
• 2. Liquid chromatography/tandem mass spectrometry assay for the quantification of troxerutin in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. ema.europa.eu [ema.europa.eu]
• 8. Validation of Analytical Methods: A Review [gavinpublishers.com]

Application Notes and Protocols for Coumarin-Based Probes in Cell Permeability Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Coumarin-based fluorescent probes are valuable tools for assessing cell permeability, a critical parameter in drug discovery and development.[][2][3] Their favorable photophysical properties, including high quantum yields and photostability, coupled with their relatively small size, allow for sensitive detection and efficient transport across cellular membranes.[] This document provides detailed application notes and standardized protocols for utilizing coumarin-based probes in cell permeability assays, with a focus on the widely accepted Caco-2 cell model for predicting intestinal drug absorption.

Principle of the Assay

The cell permeability of a compound is often evaluated using in vitro models that mimic biological barriers, such as the intestinal epithelium. The Caco-2 cell line, derived from human colorectal adenocarcinoma, spontaneously differentiates into a polarized monolayer of enterocytes, forming tight junctions and exhibiting many of the transport pathways of the small intestine.

In a typical assay, Caco-2 cells are cultured on a permeable filter support, creating two distinct compartments: an apical (upper) chamber, representing the intestinal lumen, and a basolateral (lower) chamber, representing the blood vessel side. A coumarin-based probe or a test compound labeled with a coumarin (B35378) derivative is added to the apical chamber. Over time, samples are collected from the basolateral chamber to quantify the amount of the compound that has traversed the cell monolayer. The apparent permeability coefficient (Papp), a measure of the permeability rate, is then calculated.[4]

Data Presentation

The following table summarizes the apparent permeability (Papp) and efflux ratio for several coumarin compounds as determined in a Caco-2 permeability assay. These values provide a reference for the expected permeability of different coumarin derivatives.

Coumarin Compound	Substitution	Papp (A-B) (10⁻⁶ cm/s)	Papp (B-A) (10⁻⁶ cm/s)	Efflux Ratio (Papp B-A / Papp A-B)
Coumarin	Unsubstituted	1.2	0.5	0.42
Esculetin	6,7-dihydroxy	0.4	0.2	0.50
Scopoletin	6-methoxy-7-hydroxy	0.8	0.4	0.50
Fraxetin	7,8-dihydroxy-6-methoxy	0.5	0.3	0.60
4-Methylumbelliferone	4-methyl-7-hydroxy	2.1	0.7	0.33
6-Methylcoumarin	6-methyl	1.5	0.6	0.40

Data sourced from a study on coumarin permeability in Caco-2 cells. The study concluded that all tested coumarins were highly permeable and that efflux was not a limiting factor for their absorption.[4] An efflux ratio greater than 2 is generally considered indicative of active efflux.[4]

Experimental Protocols

Protocol 1: Caco-2 Permeability Assay

This protocol provides a comprehensive procedure for assessing the permeability of a coumarin-based compound across a Caco-2 cell monolayer.[4][5]

Materials:

• Caco-2 cells

• 24-well Transwell® plates with polycarbonate membrane inserts (0.4 µm pore size)

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 1% non-essential amino acids, and 1% penicillin-streptomycin

• Hanks' Balanced Salt Solution (HBSS)

• Coumarin-based test compound

• Lucifer yellow

• Voltmeter with an electrode for measuring Transepithelial Electrical Resistance (TEER)

• Fluorescence plate reader or High-Performance Liquid Chromatography (HPLC) system

Methodology:

• Cell Culture and Seeding:

  • Culture Caco-2 cells in T-75 flasks at 37°C in a humidified atmosphere of 5% CO₂.

  • Seed the Caco-2 cells onto the Transwell® inserts at a density of approximately 6 x 10⁴ cells/cm².

  • Culture the cells for 21-25 days to allow for differentiation and the formation of a polarized monolayer, changing the medium every 2-3 days.[4]

• Monolayer Integrity Assessment:

  • Transepithelial Electrical Resistance (TEER): Measure the TEER of the monolayers using a voltmeter. TEER values should be greater than 250 Ω·cm² to indicate a well-formed, intact monolayer.[4]

  • Lucifer Yellow Permeability Assay: To further confirm monolayer integrity, perform a permeability assay with Lucifer yellow, a fluorescent molecule with low cell permeability. The apparent permeability (Papp) of Lucifer yellow should be less than 1.0 x 10⁻⁶ cm/s.[4]

• Permeability Experiment (Apical to Basolateral - A to B):

  • Wash the Caco-2 monolayers twice with pre-warmed HBSS.

  • Add the test coumarin compound, dissolved in HBSS, to the apical (upper) chamber.[4]

  • Add fresh, pre-warmed HBSS to the basolateral (lower) chamber.[4]

  • Incubate the plate at 37°C with gentle shaking.[4]

  • At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber and replace the volume with fresh, pre-warmed HBSS.[4]

  • Collect a sample from the apical chamber at the beginning and end of the experiment for concentration analysis.[4]

• Permeability Experiment (Basolateral to Apical - B to A):

  • Follow the same procedure as in step 3, but add the test compound to the basolateral chamber and collect samples from the apical chamber to assess active efflux.[4]

• Sample Analysis:

  • Quantify the concentration of the coumarin compound in the collected samples using a validated analytical method, such as a fluorescence plate reader or LC-MS/MS.[4]

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) using the following equation:[4] Papp = (dQ/dt) / (A * C₀) Where:

    • dQ/dt is the rate of permeation (the cumulative amount of compound in the receiver chamber over time).

    • A is the surface area of the membrane insert.

    • C₀ is the initial concentration of the compound in the donor chamber.

  • Calculate the efflux ratio by dividing the Papp (B to A) by the Papp (A to B).

Protocol 2: Standard Live-Cell Imaging with a Coumarin-Based Probe

This protocol outlines a general procedure for staining live cells with a coumarin-based probe for qualitative assessment of cell permeability by fluorescence microscopy.[5]

Materials:

• Cells of interest

• Glass-bottom dish or chamber slide

• Coumarin-based probe

• Anhydrous DMSO

• Serum-free cell culture medium or imaging buffer (e.g., HBSS)

• Phosphate-Buffered Saline (PBS)

• Fluorescence microscope with appropriate filter set for the coumarin probe

Methodology:

• Cell Seeding:

  • Seed cells on a glass-bottom dish or chamber slide to achieve 70-80% confluency on the day of the experiment.[5]

• Probe Preparation:

  • Prepare a stock solution of the coumarin probe (e.g., 1-10 mM) in anhydrous DMSO.[5]

  • On the day of the experiment, dilute the stock solution to the final working concentration (e.g., 1-10 µM) in pre-warmed, serum-free cell culture medium or imaging buffer. Vortex briefly to ensure complete dissolution.[5]

• Cell Staining:

  • Remove the culture medium from the cells and wash once with pre-warmed PBS.[5]

  • Add the probe working solution to the cells and incubate at 37°C in a CO₂ incubator for the desired time (e.g., 15-60 minutes).[5]

• Washing:

  • Remove the probe solution and wash the cells 2-3 times with pre-warmed imaging buffer to remove any extracellular probe.[5]

• Imaging:

  • Add fresh, pre-warmed imaging buffer to the cells and proceed with fluorescence microscopy using the appropriate filter set for your coumarin probe.[5]

Visualization of Workflows and Mechanisms

Caco-2 Permeability Assay Workflow

The following diagram illustrates the key steps involved in performing a Caco-2 cell permeability assay.

References

• 2. Synthesis and application of coumarin fluorescence probes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and application of coumarin fluorescence probes - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Application Note: A Validated RP-HPLC Method for the Estimation of Troxerutin in Bulk Drug Substance

For Researchers, Scientists, and Drug Development Professionals

Introduction

Troxerutin is a flavonoid derivative, specifically a hydroxyethylrutoside, recognized for its vasoprotective properties and is commonly used in the management of chronic venous insufficiency and other vascular disorders.[1] To ensure the quality, safety, and efficacy of the final pharmaceutical product, accurate and precise quantification of Troxerutin in its bulk drug form is a critical aspect of quality control. This application note details a robust and validated Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method for the determination of Troxerutin. The method is simple, accurate, and suitable for routine analysis in a quality control laboratory.[2][3]

Principle

This method employs RP-HPLC with UV detection to separate and quantify Troxerutin. The fundamental principle of reversed-phase chromatography involves a non-polar stationary phase (a C18 column) and a polar mobile phase. Troxerutin, a moderately polar compound, is retained by the stationary phase and subsequently eluted by the mobile phase. The concentration of the eluted Troxerutin is measured by a UV detector at a wavelength where the analyte exhibits maximum absorbance. Quantification is achieved using an external standard calibration method.[2]

Materials and Methods

Equipment

• High-Performance Liquid Chromatography (HPLC) system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

• Data acquisition and processing software (e.g., Empower, Chromeleon).

• Analytical balance

• pH meter

• Sonicator

• Class A volumetric flasks and pipettes

• 0.45 µm syringe filters

Chemicals and Reagents

• Troxerutin Reference Standard

• Acetonitrile (HPLC Grade)

• Methanol (B129727) (HPLC Grade)

• Potassium Dihydrogen Phosphate (B84403) (AR Grade)

• Orthophosphoric Acid (AR Grade)

• Deionized or HPLC grade water

Experimental Protocols

Chromatographic Conditions

The separation and quantification are achieved under the following chromatographic conditions:

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent[1]
Column	C18, 250 mm x 4.6 mm, 5 µm particle size[1]
Mobile Phase	20 mM Phosphate Buffer (pH 8.0) : Acetonitrile : Methanol (60:25:15 v/v/v)[3][4]
Flow Rate	1.0 mL/min[3][4]
Column Temperature	30 °C[1]
Detection Wavelength	254 nm[3]
Injection Volume	20 µL[3]
Run Time	Approximately 10 minutes

Preparation of Mobile Phase

• Phosphate Buffer (20 mM, pH 8.0): Accurately weigh and dissolve approximately 2.72 g of Potassium Dihydrogen Phosphate in 1000 mL of HPLC grade water to prepare a 20 mM solution. Adjust the pH of the solution to 8.0 using a dilute sodium hydroxide (B78521) solution. Filter the buffer solution through a 0.45 µm membrane filter.[2]

• Mobile Phase Mixture: Mix the filtered phosphate buffer, acetonitrile, and methanol in the ratio of 60:25:15 (v/v/v). For example, mix 600 mL of buffer, 250 mL of acetonitrile, and 150 mL of methanol.[2][3]

• Degassing: Degas the mobile phase by sonicating for 10-15 minutes before use.[2]

Preparation of Standard Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of Troxerutin reference standard and transfer it to a 25 mL volumetric flask. Dissolve and dilute to volume with methanol.[2]

• Intermediate Stock Solution (100 µg/mL): From the standard stock solution, pipette 2.5 mL and transfer it into a 25 mL volumetric flask. Dilute to the mark with the mobile phase.[3]

• Calibration Standards (5-25 µg/mL): Prepare a series of calibration standards by transferring appropriate aliquots (e.g., 0.5, 1.0, 1.5, 2.0, and 2.5 mL) of the intermediate stock solution into separate 10 mL volumetric flasks. Dilute to the mark with the mobile phase to obtain concentrations of 5, 10, 15, 20, and 25 µg/mL.[2][3]

Preparation of Sample Solution (Bulk Drug)

• Accurately weigh approximately 25 mg of the Troxerutin bulk drug sample.

• Transfer it to a 25 mL volumetric flask.

• Dissolve and dilute to volume with methanol to achieve a nominal concentration of 1000 µg/mL.[2]

• Further dilute this solution with the mobile phase to obtain a final concentration within the calibration range (e.g., 15 µg/mL).[2]

• Filter the final solution through a 0.45 µm syringe filter before injection.[2]

Analysis Procedure

• Equilibrate the HPLC system by pumping the mobile phase through the column for at least 30 minutes or until a stable baseline is achieved.[2]

• Inject 20 µL of each calibration standard solution in triplicate, starting from the lowest concentration.[2]

• Inject 20 µL of the prepared sample solution in triplicate.[2]

• Record the peak areas from the resulting chromatograms.

• Construct a calibration curve by plotting the average peak area of each standard against its known concentration.

• Determine the concentration of Troxerutin in the sample solution using the regression equation derived from the calibration curve.[2]

Method Validation Summary

The developed RP-HPLC method was validated according to the International Council for Harmonisation (ICH) guidelines.[3] The validation parameters and their acceptance criteria are summarized below.

Validation Parameter	Acceptance Criteria	Result
System Suitability	Tailing factor ≤ 2.0; Theoretical plates > 2000	Conforms
Specificity	The analyte peak should be well-resolved from any other peaks.	The method is specific.
Linearity	Correlation coefficient (r²) ≥ 0.999[1]	Linearity Range: 5-25 µg/mL[3][4]
Accuracy (% Recovery)	98.0% - 102.0%	Conforms
Precision (% RSD)	Repeatability (Intra-day): ≤ 2.0%; Intermediate Precision (Inter-day): ≤ 2.0%	Conforms
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1	0.2628 µg/mL[3][4]
Limit of Quantification (LOQ)	Signal-to-Noise ratio of 10:1	0.7966 µg/mL[3][4]
Robustness	% RSD should be within acceptable limits after minor variations in method parameters.	The method is robust.

Experimental Workflow

Caption: Workflow for the RP-HPLC estimation of Troxerutin.

Conclusion

The described RP-HPLC method provides a reliable, precise, and accurate means for the quantitative estimation of Troxerutin in bulk drug substance. The method is straightforward and can be readily implemented in a quality control setting for routine analysis and to ensure the quality of the active pharmaceutical ingredient.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]

Application Note and Protocol for the Quantification of Troxerutin using LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction: Troxerutin (B1681598), a flavonoid derivative of rutin, is utilized for its therapeutic benefits in conditions like chronic venous insufficiency.[1] Accurate and precise quantification of troxerutin in biological matrices is essential for pharmacokinetic studies and clinical research. This document provides a detailed protocol for the quantification of troxerutin in human plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a method renowned for its high sensitivity and specificity.[1]

Quantitative Data Summary

The performance characteristics of two distinct LC-MS/MS methods for troxerutin quantification are summarized below for comparative analysis.

Parameter	Method 1	Method 2
Internal Standard (IS)	Tramadol[1][2]	Rutin[1][3]
Sample Preparation	Liquid-Liquid Extraction (LLE)[1][2]	Protein Precipitation[1][3]
Linearity Range	0.01 - 10 ng/mL[1][2]	31.25 - 4000 pg/mL[1][3]
Lower Limit of Quantification (LLOQ)	0.01 ng/mL[1][2]	31.25 pg/mL[1][3]
Intra-day Precision (%RSD)	< 15%[1]	< 12.28%[3]
Inter-day Precision (%RSD)	< 15%[1]	< 12.28%[3]
Accuracy (%RE)	Within ±15%[1]	Not explicitly stated
Run Time	3.3 min[1]	Not explicitly stated

Experimental Protocols

Method 1: Liquid-Liquid Extraction (LLE) Based Method

This protocol is adapted from a highly sensitive method for the determination of troxerutin in human plasma.[2]

1. Materials and Reagents:

• Troxerutin reference standard

• Tramadol (Internal Standard)

• Human plasma (blank)

• Ethyl acetate (B1210297) (HPLC grade)

• Isopropanol (HPLC grade)

• Ammonium acetate

• Formic acid

• Methanol (HPLC grade)

• Water (deionized or Milli-Q)

2. Sample Preparation:

• Pipette 100 µL of human plasma into a microcentrifuge tube.

• Add 20 µL of the internal standard working solution (Tramadol).[1]

• Add 1 mL of extraction solvent (ethyl acetate:isopropanol, 95:5 v/v).[1][2]

• Vortex the mixture for 3 minutes.[1]

• Centrifuge at an appropriate speed to separate the layers.

• Transfer the upper organic layer to a clean tube.[1]

• Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C.[1]

• Reconstitute the residue in the mobile phase.

• Inject a portion of the reconstituted sample into the LC-MS/MS system.[1]

3. Liquid Chromatography Conditions:

• LC System: Agilent 1100 series or equivalent.[1]

• Column: Zorbax SB-C18 (4.6 mm × 150 mm, 5 µm) or equivalent.[1]

• Mobile Phase A: 10 mM Ammonium acetate with 0.1% Formic acid in water.[1][2]

• Mobile Phase B: Methanol.[2]

• Flow Rate: 0.9 mL/min.[2]

• Gradient Elution:

  • 0-0.5 min: Linear increase from 50% to 90% B.[2]

  • 0.5-1.8 min: Hold at 90% B.[2]

  • 1.8-2.0 min: Linear decrease from 90% to 50% B.[2]

  • 2.0-3.3 min: Equilibrate at 50% B.[2]

• Injection Volume: 40 µL.[2]

• Column Temperature: 40°C.[2]

4. Mass Spectrometry Conditions:

• Mass Spectrometer: API 4000 triple quadrupole mass spectrometer or equivalent.[2]

• Ionization Mode: Positive Electrospray Ionization (ESI+).[2]

• Detection Mode: Multiple Reaction Monitoring (MRM).[2]

• MRM Transitions:

  • Troxerutin: m/z 743.2 → 435.3.[1][2]

  • Tramadol (IS): m/z 264.1 → 58.0.[1][2]

• Key MS Parameters:

  • Curtain Gas: 15 psi.[2]

  • Collision Gas: 10 psi.[2]

  • IonSpray Voltage: 5000 V.[2]

  • Temperature: 450°C.[2]

  • Declustering Potential (DP): 66 V for Troxerutin, 29 V for Tramadol.[2]

  • Collision Energy (CE): 34 eV for Troxerutin, 41 eV for Tramadol.[2]

Method 2: Protein Precipitation Based Method

This protocol provides a simple and rapid method for troxerutin quantification.[3]

1. Materials and Reagents:

• Troxerutin reference standard

• Rutin (Internal Standard)[1][3]

• Human plasma (blank)

• Perchloric acid[1][3]

• Acetonitrile (HPLC grade)

• Formic acid

• Water (deionized or Milli-Q)

2. Sample Preparation:

• Pipette 100 µL of human plasma into a microcentrifuge tube.[1]

• Add the internal standard working solution (Rutin).[1]

• Add 100 µL of perchloric acid (6% v/v) to precipitate plasma proteins.[1]

• Vortex for 1 minute.[1]

• Centrifuge at 14,000 rpm for 10 minutes.[1]

• Collect the supernatant and inject a portion into the LC-MS/MS system.[1]

3. Liquid Chromatography Conditions:

• LC System: Agilent 1100 series or equivalent.

• Column: Phenomenex Synergi Fusion RP column (50 mm × 2.0 mm, 4 µm) or equivalent.[1][3]

• Mobile Phase: Acetonitrile:Water (20:80, v/v) with 0.1% formic acid in the water component.[1][3]

• Flow Rate: 0.2 mL/min.[1]

• Elution: Isocratic.[1]

• Injection Volume: 10 µL.[1]

• Column Temperature: 30°C.[1]

4. Mass Spectrometry Conditions:

• Mass Spectrometer: Triple-quadrupole tandem mass spectrometer.[3]

• Ionization Mode: Positive Electrospray Ionization (ESI+).[3]

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: (Specific m/z values to be determined based on the instrument used, consistent with the principles of MRM for troxerutin and rutin).

• Key MS Parameters:

  • Curtain Gas: 20 psi.[1]

  • Collision Gas: 6 psi.[1]

  • IonSpray Voltage: 5500 V.[1]

Experimental Workflow Visualization

The following diagram illustrates the general workflow for LC-MS/MS quantification of troxerutin.

Caption: Experimental workflow for troxerutin quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Liquid chromatography/tandem mass spectrometry assay for the quantification of troxerutin in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: In Vitro Efficacy of Troxerutin on Human Keratinocytes

Audience: Researchers, scientists, and drug development professionals.

Introduction

Troxerutin (B1681598), a naturally occurring flavonoid, has demonstrated significant potential in dermatological applications due to its well-documented antioxidant and anti-inflammatory properties.[1][2] This document provides a detailed guide for the in vitro experimental design to evaluate the effects of troxerutin on HaCaT keratinocytes, a spontaneously immortalized human keratinocyte cell line widely used in skin research. The provided protocols cover the assessment of troxerutin's impact on cell viability, its protective role against oxidative stress, its anti-inflammatory capacity, and its potential to promote wound healing.

Data Presentation

The following tables summarize expected quantitative data from key experiments. This data is illustrative and based on published findings on the effects of troxerutin on HaCaT cells under various stress conditions.[1][2][3]

Table 1: Effect of Troxerutin on HaCaT Cell Viability under Oxidative Stress (MTT Assay)

Treatment Group	Troxerutin Concentration (µM)	Stressor	Cell Viability (%)
Control	0	None	100 ± 4.5
Stressor Control	0	UVB (50 mJ/cm²)	52 ± 3.8
Troxerutin	1	UVB (50 mJ/cm²)	65 ± 4.1
Troxerutin	5	UVB (50 mJ/cm²)	78 ± 3.9
Troxerutin	10	UVB (50 mJ/cm²)	89 ± 4.3

Table 2: Effect of Troxerutin on Intracellular Reactive Oxygen Species (ROS) in HaCaT Cells (DCFH-DA Assay)

Treatment Group	Troxerutin Concentration (µM)	Stressor	Relative Fluorescence Units (RFU)
Control	0	None	100 ± 8.2
Stressor Control	0	H₂O₂ (500 µM)	450 ± 25.6
Troxerutin	1	H₂O₂ (500 µM)	320 ± 18.9
Troxerutin	5	H₂O₂ (500 µM)	210 ± 15.4
Troxerutin	10	H₂O₂ (500 µM)	130 ± 11.7

Table 3: Effect of Troxerutin on Pro-inflammatory Cytokine Secretion in HaCaT Cells (ELISA)

Treatment Group	Troxerutin Concentration (µM)	Stimulant	IL-6 (pg/mL)	TNF-α (pg/mL)
Control	0	None	15 ± 2.1	8 ± 1.5
Stimulant Control	0	LPS (1 µg/mL)	250 ± 18.9	180 ± 15.3
Troxerutin	1	LPS (1 µg/mL)	180 ± 14.5	130 ± 11.8
Troxerutin	5	LPS (1 µg/mL)	110 ± 9.8	85 ± 7.9
Troxerutin	10	LPS (1 µg/mL)	60 ± 5.4	45 ± 4.1

Table 4: Effect of Troxerutin on HaCaT Cell Migration (Scratch Wound Healing Assay)

Treatment Group	Troxerutin Concentration (µM)	Wound Closure at 24h (%)
Control	0	25 ± 3.5
Troxerutin	1	38 ± 4.1
Troxerutin	5	55 ± 5.2
Troxerutin	10	72 ± 6.3

Experimental Workflow

The following diagram outlines the general workflow for investigating the effects of troxerutin on HaCaT keratinocytes.

Caption: Experimental workflow for troxerutin on HaCaT cells.

Signaling Pathways

Troxerutin exerts its protective effects on keratinocytes by modulating key signaling pathways involved in oxidative stress and inflammation.

Antioxidant Signaling Pathway (Nrf2/HO-1)

Troxerutin is known to activate the Nrf2/HO-1 pathway, a critical defense mechanism against oxidative stress.

Caption: Troxerutin-mediated activation of the Nrf2/HO-1 pathway.

Anti-inflammatory Signaling Pathway (NF-κB)

Troxerutin can suppress the pro-inflammatory NF-κB signaling pathway, thereby reducing the expression of inflammatory mediators.

Caption: Troxerutin-mediated inhibition of the NF-κB pathway.

Experimental Protocols

1. HaCaT Cell Culture

• Materials:

  • HaCaT keratinocyte cell line

  • Dulbecco's Modified Eagle's Medium (DMEM)

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin solution

  • Trypsin-EDTA solution

  • Phosphate-Buffered Saline (PBS)

  • Cell culture flasks (T-75)

  • 6-, 24-, and 96-well plates

• Protocol:

  • Maintain HaCaT cells in T-75 flasks with DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • Incubate at 37°C in a humidified atmosphere with 5% CO₂.

  • Subculture the cells when they reach 80-90% confluency.

  • To subculture, wash the cell monolayer with PBS, then add Trypsin-EDTA and incubate for 5-10 minutes at 37°C to detach the cells.

  • Neutralize the trypsin with complete growth medium, centrifuge the cell suspension, and resuspend the cell pellet in fresh medium.

  • Seed the cells into new flasks or plates at the desired density for experiments.

2. Cell Viability (MTT) Assay

• Materials:

  • HaCaT cells

  • 96-well plates

  • Troxerutin

  • Stressor of choice (e.g., UVB light source, H₂O₂)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Dimethyl sulfoxide (B87167) (DMSO)

  • Microplate reader

• Protocol:

  • Seed HaCaT cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

  • Pre-treat the cells with various concentrations of troxerutin (e.g., 0, 1, 5, 10 µM) for a specified time (e.g., 2-24 hours).

  • Expose the cells to a stressor (e.g., UVB radiation at 50 mJ/cm²).

  • After the stressor, incubate the cells for 24 hours.

  • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the untreated control.

3. Intracellular ROS (DCFH-DA) Assay

• Materials:

  • HaCaT cells

  • 24-well plates or black-walled 96-well plates

  • Troxerutin

  • Stressor of choice (e.g., H₂O₂)

  • 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA) solution

  • Fluorescence microplate reader or fluorescence microscope

• Protocol:

  • Seed HaCaT cells in a suitable plate and allow them to adhere overnight.

  • Pre-treat the cells with troxerutin at desired concentrations.

  • Wash the cells with PBS and incubate with DCFH-DA solution (e.g., 10 µM) for 30 minutes at 37°C in the dark.

  • Wash the cells again with PBS to remove excess probe.

  • Expose the cells to a stressor (e.g., H₂O₂).

  • Immediately measure the fluorescence intensity at an excitation wavelength of ~485 nm and an emission wavelength of ~530 nm.

4. Anti-Inflammatory (ELISA) Assay

• Materials:

  • HaCaT cells

  • 24-well plates

  • Troxerutin

  • Inflammatory stimulant (e.g., Lipopolysaccharide - LPS)

  • ELISA kits for human IL-6 and TNF-α

  • Microplate reader

• Protocol:

  • Seed HaCaT cells in a 24-well plate and grow to confluency.

  • Pre-treat the cells with troxerutin for a specified duration.

  • Stimulate the cells with an inflammatory agent (e.g., 1 µg/mL LPS) for 24 hours.

  • Collect the cell culture supernatants and centrifuge to remove debris.

  • Perform the ELISA for IL-6 and TNF-α according to the manufacturer's instructions.

  • Measure the absorbance and determine the cytokine concentrations from a standard curve.

5. Wound Healing (Scratch) Assay

• Materials:

  • HaCaT cells

  • 6- or 12-well plates

  • Troxerutin

  • Sterile 200 µL pipette tip

  • Microscope with a camera

  • Image analysis software (e.g., ImageJ)

• Protocol:

  • Seed HaCaT cells in a plate and grow them to a confluent monolayer.

  • Create a "scratch" in the monolayer using a sterile pipette tip.

  • Wash the cells with PBS to remove detached cells and debris.

  • Add fresh medium containing different concentrations of troxerutin.

  • Capture images of the scratch at 0 hours and at subsequent time points (e.g., 12, 24, 48 hours).

  • Measure the width or area of the scratch at each time point using image analysis software.

  • Calculate the percentage of wound closure relative to the initial scratch area.

References

• 1. Troxerutin Delays Skin Keratinocyte Senescence Induced by Ionizing Radiation Both In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Troxerutin induces protective effects against ultraviolet B radiation through the alteration of microRNA expression in human HaCaT keratinocyte cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes: Troxerutin in Topical Formulations for Skin Sensitivity

Audience: Researchers, scientists, and drug development professionals.

Introduction: Troxerutin (B1681598), a flavonoid derivative of rutin, is gaining significant attention in dermatology for its potent therapeutic effects on sensitive skin.[1][2] Characterized by symptoms such as stinging, burning, itching, and redness, sensitive skin is often associated with a compromised barrier function and heightened neurosensory responses.[3][4] Troxerutin's multifaceted mechanism of action, encompassing anti-inflammatory, antioxidant, and vasoprotective properties, makes it a compelling active ingredient for topical formulations designed to alleviate skin sensitivity.[1][5] A key mechanism is its ability to inhibit the Transient Receptor Potential Vanilloid 1 (TRPV1), a crucial receptor in the perception of heat and pain, which is often over-activated in sensitive skin conditions.[4][6][7]

These application notes provide a comprehensive overview of troxerutin's role in managing skin sensitivity, summarizing key efficacy data and detailing experimental protocols for its evaluation.

Mechanism of Action

Troxerutin mitigates skin sensitivity through several interconnected pathways:

• 1.1 Inhibition of TRPV1 Activation: Sensitive skin is strongly associated with the over-activation of the TRPV1 receptor on keratinocytes and sensory neurons by stimuli like heat and capsaicin (B1668287).[7] Troxerutin has been identified as a TRPV1 antagonist.[4][8] By inhibiting TRPV1, it blocks the influx of calcium ions, thereby downregulating the signaling cascade that leads to neurogenic inflammation and sensations of irritation.[4][6]

• 1.2 Anti-inflammatory Effects: Troxerutin effectively suppresses inflammation by inhibiting the production and expression of pro-inflammatory cytokines and enzymes.[1][2] Studies on capsaicin-treated keratinocytes show that troxerutin significantly reduces the mRNA and protein expression of inflammatory mediators such as CXCL8 (IL-8), MMP9, IL-6, and IL-1β.[6][8] This action helps to calm irritated skin and reduce visible signs of inflammation like redness.[1][2]

• 1.3 Antioxidant Activity: As a potent antioxidant, troxerutin neutralizes free radicals and reduces oxidative stress, a major contributor to skin damage and aging.[1][2] This activity protects essential skin components like collagen and elastin (B1584352) from degradation, thereby helping to maintain skin elasticity and firmness and strengthening the skin's resilience against environmental aggressors.[1][9]

• 1.4 Vasoprotective and Microcirculation Enhancement: Troxerutin exerts a venotonic effect, improving microcirculation and strengthening capillary walls.[1][5] This reduces vascular permeability and leakage, which helps to alleviate edema, puffiness, and erythema (redness) associated with vascular reactivity in sensitive skin conditions like rosacea.[5][10]

Signaling Pathway Diagrams

Caption: Troxerutin inhibits the TRPV1 receptor, blocking the inflammatory cascade.

Efficacy Data (Quantitative Summary)

The efficacy of topical troxerutin has been demonstrated in both in vitro and clinical studies.

Table 1: Summary of In Vitro Efficacy Data This table summarizes the effect of troxerutin on cytokine expression in human HaCaT keratinocytes stimulated with capsaicin.[6]

Cytokine	Troxerutin Concentration (µg/mL)	Duration of Capsaicin Treatment	Outcome (mRNA Expression)
CXCL8 (IL-8)	1, 5, 10, 20	1 hour	Statistically significant, dose-dependent inhibition
MMP9	1, 5, 10, 20	1 hour	Statistically significant, dose-dependent inhibition
IL-6	1, 5, 10, 20	24 hours	Statistically significant, dose-dependent inhibition
IL-1β	1, 5, 10, 20	24 hours	Statistically significant, dose-dependent inhibition

Table 2: Summary of Clinical Efficacy Data This table presents results from an 8-week clinical study where 20 adult participants with sensitive skin applied a troxerutin-containing moisturizer twice daily.[3][4][11]

Parameter	Baseline (Mean ± SD)	Week 2 (Mean ± SD)	Week 4 (Mean ± SD)	Week 8 (Mean ± SD)	p-value (vs. Baseline)
TEWL¹	N/A	Significant Reduction	Significant Reduction	N/A	p=0.047 (Wk 2), p=0.021 (Wk 4)
SCH² (A.U.)	N/A	Significant Increase	Significant Increase	N/A	p=0.007 (Wk 2), p=0.002 (Wk 4)
SS-10³	64.17 ± 12.96	N/A	N/A	39.84 ± 17.00	p < 0.001
DLQI⁴	18.60 ± 5.00	N/A	N/A	8.50 ± 5.10	p = 0.000
Facial Erythema	N/A	N/A	Significant Reduction	N/A	N/A

¹Transepidermal Water Loss; ²Stratum Corneum Hydration; ³Sensitive Scale-10; ⁴Dermatology Life Quality Index.

Another clinical study demonstrated that 0.1% and 0.0095% troxerutin formulations promptly alleviated capsaicin-induced skin redness.[6][7] A 10% troxerutin formulation significantly decreased irritation scores (Visual Analog Scale) and heat sensitivity over 4 weeks.[6][7]

Experimental Protocols

Workflow Diagrams

Caption: Workflow for in vitro evaluation of Troxerutin's anti-inflammatory effects.

Caption: Workflow for clinical evaluation of a topical Troxerutin formulation.

Protocol for Preparing a Topical Troxerutin Gel (1% w/w)

This protocol is adapted from methodologies for creating topical gel formulations.[12]

• Aqueous Phase Preparation:

  • In a primary vessel, weigh and add purified water (q.s. to 100%).

  • Add a chelating agent (e.g., 0.1% Disodium EDTA) and a humectant (e.g., 5% Glycerin). Mix until dissolved.

  • Slowly disperse 1% Troxerutin powder into the vortex of the mixture. Mix until fully dissolved. Troxerutin's water solubility facilitates this step.[13]

• Gelling Phase:

  • Slowly sprinkle a gelling agent (e.g., 1% Carbomer 980 or 4% Sepigel 305) into the aqueous phase under continuous, moderate stirring. Avoid clumping.

  • Allow the mixture to hydrate (B1144303) for at least 30 minutes.

• Neutralization and Finalization:

  • If using Carbomer, neutralize the formulation by slowly adding a neutralizing agent (e.g., Triethanolamine) dropwise until a clear, viscous gel is formed and the target pH (typically 5.5-6.5) is reached.

  • Add any preservatives (e.g., 0.5% Phenoxyethanol).

  • Mix gently to ensure homogeneity, avoiding air entrapment.

  • Perform quality control checks (pH, viscosity, appearance).

In Vitro Protocol: Assessing Anti-inflammatory Effects on Keratinocytes

This protocol is based on the methodology used to evaluate troxerutin's effect on capsaicin-induced cytokine expression in HaCaT cells.[6]

• Cell Culture:

  • Culture human keratinocytes (HaCaT cell line) in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ incubator.

• Troxerutin Pre-treatment:

  • Seed cells in appropriate culture plates. Once they reach ~80% confluency, replace the medium with serum-free DMEM.

  • Treat the cells with various concentrations of troxerutin (e.g., 1, 5, 10, 20 µg/mL) for 24 hours. Include a vehicle-only control group.

• Inflammatory Challenge:

  • After pre-treatment, wash the cells and add fresh serum-free DMEM containing 50 µM capsaicin to induce an inflammatory response.

  • Incubate for a specified period (e.g., 1 hour for early-response genes like CXCL8, or 24 hours for others like IL-6).[6]

• Gene Expression Analysis (qPCR):

  • Lyse the cells and extract total RNA using a suitable kit.

  • Synthesize cDNA from the extracted RNA.

  • Perform quantitative real-time PCR (qPCR) using TaqMan probes or SYBR Green with specific primers for target genes (CXCL8, MMP9, IL-6, IL-1β) and a housekeeping gene (e.g., GAPDH) for normalization.

• Data Analysis:

  • Calculate the relative fold change in gene expression using the ΔΔCt method, comparing troxerutin-treated groups to the capsaicin-only control.

In Vivo (Clinical) Protocol: Evaluating Efficacy on Sensitive Skin

This protocol outlines a clinical trial to assess the efficacy of a topical troxerutin formulation, based on a published study.[3][4]

• Study Population:

  • Recruit 20-30 adult participants (male and female, >20 years old) with a clinical diagnosis of sensitive skin, confirmed by a dermatologist and a self-assessment questionnaire (e.g., SS-10 score > 50).

• Study Design:

  • An 8-week, open-label, single-center study.

  • Participants apply the test formulation (e.g., 1% troxerutin moisturizer) to the face twice daily (morning and evening).

  • Participants are instructed to avoid other facial products except for a standard sunscreen.

• Efficacy Assessments:

  • Conduct measurements at baseline (Week 0) and at follow-up visits (Weeks 2, 4, and 8).

  • Objective (Biophysical) Measurements:

    • Skin Barrier Function: Measure Transepidermal Water Loss (TEWL) using a Tewameter®.

    • Skin Hydration: Measure Stratum Corneum Hydration (SCH) using a Corneometer®.

    • Skin Redness (Erythema): Measure the a* value using a Chromameter® on target areas (e.g., cheeks, nasolabial folds).

  • Subjective (Participant-Reported) Measurements:

    • Skin Sensitivity: Administer the Sensitive Scale-10 (SS-10) questionnaire.

    • Quality of Life: Administer the Dermatology Life Quality Index (DLQI) questionnaire.

• Data Analysis:

  • Use appropriate statistical tests (e.g., paired t-test or Wilcoxon signed-rank test) to compare measurements at each follow-up point to the baseline values. A p-value < 0.05 is typically considered statistically significant.

Application and Formulation Considerations

• Effective Concentration: Clinical and in vitro data support a wide range of effective concentrations. Formulations with as low as 0.0095% have shown immediate soothing effects on redness, while concentrations of 1% to 10% have demonstrated significant improvements in barrier function and reduction of sensitivity symptoms over time.[4][6] A typical usage level in cosmetic formulations is between 0.4% and 1%.[14]

• Solubility: Troxerutin has better water solubility than its parent compound, rutin, making it easier to incorporate into aqueous phases of emulsions, gels, and serums.[13]

• Synergistic Ingredients: Troxerutin can be effectively combined with other cosmetic actives to enhance overall efficacy.[1]

  • Hyaluronic Acid: Provides hydration, which is crucial for maintaining a healthy skin barrier.[9]

  • Vitamin C and Niacinamide: Offer additional antioxidant and anti-inflammatory benefits.[1]

• Product Forms: Due to its favorable properties, troxerutin can be incorporated into various product types, including serums, creams, gels, and after-sun care products, particularly those targeting sensitive, redness-prone, or rosacea-affected skin.[2][9]

Conclusion

Troxerutin is a well-documented, effective active ingredient for the management of skin sensitivity in topical formulations. Its primary mechanisms of action—TRPV1 inhibition, anti-inflammatory and antioxidant effects, and microcirculation enhancement—directly address the key pathological features of sensitive skin. The available quantitative data from both laboratory and clinical settings confirm its ability to reduce redness, improve skin barrier function, and decrease subjective feelings of irritation, thereby improving the quality of life for individuals with sensitive skin. The provided protocols offer a robust framework for researchers and formulators to evaluate and develop new products leveraging the significant benefits of troxerutin.

References

• 1. What is Troxerutin Used for in Skin Care? [tgybiotech.com]
• 2. The Rising Star In Dermatology And Skin Care: Troxerutin-www.china-sinoway.com [china-sinoway.com]
• 3. Anti-Pruritic and Analgesic Effects of a Topical Formulation Containing Troxerutin: A Pilot Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti‐Pruritic and Analgesic Effects of a Topical Formulation Containing Troxerutin: A Pilot Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. caringsunshine.com [caringsunshine.com]
• 6. researchgate.net [researchgate.net]
• 7. Study of the soothing effects of troxerutin in alleviating skin sensitivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Application of Troxerutin in Skin Care. [greenskybio.com]
• 10. joywinnatural.com [joywinnatural.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. plamed.cn [plamed.cn]
• 14. paulaschoice-eu.com [paulaschoice-eu.com]

Application Notes: Quantitative Analysis of Troxerutin in Human Plasma by LC-MS/MS

Introduction

Troxerutin (B1681598) is a flavonoid, a trihydroxyethylated derivative of rutin, used in the treatment of chronic venous insufficiency and other vascular disorders. Accurate measurement of its concentration in plasma is essential for pharmacokinetic studies, dose-response relationship assessments, and therapeutic drug monitoring. This document provides a detailed protocol for the quantification of troxerutin in human plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific method.[1][2][3]

Principle of the Method

The method involves the extraction of troxerutin and an internal standard (IS) from a plasma matrix, followed by chromatographic separation and detection by a tandem mass spectrometer. The use of an internal standard helps to correct for variations in sample processing and instrument response. Quantification is achieved by comparing the peak area ratio of troxerutin to the internal standard against a calibration curve prepared with known concentrations of the analyte in blank plasma.

Data Presentation

The following tables summarize the key parameters for two distinct LC-MS/MS methods for the quantification of troxerutin in human plasma. Method 1 employs a liquid-liquid extraction for sample preparation, while Method 2 utilizes a simpler protein precipitation technique.[1][3][4]

Table 1: Sample Preparation Parameters

Parameter	Method 1: Liquid-Liquid Extraction (LLE)[3]	Method 2: Protein Precipitation (PPT)[1][4]
Internal Standard (IS)	Tramadol[3]	Rutin[1]
Plasma Volume	100 µL	100 µL
Extraction Solvent	Ethyl acetate-isopropanol (95:5, v/v)[3]	Perchloric acid[1][4] or Acetonitrile
Procedure	1. Add IS to plasma. 2. Add 50 µL of 1 M NaOH. 3. Add 1 mL of extraction solvent. 4. Vortex and centrifuge. 5. Evaporate supernatant and reconstitute.	1. Add IS to plasma. 2. Add precipitating agent. 3. Vortex and centrifuge. 4. Inject supernatant.

Table 2: Liquid Chromatography Conditions

Parameter	Method 1[3]	Method 2[1]
LC System	Agilent 1100 series or equivalent	Equivalent HPLC system
Column	Zorbax SB-C18 (150 mm x 4.6 mm, 5 µm)	Phenomenex Synergi Fusion RP (50 mm x 2.0 mm, 4 µm)[1]
Mobile Phase A	10 mM Ammonium acetate (B1210297) with 0.1% formic acid in water	0.1% Formic acid in water[1]
Mobile Phase B	Methanol	Acetonitrile[1]
Elution	Gradient	Isocratic (20:80, Acetonitrile:Water)[1]
Flow Rate	0.9 mL/min[3]	0.2 mL/min
Injection Volume	10 µL	10 µL
Column Temperature	Ambient	Ambient

Table 3: Mass Spectrometry and Method Validation Parameters

Parameter	Method 1[3][5]	Method 2[1][4]
Mass Spectrometer	API-4000 tandem mass spectrometer or equivalent	Triple-quadrupole tandem mass spectrometer[1]
Ionization Mode	Positive Electrospray Ionization (ESI+)	Positive Electrospray Ionization (ESI+)[1]
Detection Mode	Multiple Reaction Monitoring (MRM)	Multiple Reaction Monitoring (MRM)
MRM Transitions (m/z)	Troxerutin: 743.2 → 435.3 Tramadol (B15222) (IS): 264.1 → 58.0[3][5]	To be determined for Troxerutin and Rutin (IS)
Linearity Range	0.01 - 10 ng/mL[3][5]	31.25 - 4000 pg/mL[1][4]
Intra-day Precision (%RSD)	< 15%	< 12.28%[1][4]
Inter-day Precision (%RSD)	< 15%	< 12.28%[1][4]
Accuracy (%RE)	Within ±15%	Not specified, but meets guidelines
Recovery	> 85%	Not specified

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the quantification of troxerutin in plasma samples by LC-MS/MS.

Caption: Workflow for Troxerutin analysis in plasma.

Detailed Experimental Protocol (Based on Method 1)

This protocol details the liquid-liquid extraction method, which generally provides cleaner extracts.

1. Materials and Reagents

• Troxerutin reference standard

• Tramadol (Internal Standard)

• Human plasma (blank, with anticoagulant like EDTA or heparin)

• Methanol (HPLC grade)[3]

• Ethyl acetate (HPLC grade)

• Isopropanol (HPLC grade)

• Ammonium acetate (HPLC grade)

• Formic acid (HPLC grade)

• Sodium hydroxide (B78521) (NaOH)

• Deionized or Milli-Q water

• Microcentrifuge tubes (1.5 mL)

• Pipettes and tips

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

2. Preparation of Solutions

• Troxerutin Stock Solution (1 mg/mL): Accurately weigh and dissolve troxerutin in methanol.

• Troxerutin Working Solutions: Prepare serial dilutions of the stock solution with a 50:50 methanol:water mixture to create calibration standards and quality control (QC) samples.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve tramadol in methanol.

• Internal Standard Working Solution (e.g., 20 ng/mL): Dilute the IS stock solution with a 50:50 methanol:water mixture.

• 1 M Sodium Hydroxide: Dissolve 4 g of NaOH in 100 mL of deionized water.

• Mobile Phase A: 10 mM Ammonium acetate with 0.1% formic acid in water.

• Mobile Phase B: Methanol.

3. Sample Preparation (Liquid-Liquid Extraction)

• Thaw frozen human plasma samples to room temperature.

• Vortex the plasma samples to ensure homogeneity.

• Pipette 100 µL of plasma into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the internal standard working solution (e.g., 20 ng/mL Tramadol).

• Add 50 µL of 1 M sodium hydroxide solution and vortex for 30 seconds.

• Add 1 mL of the extraction solvent (ethyl acetate:isopropanol, 95:5 v/v).

• Vortex the mixture vigorously for 5 minutes.

• Centrifuge the tubes at 14,000 rpm for 10 minutes.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (initial composition, e.g., 70% A: 30% B).

• Vortex for 1 minute and transfer the solution to a UPLC vial for analysis.

4. LC-MS/MS Analysis

• Set up the LC-MS/MS system with the conditions specified in Table 2 and Table 3 (Method 1).

• Equilibrate the column with the initial mobile phase composition for at least 15-20 minutes.

• Create a sequence including calibration standards, QC samples, blank samples, and the unknown plasma samples.

• Inject 10 µL of the reconstituted sample into the LC-MS/MS system.

• Acquire data in MRM mode.

5. Data Analysis and Quantification

• Integrate the chromatographic peaks for troxerutin and the internal standard.

• Calculate the peak area ratio of troxerutin to the internal standard.

• Construct a calibration curve by plotting the peak area ratio versus the nominal concentration of the calibration standards. A weighted (e.g., 1/x² or 1/x) linear regression is typically used.

• Determine the concentration of troxerutin in the unknown samples by interpolating their peak area ratios from the calibration curve.

Signaling Pathway and Logical Relationship Visualization

The following diagram illustrates the key stages in the development and validation of the LC-MS/MS method.

Caption: Key stages in LC-MS/MS method development.

References

• 1. Liquid chromatography/tandem mass spectrometry assay for the quantification of troxerutin in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Coumarin Derivatives as Potent Enzyme Inhibitors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of coumarin (B35378) derivatives as inhibitors of key enzymes implicated in various diseases. This document includes detailed experimental protocols for enzyme inhibition assays, a summary of quantitative inhibitory data, and visualizations of relevant signaling pathways to guide researchers in the discovery and development of novel therapeutic agents.

Introduction

Coumarins, a class of benzopyrone compounds, are widely distributed in nature and exhibit a broad spectrum of biological activities. Their unique scaffold has made them a privileged structure in medicinal chemistry for the development of novel enzyme inhibitors. Coumarin derivatives have shown significant inhibitory activity against several key enzymes, including acetylchol-inesterase (AChE), monoamine oxidase (MAO), carbonic anhydrase (CA), and tyrosinase, which are therapeutic targets for neurodegenerative diseases, cancer, and skin disorders.

Featured Enzymes and Corresponding Coumarin Inhibitors

This section details the inhibitory potential of various coumarin derivatives against four key enzymes. The quantitative data for the most potent inhibitors are summarized in the tables below.

Acetylcholinesterase (AChE) Inhibition

Acetylcholinesterase is a key enzyme in the cholinergic nervous system, responsible for the breakdown of the neurotransmitter acetylcholine (B1216132).[1] Inhibition of AChE is a primary therapeutic strategy for Alzheimer's disease, helping to alleviate symptoms by increasing acetylcholine levels in the brain.[2] Several coumarin derivatives have been identified as potent AChE inhibitors.

Table 1: Inhibitory Activity of Coumarin Derivatives against Acetylcholinesterase (AChE)

Coumarin Derivative	IC50 / Ki	Inhibition Type	Reference
Chromenyl Coumarate (CC)	IC50 = 48.49 ± 4.6 nM	Non-competitive	[3]
3, 3′- Methylene-bis (4-hydroxy coumarin) (MHC)	IC50 = 80.16 ± 7.1 nM	Non-competitive	[3]
7-[3-(chlorobenzyl)oxy]-3,4,-dimethylcoumarin	Ki = 3.40 μM	Non-competitive	[4]
7-benzyloxy-4-{[(4-phenylthiazol-2(3H)-ylidene)hydrazono]methyl}-2H-chromen-2-one (5b)	IC50 = 0.451μM	Mixed-type	[5]
5-amino-1-[2-(7-benzyloxy-2-oxo-2H-chromen-4-yl)acetyl]-1H-pyrazole-4-carbonitrile (13c)	IC50 = 0.466μM	Not Reported	[5]
2-(7-benzyloxy-2-oxo-2H-chromen-4-yl)-N-(2-methylimino-4-phenylthiazol-3(2H)-yl)acetamide (16a)	IC50 = 0.500μM	Not Reported	[5]

Monoamine Oxidase (MAO) Inhibition

Monoamine oxidases are enzymes that catalyze the oxidation of monoamines, including neurotransmitters like dopamine, serotonin, and norepinephrine.[6] Inhibition of MAO-A is used to treat depression, while MAO-B inhibitors are used in the management of Parkinson's disease.[7][8] Coumarin derivatives have been shown to be potent and selective inhibitors of both MAO-A and MAO-B.[9]

Table 2: Inhibitory Activity of Coumarin Derivatives against Monoamine Oxidase (MAO)

Coumarin Derivative	Target Enzyme	IC50 / Ki	Reference
7-[(3,4-difluorobenzyl)oxy]-3,4-dimethylcoumarin	MAO-B	IC50 = 1.14 nM
3-phenyl-7,8-dimethoxycoumarin	MAO-A	IC50 = 6.67 ± 0.03 μM	[10]
4-phenyl-7,8-dimethoxycoumarin	MAO-A	IC50 = 5.87 ± 0.63 μM	[10]
3-phenyl-7,8-dihydroxycoumarin	MAO-B	IC50 = 0.76 ± 0.03 μM	[10]
4-phenyl-6,7-dihydroxycoumarin	MAO-B	IC50 = 0.57 ± 0.03 μM	[10]

Carbonic Anhydrase (CA) Inhibition

Carbonic anhydrases are a family of metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and protons.[11] The tumor-associated isoforms CA IX and CA XII are overexpressed in various cancers and contribute to the acidic tumor microenvironment, promoting tumor progression and metastasis.[12] Coumarins represent a novel class of CA inhibitors, with some derivatives showing high potency and selectivity for tumor-associated isoforms.[13]

Table 3: Inhibitory Activity of Coumarin Derivatives against Carbonic Anhydrase (CA)

Coumarin Derivative	Target Enzyme	IC50 / Ki	Reference
4-chloromethyl-7-hydroxy-coumarin derivative (3d)	hCA I	IC50: 79 μM	[14]
4-chloromethyl-7-hydroxy-coumarin derivative (3d)	hCA II	IC50: 88 μM	[14]
Coumarin ester 19	hCA IV	Ki of 48 nM	[15]
Coumarin-thiazole-based naphthalene-2-sulphonamide 17a	hCA I	IC50 = 5.63 µM	[16]
Coumarin-thiazole-based naphthalene-2-sulphonamide 17a	hCA II	IC50 = 8.48 µM	[16]
Dimethyl pyrimidine-based coumarin benzene (B151609) sulfonamide 9a	hCAs IX	IC50 = 0.063 µM	[16]
Di-tert-butyl substituted coumarin benzenesulfonamide (B165840) containing pyrimidine (B1678525) 9c	hCAs IX	IC50 = 0.124 µM	[16]

Tyrosinase Inhibition

Tyrosinase is a key enzyme in the biosynthesis of melanin, the pigment responsible for skin, hair, and eye color.[17] Inhibition of tyrosinase is a common strategy in the development of skin-lightening agents and treatments for hyperpigmentation disorders.[18] Coumarin derivatives have been identified as effective tyrosinase inhibitors.[11]

Table 4: Inhibitory Activity of Coumarin Derivatives against Tyrosinase

Coumarin Derivative	IC50	Inhibition Type	Reference
FN-19 (coumarin–thiosemicarbazone analog)	42.16 ± 5.16 µM	Mixed	[11]
3-arylcoumarin (12b)	0.19 μM	Competitive	[6]
2-(1-(coumarin-3-yl)ethylidene)hydrazinecarbothioamide	3.44μM	Irreversible	[12]
Geranyloxycoumarin derivative (3k)	0.67 µM	Not Reported	[1]
Hydroxylated coumarin derivative (5l)	3.04 ± 0.01 μM	Uncompetitive	[19]

Experimental Protocols

This section provides detailed protocols for the in vitro assessment of coumarin derivatives as enzyme inhibitors.

Protocol 1: Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This protocol describes a colorimetric method to determine the AChE inhibitory activity of coumarin derivatives.[4][20]

Materials:

• Acetylcholinesterase (AChE) from electric eel

• Acetylthiocholine iodide (ATCI)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

• Phosphate (B84403) buffer (0.1 M, pH 8.0)

• Coumarin derivative stock solution (in DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare working solutions of AChE, ATCI, and DTNB in phosphate buffer.

• In a 96-well plate, add 130 µL of phosphate buffer, 10 µL of the coumarin derivative solution (at various concentrations), and 20 µL of AChE solution to each well.

• Incubate the plate at 25°C for 15 minutes.

• Add 20 µL of DTNB solution to each well.

• Initiate the reaction by adding 20 µL of ATCI solution to each well.

• Immediately measure the absorbance at 412 nm every minute for 10-15 minutes using a microplate reader.

• Calculate the rate of reaction for each well. The percentage of inhibition is calculated as: % Inhibition = [(Rate of control - Rate of sample) / Rate of control] x 100

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Protocol 2: Monoamine Oxidase (MAO) Inhibition Assay (Fluorescence-based)

This protocol outlines a fluorescence-based high-throughput screening method for determining the MAO inhibitory activity of coumarin derivatives.[5][21]

Materials:

• Recombinant human MAO-A and MAO-B

• MAO fluorescent substrate (e.g., MR2)

• Phosphate buffer (e.g., 100 mM, pH 7.4)

• Coumarin derivative stock solution (in DMSO)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare working solutions of MAO-A, MAO-B, and the fluorescent substrate in phosphate buffer.

• In a 96-well black microplate, add the phosphate buffer, coumarin derivative solution (at various concentrations), and MAO-A or MAO-B solution to each well.

• Pre-incubate the plate at 37°C for a specified time (e.g., 15 minutes).

• Initiate the reaction by adding the fluorescent substrate solution to each well.

• Measure the increase in fluorescence at the appropriate excitation and emission wavelengths over time using a fluorescence microplate reader.

• Calculate the initial reaction rates. The percentage of inhibition is calculated as described in Protocol 1.

• Determine the IC50 values from the dose-response curves.

Protocol 3: Carbonic Anhydrase (CA) Inhibition Assay (Stopped-Flow)

This protocol describes the stopped-flow method for measuring the inhibition of CA-catalyzed CO2 hydration by coumarin derivatives.[13][16]

Materials:

• Purified recombinant human CA isoforms (e.g., hCA I, II, IX, XII)

• CO2-saturated water

• Buffer solution (e.g., Tris-HCl)

• pH indicator (e.g., phenol (B47542) red)

• Coumarin derivative stock solution (in DMSO)

• Stopped-flow spectrophotometer

Procedure:

• Prepare solutions of the CA enzyme and the coumarin inhibitor in the buffer.

• Prepare a CO2-saturated solution.

• Load one syringe of the stopped-flow instrument with the enzyme/inhibitor solution and the other syringe with the CO2-saturated solution containing the pH indicator.

• Rapidly mix the two solutions and monitor the change in absorbance of the pH indicator over time (typically for 10-100 seconds).

• Determine the initial rates of the catalyzed reaction from the absorbance change.

• Subtract the uncatalyzed rate (measured in the absence of the enzyme) from the observed rates.

• Calculate the inhibition constants (Ki) by analyzing the reaction rates at different substrate (CO2) and inhibitor concentrations.

Protocol 4: Tyrosinase Inhibition Assay

This protocol details a spectrophotometric assay to evaluate the tyrosinase inhibitory activity of coumarin derivatives using L-DOPA as a substrate.[19][22]

Materials:

• Mushroom tyrosinase

• L-3,4-dihydroxyphenylalanine (L-DOPA)

• Phosphate buffer (e.g., 50 mM, pH 6.8)

• Coumarin derivative stock solution (in DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare working solutions of mushroom tyrosinase and L-DOPA in phosphate buffer.

• In a 96-well plate, add 130 µL of phosphate buffer, 10 µL of the coumarin derivative solution (at various concentrations), and 10 µL of mushroom tyrosinase solution to each well.

• Incubate the plate at room temperature for 10 minutes.

• Initiate the reaction by adding 50 µL of L-DOPA solution to each well.

• Measure the absorbance at 475 nm at regular intervals to monitor the formation of dopachrome.

• Calculate the initial reaction rates. The percentage of inhibition is calculated as described in Protocol 1.

• Determine the IC50 value from the dose-response curves.

Signaling Pathways and Experimental Workflows

The following diagrams, created using the Graphviz DOT language, illustrate key signaling pathways and a general experimental workflow for screening coumarin derivatives as enzyme inhibitors.

Caption: Acetylcholinesterase signaling pathway and its inhibition by coumarin derivatives.

Caption: Monoamine oxidase pathway in neurodegeneration and its inhibition by coumarins.

Caption: Role of Carbonic Anhydrase IX in cancer and its inhibition by coumarins.

Caption: Melanogenesis pathway showing the role of tyrosinase and its inhibition.

Caption: General workflow for screening coumarin derivatives as enzyme inhibitors.

References

• 1. Alzheimer's Disease: Targeting the Cholinergic System - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Acetylcholinesterase and its inhibition in Alzheimer disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The role of carbonic anhydrase IX in cancer development: links to hypoxia, acidosis, and beyond [inis.iaea.org]
• 4. benchchem.com [benchchem.com]
• 5. scienceopen.com [scienceopen.com]
• 6. Type A monoamine oxidase; its unique role in mood, behavior and neurodegeneration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Type A monoamine oxidase regulates life and death of neurons in neurodegeneration and neuroprotection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Inhibition of monoamine oxidases by functionalized coumarin derivatives: biological activities, QSARs, and 3D-QSARs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. From tyrosine to melanin: Signaling pathways and factors regulating melanogenesis - AHEM [phmd.hirszfeld.pl]
• 11. The role of carbonic anhydrase IX in cancer development: links to hypoxia, acidosis, and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Targeting Carbonic Anhydrase IX Activity and Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Extending the Inhibition Profiles of Coumarin-Based Compounds Against Human Carbonic Anhydrases: Synthesis, Biological, and In Silico Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Acetylcholine signaling: Significance and symbolism [wisdomlib.org]
• 15. aacrjournals.org [aacrjournals.org]
• 16. Selective inhibition of carbonic anhydrase IX and XII by coumarin and psoralen derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Upregulation of Melanogenesis and Tyrosinase Activity: Potential Agents for Vitiligo - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Inhibitory Effects of Coumarin Derivatives on Tyrosinase - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Novel coumarin derivatives as potential tyrosinase inhibitors: Synthesis, binding analysis and biological evaluation - Arabian Journal of Chemistry [arabjchem.org]
• 20. Coumarin derivatives as acetyl- and butyrylcholinestrase inhibitors: An in vitro, molecular docking, and molecular dynamics simulations study - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Tyrosinase Inhibitor Activity of Coumarin-Resveratrol Hybrids - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Coumarin and Related Phenolics in Plant Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Coumarins and other phenolic compounds are a diverse group of secondary metabolites found throughout the plant kingdom.[1] These compounds play crucial roles in plant defense mechanisms and are of significant interest to researchers and drug development professionals due to their wide range of pharmacological activities, including anti-inflammatory, antioxidant, and anticoagulant properties. Accurate quantification of these compounds in plant samples is essential for quality control, standardization of herbal products, and exploring their therapeutic potential.

This document provides detailed application notes and protocols for the extraction, identification, and quantification of coumarins and related phenolics from various plant materials. Methodologies covered include spectrophotometry for total phenolic content, as well as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for the separation and quantification of individual compounds.

Experimental Protocols

Sample Preparation and Extraction

The initial and most critical step in the analysis of phenolic compounds is the efficient extraction of the target analytes from the plant matrix. The choice of extraction method and solvent is dependent on the specific plant material and the physicochemical properties of the compounds of interest.

1.1. General Sample Preparation:

• Collection and Drying: Collect fresh plant material and thoroughly wash to remove any debris. Air-dry in the shade or use an oven at a low temperature (e.g., 40°C) to prevent the degradation of thermolabile compounds.

• Grinding: Grind the dried plant material into a fine powder to increase the surface area for efficient extraction.

1.2. Extraction Protocols:

a) Maceration:

• Weigh a known amount of the powdered plant material (e.g., 10 g).

• Place the powder in a sealed container and add a suitable solvent (e.g., 80% methanol) at a solid-to-solvent ratio of 1:10 (w/v).

• Agitate the mixture periodically and allow it to stand at room temperature for 24-72 hours.

• Filter the extract and collect the supernatant. The process can be repeated with fresh solvent to ensure complete extraction.

b) Soxhlet Extraction:

• Place a known amount of the powdered plant material (e.g., 10 g) into a thimble.

• Place the thimble inside the Soxhlet extractor.

• Add the extraction solvent (e.g., methanol (B129727) or ethanol) to the round-bottom flask.

• Heat the solvent to reflux. The solvent vapor will bypass the thimble, condense, and then drip back onto the sample, extracting the desired compounds. The process is typically run for several hours.

c) Ultrasound-Assisted Extraction (UAE):

• Mix a known amount of the powdered plant material (e.g., 5 g) with a suitable solvent in a flask.

• Place the flask in an ultrasonic bath.

• Sonicate for a specified period (e.g., 30-60 minutes) at a controlled temperature.

• Filter the extract to separate the solid residue.

After extraction, the solvent is typically evaporated under reduced pressure using a rotary evaporator to obtain a concentrated crude extract.

Quantification of Total Phenolic Content (Spectrophotometric Method)

The Folin-Ciocalteu method is a widely used spectrophotometric assay for the determination of total phenolic content.

Protocol:

• Reagents:

  • Folin-Ciocalteu reagent (diluted 1:10 with distilled water).

  • Sodium carbonate (Na₂CO₃) solution (7.5% w/v).

  • Gallic acid standard solutions (e.g., 10, 20, 40, 60, 80, 100 µg/mL).

  • Plant extract solution of known concentration (e.g., 1 mg/mL).

• Procedure:

  • Pipette 0.5 mL of the plant extract or standard solution into a test tube.

  • Add 2.5 mL of the diluted Folin-Ciocalteu reagent and mix.

  • After 5 minutes, add 2.0 mL of the sodium carbonate solution and mix well.

  • Incubate the mixture in the dark at room temperature for 30-60 minutes.

  • Measure the absorbance at 765 nm using a spectrophotometer against a blank containing the extraction solvent.[2]

• Calculation:

  • Construct a calibration curve by plotting the absorbance of the gallic acid standards versus their concentrations.

  • Determine the concentration of phenolics in the plant extract from the calibration curve.

  • Express the total phenolic content as mg of gallic acid equivalents per gram of dry plant material (mg GAE/g DW).

Quantification of Coumarins and Phenolics by High-Performance Liquid Chromatography (HPLC)

HPLC is a robust and widely used technique for the separation and quantification of individual phenolic compounds.

Protocol:

• Instrumentation and Conditions (General Example):

  • HPLC System: A system equipped with a pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient elution is typically used. For example:

    • Solvent A: Water with 0.1% formic acid or acetic acid.

    • Solvent B: Acetonitrile or methanol.

    • A common gradient might start with a high percentage of Solvent A, gradually increasing the percentage of Solvent B over the run time to elute compounds of increasing hydrophobicity.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25-30°C.

  • Detection Wavelength: Varies depending on the absorbance maxima of the target compounds. For coumarins, detection is often performed around 275 nm or 320 nm.[3]

  • Injection Volume: 10-20 µL.

• Sample and Standard Preparation:

  • Dissolve the dried plant extract in the mobile phase or a suitable solvent (e.g., methanol) to a known concentration (e.g., 1 mg/mL).

  • Filter the sample through a 0.45 µm syringe filter before injection.

  • Prepare a series of standard solutions of the target coumarins and phenolic compounds of known concentrations.

• Analysis and Quantification:

  • Inject the standard solutions to determine their retention times and to construct calibration curves (peak area vs. concentration).

  • Inject the plant extract sample.

  • Identify the compounds in the sample by comparing their retention times with those of the standards.

  • Quantify the amount of each compound in the sample using the calibration curves.

Analysis of Coumarins and Phenolics by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds. For non-volatile phenolics, a derivatization step is required.

Protocol:

• Derivatization (Silylation):

  • Evaporate a known amount of the plant extract to dryness under a stream of nitrogen.

  • Add a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA, or N-methyl-N-(trimethylsilyl)trifluoroacetamide - MSTFA) and a catalyst (e.g., trimethylchlorosilane - TMCS) in a suitable solvent (e.g., pyridine).

  • Heat the mixture (e.g., at 60-70°C) for a specified time (e.g., 30-60 minutes) to allow for the derivatization of hydroxyl and carboxyl groups into more volatile trimethylsilyl (B98337) (TMS) ethers and esters.[4]

• Instrumentation and Conditions (General Example):

  • GC-MS System: A gas chromatograph coupled to a mass spectrometer.

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Injection Mode: Splitless or split.

  • Temperature Program: A temperature gradient is used to separate the compounds. For example, start at a low temperature (e.g., 70°C), hold for a few minutes, then ramp up to a high temperature (e.g., 280-300°C) at a controlled rate (e.g., 5-10°C/min).

  • MS Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: Scan from a low to high m/z ratio (e.g., 40-600 amu).

• Analysis and Identification:

  • Inject the derivatized sample into the GC-MS.

  • Identify the compounds by comparing their mass spectra and retention indices with those in spectral libraries (e.g., NIST, Wiley) and, if available, with derivatized standards.

  • Quantification can be performed using an internal standard and by creating calibration curves for the target analytes.

Data Presentation

Quantitative Data of Coumarins and Related Phenolics in Various Plant Species

The following tables summarize the quantitative data for coumarins and total phenolics found in different plant species, as determined by various analytical methods.

Table 1: Coumarin Content in Different Plant Species

Plant Species	Plant Part	Coumarin	Concentration	Analytical Method
Cinnamomum verum (Ceylon Cinnamon)	Bark	Coumarin	0.004% - 0.02%	HPLC
Cinnamomum cassia (Cassia Cinnamon)	Bark	Coumarin	1% - 5%	HPLC
Cinnamomum loureiroi (Saigon Cinnamon)	Bark	Coumarin	4% - 8% or higher	HPLC
Melilotus officinalis	Aerial parts	Coumarin	316.37 mg/100 g (in EtOH extract)	HPLC-UV
Angelica archangelica	Roots	Coumarin	0.91 mg/100 g (in SC-CO₂ extract)	HPLC-UV
Ruta graveolens	Aerial parts	Coumarin	0.47 mg/100 g (in hexane (B92381) extract)	HPLC-UV
Aegle marmelos	Fruit	Marmelosin	0.3546%	RP-HPLC
Aegle marmelos	Fruit	Umbelliferone (B1683723)	0.005%	RP-HPLC
Aegle marmelos	Fruit	Scopoletin (B1681571)	0.014%	RP-HPLC
Arabidopsis thaliana (Col-0)	Roots	Scopoletin	~1-2 µM	UHPLC-MS
Arabidopsis thaliana (Col-0)	Roots	Umbelliferone	~0.5-1 µM	UHPLC-MS
Arabidopsis thaliana (Col-0)	Roots	Esculetin	~0.1-0.5 µM	UHPLC-MS

Table 2: Total Phenolic and Flavonoid Content in Selected Medicinal Herbs

Plant Species	Plant Part	Total Phenolic Content (mg GAE/g DW)	Total Flavonoid Content (mg QE/g DW)	Analytical Method
Mentha piperita (Organic)	Leaves	-	16.08	Spectrophotometry
Mentha piperita (Conventional)	Leaves	-	4.99	Spectrophotometry
Melissa officinalis (Organic)	Leaves	70.23	-	Spectrophotometry
Melissa officinalis (Conventional)	Leaves	36.79	-	Spectrophotometry
Salvia officinalis	Leaves	27.94	27.54 (as CE)	Spectrophotometry
Thymus daenensis	Aerial parts	208	-	Spectrophotometry
Dracocephalum multicaule	Aerial parts	-	22.2 (as rutin (B1680289) equivalents)	Spectrophotometry

GAE: Gallic Acid Equivalents; QE: Quercetin Equivalents; CE: Catechin Equivalents

Mandatory Visualizations

Diagrams of Pathways and Workflows

The following diagrams, created using the DOT language, illustrate key processes related to the analysis of coumarins and phenolics.

References

• 1. Effect of drought stress on some morphophysiological characteristics and phenolic compounds of rosemary plant (Rosmarinus officinalis L.) [escs.birjand.ac.ir]
• 2. hagimex.com [hagimex.com]
• 3. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 4. [Determination of scopoletin and umbelliferone contents in Saussurea medusa Maxim by high-performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Knoevenagel Condensation for Coumarin Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Coumarins are a significant class of organic compounds widely distributed in nature and possess a broad spectrum of pharmacological activities, including anticoagulant, anti-inflammatory, antioxidant, and anticancer properties. The synthesis of coumarin (B35378) derivatives is, therefore, of great interest in medicinal chemistry and drug development. The Knoevenagel condensation is a cornerstone of C-C bond formation in organic synthesis and provides a versatile and efficient method for the preparation of coumarins. This reaction typically involves the condensation of a salicylaldehyde (B1680747) derivative with a compound containing an active methylene (B1212753) group, catalyzed by a base. This document provides detailed application notes and protocols for the synthesis of coumarins via the Knoevenagel condensation, with a focus on modern, efficient methodologies.

Reaction Principle

The Knoevenagel condensation for coumarin synthesis begins with the reaction of a salicylaldehyde with an active methylene compound, such as a malonic ester or ethyl acetoacetate, in the presence of a basic catalyst. The reaction proceeds through a series of steps: deprotonation of the active methylene compound to form a carbanion, nucleophilic attack of the carbanion on the aldehyde carbonyl group, a subsequent aldol-type condensation, and finally, an intramolecular cyclization via transesterification to form the coumarin ring system.

Experimental Protocols

Several protocols have been developed for the Knoevenagel condensation synthesis of coumarins, ranging from classical methods to more recent, greener approaches. Below are detailed methodologies for key experiments.

Protocol 1: Microwave-Assisted Solvent-Free Synthesis of Coumarins

This protocol describes a rapid and efficient synthesis of coumarins under solvent-free conditions using microwave irradiation, which has been shown to significantly reduce reaction times and improve yields.[1][2]

Materials:

• Substituted salicylaldehyde (100 mmol)

• Active methylene compound (e.g., diethyl malonate, ethyl acetoacetate) (110 mmol)

• Piperidine (B6355638) (2.4 mmol, ~0.20 g)

• Microwave reactor (e.g., Synthwave 402 monomode reactor)

• Round-bottom flask or open vessel suitable for the microwave reactor

• Ethanol (for recrystallization)

• Standard laboratory glassware

Procedure:

• In a vessel suitable for the microwave reactor, combine the substituted salicylaldehyde (100 mmol), the active methylene compound (110 mmol), and piperidine (2.4 mmol).

• Place the open vessel into the microwave reactor.

• Irradiate the mixture with microwaves at a specified power and for a predetermined time (see Table 1 for examples). The reaction is typically completed within 1-10 minutes.[1]

• Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion, allow the reaction mixture to cool to room temperature.

• The crude product is then purified by recrystallization from an appropriate solvent, such as ethanol, to yield the desired coumarin derivative.[1][2]

Table 1: Examples of Microwave-Assisted Knoevenagel Condensation for Coumarin Synthesis [1]

Product	Microwave Power (%)	Time (s)	Final Temp. (°C)	Yield (%)
3-Ethoxycarbonylcoumarin	10	10	129	89
3-Acetylcoumarin	20	1	90	94
3-Cyanocoumarin	20	4	201	76
3-(p-Nitrophenyl)coumarin	40	5	220	85

Protocol 2: Ultrasound-Assisted Synthesis of 3-Carboxylated Coumarins under Solvent-Free Conditions

This method utilizes ultrasound irradiation as an energy source and a solid catalyst under solvent-free conditions, presenting a green chemistry approach.[3]

Materials:

• o-Vanillin (3-methoxysalicylaldehyde)

• Dimethyl or diethyl malonate

• Lithium sulfate (B86663) (catalyst)

• Ultrasound bath/probe

• Ethyl acetate (B1210297) (for extraction and crystallization)

• Hexane (B92381) (for crystallization)

• Anhydrous sodium sulfate

• Standard laboratory glassware

Procedure:

• In a suitable reaction vessel, mix o-vanillin, the corresponding dialkyl malonate, and a catalytic amount of lithium sulfate.

• Subject the mixture to ultrasound irradiation for a specified duration.

• Monitor the reaction by TLC.

• Upon completion, extract the reaction mixture with ethyl acetate (3 x 15 mL).

• Combine the organic phases, dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure.

• Purify the resulting solid product by crystallization from a mixture of ethyl acetate and hexane (1:1) to afford the 3-carboxylated coumarin. High yields of 96-97% have been reported for this one-pot procedure.[3]

Protocol 3: L-Lysine Catalyzed Synthesis in Water

This protocol highlights the use of a biocompatible amino acid catalyst in an aqueous medium, aligning with the principles of green chemistry.[4]

Materials:

• Substituted salicylaldehyde

• Active methylene compound (e.g., Meldrum's acid, diethyl malonate, ethyl acetoacetate)

• L-lysine (catalyst)

• Water

• Standard laboratory glassware

Procedure:

• Dissolve the substituted salicylaldehyde and the active methylene compound in water in a reaction flask.

• Add a catalytic amount of L-lysine to the mixture.

• Stir the reaction mixture at a temperature ranging from room temperature to 80°C.

• Monitor the progress of the reaction by TLC.

• Upon completion, the product can be isolated by filtration if it precipitates from the aqueous medium, or by extraction with an organic solvent.

• Further purification can be achieved by recrystallization.

Data Presentation

The efficiency of the Knoevenagel condensation for coumarin synthesis is highly dependent on the choice of reactants, catalyst, and reaction conditions. The following tables summarize quantitative data from various reported methods.

Table 2: Comparison of Catalysts and Conditions for Coumarin Synthesis

Catalyst	Reactants	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Piperidine	Salicylaldehyde, Diethyl malonate	Ethanol	Reflux	-	Good	[4]
L-lysine	Salicylaldehydes, Active methylene compounds	Water	RT - 80	-	Good	[4]
Clay KSF / Alumina	o-Hydroxybenzaldehydes, β-ketoesters	Solvent-free	-	-	Good to Excellent	[4]
Silica Sulfuric Acid (SSA)	o-Hydroxyaryl benzaldehydes, Meldrum's acid	Solvent-free	120	-	Good	[4]
Choline Chloride	Substituted salicylaldehyde, Active methylene compounds	Water	25-30	-	90-98	[5]
Diethylamine	2-Hydroxybenzaldehyde, Ethyl acetoacetate	Solvent-free (Microwave)	-	60 s	-	[6]
Lithium Sulfate	o-Vanillin, Diethyl malonate	Solvent-free (Ultrasound)	-	-	96	[3]

Visualizations

Knoevenagel Condensation Mechanism for Coumarin Synthesis

The following diagram illustrates the general mechanism of the Knoevenagel condensation for the synthesis of coumarins.

Caption: Mechanism of Knoevenagel condensation for coumarin synthesis.

General Experimental Workflow

This diagram outlines a typical experimental workflow for the synthesis and purification of coumarins via Knoevenagel condensation.

Caption: General workflow for coumarin synthesis and purification.

References

• 1. Coumarins: Fast Synthesis by the Knoevenagel Condensation under Microwave Irradiation. [ch.ic.ac.uk]
• 2. Coumarins: Fast Synthesis by Knoevenagel Condensation under Microwave Irradiation - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]
• 3. article.sapub.org [article.sapub.org]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.aip.org [pubs.aip.org]

Application Notes and Protocols: Pechmann Condensation for Coumarin Derivative Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Pechmann condensation is a widely utilized and efficient method for the synthesis of coumarins and their derivatives.[1][2][3] Discovered by German chemist Hans von Pechmann, this reaction involves the condensation of a phenol (B47542) with a β-keto ester under acidic conditions.[1] The resulting coumarin (B35378) scaffold is a prominent feature in numerous natural products and synthetic compounds that exhibit a wide range of biological activities, including anticoagulant, anti-inflammatory, antimicrobial, and antitumor properties.[1][4][5][6] This makes the synthesis of coumarin derivatives a significant area of focus in drug discovery and development.[4][7][8]

This document provides detailed application notes and protocols for the Pechmann condensation, summarizing key quantitative data for the comparison of different catalytic systems and reaction conditions.

Reaction Mechanism

The mechanism of the Pechmann condensation is generally understood to proceed through a series of acid-catalyzed steps: transesterification, intramolecular cyclization (hydroxyalkylation), and dehydration.[1] Initially, the β-keto ester undergoes a transesterification reaction with the phenol.[1][9] This is followed by an intramolecular electrophilic attack of the activated carbonyl group onto the aromatic ring of the phenol, which leads to a cyclized intermediate.[1][9] The final step involves the elimination of a water molecule to form the stable coumarin ring system.[1][9]

However, the exact sequence of these steps has been a subject of some debate. Recent NMR studies suggest a mechanism involving an initial electrophilic aromatic substitution, followed by transesterification and subsequent dehydration.[10] The reaction is catalyzed by strong Brønsted acids like sulfuric acid or Lewis acids such as aluminum chloride.[9][11]

Below is a diagram illustrating the generally accepted mechanism of the Pechmann condensation.

Caption: General mechanism of the Pechmann condensation reaction.

Data Presentation: Comparison of Catalytic Systems

The choice of catalyst and reaction conditions significantly impacts the yield and reaction time of the Pechmann condensation. A variety of catalysts have been explored, ranging from traditional mineral acids to solid acid catalysts and ionic liquids, often in an effort to develop more environmentally friendly and efficient protocols.[12][13] The following tables summarize quantitative data for the synthesis of coumarin derivatives under different catalytic systems.

Table 1: Synthesis of 7-Hydroxy-4-methylcoumarin from Resorcinol (B1680541) and Ethyl Acetoacetate (B1235776)

Catalyst	Reaction Conditions	Time (min)	Yield (%)	Reference
H₂SO₄	Neat, 0°C to RT	15	92	[11]
Amberlyst-15	Solvent-free, Microwave, 100°C	20	97	[3]
FeF₃	Solvent-free, Microwave	7	High Yield	[11]
Zn₀.₉₂₅Ti₀.₀₇₅O	Solvent-free, 110°C	120	88	[14][15]
Oxalic Acid	Solvent-free, Microwave	-	High Yield	[16]
InCl₃	Solvent-free, Ball mill, RT	-	High Yield	[1]

Table 2: Synthesis of 4-Methylcoumarin from Phenol and Ethyl Acetoacetate

Catalyst	Reaction Conditions	Time (min)	Yield (%)	Reference
Amberlyst-15	Solvent-free, Microwave, 100°C	20	43	[3]
Zeolite β	Solvent-free, Microwave, 100°C	20	12	[3]
Sulfonic acid functionalized hybrid silica	Solvent-free, Microwave, 100°C	20	25	[3]

Experimental Protocols

Below are detailed methodologies for key experiments cited in the literature for the synthesis of coumarin derivatives via Pechmann condensation.

Protocol 1: Conventional Synthesis using Sulfuric Acid

This protocol describes the synthesis of 7-hydroxy-4-methylcoumarin using concentrated sulfuric acid as the catalyst.

Materials:

• Resorcinol

• Ethyl acetoacetate

• Concentrated Sulfuric Acid (H₂SO₄)

• Ice water

• Ethanol (B145695)

Procedure:

• In a round-bottom flask, cool concentrated sulfuric acid (20 mL) in an ice bath.

• Slowly add a mixture of resorcinol (5 mmol) and ethyl acetoacetate (5 mmol) to the cooled sulfuric acid with constant stirring.

• After the addition is complete, continue stirring the reaction mixture at room temperature for 15-30 minutes.

• Pour the reaction mixture into ice-cold water.

• The solid product will precipitate out of the solution.

• Filter the precipitate and wash it thoroughly with cold water.

• Recrystallize the crude product from ethanol to obtain pure 7-hydroxy-4-methylcoumarin.

Protocol 2: Solvent-Free Synthesis using a Solid Acid Catalyst (Amberlyst-15) under Microwave Irradiation

This protocol offers a more environmentally friendly approach using a reusable solid acid catalyst and microwave irradiation.[3]

Materials:

• Phenol or Resorcinol (1 mmol)

• Ethyl acetoacetate (1 mmol)

• Amberlyst-15 (0.250 g)

• Methanol (B129727)

• Microwave reactor

Procedure:

• In a microwave-safe vessel, mix the phenol (or resorcinol), ethyl acetoacetate, and Amberlyst-15 catalyst.

• Irradiate the mixture in a microwave reactor at 100°C for 20 minutes.[3]

• Monitor the reaction progress using Thin Layer Chromatography (TLC) with a suitable eluent system (e.g., n-hexane:ethyl acetate, 3:2).[1]

• Upon completion, allow the reaction mixture to cool to room temperature.

• Add warm methanol (20 mL) to dissolve the solid product.[1]

• Filter the mixture to remove the Amberlyst-15 catalyst. The catalyst can be washed, dried, and reused.

• Evaporate the methanol from the filtrate to obtain the crude product.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) for further purification.

General Experimental Workflow

The following diagram illustrates a general workflow for the Pechmann condensation reaction, from setup to product purification.

Caption: A general experimental workflow for Pechmann condensation.

Applications in Drug Development

Coumarin derivatives synthesized via the Pechmann condensation are of significant interest to drug development professionals due to their diverse pharmacological activities.[5][6][8] These compounds have shown potential as:

• Anticancer Agents: Many coumarin derivatives exhibit cytotoxic activity against various cancer cell lines.[4][7] Their mechanisms of action can include the induction of apoptosis and the inhibition of key signaling pathways involved in cancer progression.

• Anticoagulants: The coumarin scaffold is the basis for well-known anticoagulant drugs like warfarin.[1]

• Antibacterial and Antifungal Agents: Certain coumarin derivatives have demonstrated efficacy against a range of bacterial and fungal pathogens.[16][17][18]

• Anti-inflammatory Agents: The anti-inflammatory properties of coumarins make them potential candidates for treating various inflammatory conditions.[1][4]

• Antiviral Agents: Some coumarin derivatives have been investigated for their antiviral activity, including against HIV.[4]

The versatility of the Pechmann condensation allows for the synthesis of a wide array of substituted coumarins, enabling the exploration of structure-activity relationships and the optimization of lead compounds in drug discovery programs.[7]

References

• 1. benchchem.com [benchchem.com]
• 2. Pechmann Condensation [organic-chemistry.org]
• 3. Coumarin Derivatives Solvent-Free Synthesis under Microwave Irradiation over Heterogeneous Solid Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Review of Coumarin Derivatives in Pharmacotherapy of Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Latest developments in coumarin-based anticancer agents: mechanism of action and structure–activity relationship studies - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00511A [pubs.rsc.org]
• 8. eurekaselect.com [eurekaselect.com]
• 9. Pechmann condensation - Wikipedia [en.wikipedia.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. ijsart.com [ijsart.com]
• 12. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 13. A review on convenient synthesis of substituted coumarins using reuseable solid acid catalysts - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04887B [pubs.rsc.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.075O NPs: Synthesis of Coumarin - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. chemmethod.com [chemmethod.com]
• 18. mdpi.com [mdpi.com]

Application Notes and Protocols for Investigating Troxerutin in Diabetic Retinopathy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of troxerutin (B1681598) in preclinical studies of diabetic retinopathy (DR). The information is compiled from various research articles and is intended to guide the design and execution of experiments to evaluate the therapeutic potential of troxerutin in DR.

Introduction

Diabetic retinopathy is a leading cause of vision loss in diabetic patients, characterized by progressive damage to the retinal microvasculature.[1] Troxerutin, a flavonoid derivative of rutin (B1680289), has demonstrated significant protective effects in preclinical models of DR.[1][2] Its therapeutic potential is attributed to its potent antioxidant, anti-inflammatory, and vasoprotective properties.[2][3][4] Troxerutin has been shown to mitigate key pathological events in DR, including increased vascular permeability, neovascularization, and retinal cell damage, primarily by modulating critical signaling pathways and reducing oxidative stress.[2][3][5]

Mechanism of Action

Troxerutin exerts its protective effects through a multi-faceted mechanism. It is a potent free radical scavenger, reducing lipid peroxidation and enhancing the activity of endogenous antioxidant enzymes.[3] Furthermore, it modulates key inflammatory pathways by downregulating the expression of pro-inflammatory cytokines and adhesion molecules.[3][4] A critical aspect of its action in DR is the inhibition of the Protein Kinase C βII (PKCβII)/Hu-antigen R (HuR)/Vascular Endothelial Growth Factor (VEGF) signaling cascade, which is a key driver of increased vascular permeability and neovascularization.[3][5][6] Troxerutin has also been shown to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) antioxidant response pathway.[3]

Data Presentation

The following tables summarize the quantitative effects of troxerutin in various experimental models of diabetic retinopathy.

Table 1: Effects of Troxerutin in a Streptozotocin-Induced Diabetic Rat Model

Parameter	Diabetic Control	Troxerutin (10 mg/kg)	Troxerutin (50 mg/kg)	Non-Diabetic Control	Reference
Retinal VEGF Protein (pg/mg)	27.7 ± 5.8	24.5 ± 3.8	19.5 ± 2.2	21.5 ± 2.1	[7]
Retinal VEGF-mRNA (ratio to β-actin)	1.2 ± 0.1	1.0 ± 0.1	0.9 ± 0.1	1.0 ± 0.1	[7]
Retinal Neovascularization	Observed	-	Attenuated	Not Observed	[7]
Retinal Microaneurysms	Observed	-	Attenuated	Not Observed	[7]

Table 2: Effects of Troxerutin on Oxidative Stress Markers in Diabetic Rats

Parameter	Diabetic Control	Troxerutin (150 mg/kg)	Reference
Aortic Malondialdehyde (MDA) (nmol/mL)	9.3 ± 1.2	5.1 ± 0.3	[8]
Aortic Glutathione Peroxidase (GPX) Activity	No significant change from control	Significantly increased	[8]

Table 3: Effects of Troxerutin in In Vitro Models of Hyperglycemia

Cell Line	Condition	Outcome	Troxerutin (1 mM) Effect	Reference
Human Retinal Endothelial Cells (HREC)	High Glucose (25 mM) for 72h	Increased intracellular VEGF	Counteracted VEGF increase	[9]
Human Retinal Endothelial Cells (HREC)	High Glucose (25 mM) for 7 days	Increased intracellular VEGF	Counteracted VEGF increase	[9]
Human Retinal Endothelial Cells (HREC)	High Glucose (25 mM) for 7 days	Increased VEGF release	Counteracted VEGF release	[9]
Human Umbilical Vein Endothelial Cells (HUVEC)	PMA (100 nM) for 48h	Increased intracellular VEGF	Counteracted VEGF increase

Experimental Protocols

Protocol 1: Induction of Diabetic Retinopathy in Rats using Streptozotocin (STZ)

This protocol describes the induction of type 1 diabetes in rats, a commonly used model to study diabetic retinopathy.[1][10][11]

Materials:

• Streptozotocin (STZ)

• 0.1 M Citrate (B86180) buffer (pH 4.5), ice-cold

• Male Sprague-Dawley or Wistar rats (200-250 g)

• Sterile syringes and needles

• Glucometer and test strips

Procedure:

• Citrate Buffer Preparation:

  • Solution A (0.1 M Citric Acid): Dissolve 2.10 g of citric acid monohydrate in 100 mL of distilled water.

  • Solution B (0.1 M Sodium Citrate): Dissolve 2.94 g of sodium citrate dihydrate in 100 mL of distilled water.

  • Mix solutions A and B to achieve a final pH of 4.5.

• Induction of Diabetes:

  • Fast rats for 12-16 hours with free access to water.[10]

  • Prepare a fresh solution of STZ in ice-cold citrate buffer. A common inducing dose is a single intraperitoneal (IP) injection of 45-60 mg/kg body weight.[11][12]

  • Inject the STZ solution immediately after preparation.

  • Provide rats with a 5% glucose solution to drink for the next 24 hours to prevent fatal hypoglycemia.[10]

• Confirmation of Diabetes:

  • After 72 hours, measure fasting blood glucose levels.[10]

  • Rats with a blood glucose concentration above 250-300 mg/dL are considered diabetic and can be included in the study.[10][12][13]

Protocol 2: Administration of Troxerutin

Materials:

• Troxerutin powder

• Vehicle (e.g., distilled water or 0.5% carboxymethylcellulose)

• Oral gavage needles

Procedure:

• Prepare a fresh suspension of troxerutin in the chosen vehicle daily.

• Administer troxerutin orally via gavage at the desired doses (e.g., 10 mg/kg, 50 mg/kg, or 150 mg/kg) once daily for the duration of the study (e.g., 3 months).[1][7][8]

• The diabetic control group should receive the vehicle alone.

Protocol 3: Assessment of Retinal Neovascularization (ADPase Staining)

Procedure:

• After the treatment period, euthanize the rats and enucleate the eyes.

• Prepare retinal flat mounts.

• Perform ADPase (adenosine diphosphatase) staining to visualize the retinal vasculature.

• Quantify the area of neovascularization using image analysis software.[7]

Protocol 4: Measurement of Retinal VEGF Levels

A. Enzyme-Linked Immunosorbent Assay (ELISA) for VEGF Protein:

• Homogenize the isolated retinas in a suitable lysis buffer.

• Centrifuge the homogenates and collect the supernatants.

• Determine the total protein concentration of the supernatants.

• Use a commercial ELISA kit for rat VEGF to measure the concentration of VEGF protein in the retinal homogenates, following the manufacturer's instructions.[7]

• Normalize the VEGF concentration to the total protein concentration.

B. Reverse Transcription Polymerase Chain Reaction (RT-PCR) for VEGF-mRNA:

• Isolate total RNA from the retinas using a suitable RNA extraction kit.

• Perform reverse transcription to synthesize cDNA.

• Use specific primers for rat VEGF and a housekeeping gene (e.g., β-actin) to perform PCR.

• Analyze the PCR products by gel electrophoresis and quantify the band intensities.

• Normalize the VEGF-mRNA expression to the expression of the housekeeping gene.[7]

Protocol 5: In Vitro Model of Hyperglycemia-Induced VEGF Upregulation

This protocol uses human retinal endothelial cells (HRECs) to model the effects of high glucose on VEGF production.[6][9]

Materials:

• Human Retinal Endothelial Cells (HRECs)

• Appropriate cell culture medium

• High glucose (D-glucose) solution

• Troxerutin solution

• ELISA kit for human VEGF

Procedure:

• Culture HRECs in standard medium until they reach the desired confluency.

• Expose the cells to a high glucose concentration (e.g., 25 mM) for various time points (e.g., 72 hours, 7 days). A control group with normal glucose (e.g., 5.5 mM) should be included.

• For the treatment group, co-administer troxerutin (e.g., 1 mM) with the high glucose medium.

• After the incubation period, collect both the cell lysates and the culture medium.

• Measure the intracellular and secreted VEGF levels using an ELISA kit.[9]

Visualization of Pathways and Workflows

Caption: Troxerutin inhibits the PKCβII/HuR/VEGF signaling pathway.

Caption: General experimental workflow for in vivo studies.

Caption: Multi-target mechanism of Troxerutin in diabetic retinopathy.

References

• 1. benchchem.com [benchchem.com]
• 2. caringsunshine.com [caringsunshine.com]
• 3. benchchem.com [benchchem.com]
• 4. What is the mechanism of Troxerutin? [synapse.patsnap.com]
• 5. researchgate.net [researchgate.net]
• 6. Effect of troxerutin in counteracting hyperglycemia-induced VEGF upregulation in endothelial cells: a new option to target early stages of diabetic retinopathy? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Efficacy of troxerutin on streptozotocin-induced rat model in the early stage of diabetic retinopathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Beneficial Effect of Troxerutin on Diabetes-Induced Vascular Damages in Rat Aorta: Histopathological Alterations and Antioxidation Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effect of troxerutin in counteracting hyperglycemia-induced VEGF upregulation in endothelial cells: a new option to target early stages of diabetic retinopathy? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Animal Models of Diabetic Retinopathy: Summary and Comparison - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Effect of rutin on retinal VEGF, TNF-α, aldose reductase, and total antioxidant capacity in diabetic rats: molecular mechanism and ocular pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Diabetic retinopathy: retina-specific methods for maintenance of diabetic rodents and evaluation of vascular histopathology and molecular abnormalities - PMC [pmc.ncbi.nlm.nih.gov]

Formulating Troxerutin for Vasoprotective Health Products: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Troxerutin (B1681598), a semi-synthetic bioflavonoid derived from rutin, is a potent vasoprotective agent with well-documented antioxidant and anti-inflammatory properties.[1][2] It is widely utilized in the treatment of conditions associated with vascular dysfunction, such as chronic venous insufficiency (CVI), hemorrhoids, and diabetic retinopathy.[1][3] Troxerutin's therapeutic effects are attributed to its ability to strengthen capillary walls, reduce vascular permeability, improve microcirculation, and scavenge free radicals.[2][4] These actions help to alleviate symptoms like edema, pain, and leg heaviness associated with venous insufficiency.[5] This document provides detailed application notes and protocols for the formulation and evaluation of troxerutin in vasoprotective health products.

Mechanism of Action

Troxerutin exerts its vasoprotective effects through a multi-faceted mechanism of action. Primarily, it functions as a potent antioxidant, protecting vascular endothelial cells from damage induced by oxidative stress.[2] It also exhibits significant anti-inflammatory activity by modulating the production of pro-inflammatory cytokines and inhibiting the activation of key signaling pathways like Nuclear Factor-kappa B (NF-κB).[2][6] Furthermore, troxerutin enhances the integrity of blood vessels by reducing capillary fragility and leakage.[5] Recent studies have also highlighted its role in activating the Nuclear factor erythroid 2-related factor 2 (Nrf2)/Heme oxygenase-1 (HO-1) signaling pathway, which is crucial for cellular antioxidant responses.[7][8]

Data Presentation: Troxerutin Formulation and Efficacy

The following tables summarize key quantitative data related to the formulation and biological activity of troxerutin.

Table 1: Example Formulations for Troxerutin

Formulation Type	Ingredient	Concentration (% w/w or as specified)	Role	Reference
Oral Capsule	Troxerutin	150g (per 1000 capsules)	Active Pharmaceutical Ingredient	[9]
Chitosan	75.5mg (per 1000 capsules)	Excipient	[9]
Starch	80mg (per 1000 capsules)	Filler	[9]
Povidone K30	60mg (per 1000 capsules)	Binder	[9]
Magnesium Stearate	6mg (per 1000 capsules)	Lubricant	[9]
Topical Gel	Troxerutin	2.0%	Active Pharmaceutical Ingredient	[10]
Carbomer 980	q.s.	Gelling Agent	[10]
Propylene Glycol	q.s.	Humectant, Penetration Enhancer	[10]
Triethanolamine	q.s.	Neutralizing Agent	[10]
Purified Water	to 100%	Vehicle	[10]
Topical O/W Emulsion	Troxerutin	1.0%	Active Pharmaceutical Ingredient	[11]
W/O Microemulsion (for enhanced bioavailability)	Lecithin	23.30%	Surfactant	[2]
Ethanol	11.67%	Co-surfactant	[2]
Isopropyl Myristate	52.45%	Oil Phase	[2]
Water (containing Troxerutin)	12.59%	Aqueous Phase	[2]

Table 2: In Vitro Antioxidant Activity of Troxerutin

Assay	IC50 / Activity	Reference
DPPH Radical Scavenging	-	[12][13]
ABTS Radical Cation Scavenging	-	[12]
Ferric Reducing Antioxidant Power (FRAP)	-	[1]
Oxygen Radical Absorbance Capacity (ORAC)	-	[14]
Elastase Inhibition	IC50: 11.5 µM	[15]

Note: Specific IC50 values for DPPH, ABTS, FRAP, and ORAC assays for troxerutin were not consistently available in the searched literature and would need to be determined experimentally.

Experimental Protocols

This section provides detailed methodologies for key experiments to evaluate the efficacy of troxerutin formulations.

Protocol 1: In Vitro Antioxidant Activity - DPPH Radical Scavenging Assay

This protocol is adapted from standard procedures for assessing the free-radical scavenging activity of flavonoids.[12]

Materials:

• Troxerutin

• DPPH (1,1-diphenyl-2-picryl-hydrazyl)

• Methanol (B129727) (82%)

• Ascorbic acid (positive control)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of Troxerutin in methanol (e.g., 1 mg/mL).

  • Prepare a stock solution of ascorbic acid in methanol (e.g., 1 mg/mL).

  • Prepare a working solution of DPPH in 82% methanol (e.g., 0.0032 g in 100 mL).

• Assay:

  • Add 100 µL of the DPPH working solution to each well of a 96-well plate.

  • Add 100 µL of various concentrations of the Troxerutin stock solution (serially diluted) to the wells.

  • Include a blank (100 µL methanol + 100 µL DPPH solution) and a positive control (ascorbic acid at various concentrations).

• Incubation and Measurement:

  • Shake the plate and incubate in the dark at room temperature for 1 hour.

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • Calculate the percentage of scavenging activity using the formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100

  • Determine the IC50 value (the concentration of the sample that scavenges 50% of the DPPH radicals).

Protocol 2: In Vivo Anti-Inflammatory Activity - Carrageenan-Induced Paw Edema in Rats

This is a widely used model to evaluate the anti-inflammatory effects of compounds.[16]

Materials:

• Male Wistar rats (150-200g)

• Troxerutin formulation

• Carrageenan (1% w/v in sterile saline)

• Vehicle (e.g., sterile saline or the formulation base)

• Plethysmometer

Procedure:

• Acclimatization and Grouping:

  • Acclimatize the rats for at least one week.

  • Randomly divide the animals into groups (e.g., vehicle control, Troxerutin-treated groups at different doses, positive control like indomethacin).

• Administration:

  • Administer the Troxerutin formulation or vehicle orally via gavage one hour before inducing inflammation.

• Induction of Edema:

  • Measure the initial volume of the right hind paw of each rat using a plethysmometer.

  • Inject 0.1 mL of 1% carrageenan solution subcutaneously into the plantar surface of the right hind paw.

• Measurement of Paw Volume:

  • Measure the paw volume at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.

• Data Analysis:

  • Calculate the percentage of edema inhibition for each group compared to the vehicle control group.

Protocol 3: In Vivo Vascular Permeability - Modified Miles Assay

This assay measures the leakage of dye from blood vessels, indicating changes in vascular permeability.[5][17]

Materials:

• Mice

• Evans blue dye (0.5% or 2% in sterile PBS)

• Histamine or other permeability-inducing agent

• Vehicle control

• Formamide (B127407)

• Spectrophotometer

Procedure:

• Dye Injection:

  • Inject 100-200 µL of Evans blue dye solution intravenously into the tail vein of the mice.[17]

• Induction of Permeability:

  • After a set time (e.g., 30 minutes), intradermally inject the permeability-inducing agent (e.g., histamine) and the vehicle control at different sites on the dorsal skin.

  • To test the effect of troxerutin, it can be administered systemically prior to the dye injection or co-injected with the permeability-inducing agent.

• Dye Extravasation:

  • After another set time (e.g., 30 minutes), euthanize the animals and excise the skin at the injection sites.

• Quantification:

  • Incubate the excised skin samples in formamide to extract the Evans blue dye.

  • Centrifuge the samples to pellet any tissue debris.

  • Measure the absorbance of the supernatant at 610-620 nm.[17]

• Data Analysis:

  • Quantify the amount of extravasated dye per milligram of tissue and compare the results between the different treatment groups.

Visualizations

Signaling Pathways

// Connections Inflammatory_Stimuli -> IKK [label="activates"]; IKK -> IkB [label="phosphorylates"]; IkB -> NFkB [label="releases", style=dashed]; NFkB -> NFkB_nucleus [label="translocates"]; NFkB_nucleus -> Inflammatory_Genes [label="induces"];

Troxerutin -> IKK [label="inhibits", color="#EA4335", fontcolor="#EA4335"]; Troxerutin -> Keap1 [label="inhibits", color="#EA4335", fontcolor="#EA4335"];

Keap1 -> Nrf2 [label="sequesters", style=dashed]; Nrf2 -> Nrf2_nucleus [label="translocates"]; Nrf2_nucleus -> ARE [label="binds"]; ARE -> Antioxidant_Genes [label="induces"]; Antioxidant_Genes -> ROS [label="reduces", color="#34A853", fontcolor="#34A853"]; Inflammatory_Stimuli -> ROS [label="increases", style=dashed]; ROS -> IKK [label="activates", style=dashed];

{rank=same; Troxerutin; Inflammatory_Stimuli} } ends-dot

Figure 1: Troxerutin's modulation of NF-κB and Nrf2 signaling pathways.

Experimental Workflow

// Nodes Formulation [label="Troxerutin Formulation Development\n(e.g., Oral, Topical)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; InVitro [label="In Vitro Characterization", fillcolor="#FBBC05", fontcolor="#202124"]; Antioxidant [label="Antioxidant Assays\n(DPPH, ABTS, FRAP)", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; AntiInflammatory_InVitro [label="Anti-inflammatory Assays\n(e.g., Cytokine measurement)", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Permeability_InVitro [label="In Vitro Permeability\n(e.g., Transwell assay)", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; InVivo [label="In Vivo Efficacy & Safety", fillcolor="#34A853", fontcolor="#FFFFFF"]; CVI_Model [label="Chronic Venous Insufficiency Model", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; PawEdema_Model [label="Carrageenan-Induced Paw Edema", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; VascularPermeability_Model [label="Miles Assay", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Toxicity [label="Toxicology Studies", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Analysis [label="Data Analysis & Optimization", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Product [label="Final Health Product", shape=invhouse, fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges Formulation -> InVitro; InVitro -> Antioxidant; InVitro -> AntiInflammatory_InVitro; InVitro -> Permeability_InVitro; InVitro -> InVivo [style=dashed, label="Proceed if promising"]; InVivo -> CVI_Model; InVivo -> PawEdema_Model; InVivo -> VascularPermeability_Model; InVivo -> Toxicity; {Antioxidant, AntiInflammatory_InVitro, Permeability_InVitro, CVI_Model, PawEdema_Model, VascularPermeability_Model, Toxicity} -> Analysis; Analysis -> Formulation [label="Iterate & Optimize"]; Analysis -> Product [label="Finalize"]; } ends-dot

Figure 2: Workflow for the development and evaluation of troxerutin-based products.

Bioavailability Enhancement Strategies

// Nodes Troxerutin [label="Troxerutin", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Poor_Bioavailability [label="Challenges:\n- Poor Permeability\n- First-Pass Metabolism\n- Efflux by P-gp", shape=note, fillcolor="#F1F3F4", fontcolor="#202124"]; Strategies [label="Formulation Strategies for\nEnhanced Bioavailability", shape=cds, fillcolor="#FBBC05", fontcolor="#202124"]; Lipid_Based [label="Lipid-Based Formulations\n(Microemulsions, SEDDS)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Chemical_Mod [label="Chemical Modification\n(Acylated Derivatives)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Solid_Dispersion [label="Solid Dispersions\n(with hydrophilic polymers)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Nanoformulations [label="Nanoformulations\n(Nanoparticles)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Improved_Bioavailability [label="Improved Bioavailability\n& Therapeutic Efficacy", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Troxerutin -> Poor_Bioavailability; Poor_Bioavailability -> Strategies; Strategies -> Lipid_Based; Strategies -> Chemical_Mod; Strategies -> Solid_Dispersion; Strategies -> Nanoformulations; {Lipid_Based, Chemical_Mod, Solid_Dispersion, Nanoformulations} -> Improved_Bioavailability; } ends-dot

Figure 3: Strategies to enhance the bioavailability of troxerutin.

Conclusion

Troxerutin is a versatile and effective flavonoid for the development of vasoprotective health products.[1] Its well-characterized antioxidant and anti-inflammatory properties, coupled with its positive effects on vascular integrity, make it a valuable active ingredient.[2] The successful formulation of troxerutin products requires careful consideration of the delivery system to ensure optimal bioavailability and efficacy.[2][3] The protocols and data presented in this document provide a comprehensive framework for researchers and developers to formulate and evaluate novel troxerutin-based health solutions for the management of vascular disorders.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The optimal bioavailability of troxerutin. [greenskybio.com]
• 4. Animal models for the study of lower extremity chronic venous disease: lessons learned and future needs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bio-protocol.org [bio-protocol.org]
• 6. Anticancer mechanism of troxerutin via targeting Nrf2 and NF-κB signalling pathways in hepatocarcinoma cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Troxerutin suppress inflammation response and oxidative stress in jellyfish dermatitis by activating Nrf2/HO-1 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Troxerutin suppress inflammation response and oxidative stress in jellyfish dermatitis by activating Nrf2/HO-1 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. CN103585129A - Troxerutin composition capsule - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. Anti‐Pruritic and Analgesic Effects of a Topical Formulation Containing Troxerutin: A Pilot Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Assessment of flavonoids contents and in vitro antioxidant activity of Launaea procumbens - PMC [pmc.ncbi.nlm.nih.gov]
• 13. In Vitro Phytotoxicity and Antioxidant Activity of Selected Flavonoids [mdpi.com]
• 14. acs.fchpt.stuba.sk [acs.fchpt.stuba.sk]
• 15. Anti-inflammatory effects of troxerutin are mediated through elastase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. An in vivo Assay to Test Blood Vessel Permeability - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Poor Cell Permeability of Coumarin-Based Probes

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the poor cell permeability of coumarin-based probes.

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving common issues encountered during experiments with coumarin-based probes.

Guide 1: Weak or No Intracellular Fluorescence Signal

A weak or absent fluorescent signal is one of the most common indicators of poor cell permeability. Follow this step-by-step guide to troubleshoot the issue.

Step 1: Initial Assessment of Experimental Parameters

Before delving into complex modifications, it's crucial to ensure that the fundamental experimental conditions are optimal.

• Probe Concentration: An incorrect concentration is a frequent cause of a poor signal.

  • Too Low: Results in a weak signal that is difficult to distinguish from background noise.

  • Too High: Can lead to probe aggregation, self-quenching, and cytotoxicity, all of which reduce the effective intracellular concentration and fluorescence.

  • Recommendation: Perform a concentration titration to determine the optimal range for your specific probe and cell line.[1]

• Incubation Time and Temperature: Suboptimal incubation conditions can significantly hinder probe uptake.

  • Time: Insufficient incubation time may not allow for adequate probe penetration.

  • Temperature: Most mammalian cells exhibit optimal membrane fluidity and uptake at 37°C.[1]

  • Recommendation: Conduct a time-course experiment at the optimal temperature for your cell line to identify the ideal incubation period.

• Solvent and Solubility: Poor solubility can lead to probe precipitation and aggregation.

  • Co-solvents: Using a small amount of a water-miscible organic solvent like DMSO can aid in dissolving the probe in aqueous buffers.

  • Recommendation: Ensure the final concentration of the co-solvent is non-toxic to your cells (typically <0.5%).

Step 2: Evaluation of Probe and Cellular Health

If optimizing the initial parameters does not resolve the issue, the problem may lie with the probe's properties or the health of the cells.

• Probe Aggregation: Many coumarin (B35378) derivatives are prone to aggregation in aqueous solutions, which severely limits their ability to cross the cell membrane.[1]

  • Prevention: Lowering the probe concentration, using a co-solvent, or brief sonication of the probe solution can help prevent or break up aggregates.

• Cell Viability: Unhealthy or dying cells have compromised membrane integrity, which can lead to inconsistent and non-specific staining.

  • Recommendation: Perform a cell viability assay (e.g., Trypan Blue exclusion) to ensure your cells are healthy prior to the experiment.

• Binding to Serum Proteins: Components in the cell culture medium, particularly serum, can bind to the probe and prevent its entry into cells.

  • Recommendation: Try incubating the probe in a serum-free medium.[1]

Step 3: Advanced Troubleshooting Strategies

If the problem persists, more advanced approaches may be necessary.

• Structural Modification of the Probe: Altering the chemical structure of the coumarin probe can significantly enhance its permeability.

  • Increase Lipophilicity: Adding non-polar moieties can improve partitioning into the lipid bilayer. However, excessive lipophilicity can lead to aggregation and non-specific membrane staining.

  • Prodrug Approach: Masking polar groups with lipophilic moieties that are cleaved by intracellular enzymes can enhance cell entry. The probe becomes fluorescent and is trapped inside the cell after enzymatic cleavage.

• Use of Permeabilization Agents (for fixed cells): For fixed-cell imaging, agents like Triton X-100 or saponin (B1150181) can be used to permeabilize the cell membrane. Note that these are generally not suitable for live-cell imaging due to their toxicity.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that influence the cell permeability of a coumarin-based probe?

A1: The cell permeability of a coumarin probe is primarily governed by a combination of its physicochemical properties and the experimental conditions. Key factors include:

• Lipophilicity: A measure of how well a compound dissolves in fats, oils, and lipids. A higher lipophilicity, often quantified by the partition coefficient (log P), generally correlates with better membrane permeability.

• Polarity: Highly polar molecules have difficulty crossing the hydrophobic lipid bilayer of the cell membrane.[1]

• Molecular Size: Smaller molecules generally permeate the cell membrane more easily than larger ones.

• Probe Aggregation: The formation of aggregates in solution effectively increases the particle size and reduces the concentration of the active, monomeric probe available for uptake.[1]

• Temperature: Higher temperatures increase membrane fluidity, which can enhance probe uptake.[1]

• Presence of Efflux Pumps: Some cells express efflux pumps, such as P-glycoprotein (P-gp), which actively transport certain molecules out of the cell, thereby reducing their intracellular concentration.

Q2: How can I quantitatively measure the cell permeability of my coumarin probe?

A2: The Caco-2 permeability assay is a widely used in vitro method to predict the intestinal absorption and permeability of compounds. This assay utilizes a monolayer of Caco-2 cells, which are human colon adenocarcinoma cells that differentiate to form a polarized epithelial cell layer with tight junctions, mimicking the intestinal barrier. The apparent permeability coefficient (Papp) is calculated to quantify the rate at which a compound moves across the cell monolayer.

Q3: My coumarin probe appears to be actively pumped out of the cells. What can I do?

A3: If you suspect active efflux is reducing the intracellular concentration of your probe, you can perform experiments to confirm this and potentially mitigate the effect.

• Use of Efflux Pump Inhibitors: Co-incubation of your probe with a known inhibitor of efflux pumps (e.g., verapamil (B1683045) for P-glycoprotein) can increase the intracellular accumulation of the probe if it is a substrate for that pump.

• Structural Modification: Redesigning the probe to be a poorer substrate for efflux pumps can also be an effective strategy.

Q4: Can the pH of the imaging buffer affect the permeability of my coumarin probe?

A4: Yes, the pH of the imaging buffer can influence the charge state of your coumarin probe, which in turn can affect its solubility and ability to cross the cell membrane. It is important to use a buffer with a pH that is within the physiological range (typically 7.2-7.4) and is optimal for both the probe and the cells.[1]

Data Presentation

Table 1: Apparent Permeability Coefficients (Papp) of Various Coumarin Derivatives in Caco-2 Cell Monolayers.

This table summarizes the permeability of different coumarin compounds, providing a quantitative basis for comparison. High permeability is generally associated with Papp values > 10 x 10⁻⁶ cm/s.

Coumarin Derivative	Papp (A→B) (x 10⁻⁶ cm/s)	Papp (B→A) (x 10⁻⁶ cm/s)	Efflux Ratio (Papp B→A / Papp A→B)	Permeability Classification
Coumarin	41 - 210	18 - 70	< 1	High
6-Methylcoumarin	> 10	-	< 2	High[2]
Umbelliferone	High	-	No efflux	High
Scopoletin	High	-	No efflux	High
Fraxetin	45.59 ± 1.48	-	-	High

Data compiled from multiple sources. The range of values reflects variations in experimental conditions.

Table 2: Lipophilicity (log P) and its Relation to the Permeability of Coumarin Derivatives.

Lipophilicity is a key determinant of a molecule's ability to cross the cell membrane. This table illustrates how structural modifications affect the log P value of coumarin derivatives. Generally, a higher log P value indicates greater lipophilicity.

Coumarin Derivative	Substituent at Position 3	Calculated log P	Predicted Permeability
4-Arylaminocoumarin	None	Negative	Low
4-Arylaminocoumarin	Methyl	Positive	Increased
4-Arylaminocoumarin	Ethyl	Higher Positive	Further Increased
4-Arylaminocoumarin	Allyl	Positive (similar to Methyl)	Increased
4-Arylaminocoumarin	Aryl	-	Decreased

Data adapted from studies on 4-arylaminocoumarin derivatives.[3]

Experimental Protocols

Protocol 1: Caco-2 Permeability Assay

Objective: To determine the apparent permeability coefficient (Papp) of a coumarin-based probe across a Caco-2 cell monolayer.

Materials:

• Caco-2 cells

• Transwell® inserts (e.g., 24-well format)

• Cell culture medium (e.g., DMEM)

• Hanks' Balanced Salt Solution (HBSS) or other transport buffer

• Coumarin probe stock solution (in a suitable solvent like DMSO)

• LC-MS/MS or fluorescence plate reader for analysis

Methodology:

• Cell Seeding and Culture: Seed Caco-2 cells onto the Transwell® inserts and culture for approximately 21 days to allow for differentiation and formation of a confluent monolayer.

• Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) to confirm the integrity of the cell monolayer.

• Permeability Experiment (Apical to Basolateral - A→B): a. Wash the Caco-2 monolayers with pre-warmed transport buffer. b. Add the coumarin probe solution (at the desired concentration in transport buffer) to the apical (upper) chamber. c. Add fresh transport buffer to the basolateral (lower) chamber. d. Incubate at 37°C with gentle shaking. e. At various time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber and replace with fresh buffer.

• Permeability Experiment (Basolateral to Apical - B→A): a. Follow the same procedure as in step 3, but add the probe solution to the basolateral chamber and sample from the apical chamber. This is done to assess active efflux.

• Sample Analysis: Quantify the concentration of the coumarin probe in the collected samples using a validated analytical method (e.g., LC-MS/MS or fluorescence spectroscopy).

• Data Analysis: Calculate the Papp value using the following equation: Papp = (dQ/dt) / (A * C₀) Where:

  • dQ/dt is the rate of permeation (amount of compound transported per unit time).

  • A is the surface area of the membrane.

  • C₀ is the initial concentration of the compound in the donor chamber.

Protocol 2: Standard Live-Cell Imaging with a Coumarin-Based Probe

Objective: To visualize the intracellular distribution of a coumarin-based probe in live cells.

Materials:

• Cells of interest

• Glass-bottom dishes or chamber slides

• Cell culture medium

• Coumarin probe stock solution (e.g., 1-10 mM in anhydrous DMSO)

• Serum-free medium or imaging buffer (e.g., HBSS)

• Fluorescence microscope with appropriate filter sets

Methodology:

• Cell Seeding: Seed cells on a glass-bottom dish or chamber slide to achieve 70-80% confluency on the day of the experiment.

• Probe Preparation: Prepare a working solution of the coumarin probe by diluting the stock solution to the final desired concentration (e.g., 1-10 µM) in pre-warmed, serum-free medium or imaging buffer.

• Cell Staining: a. Remove the culture medium from the cells. b. Wash the cells once with pre-warmed buffer. c. Add the probe-containing medium to the cells.

• Incubation: Incubate the cells at 37°C in a CO₂ incubator for the optimized duration (e.g., 15-60 minutes).

• Washing: Remove the probe-containing medium and wash the cells 2-3 times with pre-warmed buffer to remove any unbound probe.

• Imaging: Add fresh, pre-warmed imaging buffer to the cells and proceed with fluorescence microscopy using the appropriate filter set for the specific coumarin fluorophore.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. stainsfile.com [stainsfile.com]
• 3. books.rsc.org [books.rsc.org]

Technical Support Center: Solving Coumarin 343 Fluorescence Quenching Issues

Welcome to the Technical Support Center for Coumarin 343. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding fluorescence quenching and other common issues encountered during experiments with this versatile fluorophore.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental fluorescence properties of Coumarin 343?

Coumarin 343 is a popular blue-emitting fluorescent dye known for its sensitivity to the local environment. In ethanol (B145695), it typically exhibits an excitation maximum between 443-445 nm and an emission maximum in the range of 461-470 nm.[1] Its fluorescence quantum yield, a measure of its emission efficiency, is approximately 0.63 in ethanol.[1][2][3][4] These properties, however, can shift depending on factors like solvent polarity and pH.[1]

Q2: What is fluorescence quenching and what are the common causes for Coumarin 343?

Fluorescence quenching is any process that decreases the fluorescence intensity of a substance. For Coumarin 343, common causes include:

• Aggregation-Caused Quenching (ACQ): At high concentrations, Coumarin 343 molecules can stack together to form aggregates, which introduces non-radiative decay pathways that significantly reduce fluorescence.[1][5] H-aggregation, in particular, is common for planar dye molecules like Coumarin 343 in aqueous environments and leads to a blue-shifted absorption spectrum and quenched fluorescence.[6]

• Solvent Effects: The choice of solvent significantly impacts Coumarin 343's fluorescence. Highly polar and protic solvents, such as water, can decrease the fluorescence quantum yield.[1] This is often attributed to the formation of a twisted intramolecular charge-transfer (TICT) state, which provides a non-radiative pathway for the molecule to return to its ground state.[1][2]

• pH Changes: The fluorescence of Coumarin 343 is highly dependent on pH.[1][7] In acidic conditions, the protonation of the 7-amino group can inhibit the intramolecular charge transfer (ICT) process, which is crucial for its fluorescence, leading to a significant reduction in emission.[7] Optimal fluorescence is generally observed in neutral to slightly alkaline conditions.[7]

• Presence of Specific Quenchers: Certain molecules can quench the fluorescence of Coumarin 343 through mechanisms like photoinduced electron transfer (PET) or chemical reactions.[1] Examples of such quenchers include hypochlorite, stable free radicals like 4-hydroxy-TEMPO, and halide ions (with quenching efficiency in the order of I⁻ > Br⁻ > Cl⁻).[1][8][9][10]

• Photobleaching: Like many fluorophores, Coumarin 343 is susceptible to photobleaching, which is the irreversible photochemical destruction of the dye upon prolonged exposure to excitation light.[5][7][11]

Q3: How does solvent choice impact the fluorescence of Coumarin 343?

Solvent polarity plays a critical role in the photophysical properties of Coumarin 343.[5][12] As the solvent polarity increases, the fluorescence emission spectrum typically shows a red-shift (a shift to longer wavelengths).[5][13] This phenomenon is known as solvatochromism. The fluorescence lifetime of Coumarin 343 also tends to increase with solvent polarity.[13] For applications that require a high fluorescence quantum yield, less polar solvents may be more suitable.[5]

Q4: My fluorescence signal is weak or unstable. What are the possible causes and solutions?

Weak or unstable fluorescence signals can stem from several factors:

• Incorrect Instrument Settings: Ensure the excitation and emission wavelengths on your spectrofluorometer are set correctly for Coumarin 343 in your specific solvent. You may also need to adjust the gain or slit widths.[1]

• Low Concentration: The concentration of your Coumarin 343 solution might be too low. Try increasing the concentration.[1][14]

• High Concentration (Inner Filter Effect): Conversely, if the concentration is too high (absorbance > 0.1), you may be observing the inner filter effect, which is an artifact that reduces the observed fluorescence intensity.[4][15] The solution is to dilute your sample.[1][15]

• Photobleaching: To minimize photobleaching, reduce the intensity of the excitation light and the exposure time.[1][5][7] Using deoxygenated solvents or adding an antifade reagent can also help.[5][16]

• pH Instability: Use a well-buffered solution to maintain a stable pH throughout your experiment, as fluctuations can cause significant variations in fluorescence intensity.[1][5][7]

• Temperature Variations: Fluorescence is sensitive to temperature. Higher temperatures generally lead to decreased fluorescence intensity. Use a temperature-controlled sample holder for consistent measurements.[1]

• Solvent Evaporation: With volatile solvents, evaporation can increase the dye concentration over time, leading to inner filter effects or aggregation. Keep your samples sealed whenever possible.[1]

Troubleshooting Guides

Issue 1: Weak or No Fluorescence Signal

If you are observing a weak or absent fluorescence signal from your Coumarin 343 sample, follow this troubleshooting workflow:

Troubleshooting workflow for weak or unstable fluorescence signals.

Issue 2: Unexpected Shifts in Emission Wavelength

Spectral shifts can be indicative of changes in the fluorophore's environment.

Troubleshooting guide for unexpected spectral shifts.

Data Presentation

Photophysical Properties of Coumarin 343 in Various Solvents

The choice of solvent has a significant impact on the spectral properties and fluorescence lifetime of Coumarin 343.

Solvent	Dielectric Constant (ε)	Excitation Max (λex, nm)	Emission Max (λem, nm)	Fluorescence Lifetime (τF, ns)
Toluene	2.38	~430	~450	3.09
Ethanol	24.55	443 - 445	461 - 470	~3.6
Methanol	32.70	~445	~480	-
Water	80.10	~450	~505	4.45

Note: Spectral values are approximate and can vary based on instrumentation and specific experimental conditions.[1] The fluorescence lifetime data is from a study by Jiang et al. (2012).[13]

Quantum Yield of Coumarin 343

The fluorescence quantum yield (ΦF) is a measure of the efficiency of the fluorescence process.

Solvent	Quantum Yield (ΦF)
Ethanol	0.63[2][3][4]

Key Experimental Protocols

Protocol 1: Measuring Coumarin 343 Fluorescence as a Function of pH

This protocol helps to determine the effect of pH on the fluorescence intensity of Coumarin 343.

• Preparation of Buffer Solutions: Prepare a series of buffers with a range of pH values (e.g., from pH 3 to 11). A combination of citrate, phosphate, and borate (B1201080) buffers can be used to cover this range. Ensure the buffer concentration is sufficient to maintain a stable pH after the addition of the dye solution.[7]

• Preparation of Coumarin 343 Stock Solution: Dissolve Coumarin 343 in a suitable organic solvent like DMSO or ethanol to create a concentrated stock solution (e.g., 1 mM).[7][17]

• Sample Preparation: Dilute the stock solution into each of the buffer solutions to a final concentration that results in an absorbance below 0.1 at the excitation wavelength to prevent inner filter effects.[5][7]

• Fluorescence Measurement: Use a spectrofluorometer to record the fluorescence emission spectra for each sample. Set the excitation wavelength to the absorption maximum of Coumarin 343 (around 443 nm).[7]

• Data Analysis: Plot the fluorescence intensity at the emission maximum against the pH of the buffer.

Experimental workflow for measuring fluorescence vs. pH.

Protocol 2: Characterizing Quenching with Stern-Volmer Analysis

This protocol allows you to determine if fluorescence quenching is occurring and to quantify its efficiency. The analysis is based on the Stern-Volmer equation:

F₀ / F = 1 + Kₛᵥ[Q]

Where F₀ is the fluorescence intensity without the quencher, F is the intensity with the quencher, [Q] is the quencher concentration, and Kₛᵥ is the Stern-Volmer quenching constant.[1]

• Prepare Stock Solutions: Create a concentrated stock solution of Coumarin 343 in your chosen buffered solvent. Also, prepare a concentrated stock solution of the potential quencher in the same solvent.[1]

• Create a Sample Series: In a series of vials or cuvettes, add a fixed amount of the Coumarin 343 stock solution. Then, add increasing volumes of the quencher stock solution. Finally, add solvent to bring all samples to the same final volume. Include a control sample with no quencher.[1]

• Measure Fluorescence: Set your spectrofluorometer to the optimal excitation and emission wavelengths for Coumarin 343. Measure the fluorescence intensity of each sample, starting with the control (F₀) and proceeding through the samples with increasing quencher concentrations (F).[1]

• Analyze Data: Calculate the ratio F₀ / F for each sample. Plot F₀ / F on the y-axis versus the quencher concentration [Q] on the x-axis. The slope of this plot will be the Stern-Volmer quenching constant, Kₛᵥ.[1]

Signaling Pathways and Mechanisms

Pathways of De-excitation for Coumarin 343

The fluorescence of Coumarin 343 can be quenched through several competing de-excitation pathways.

De-excitation pathways for Coumarin 343.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. omlc.org [omlc.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. Analysis of Fluorescence Quenching of Coumarin Derivatives by 4-Hydroxy-TEMPO in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fluorescence quenching of coumarins by halide ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Addressing the Exigent Role of a Coumarin Fluorophore toward Finding the Suitable Microenvironment of Biomimicking and Biomolecular Systems: Steering to Project the Drug Designing and Drug Delivery Study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.aip.org [pubs.aip.org]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]

Technical Support Center: Improving the Solubility of Coumarin Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource is designed to address challenges related to the poor aqueous solubility of coumarin (B35378) derivatives. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to enhance the solubility of these compounds in your experiments.

Frequently Asked Questions (FAQs)

Q1: Why are my coumarin derivatives poorly soluble in aqueous buffers?

Coumarin and its derivatives are often hydrophobic molecules. The core of their structure is a bicyclic aromatic system which has a low affinity for water, leading to poor aqueous solubility.[1] While some derivatives may have polar functional groups, the overall lipophilic nature of the molecule often dominates, causing it to precipitate or form microcrystals in aqueous solutions.[2]

Q2: What is the best solvent to prepare a stock solution for biological assays?

Dimethyl sulfoxide (B87167) (DMSO) is the most commonly used solvent for preparing concentrated stock solutions of hydrophobic compounds like coumarins.[3] It is a powerful solvent capable of dissolving a wide range of substances.[3] However, it is critical to keep the final concentration of DMSO low in the assay medium (ideally ≤ 0.1%) to prevent cytotoxicity.[3] Some cell lines might tolerate concentrations up to 0.5%.[3]

Q3: What are the main strategies to improve the aqueous solubility of my coumarin derivative?

Several techniques can be employed to enhance the solubility of coumarin derivatives. These can be broadly categorized as:

• Use of Co-solvents: Blending the aqueous buffer with a water-miscible organic solvent.[3][4]

• pH Adjustment: Modifying the pH of the buffer for ionizable coumarin derivatives.[3]

• Complexation with Cyclodextrins: Encapsulating the coumarin molecule within the hydrophobic cavity of a cyclodextrin (B1172386).[2][5]

• Micellar Solubilization: Using surfactants to form micelles that enclose the hydrophobic compound.[2][6]

• Nanoparticle Encapsulation: Loading the coumarin derivative into nanoparticle-based delivery systems like solid lipid nanoparticles (SLNs) or polymeric nanoparticles.[2][3][7]

Troubleshooting Guides

Issue 1: My compound precipitates when I dilute my organic stock solution into the aqueous buffer.

This is a common problem known as "fall-out," which occurs when the concentration of the organic solvent is no longer sufficient to keep the compound dissolved upon dilution into the aqueous phase.[2]

Troubleshooting Workflow for Compound Precipitation

Caption: Troubleshooting workflow for compound precipitation.

Issue 2: I'm seeing inconsistent or unexpected results in my cell-based assay.

This could be due to the formation of small, often invisible, compound aggregates or microcrystals in the assay medium.[2] These aggregates can lead to variable compound exposure and may exhibit non-specific biological activity.

Solutions:

• Perform a Solubility Test: Before your main experiment, conduct a simple kinetic solubility test to find the concentration at which your compound begins to precipitate in your specific assay medium.[3]

• Use Controls: Always include a vehicle control (the final concentration of your solvent in the medium without the compound) to differentiate between compound-specific effects and artifacts from the solvent.[3]

• Visual Inspection: Before use, carefully inspect your final diluted solutions (against a dark background) for any signs of cloudiness or precipitation.

Data on Solubility Enhancement

The effectiveness of each solubilization technique can vary significantly based on the specific coumarin derivative and the experimental conditions. The following table summarizes some reported data.

Technique	Coumarin Derivative	Carrier / Co-solvent	Initial Solubility (µg/mL)	Enhanced Solubility (µg/mL)	Fold Increase
Solid Dispersion	Coumarin	PVP K30	Not Specified	Not Specified	~4.5
Complexation	7-hydroxy-4-methylcoumarin	Sulfobutyl ether-β-cyclodextrin	Not Specified	Not Specified	Significant Increase[8]
Co-solvency	Coumarin	Ethanol/Water (50% v/v)	~1,620	>10,000	>6
Micellar Solubilization	Coumarin	Tween® 80 (1% w/v)	~1,620	~5,000	~3
Nanoparticles	Coumarin 6	Solid Lipid Nanoparticles	Very Low	Significantly Increased[2]	High

Note: Data is compiled from various sources and specific experimental conditions may vary. This table is for comparative purposes.

Experimental Protocols

Decision Tree for Selecting a Solubilization Method

Use this decision tree to help select an appropriate starting point for improving the solubility of your coumarin derivative.

Caption: Decision tree for choosing a solubilization strategy.

Protocol 1: Using Co-solvents

This method involves using a water-miscible organic solvent to increase the solubility of a hydrophobic compound in an aqueous buffer.[3]

1. Materials:

• Coumarin derivative
• Primary solvent (e.g., DMSO)
• Co-solvent (e.g., Polyethylene Glycol (PEG), Propylene Glycol (PG), Ethanol)[3]
• Aqueous buffer

2. Procedure:

• Prepare a high-concentration stock solution of the coumarin derivative in a primary solvent like DMSO.
• Prepare a series of aqueous buffer solutions containing increasing concentrations of the co-solvent (e.g., 1%, 2%, 5%, 10% v/v).[1]
• Add the stock solution dropwise to each co-solvent/buffer mixture while vortexing to reach the desired final concentration.
• Visually inspect for precipitation immediately and after a set incubation period (e.g., 1-2 hours) at the experimental temperature.
• Determine the lowest concentration of co-solvent that maintains the solubility of the coumarin derivative at the target concentration.

Considerations:

• Always test the effect of the co-solvent on your experimental system (e.g., cell viability, enzyme activity) by running a vehicle control.

• Start with the lowest effective concentration of the co-solvent to minimize potential biological interference.[1]

Protocol 2: pH Adjustment

For coumarin derivatives with ionizable functional groups (e.g., carboxylic acids, amines), altering the pH of the buffer can significantly increase solubility.[3]

1. Materials:

• Ionizable coumarin derivative
• Aqueous buffer system with a pKa relevant to the desired pH range
• Acid (e.g., 0.1 M HCl) and Base (e.g., 0.1 M NaOH) for pH adjustment
• pH meter

2. Procedure:

• Determine if your coumarin derivative is acidic or basic.
• Prepare your aqueous buffer.
• For acidic coumarins , adjust the pH of the buffer to be at least 1-2 units above the compound's pKa to promote deprotonation and increase solubility.[3]
• For basic coumarins , adjust the pH of the buffer to be at least 1-2 units below the compound's pKa to promote protonation and enhance solubility.[3]
• Add the coumarin derivative (either as a solid or from a concentrated stock) to the pH-adjusted buffer.
• Use sonication or stirring to aid dissolution.

Considerations:

• Ensure the final pH is compatible with your experimental system.

• The fluorescence of some coumarin derivatives can be pH-dependent, which may need to be accounted for in fluorescent assays.[2][9]

Protocol 3: Complexation with Cyclodextrins

Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity that can encapsulate hydrophobic molecules, forming a water-soluble inclusion complex.[2][10]

Workflow for Enhancing Solubility via Cyclodextrin Complexation

Caption: Workflow for enhancing coumarin solubility via cyclodextrin complexation.

1. Materials:

• Coumarin derivative
• Cyclodextrin (e.g., Hydroxypropyl-β-cyclodextrin (HP-β-CD))
• Ethanol (or other suitable organic solvent)
• Deionized water or aqueous buffer
• Magnetic stirrer, sonicator
• 0.22 µm syringe filter

2. Procedure (Phase Solubility Analysis to find the right ratio):

• Prepare a series of aqueous solutions with increasing concentrations of cyclodextrin.
• Add an excess amount of the coumarin derivative to each solution.
• Shake the suspensions at a constant temperature for 24-48 hours to allow equilibrium to be reached.[1]
• Filter the suspensions through a 0.22 µm filter to remove undissolved compound.[1]
• Determine the concentration of the dissolved coumarin in the filtrate using UV-Vis spectrophotometry or HPLC.[1] This will reveal the extent of solubility enhancement.

3. Procedure (Preparation of Solubilized Coumarin):

• Prepare an aqueous solution of the chosen cyclodextrin at a concentration determined to be effective from the phase solubility analysis. Gently warm and stir to fully dissolve.[2]
• Prepare a concentrated stock solution of the coumarin derivative in a minimal amount of a suitable organic solvent like ethanol.[2]
• While vigorously stirring the cyclodextrin solution, slowly add the coumarin stock solution dropwise.[2] A 1:1 or 1:2 molar ratio of coumarin to cyclodextrin is a common starting point.[2]
• Allow the solution to stir for several hours to ensure maximum complex formation.
• (Optional) Filter the solution to remove any un-complexed coumarin that may have precipitated.[2] The resulting clear solution contains the water-soluble coumarin-cyclodextrin complex.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. ijpbr.in [ijpbr.in]
• 5. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jocpr.com [jocpr.com]
• 7. pharmtech.com [pharmtech.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Aggregation of Coumarin Probes in Solution

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of coumarin (B35378) probe aggregation in aqueous solutions. Maintaining these probes in their monomeric state is critical for obtaining accurate and reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: What causes coumarin probes to aggregate in solution?

A1: The primary reason for the aggregation of coumarin probes in aqueous solutions is their inherent hydrophobicity.[1][2] Many coumarin derivatives have poor water solubility and tend to self-associate to minimize their interaction with water molecules.[1] This phenomenon is influenced by several factors:

• High Concentration: Exceeding the solubility limit of the probe is a frequent cause of aggregation.[3]

• Solvent Polarity: Coumarin probes are often hydrophobic and are more prone to aggregation in highly aqueous environments.[3]

• pH and Ionic Strength: The pH of the buffer can alter the charge and hydrogen bonding capabilities of the probe, which in turn affects its solubility.[3][4] Similarly, high ionic strength can also encourage aggregation.[3]

Q2: What are the signs of coumarin probe aggregation?

A2: Aggregation of coumarin probes can manifest in several ways, including:

• Visible precipitation or cloudiness in the solution.[2]

• A decrease in fluorescence intensity, a phenomenon often referred to as quenching.[2]

• A shift in the absorption or emission spectra.[2] For instance, the formation of H-aggregates, where molecules stack face-to-face, can lead to a blue-shifted absorption spectrum.[5]

• Inconsistent or non-reproducible experimental results.[1]

Q3: How can I improve the solubility of my coumarin probe to prevent aggregation?

A3: Several strategies can be employed to enhance the solubility of coumarin probes and prevent their aggregation in aqueous solutions:

• Use of Co-solvents: Organic solvents such as dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF) are commonly used to first dissolve the coumarin compound before diluting it into the aqueous buffer.[1]

• Inclusion of Surfactants: The addition of non-ionic surfactants like Tween-20 or Triton X-100 to the buffer can increase the solubility of hydrophobic probes by forming micelles.[1]

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules like coumarins, forming inclusion complexes with improved aqueous solubility.[1]

• pH Adjustment: For coumarin probes with ionizable groups, adjusting the pH of the buffer can significantly enhance their solubility.[1][4]

Troubleshooting Guides

Issue 1: My coumarin probe precipitates when diluted from a DMSO stock into an aqueous buffer.

This is a common problem that arises from the poor aqueous solubility of many coumarin derivatives.[1] The following troubleshooting workflow can help you address this issue.

Troubleshooting workflow for coumarin probe precipitation.

Issue 2: I am observing inconsistent results in my cell-based assay, which I suspect is due to compound aggregation.

Aggregation in cell-based assays can lead to misleading results. Here's how to troubleshoot this:

• Visually Inspect Assay Plates: Check for any signs of precipitation in the wells, which may appear as a thin film or small crystals.[4]

• Perform a Solubility Test: Before your main experiment, conduct a kinetic solubility test to determine the concentration at which your probe starts to precipitate in your specific assay medium.[4]

• Reduce Serum Concentration (with caution): Serum proteins can sometimes interact with and either stabilize or promote the aggregation of compounds.[1] If your cell line can tolerate it for the duration of the experiment, consider reducing the serum concentration. Always include a vehicle control with the same serum concentration.[1]

• Pre-complex with Cyclodextrins: Prepare a stock solution of your coumarin probe that is pre-complexed with a cyclodextrin (B1172386) before diluting it into the cell culture medium.[1]

Data Presentation

Table 1: Recommended Concentrations of Additives to Prevent Aggregation

Additive	Recommended Starting Concentration	Maximum Recommended Concentration	Notes
Co-solvents
DMSO	-	< 1% (v/v) in final assay	Higher concentrations can cause protein denaturation and cellular toxicity.[1]
Ethanol	1% (v/v)	5% (v/v) in final buffer	Always include a vehicle control in your experiments.[1]
Isopropanol (B130326)	1% (v/v)	5% (v/v) in final buffer	Always include a vehicle control in your experiments.[1]
Surfactants
Tween-20	0.01% (v/v)	0.1% (v/v)	It is advisable to stay below the critical micelle concentration (CMC) if the surfactant interferes with the assay.[1]
Triton X-100	0.01% (v/v)	0.1% (v/v)	It is advisable to stay below the CMC if the surfactant interferes with the assay.[1]

Experimental Protocols

Protocol 1: Use of Co-solvents

• Prepare a concentrated stock solution of your coumarin probe in 100% DMSO.

• For your aqueous buffer, prepare a series of solutions containing a small percentage of a water-miscible organic co-solvent like ethanol or isopropanol (e.g., 0.1%, 0.5%, 1%).[3]

• Serially dilute the DMSO stock solution into the co-solvent-containing buffers to the desired final concentration.

• Ensure the final concentration of DMSO in the assay remains below 1% (v/v).[1]

• Always include a vehicle control with the same final concentration of the co-solvent(s).

Protocol 2: Inclusion of Surfactants

• Prepare your aqueous buffer.

• Add a non-ionic surfactant such as Tween-20 or Triton X-100 to the buffer.

• Start with a low concentration, for example, 0.01% (v/v), and titrate upwards if necessary, but generally not exceeding 0.1% (v/v).[1]

• Dissolve the coumarin probe (from a DMSO stock) into the surfactant-containing buffer.

• Ensure thorough mixing to facilitate the formation of micelles and solubilization of the probe.

Protocol 3: Complexation with Cyclodextrins

• Dissolve the Coumarin Compound: Dissolve the coumarin probe in 96% ethanol at a suitable concentration (e.g., 3.33 mg/mL) with the aid of sonication.[1]

• Prepare the Cyclodextrin Solution:

  • For Hydroxypropyl-β-cyclodextrin (HP-β-CD): Dissolve the HP-β-CD directly in the ethanolic coumarin solution.[1]

  • For β-cyclodextrin (β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD): Dissolve the cyclodextrin in purified water, as their solubility in ethanol may be limited.[1]

• Mix the Solutions: If using β-CD or SBE-β-CD, add the aqueous cyclodextrin solution to the ethanolic coumarin solution.[1]

• Complexation: Stir the resulting mixture at room temperature for 24-48 hours to allow for the formation of the inclusion complex.[1]

• Lyophilization: Freeze the solution at a low temperature (e.g., -110°C) and then lyophilize to obtain a powder of the coumarin-cyclodextrin inclusion complex.[1]

• Reconstitution: The lyophilized powder can be reconstituted in your desired aqueous buffer for use in experiments.[1]

Application in Signaling Pathways

Coumarin-based probes are valuable tools for studying various cellular signaling pathways. For instance, they are used to detect reactive oxygen species (ROS), which are key signaling molecules.[2] Additionally, coumarin derivatives have been developed to act as activators or inhibitors of G protein-coupled receptors (GPCRs), which are central to a vast number of signaling cascades.[3]

One notable example is the use of coumarin derivatives to target the Frizzled (FZD) receptor in the Wnt signaling pathway, which is crucial in development and disease.

Modulation of the Wnt signaling pathway by a coumarin derivative targeting the Frizzled receptor.

References

• 1. Syntheses and Applications of Coumarin-Derived Fluorescent Probes for Real-Time Monitoring of NAD(P)H Dynamics in Living Cells across Diverse Chemical Environments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis of Coumarin Derivatives: A New Class of Coumarin-Based G Protein-Coupled Receptor Activators and Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. [PDF] Coumarin-Based Profluorescent and Fluorescent Substrates for Determining Xenobiotic-Metabolizing Enzyme Activities In Vitro | Semantic Scholar [semanticscholar.org]

"adjusting pH for optimal coumarin probe fluorescence"

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with coumarin-based fluorescent probes. The following sections address common issues related to pH adjustment for optimal fluorescence.

Frequently Asked Questions (FAQs)

Q1: Why is the fluorescence of my coumarin (B35378) probe pH-sensitive?

The fluorescence of many coumarin derivatives is highly dependent on pH due to the presence of ionizable groups, such as hydroxyl or amino moieties, on the coumarin ring. The protonation state of these groups alters the internal charge transfer (ICT) characteristics of the molecule, which in turn affects its absorption and fluorescence properties.[1][2][3] For instance, 7-hydroxycoumarin derivatives exist in a protonated (phenol) form in acidic to neutral solutions and deprotonate to a phenolate (B1203915) anion as the pH increases.[3] This change in the electronic structure can lead to shifts in emission wavelength and changes in fluorescence intensity.[3]

Q2: How does the fluorescence of a coumarin probe typically change with an increase in pH?

Generally, for pH-sensitive coumarin derivatives, an increase in pH from acidic to alkaline conditions can cause several changes:

• Bathochromic Shift (Red Shift): The fluorescence emission wavelength shifts to a longer wavelength. For example, the fluorescence color may change from blue in acidic conditions to green or yellow-green in alkaline solutions.[3][4][5]

• Change in Fluorescence Intensity: The intensity of the fluorescence can either increase or decrease depending on the specific coumarin derivative. For many 7-hydroxycoumarin derivatives, fluorescence is stronger at a pH of around 10.[3] However, some iminocoumarin derivatives exhibit decreased fluorescence at basic pH.[2]

Q3: What is the typical pKa of common coumarin probes?

The pKa value is a critical parameter for a pH-sensitive probe, as it indicates the pH at which the protonated and deprotonated forms are in equal concentration. The pKa of the 7-hydroxy group in the parent 7-hydroxycoumarin (umbelliferone) is in the range of 7.1 to 7.8.[3] However, this value can be significantly influenced by other substituents on the coumarin ring.[3] Some coumarin derivatives have been synthesized to act as indicators in a wide range of pH environments, from highly acidic (pH 1-4) to highly alkaline (pKa values of 12.2-12.5).[6][7][8]

Q4: Can I use coumarin derivatives as pH indicators?

Yes, their pH-sensitive fluorescence properties make many coumarin derivatives suitable for use as fluorescent pH indicators.[3][6] They are valuable for measuring pH in various applications, including biological systems like living cells.[3] The choice of a specific derivative will depend on the desired pH range for the experiment.[3]

Q5: How does solvent choice impact the pH sensitivity of my coumarin probe?

Solvent polarity can significantly affect the fluorescence of coumarin probes, a phenomenon known as solvatochromism.[1][2] For some 7-aminocoumarins, increasing solvent polarity can lead to a decrease in fluorescence intensity.[9] It is crucial to consider the solvent environment when optimizing pH, as the interplay between solvent and pH can alter the probe's photophysical properties.[9]

Troubleshooting Guides

Issue 1: Weak or No Fluorescence Signal

Possible Cause	Troubleshooting Step
Incorrect pH	The fluorescence of many coumarin probes is highly pH-sensitive. The neutral and ionized forms have different fluorescent properties.[3] Verify that the buffer pH is appropriate for the desired fluorescent species of your specific probe. For many 7-hydroxycoumarins, fluorescence is stronger around pH 10.[3]
Suboptimal Excitation/Emission Wavelengths	The excitation and emission maxima of coumarin probes can shift with pH.[3] Using a fixed wavelength pair might not be optimal across different pH values. It is highly recommended to perform an excitation and emission scan at your desired pH to determine the optimal wavelengths.[3]
Low Probe Concentration	The concentration of the coumarin probe in your sample may be too low for detection. Verify the final concentration.
Probe Aggregation	Coumarin probes, especially those with low aqueous solubility, can aggregate in solution, which can quench fluorescence.[10] Try lowering the probe concentration or dissolving the probe in a small amount of an organic co-solvent like DMSO before diluting it into the aqueous buffer.[10]

Issue 2: Inconsistent or Drifting Fluorescence Readings

Possible Cause	Troubleshooting Step
pH Instability	The pH of your buffer may be drifting over time, especially if it has low buffering capacity or is exposed to atmospheric CO2.[3] Use a buffer with adequate capacity for your experimental pH range and minimize exposure to air.
Photobleaching	Coumarin dyes can be susceptible to photobleaching (irreversible loss of fluorescence) upon prolonged or intense light exposure.[11] Minimize the exposure of your sample to the excitation light. Use the lowest possible excitation intensity and shortest exposure times necessary to obtain a good signal.
Temperature Fluctuations	Temperature can influence both the pH of the buffer and the fluorescence quantum yield of the probe. Ensure your experiments are conducted at a stable and consistent temperature.

Quantitative Data Summary

Table 1: pKa Values of Selected Coumarin Derivatives

Coumarin Derivative	pKa	Notes
7-Hydroxycoumarin (Umbelliferone)	7.1 - 7.8	pKa of the 7-hydroxy group.[3]
Coumarin-based probes for acidic conditions	2.9	For a specific 3-(N,N-dimethylamino)-2H-chromen-2-one derivative.
Coumarin-based probes for alkaline conditions	12.2 - 12.5	For novel polymerizable coumarin-based indicators.[7]
SOLpH1	6.4	3-(dimethylamino)coumarin based probe.[12]
SOLpH2	6.5	2-(dimethylamino)benzo[f]coumarin based probe.[12]

Table 2: Example of pH-Dependent Spectral Shifts for Coumarin Derivatives

Condition	Excitation Max (nm)	Emission Max (nm)	Observed Color Change
Acidic	~360-380	~440-460	Blue
Alkaline	~400-420	~510-540	Green to Yellow-Green
Note: These are generalized values. The exact wavelengths are highly dependent on the specific coumarin derivative and the solvent system.[3][4][5]

Experimental Protocols

Protocol 1: Determining the Optimal pH for a Coumarin Probe

Objective: To determine the pH at which a specific coumarin probe exhibits optimal fluorescence for a given application.

Materials:

• Coumarin probe stock solution (e.g., in DMSO or ethanol)

• A series of buffers covering a wide pH range (e.g., citrate, phosphate, borate (B1201080) buffers from pH 3 to 11)

• Spectrofluorometer

• pH meter

• Quartz cuvettes

Procedure:

• Prepare a series of buffered solutions at different pH values (e.g., in 0.5 or 1.0 pH unit increments).

• Prepare a working solution of the coumarin probe in each buffer. The final concentration of the probe should be low enough to avoid inner filter effects (absorbance at the excitation wavelength should be < 0.05). The final concentration of any organic solvent from the stock solution should be kept constant across all samples and be non-perturbing (typically < 0.5%).

• Calibrate the pH meter and measure the final pH of each prepared sample.

• For each pH sample, perform an excitation and emission scan using the spectrofluorometer to determine the optimal excitation and emission wavelengths.

• Set the spectrofluorometer to the optimal excitation wavelength determined in the previous step (or use a common excitation wavelength if a single setting is desired for comparison).

• Measure the fluorescence intensity at the emission maximum for each pH sample.

• Plot the fluorescence intensity versus pH to determine the optimal pH range for your probe.

Protocol 2: Measuring pH using a Coumarin Probe

Objective: To measure the pH of an unknown sample using a calibrated coumarin probe.

Materials:

• Calibrated coumarin probe (from Protocol 1)

• Buffer solutions for creating a calibration curve

• Spectrofluorometer

• Unknown sample

Procedure:

• Prepare a calibration curve by measuring the fluorescence intensity of the coumarin probe in a series of buffers with known pH values that span the expected pH of your unknown sample.

• Plot the fluorescence intensity (or ratio of intensities at two wavelengths for ratiometric probes) versus pH.

• Prepare the unknown sample by adding the coumarin probe to the same final concentration as used for the calibration curve.

• Measure the fluorescence intensity of the unknown sample using the same instrument settings as for the calibration curve.

• Determine the pH of the unknown sample by interpolating its fluorescence intensity on the calibration curve.

Visualizations

Caption: pH equilibrium of 7-hydroxycoumarin and its effect on fluorescence.

Caption: Experimental workflow for determining the optimal pH for a coumarin probe.

References

• 1. Effect of pH on Fluorescence Spectra of Coumarin Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. High quantum yield and pH sensitive fluorescence dyes based on coumarin derivatives: fluorescence characteristics and theoretical study - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Novel coumarin-based fluorescent pH indicators, probes and membranes covering a broad pH range - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Small-molecule coumarin fluorescent pH probes for extremely acidic conditions: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Inconsistent Results in Coumarin Fluorescence Experiments

Welcome to the Technical Support Center for coumarin-based fluorescence experiments. This resource is designed for researchers, scientists, and drug development professionals to help identify and resolve common issues that can lead to inconsistent and unreliable results.

Frequently Asked Questions (FAQs)

Q1: Why is my fluorescence signal weak or absent?

A weak or non-existent signal from your coumarin (B35378) probe can stem from several factors. Check your instrument settings, including the excitation and emission wavelengths, to ensure they are appropriate for your specific coumarin dye. Confirm the integrity and concentration of your probe, as degradation or incorrect concentration can significantly impact the signal. Additionally, consider the experimental conditions, as factors like solvent polarity, pH, and the presence of quenchers can all lead to a diminished signal.

Q2: My fluorescence intensity is decreasing over time. What is the cause?

A continuous decrease in fluorescence intensity during your experiment is a classic sign of photobleaching. This is the irreversible photochemical destruction of the fluorophore due to prolonged exposure to excitation light. To mitigate this, reduce the intensity of the excitation light source, minimize the duration of light exposure for each measurement, and consider using an anti-photobleaching agent in your sample buffer if it's compatible with your experiment.

Q3: I'm observing a shift in the emission wavelength of my coumarin dye. Why is this happening?

A shift in the emission wavelength, known as a solvatochromic shift, is often observed with coumarin dyes and is highly dependent on the solvent polarity. A red-shift (to a longer wavelength) typically occurs as the solvent polarity increases. This is because the excited state of many coumarin derivatives is more polar than the ground state, and polar solvent molecules can stabilize the excited state, reducing the energy gap for fluorescence emission.

Q4: Why are my results not reproducible between experiments?

Lack of reproducibility can often be traced to subtle variations in experimental conditions. Inconsistent buffer pH, temperature fluctuations, or changes in solvent polarity can alter the quantum yield of the fluorophore. Pipetting errors, sample contamination with quenching agents, or the inner filter effect at high concentrations can also lead to variable results. Standardizing your protocols and carefully controlling all experimental parameters is crucial for obtaining reproducible data.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving common issues encountered during coumarin fluorescence experiments.

Issue 1: Inconsistent or Low Fluorescence Intensity

Possible Causes and Solutions

Possible Cause	Description	Recommended Solution
Photobleaching	Irreversible photochemical destruction of the fluorophore due to prolonged or intense light exposure, leading to signal loss.[1]	Minimize light exposure by keeping samples in the dark, reduce the excitation light intensity, and use antifade reagents in your mounting medium.[1]
Incorrect pH	The fluorescence of many coumarin derivatives is pH-sensitive. Deviations from the optimal pH range can lead to protonation or deprotonation of the fluorophore, altering its electronic structure and quenching fluorescence. For some coumarins, basic conditions (pH > 8) can cause hydrolysis of the lactone ring, leading to a loss of fluorescence.	Use a well-buffered solution to maintain a stable pH. The optimal pH is typically in the neutral to slightly alkaline range (pH 7-9) for many aminocoumarins.
Solvent Polarity	The quantum yield of many coumarin dyes, especially 7-aminocoumarins, is highly dependent on solvent polarity. Polar solvents can stabilize a non-fluorescent "twisted intramolecular charge transfer" (TICT) state, leading to quenching.	Select a solvent with appropriate polarity for your specific coumarin dye. Be aware that increasing solvent polarity can lead to a decrease in fluorescence intensity.
Inner Filter Effect (IFE)	At high concentrations, the sample can absorb a significant portion of the excitation light before it reaches the center of the cuvette (primary IFE), or re-absorb the emitted fluorescence (secondary IFE). This leads to a non-linear relationship between concentration and fluorescence intensity.	Dilute your sample to ensure the absorbance at the excitation wavelength is below 0.1. Mathematical corrections can also be applied if dilution is not possible.
Temperature Fluctuations	Fluorescence intensity is generally temperature-sensitive. An increase in temperature often leads to a decrease in fluorescence intensity due to increased molecular collisions and non-radiative decay pathways.	Use a temperature-controlled sample holder to maintain a constant and consistent temperature throughout your experiments.
Presence of Quenchers	Components in your sample or buffer, such as heavy metal ions or dissolved oxygen, can act as quenchers, reducing fluorescence intensity through various molecular interaction mechanisms.	Identify and remove potential quenchers from your sample. For oxygen-sensitive experiments, consider deoxygenating your solutions.

Quantitative Data Summary

Table 1: Effect of Solvent Polarity on Fluorescence Quantum Yield (ΦF) of Selected Coumarin Dyes

Coumarin Dye	Non-Polar Solvent (e.g., Cyclohexane) ΦF	Polar Aprotic Solvent (e.g., Acetonitrile) ΦF	Polar Protic Solvent (e.g., Ethanol) ΦF
Coumarin 1	~0.9	~0.6	~0.5
Coumarin 153	~0.6	~0.4	~0.4
Coumarin 6	~0.9	~0.8	~0.8

Note: These are approximate values and can vary depending on the specific experimental conditions. Data compiled for illustrative purposes.

Table 2: Photobleaching Quantum Yields (φb) of Selected Coumarin Derivatives

Coumarin Derivative	Photobleaching Quantum Yield (φb) x 10-6
Coumarin 120	120
Coumarin 307	250
Coumarin 1	500

A lower photobleaching quantum yield indicates higher photostability. Data obtained in aqueous solutions.

Experimental Protocols

Protocol 1: Determining Photostability (Photobleaching Rate)

This protocol provides a method to quantify the photostability of a coumarin probe under your specific experimental conditions.

Materials:

• Coumarin probe solution of known concentration.

• Quartz cuvette or microscope slide.

• Spectrofluorometer or fluorescence microscope with a stable light source and detector.

• Timer.

Procedure:

• Sample Preparation: Prepare a solution of your coumarin probe in the desired solvent or buffer. The concentration should be adjusted to have an absorbance of approximately 0.1 at the excitation maximum to minimize inner filter effects.

• Initial Measurement: Measure the initial fluorescence intensity (F₀) of the sample.

• Continuous Illumination: Expose the sample to continuous illumination using the excitation source.

• Time-Lapse Measurement: Record the fluorescence intensity at regular intervals over a defined period.

• Data Analysis: Plot the natural logarithm of the fluorescence intensity (ln(F)) against time (t). The slope of the initial linear portion of the decay curve represents the photobleaching rate constant.

Protocol 2: Correcting for the Inner Filter Effect (IFE)

This protocol describes a method to mathematically correct for the inner filter effect using absorbance measurements.

Materials:

• Fluorometer.

• Absorbance spectrophotometer.

• Your coumarin samples.

Methodology:

• Measure Fluorescence: Record the observed fluorescence intensity (Fobs) of your sample at the desired excitation and emission wavelengths.

• Measure Absorbance: Measure the absorbance of your sample at both the excitation wavelength (Aex) and the emission wavelength (Aem).

• Apply Correction Formula: Use the following formula to calculate the corrected fluorescence intensity (Fcorr):

  Fcorr = Fobs * 10(Aex * dex + Aem * dem)

  Where dex and dem are the path lengths of the excitation and emission light through the cuvette, respectively (often simplified based on instrument geometry). A common approximation for a standard 1 cm cuvette is:

  Fcorr ≈ Fobs * 10(Aex + Aem)/2

Visual Troubleshooting Workflows

Caption: A step-by-step workflow for diagnosing the cause of a weak or absent fluorescence signal.

Caption: A logical diagram illustrating the key areas to investigate for improving experimental reproducibility.

References

• 1. The Influence of Temperature on Coumarin 153 Fluorescence Kinetics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Cellular Uptake of Coumarin Probes

Welcome to the technical support center for coumarin-based fluorescent probes. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on optimizing experimental conditions and troubleshooting common issues encountered during the cellular uptake of these versatile fluorophores.

Frequently Asked questions (FAQs)

Q1: What is a typical incubation time for coumarin (B35378) probes?

A1: Incubation times for coumarin probes can vary significantly based on the specific probe, cell type, and experimental goals. However, a common starting point for live-cell imaging is a 15-60 minute incubation period at 37°C.[1] For some applications and cell lines, incubation can be as short as 5 minutes or extend for several hours.[2] It is highly recommended to perform a time-course experiment to determine the optimal incubation time for your specific system, balancing signal intensity with potential cytotoxicity.[1]

Q2: How do probe concentration and incubation temperature affect cellular uptake?

A2: Both concentration and temperature are critical parameters.

• Concentration: Using a probe concentration that is too low will result in a weak signal, while a concentration that is too high can lead to aggregation, non-specific staining, and cytotoxicity.[1][3] It is best practice to perform a concentration titration to find the optimal range for your experiment.[1]

• Temperature: For mammalian cells, incubation is typically performed at 37°C. Increasing the temperature can enhance membrane fluidity and probe uptake.[1] Conversely, lowering the temperature to 4°C can significantly inhibit uptake, a technique often used to study uptake mechanisms, as endocytosis is largely abolished at this temperature.[4]

Q3: Should I use serum-free or complete medium for incubation?

A3: This depends on the probe's characteristics. Some coumarin probes can bind to proteins present in fetal bovine serum (FBS), which can reduce their availability for cellular uptake. If you suspect this is an issue, incubating the probe in a serum-free medium may improve results.[1] You can test both conditions to see which yields a better signal-to-noise ratio for your specific probe and cell line.[1][5]

Q4: Can coumarin probes be toxic to cells?

A4: Yes, like many fluorescent dyes, coumarin probes can exhibit cytotoxicity, especially at high concentrations or after prolonged incubation.[3][6] Phototoxicity, or cell damage caused by light exposure during imaging, is also a concern.[6][7] It is crucial to use the lowest effective probe concentration and minimize light exposure to maintain cell health.[6] Cytotoxicity can be assessed using standard assays like the MTT assay.[3][8] Some coumarin derivatives have been shown to have low cytotoxicity with high IC50 values.[9]

Q5: How can I prevent my coumarin probe from aggregating?

A5: Probe aggregation is a common issue that hinders cell permeability.[1] To prevent this, first, ensure the probe is fully dissolved in a suitable solvent like DMSO before diluting it into your aqueous imaging buffer.[1] Using a lower probe concentration is the most direct way to avoid aggregation.[1]

Experimental Protocols

Protocol 1: General Procedure for Live-Cell Staining and Imaging

This protocol provides a general workflow. Optimization of probe concentration and incubation time is highly recommended.

Materials:

• Coumarin-based fluorescent probe

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Cells seeded on glass-bottom dishes or chamber slides (at 70-80% confluency)[1]

• Pre-warmed cell culture medium (with or without serum)[5]

• Pre-warmed Phosphate-Buffered Saline (PBS) or other imaging buffer (e.g., HBSS)

• Fluorescence microscope with appropriate filter sets

Procedure:

• Prepare Probe Stock Solution: Dissolve the coumarin probe in anhydrous DMSO to create a concentrated stock solution (e.g., 1-10 mM). Vortex briefly to ensure it is fully dissolved. Store protected from light as recommended by the manufacturer.

• Prepare Working Solution: On the day of the experiment, dilute the stock solution to the desired final concentration (e.g., 1-10 µM) in pre-warmed, serum-free or complete culture medium.[5]

• Cell Staining:

  • Remove the culture medium from the cells.

  • Wash the cells once with pre-warmed PBS.[1]

  • Add the probe working solution to the cells.

• Incubation: Incubate the cells at 37°C in a CO2 incubator for the desired time (e.g., 15-60 minutes).[1] Protect from light.

• Washing:

  • Remove the probe-containing medium.

  • Wash the cells 2-3 times with pre-warmed imaging buffer to remove extracellular probe.[1]

• Imaging: Add fresh, pre-warmed imaging buffer to the cells and proceed with fluorescence microscopy using the appropriate excitation/emission settings.[1][10] Minimize light exposure to reduce phototoxicity.[6][11]

Protocol 2: Time-Course Experiment to Optimize Incubation Time

Procedure:

• Prepare multiple dishes of cells and probe working solution as described in Protocol 1.

• Add the probe working solution to all dishes simultaneously.

• Incubate the dishes for varying amounts of time (e.g., 5, 15, 30, 60, and 120 minutes).

• At each time point, remove one dish, wash the cells as described above, and either image immediately or fix the cells for later analysis.

• Quantify the mean fluorescence intensity for each time point to determine when the signal reaches a plateau or when the signal-to-background ratio is optimal.

Data Presentation

Table 1: Factors Influencing Coumarin Probe Uptake

Parameter	Rationale	Recommended Action	Potential Issues
Probe Concentration	Balances signal strength with toxicity and aggregation.	Perform a concentration titration (e.g., 0.5 µM - 20 µM).	Too low: Weak signal. Too high: Aggregation, cytotoxicity, non-specific binding.[1]
Incubation Time	Allows sufficient time for the probe to enter cells and reach its target.	Perform a time-course experiment (e.g., 5 min - 2 hours).[1]	Too short: Incomplete uptake, low signal. Too long: Increased cytotoxicity, probe sequestration.[3]
Temperature	Affects membrane fluidity and cellular metabolic processes.	Incubate at 37°C for mammalian cells.[1]	Suboptimal temperatures can reduce uptake efficiency.[4]
Incubation Medium	Serum proteins may bind to the probe, reducing its availability.[1]	Test both serum-free and serum-containing media.	Serum may quench fluorescence or reduce probe uptake.
Cell Confluency	Cell health and behavior can be affected by density.	Use cells at an optimal confluency (typically 70-80%).[1]	Over-confluent or under-confluent cells may show altered uptake.
Washing Steps	Removes extracellular probe to reduce background fluorescence.	Wash 2-3 times with pre-warmed buffer.[1]	Excessive washing can remove the intracellular probe, reducing the signal.[1][12]

Visualizations

Experimental and Logical Workflows

References

• 1. benchchem.com [benchchem.com]
• 2. Cellular uptake of coumarin-6 under microfluidic conditions into HCE-T cells from nanoscale formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. jpp.krakow.pl [jpp.krakow.pl]
• 5. benchchem.com [benchchem.com]
• 6. feinberg.northwestern.edu [feinberg.northwestern.edu]
• 7. Live Cell Imaging Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 8. A coumarin-based fluorescent chemosensor as a Sn indicator and a fluorescent cellular imaging agent - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Coumarin-based Fluorescent Probes for Selectively Targeting and Imaging the Endoplasmic Reticulum in Mammalian Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. biotium.com [biotium.com]
• 11. Cellular Fluorescence Microscopy Troubleshooting & Best Practices | AAT Bioquest [aatbio.com]
• 12. creative-bioarray.com [creative-bioarray.com]

Technical Support Center: Enhancing Coumarin 6 Fluorescence

Welcome to the technical support center for solvent selection to enhance Coumarin (B35378) 6 fluorescence. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for optimizing experimental outcomes. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during your work with Coumarin 6.

Troubleshooting Guide

This guide addresses specific issues you may encounter that can lead to suboptimal Coumarin 6 fluorescence, with a focus on solvent-related problems.

Q1: Why is the fluorescence signal of my Coumarin 6 unexpectedly weak or absent?

A weak or nonexistent fluorescence signal can arise from several factors, many of which are related to the solvent environment.[1] A systematic approach to troubleshooting is recommended.

• Instrument and Settings Verification:

  • Wavelengths: Confirm that the excitation and emission wavelengths on your instrument are set correctly for Coumarin 6 in your specific solvent.[1] These values are highly dependent on the solvent's polarity.[2][3]

  • Filter Sets: For fluorescence microscopy, ensure you are using the appropriate filter cube (exciter, dichroic mirror, and emitter) for the spectral profile of Coumarin 6.[1]

  • Detector Gain/Exposure: You may need to increase the detector gain or camera exposure time. Be aware that excessively high gain can also increase background noise.[1]

  • Slit Widths: For spectrofluorometers, check that the excitation and emission slit widths are appropriately set to balance spectral resolution and signal-to-noise ratio.[4]

• Sample and Reagent Investigation:

  • Concentration: Verify the final concentration of Coumarin 6. A concentration that is too low may be undetectable, while a concentration that is too high can lead to self-quenching.[1]

  • Solubility and Aggregation: Coumarin 6 has poor solubility in water.[5] Ensure it is fully dissolved in a suitable organic solvent like Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO) before making further dilutions into aqueous buffers.[1] Aggregates can cause light scattering and a reduction in fluorescence. Consider centrifuging or filtering the stock solution to remove any aggregates.[1]

  • Solvent/Buffer Integrity: The polarity and pH of the solvent can dramatically impact the fluorescence signal. For many 7-aminocoumarins like Coumarin 6, increasing the solvent polarity can lead to a decrease in fluorescence intensity and quantum yield.[1][2]

Q2: I'm observing a shift in the emission wavelength (color) of my Coumarin 6. What is causing this?

This phenomenon is known as solvatochromism, and it is expected for Coumarin 6, as its emission spectrum is sensitive to the solvent environment.[2][3]

• Hypsochromic Shift (Blue Shift): A shift to shorter wavelengths (e.g., towards blue) typically occurs in less polar solvents. For example, the emission maximum is around 492 nm in chloroform.[6]

• Bathochromic Shift (Red Shift): A shift to longer wavelengths (e.g., towards red) is observed in more polar environments. In ethanol (B145695), the emission maximum is around 501-505 nm, and it can shift to approximately 506 nm when incorporated into micelles.[1][6][7]

Q3: My fluorescence signal is noisy and has high background. How can I improve the signal-to-noise ratio?

High background fluorescence can obscure the signal from Coumarin 6.

• Autofluorescence: Biological samples often exhibit intrinsic fluorescence. It is crucial to run an unstained control to determine the baseline autofluorescence.[8] Using spectral imaging systems with linear unmixing can help separate the Coumarin 6 signal from the autofluorescence spectrum.[8]

• Non-Specific Staining: To minimize non-specific binding of the dye, optimize your staining protocol by reducing the dye concentration and increasing the number and duration of washing steps.[8] The use of a mild detergent in the wash buffer can also be beneficial.[8]

Frequently Asked Questions (FAQs)

Q1: What are the optimal excitation and emission wavelengths for Coumarin 6?

The optimal wavelengths are highly dependent on the solvent. It is always best to determine the excitation and emission maxima experimentally in your specific solvent system.[1] As a reference, in ethanol, the absorption maximum is typically around 457-460 nm, and the emission maximum is approximately 501-505 nm.[1]

Q2: How does solvent polarity affect the fluorescence quantum yield of Coumarin 6?

Solvent polarity is a critical factor. For many 7-aminocoumarin (B16596) dyes, including Coumarin 6, an increase in solvent polarity often leads to a decrease in fluorescence intensity and quantum yield.[2][3] This is attributed to the formation of a non-fluorescent "twisted intramolecular charge transfer" (TICT) state in polar solvents.[9]

Q3: What is the Stokes shift, and why is it important for Coumarin 6?

The Stokes shift is the difference between the maximum excitation and maximum emission wavelengths. A larger Stokes shift is generally desirable as it minimizes the overlap between the absorption and emission spectra, which can reduce self-quenching and improve detection sensitivity. The Stokes shift of Coumarin 6 varies with the solvent.[10]

Q4: Is Coumarin 6 photostable?

Coumarin derivatives generally exhibit good photostability compared to other fluorescent dyes.[11] However, photostability can be influenced by the solvent. For instance, some studies suggest that ethanol may be a slightly better solvent than DMF for the photostability of certain coumarin derivatives.[11]

Data Presentation

Table 1: Photophysical Properties of Coumarin 6 in Different Solvents

Solvent	Dielectric Constant (ε)	Refractive Index (n)	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Stokes Shift (cm⁻¹)	Quantum Yield (Φ_F)
Chloroform	4.81	1.446	~450	~492[6]	~1900	-
Ethanol	24.55	1.361	457-460[1]	501-505[1][7]	~1950	0.78[6][12]
Acetonitrile	37.5	1.344	-	-	-	0.63[12]

Note: Values can vary slightly based on measurement conditions and instrumentation.

Experimental Protocols

Protocol: Measuring Relative Fluorescence Quantum Yield of Coumarin 6

This protocol outlines the comparative method for determining the relative fluorescence quantum yield of Coumarin 6.[4]

• Materials and Equipment:

  • Spectrofluorometer capable of providing corrected emission spectra.

  • UV-Vis Spectrophotometer.

  • Coumarin 6 (sample).

  • A reference standard with a known quantum yield (e.g., Quinine Sulfate in 0.1 M H₂SO₄, Φ_F = 0.54).[13]

  • High-purity solvent of choice.

• Procedure:

  • Solution Preparation: Prepare a stock solution of Coumarin 6 and the reference standard in the chosen solvent at a concentration of approximately 10⁻⁴ to 10⁻⁵ M.[4] From the stock solutions, prepare a series of dilutions with absorbances less than 0.1 at the excitation wavelength to minimize inner filter effects.[4]

  • Absorbance Measurement: Record the absorbance spectra of a solvent blank, the Coumarin 6 solutions, and the reference standard solutions using a UV-Vis spectrophotometer.[4] Note the absorbance values at the selected excitation wavelength.

  • Fluorescence Measurement:

    • Set the excitation wavelength on the spectrofluorometer.

    • Set the excitation and emission slit widths to be as narrow as possible while maintaining a good signal-to-noise ratio. These settings must remain constant for all measurements.[4]

    • Record the fluorescence emission spectrum for each sample and reference solution.

  • Data Analysis:

    • Subtract the solvent blank spectrum from each recorded fluorescence spectrum.

    • Integrate the area under the corrected fluorescence emission spectrum for each solution to obtain the integrated fluorescence intensity (I).

    • Plot a graph of integrated fluorescence intensity (I) versus absorbance (A) for both Coumarin 6 and the reference standard. The plots should be linear and pass through the origin.

    • Calculate the slope of each line.

    • The fluorescence quantum yield of the sample (Φ_F(S)) can be calculated using the following equation: Φ_F(S) = Φ_F(R) * (Slope_S / Slope_R) * (n_S² / n_R²) Where:

      • Φ_F(R) is the quantum yield of the reference.[4]

      • Slope_S and Slope_R are the slopes from the plots of I versus A for the sample and reference, respectively.

      • n_S and n_R are the refractive indices of the sample and reference solvents, respectively.[4]

Visualizations

Caption: Workflow for selecting an optimal solvent to enhance Coumarin 6 fluorescence.

References

• 1. benchchem.com [benchchem.com]
• 2. Solvent effects on the absorption and fluorescence spectra of coumarins 6 and 7 molecules: determination of ground and excited state dipole moment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Revival of the nearly extinct fluorescence of coumarin 6 in water and complete transfer of energy to rhodamine 123 - Soft Matter (RSC Publishing) DOI:10.1039/C7SM01198A [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Analysis of the Photophysical Behavior and Rotational-Relaxation Dynamics of Coumarin 6 in Nonionic Micellar Environments: The Effect of Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Spectral Properties of Substituted Coumarins in Solution and Polymer Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. nathan.instras.com [nathan.instras.com]
• 12. omlc.org [omlc.org]
• 13. apps.dtic.mil [apps.dtic.mil]

"failed reaction troubleshooting for coumarin synthesis"

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals encountering challenges in coumarin (B35378) synthesis. Below are troubleshooting guides and frequently asked questions to address specific experimental issues.

Troubleshooting Guide

This guide is designed to help you identify and resolve common problems encountered during coumarin synthesis.

Issue 1: Low or No Product Yield

Question: My reaction has resulted in a very low yield or no desired product at all. What are the common causes and how can I fix this?

Answer: Low or no yield is a frequent issue stemming from several factors. A systematic evaluation of your experimental setup is the best approach.[1]

Potential Cause	Recommended Solutions
Incomplete Reaction	Optimize Reaction Time and Temperature: Monitor the reaction's progress using Thin Layer Chromatography (TLC). Some reactions require higher temperatures or longer durations to proceed to completion. For instance, certain cyclizations may need temperatures between 220-280°C.[1] For Pechmann condensations with deactivated substrates, gradually increase the temperature in 10-20°C increments.[2]
Purity of Starting Materials	Ensure High Purity of Reagents: Impurities in starting materials like phenols or salicylaldehyde (B1680747) can interfere with the reaction or lead to unwanted side products.[1] Consider purifying reagents before use, for example, by distilling salicylaldehyde.[3]
Catalyst Issues	Verify Catalyst Activity and Loading: The catalyst may be old, inactive, or used in an incorrect amount.[1] Ensure the catalyst is fresh and stored properly.[4][5] Optimize the catalyst loading; for some Pechmann reactions, increasing the catalyst from 5 mol% to 10 mol% can significantly boost the yield, with no further improvement at 15 mol%.[6] For deactivated substrates, a stronger acid catalyst may be required.[2]
Atmospheric Moisture	Maintain Anhydrous Conditions: Many reagents, especially strong acids, bases, or organometallics, are moisture-sensitive.[1] Use dry solvents and reagents, and consider running the reaction under an inert atmosphere (e.g., nitrogen or argon) if necessary.[4] Omitting a drying tube in a Knoevenagel condensation, for instance, can introduce water and lead to hydrolysis of reactants, reducing yield and purity.[7]
Inappropriate Solvent	Solvent Optimization: The choice of solvent can significantly impact reaction rates.[2] For Pechmann reactions, solvent-free conditions or high-boiling non-polar solvents like toluene (B28343) have proven effective.[2][8] For Knoevenagel condensations, ethanol (B145695) is commonly used.[3]

Issue 2: Formation of Side Products

Question: My reaction is producing significant amounts of impurities or side products, making purification difficult. What could be wrong?

Answer: The formation of side products competes with the main reaction, consuming starting materials and reducing the yield of the desired coumarin.[1]

Potential Cause	Recommended Solutions
Incorrect Stoichiometry	Use Precise Molar Ratios: An incorrect molar ratio of reactants can lead to undesired products.[4] Ensure you are using a precise ratio, typically 1:1 or 1:1.2 of the phenol (B47542)/aldehyde to the β-ketoester.[4]
Sub-optimal Temperature	Optimize Temperature Control: High temperatures can promote the self-condensation of reactants (like ethyl acetoacetate) or lead to the formation of isomers.[2] Use the lowest effective temperature to minimize these side reactions.[2][3]
Isomer Formation	Select the Right Catalyst: In Pechmann condensations, the formation of a chromone (B188151) isomer (Simonis Chromone Cyclization) is a known side reaction, particularly with catalysts like P₂O₅.[2] Experiment with different catalysts to find one that is more selective for the desired coumarin product.[4]
Radical-Mediated Reactions	Add a Radical Scavenger/Inert Atmosphere: Unwanted side reactions can be initiated by highly reactive radical species, leading to polymerization or dimeric impurities.[3] If this is suspected, conduct the reaction under an inert atmosphere (nitrogen or argon) and consider adding a radical inhibitor like BHT or hydroquinone (B1673460) (0.1-1 mol%).[3]

Issue 3: Product Purification Difficulties

Question: I'm having trouble isolating a pure product from my crude reaction mixture. What are the best purification strategies?

Answer: Significant product loss can occur during work-up and purification.[1] Choosing the right method is critical for obtaining a pure final product.

Problem	Recommended Solutions
Oily or Gummy Product	Optimize Work-up: If the product is an oil instead of a solid, isolation can be difficult.[4] Try altering the work-up procedure. For instance, after cooling the reaction, if a precipitate does not form, try adding the mixture to ice water or acidifying it to induce precipitation.
Impurities with Similar Polarity	Chromatography: Column chromatography is a highly effective method for separating coumarins.[9] Silica gel or neutral/acidic alumina (B75360) can be used as the stationary phase.[9] Experiment with different eluent systems to improve separation. High-Performance Liquid Chromatography (HPLC) can also be used for more quantitative purification.[10]
Product Loss During Recrystallization	Solvent Selection: Recrystallization is a common purification technique, but choosing the right solvent is key to prevent product loss.[1][11] The ideal solvent should dissolve the coumarin when hot but not when cold.[11] For some coumarins, mixed solvent systems like aqueous methanol (B129727) or aqueous ethanol can give a higher recovery percentage.[11]
Colored Impurities	Decolorization/Wash: A pale yellow or off-white color may indicate minor impurities, even if TLC and NMR data appear clean.[12] This can sometimes be caused by air oxidation of the starting phenol.[12] Try washing the reaction mixture with a sodium bisulfite solution during work-up or recrystallizing the final product with a small amount of activated carbon to remove colored impurities.

Logical Troubleshooting Workflow

If your coumarin synthesis has failed, follow this logical workflow to diagnose the potential issue.

Caption: A step-by-step diagram for troubleshooting failed coumarin synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing coumarins? A1: The most widely used methods are the Pechmann Condensation, Perkin Reaction, and Knoevenagel Condensation.[11][13] Other methods include the Wittig reaction, Claisen rearrangement, and Vilsmeier-Haack reaction.[11][14]

Q2: How do I choose the right catalyst for a Pechmann condensation? A2: A variety of acid catalysts can be used, from Brønsted acids like sulfuric acid to Lewis acids like FeCl₃·6H₂O and solid acid catalysts like Amberlyst-15.[5][15] The choice depends on your substrate; highly activated phenols like resorcinol (B1680541) can react under milder conditions, while deactivated phenols may require a stronger acid.[2][16] Solid acid catalysts are often preferred as they are reusable and can be easier to separate from the reaction mixture.[17][18]

Q3: What are the typical reaction conditions for a Knoevenagel condensation to synthesize coumarins? A3: This reaction typically involves condensing an o-hydroxybenzaldehyde with an active methylene (B1212753) compound (like ethyl acetoacetate) in the presence of a weak organic base catalyst, such as piperidine (B6355638) or pyridine.[19][20] The reaction can be run in a solvent like ethanol or under solvent-free conditions, sometimes with microwave irradiation to reduce reaction times.[4][21][22]

Q4: My product is a different color than expected (e.g., pale yellow instead of white). Should I be concerned? A4: A slight discoloration, like a pale yellow hue, can occur even if the melting point, TLC, and spectroscopic data (NMR, IR) match the expected product.[12] This can be due to trace impurities or oxidation of the phenol starting material.[12] If all other analytical data is correct, the purity is likely high. The color can often be removed by recrystallization with a small amount of activated carbon.

Q5: Can I run these reactions without a solvent? A5: Yes, solvent-free reactions are a key aspect of green chemistry and have been successfully applied to coumarin synthesis. Both Pechmann and Knoevenagel condensations can be performed under solvent-free conditions, often with microwave irradiation or ball milling, which can lead to shorter reaction times and high yields.[2][14][18][22][23]

Quantitative Data Summary

Table 1: Effect of Catalyst Loading on Pechmann Condensation Yield

Reaction: Phloroglucinol with Ethyl Acetoacetate (B1235776), 110 °C, Solvent-free

Entry	Catalyst (Zn₀.₉₂₅Ti₀.₀₇₅O)	Time (h)	Yield (%)
1	5 mol%	5	67
2	10 mol%	3	88
3	15 mol%	3	88
Data sourced from[6]

Table 2: Effect of Solvent and Temperature on Pechmann Condensation Yield

Reaction: Phloroglucinol with Ethyl Acetoacetate, Zn₀.₉₂₅Ti₀.₀₇₅O (10 mol%)

Entry	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Dichloromethane	40	8	24
2	Ethanol	78	5	63
3	Water	100	5	41
4	Solvent-free	90	5	61
5	Solvent-free	110	3	88
6	Solvent-free	130	3	80
Data sourced from[6]

Experimental Protocols & Workflow

General Experimental Workflow

The following diagram illustrates a typical workflow for a laboratory-scale coumarin synthesis experiment.

Caption: A generalized workflow for coumarin synthesis, from setup to analysis.

Protocol 1: Pechmann Condensation (Synthesis of 7-Hydroxy-4-methylcoumarin)

This protocol is a classic example of the Pechmann reaction.[16]

• Reaction Setup: In a round-bottom flask, combine resorcinol (1.0 eq) and ethyl acetoacetate (1.0 eq).

• Catalyst Addition: Slowly and carefully add concentrated sulfuric acid (H₂SO₄) to the mixture with cooling (ice bath) and stirring. The acid acts as both a catalyst and a dehydrating agent.

• Reaction: Allow the mixture to stir at room temperature. The reaction is often exothermic. Monitor the reaction progress by TLC until the starting material is consumed.

• Work-up: Carefully pour the reaction mixture into a beaker of ice water. A precipitate should form.

• Isolation and Purification: Collect the solid product by vacuum filtration and wash it thoroughly with cold water to remove any residual acid. The crude product can be purified by recrystallization from a suitable solvent like ethanol.[1]

Protocol 2: Knoevenagel Condensation (Synthesis of 3-Acetylcoumarin)

This protocol is a rapid and often high-yielding method.[4]

• Reactant Preparation: In a round-bottom flask, mix salicylaldehyde (1.0 eq) and ethyl acetoacetate (1.0 eq).

• Catalyst Addition: Add a catalytic amount of piperidine (e.g., 10 mol%).[4]

• Reaction: Heat the reaction mixture (e.g., to 78°C if using ethanol as a solvent, or gently warm if solvent-free).[4] Monitor the reaction by TLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. The product will often precipitate out of the solution.

• Isolation and Purification: Filter the solid product and wash it with a small amount of cold ethanol. The crude product can be further purified by recrystallization from ethanol to obtain pure 3-acetylcoumarin.[4]

Protocol 3: Perkin Reaction (Synthesis of Coumarin)

This is the classic, original synthesis of the parent coumarin molecule.[11][23][24]

• Reaction Setup: In a flask equipped with a reflux condenser, combine salicylaldehyde (1.0 eq), acetic anhydride (B1165640) (approx. 2.5 eq), and anhydrous sodium acetate (B1210297) (approx. 1.5 eq).

• Reaction: Heat the mixture to a high temperature (typically 180°C) for several hours.

• Work-up: After cooling slightly, pour the hot reaction mixture into a large volume of water. Boil the resulting solution to hydrolyze any excess acetic anhydride.

• Isolation: Upon cooling, the coumarin product should crystallize. If it separates as an oil, the mixture can be extracted with a suitable solvent like ether. The organic extract is then washed with a sodium bicarbonate solution to remove any o-hydroxycinnamic acid byproduct.

• Purification: After drying and evaporating the solvent, the crude coumarin can be purified by recrystallization or distillation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.075O NPs: Synthesis of Coumarin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. brainly.com [brainly.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. dl.astm.org [dl.astm.org]
• 11. old.rrjournals.com [old.rrjournals.com]
• 12. researchgate.net [researchgate.net]
• 13. scienceinfo.com [scienceinfo.com]
• 14. Recent Advances in the Synthesis of Coumarin Derivatives from Different Starting Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Pechmann condensation - Wikipedia [en.wikipedia.org]
• 17. researchgate.net [researchgate.net]
• 18. A review on convenient synthesis of substituted coumarins using reuseable solid acid catalysts - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04887B [pubs.rsc.org]
• 19. Classical Approaches and Their Creative Advances in the Synthesis of Coumarins: A Brief Review [jmchemsci.com]
• 20. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 21. Coumarins: Fast Synthesis by Knoevenagel Condensation under Microwave Irradiation - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]
• 22. Coumarins: Fast Synthesis by the Knoevenagel Condensation under Microwave Irradiation. [ch.ic.ac.uk]
• 23. researchgate.net [researchgate.net]
• 24. Synthesis of coumarin derivatives and their applications. [wisdomlib.org]

Technical Support Center: Pechmann Condensation for Coumarin Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on improving the yield of coumarin (B35378) synthesis via the Pechmann condensation. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data-driven optimization strategies.

Frequently Asked Questions (FAQs)

Q1: What is the Pechmann condensation?

A1: The Pechmann condensation is a method for synthesizing coumarins from a phenol (B47542) and a β-ketoester (or a carboxylic acid with a β-carbonyl group).[1][2] The reaction is catalyzed by an acid and proceeds through a sequence of transesterification, intramolecular cyclization, and dehydration.[1][3] It is a widely used and effective method, especially for activated phenols.[3]

Q2: What are the key steps in the Pechmann condensation mechanism?

A2: The mechanism involves an initial esterification or transesterification between the phenol and the β-ketoester, followed by an electrophilic attack of the activated carbonyl on the aromatic ring to form a new ring.[1] The final step is a dehydration to form the coumarin product.[1] While the exact order of events can be debated, a common pathway involves electrophilic aromatic substitution, followed by transesterification and then dehydration.[4]

Q3: Which factors have the most significant impact on the reaction yield?

A3: The most critical factors influencing the yield of the Pechmann condensation are the choice of catalyst, reaction temperature, solvent conditions, and the electronic nature of the phenol substrate.[5][6] Phenols with electron-donating groups are more reactive and generally result in higher yields.[3][7]

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be conveniently monitored by Thin Layer Chromatography (TLC).[6][8] This allows for the visualization of the consumption of starting materials and the formation of the coumarin product, helping to determine the optimal reaction time.[8]

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of coumarins via Pechmann condensation.

Issue	Potential Cause(s)	Recommended Solution(s)
Low to No Product Yield	1. Insufficient Catalyst Acidity: The phenol, especially if it has electron-withdrawing groups, may be deactivated and require a strong acid catalyst.[8]	1. Increase Catalyst Acidity: Switch to a stronger Brønsted acid (e.g., concentrated H₂SO₄, methanesulfonic acid) or a more potent Lewis acid (e.g., AlCl₃, FeCl₃).[6][8] Consider using solid acid catalysts like sulfated zirconia or Amberlyst-15.[8]
2. Low Reaction Temperature: The activation energy for the condensation may not be reached.[8]	2. Increase Reaction Temperature: Gradually increase the temperature in 10-20°C increments. Be aware that excessively high temperatures can lead to side reactions and decomposition.[8][9]
3. Inappropriate Solvent: The chosen solvent can negatively impact reaction rates.[8]	3. Optimize Solvent: Consider switching to a high-boiling, non-polar solvent like toluene (B28343) or conducting the reaction under solvent-free conditions, which is often effective.[8][10]
4. Purity of Starting Materials: Impurities in the phenol or β-ketoester can interfere with the reaction.[5]	4. Ensure Purity: Use purified starting materials. Impurities can lead to unwanted side products.[5]
Formation of Side Products	1. Simonis Chromone (B188151) Cyclization: This is a known side reaction, particularly with catalysts like P₂O₅, leading to a chromone isomer instead of a coumarin.[8]	1. Catalyst Selection: Avoid catalysts known to promote Simonis chromone cyclization. Choose catalysts that favor coumarin formation.[8]
2. Self-condensation of β-ketoester: This can occur at high temperatures in the presence of strong acids.[8][9]	2. Optimize Conditions: Use the lowest effective temperature and catalyst concentration to minimize this side reaction.[8]
3. Sulfonation of Aromatic Ring: Using sulfuric acid at elevated temperatures can lead to sulfonation of the phenol.[8]	3. Use Alternative Acids: If sulfonation is an issue, replace sulfuric acid with other strong acids like methanesulfonic acid or a solid acid catalyst.[8]
Difficult Product Isolation/Purification	1. Tar Formation: Overheating or prolonged reaction times can lead to polymerization and tar formation.[8]	1. Controlled Heating & Time: Use a precisely controlled heating source (e.g., oil bath) and monitor the reaction by TLC to avoid unnecessary heating after completion.[8]
2. Co-crystallization with Starting Material: Unreacted starting materials may co-crystallize with the desired product.[8]	2. Purification Strategy: Utilize column chromatography with an appropriate solvent system (e.g., hexane/ethyl acetate) to separate the product. Recrystallization from a suitable solvent can also be effective.[8][11]
3. Product is an Oil: The purified product does not solidify.[11]	3. Induce Crystallization: Attempt to induce crystallization by scratching the flask, adding a seed crystal, or by trituration with a non-solvent.[11] If it remains an oil, column chromatography is the best purification approach.[11]

Optimization Strategies & Data

Optimizing reaction parameters is crucial for maximizing yield. The following tables summarize quantitative data from various studies.

Table 1: Effect of Catalyst on Yield

This table compares the performance of various catalysts in the Pechmann condensation of a phenol with a β-ketoester.

Catalyst	Phenol Substrate	β-Ketoester	Conditions	Time	Yield (%)	Reference(s)
No Catalyst	Phloroglucinol (B13840)	Ethyl Acetoacetate (B1235776)	110°C, Solvent-free	24 h	0	[12]
H₂SO₄	Resorcinol (B1680541)	Ethyl Acetoacetate	-	-	Low	[13]
FeCl₃·6H₂O (10 mol%)	Resorcinol	Methyl Acetoacetate	Toluene, Reflux	16 h	High	[14]
Amberlyst-15	Resorcinol	Ethyl Acetoacetate	110°C, Solvent-free	150 min	96	[15]
Zn₀.₉₂₅Ti₀.₇₅O (10 mol%)	Phloroglucinol	Ethyl Acetoacetate	110°C, Solvent-free	3 h	88	[12][16]
InCl₃ (3 mol%)	m-Aminophenol	Ethyl Acetoacetate	Ball Mill, RT	10 min	-	[17]
BiCl₃	Phenols	β-keto esters	Solvent-free	-	Excellent	[18]
TBAB / K₂CO₃	Resorcinol	Ethyl Acetoacetate	25°C, Solvent-free	18 min	92	[19]

Table 2: Effect of Temperature on Yield

This study shows the impact of temperature on the yield of 7-hydroxy-4-methylcoumarin from resorcinol and ethyl acetoacetate using an Amberlyst-15 catalyst.

Temperature (°C)	Yield (%)
40	20
110	95
150	55
Data sourced from a study by Al-Amiery et al., which indicates that yields decrease above an optimal temperature of 110°C due to side product formation.[9]

Table 3: Effect of Solvent on Yield

This study investigated the synthesis of a coumarin derivative from phloroglucinol and ethyl acetoacetate using a Zn₀.₉₂₅Ti₀.₇₅O catalyst.

Solvent	Temperature (°C)	Time (h)	Yield (%)
Dichloromethane	40	8	24
Ethyl Acetate	78	8	16
Ethanol	78	5	63
Toluene	110	10	No Reaction
Solvent-free	110	3	88
Data from a study by Gawande et al. highlights that solvent-free conditions often provide the best results.[12][16]

Experimental Protocols

Protocol 1: General Procedure using a Solid Acid Catalyst (Solvent-Free)

This protocol is based on the synthesis using reusable solid acid catalysts like Zn₀.₉₂₅Ti₀.₇₅O nanoparticles.[16][17]

• Reactant Mixture: In a round-bottom flask, combine the phenol (e.g., phloroglucinol, 2 mmol), the β-ketoester (e.g., ethyl acetoacetate, 2 mmol), and the solid acid catalyst (10 mol%).[17]

• Reaction: Heat the mixture with constant stirring at the optimized temperature (e.g., 110°C) for the required time (e.g., 3 hours).[17]

• Monitoring: Monitor the reaction's progress using thin-layer chromatography (TLC).[17]

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Dissolve the mixture in a suitable solvent like ethyl acetate.[17]

• Catalyst Separation: Separate the solid catalyst by filtration or centrifugation. The catalyst can often be washed, dried, and reused.[16][17]

• Purification: Remove the solvent from the filtrate under reduced pressure. Purify the crude product by recrystallization (e.g., from ethanol) or column chromatography.[16][17]

Protocol 2: Purification by Recrystallization

Recrystallization is a common method for purifying the crude coumarin product.

• Solvent Selection: Choose a suitable solvent or mixed-solvent system. For coumarins, common choices include ethanol/water, methanol/water, or ethyl acetate/hexane mixtures.[11][20] The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[21]

• Dissolution: Dissolve the crude product in the minimum amount of the hot recrystallization solvent.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration, washing with a small amount of cold solvent to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum.

Visualizations

Pechmann Condensation Mechanism

The following diagram illustrates the key steps in the acid-catalyzed Pechmann condensation.

Key steps in the Pechmann condensation mechanism.

General Experimental Workflow

This flowchart outlines the typical workflow for synthesizing and purifying coumarins via the Pechmann condensation.

General workflow for coumarin synthesis.

Troubleshooting Logic for Low Yield

This decision tree helps diagnose potential reasons for low product yield in the Pechmann condensation.

Decision tree for troubleshooting low yield.

References

• 1. Pechmann condensation - Wikipedia [en.wikipedia.org]
• 2. Pechmann Condensation [organic-chemistry.org]
• 3. jk-sci.com [jk-sci.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. iiste.org [iiste.org]
• 11. benchchem.com [benchchem.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.075O NPs: Synthesis of Coumarin - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. researchgate.net [researchgate.net]
• 19. ijnrd.org [ijnrd.org]
• 20. old.rrjournals.com [old.rrjournals.com]
• 21. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Mobile Phase for Troxerutin HPLC Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the mobile phase for High-Performance Liquid Chromatography (HPLC) analysis of troxerutin (B1681598).

Frequently Asked Questions (FAQs)

Q1: What is a typical starting mobile phase for troxerutin analysis on a C18 column?

A common starting point for reversed-phase HPLC analysis of troxerutin on a C18 column is a mixture of an aqueous buffer and an organic solvent. A frequently used mobile phase consists of a phosphate (B84403) buffer and acetonitrile (B52724) or methanol (B129727). For example, a mixture of 0.02 M potassium dihydrogen orthophosphate buffer (pH adjusted to 4.0) and a combination of acetonitrile and methanol has been shown to be effective.

Q2: How does the pH of the mobile phase affect the retention time of troxerutin?

The pH of the mobile phase can significantly impact the retention time of troxerutin. Troxerutin has ionizable hydroxyl groups, and changes in pH will alter its degree of ionization, thus affecting its polarity and interaction with the stationary phase. Generally, in reversed-phase chromatography, as the pH of the mobile phase increases, the retention time for acidic compounds like troxerutin may decrease due to increased ionization and solubility in the mobile phase.[1][2] Conversely, a lower pH can lead to longer retention times.[1][3] It is crucial to work within the stable pH range of your HPLC column, typically between pH 2 and 8 for silica-based columns.[1]

Q3: What is the difference between using acetonitrile and methanol as the organic modifier?

Acetonitrile and methanol are the most common organic solvents used in reversed-phase HPLC. Acetonitrile generally has a higher elution strength than methanol, which can lead to shorter retention times.[4][5] Methanol, being a protic solvent, can form hydrogen bonds and may offer different selectivity for certain compounds compared to the aprotic acetonitrile.[4] When switching from acetonitrile to methanol, you may need to adjust the solvent ratio to achieve similar retention.[4] Additionally, acetonitrile has a lower UV cutoff than methanol, making it more suitable for detection at low UV wavelengths.[4]

Q4: Should I use an isocratic or gradient elution for troxerutin analysis?

The choice between isocratic and gradient elution depends on the complexity of the sample matrix.

• Isocratic elution , where the mobile phase composition remains constant, is simpler, more robust, and often preferred for routine quality control analysis of troxerutin where the sample is relatively clean and contains a limited number of components.[6]

• Gradient elution , where the mobile phase composition is changed during the run, is advantageous for analyzing complex mixtures containing troxerutin and its potential impurities or degradation products. It can improve peak shape and reduce analysis time for compounds with a wide range of polarities.[6]

Q5: What is a suitable buffer and concentration for the mobile phase?

Phosphate and acetate (B1210297) buffers are commonly used in HPLC mobile phases. The buffer concentration should be sufficient to maintain a stable pH but not so high as to cause precipitation when mixed with the organic solvent. A typical buffer concentration range is 5-50 mM.[7] It's important to choose a buffer with a pKa value within ±1 pH unit of the desired mobile phase pH for optimal buffering capacity.[7]

Troubleshooting Guides

Problem 1: Poor Peak Shape (Tailing or Fronting)

Q: My troxerutin peak is showing significant tailing. What are the possible causes and solutions?

A: Peak tailing for troxerutin can be caused by several factors. Here's a systematic approach to troubleshooting:

• Secondary Interactions: Tailing can occur due to interactions between basic sites on the troxerutin molecule and residual silanol (B1196071) groups on the silica-based C18 column.

  • Solution: Lowering the pH of the mobile phase (e.g., to pH 2.5-3.5) can suppress the ionization of silanol groups, reducing these interactions. Adding a small amount of a competing base, like triethylamine (B128534) (TEA), to the mobile phase can also help.[6]

• Mobile Phase pH Near pKa: If the mobile phase pH is close to the pKa of troxerutin's hydroxyl groups, you may observe peak tailing or splitting due to the presence of both ionized and non-ionized forms.

  • Solution: Adjust the mobile phase pH to be at least 1.5-2 pH units away from the pKa of troxerutin.

• Column Overload: Injecting too concentrated a sample can lead to peak fronting or tailing.

  • Solution: Dilute your sample and reinject.

• Column Contamination or Degradation: Accumulation of contaminants on the column frit or degradation of the stationary phase can cause poor peak shape.

  • Solution: Flush the column with a strong solvent. If the problem persists, consider replacing the column.

Q: I am observing peak fronting for my troxerutin standard. What should I do?

A: Peak fronting is less common than tailing but can occur due to:

• Sample Overload: This is a primary cause of peak fronting.

  • Solution: Reduce the concentration of your troxerutin standard or the injection volume.

• Inappropriate Sample Solvent: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion.

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase.[3][8]

Problem 2: Inconsistent Retention Times

Q: The retention time for my troxerutin peak is drifting between injections. What could be the issue?

A: Drifting retention times can compromise the reliability of your analysis. Consider the following:

• Inadequate Column Equilibration: The column may not be fully equilibrated with the mobile phase between runs, especially when using a gradient.

  • Solution: Increase the equilibration time between injections.

• Mobile Phase Instability: The composition of the mobile phase can change over time due to the evaporation of the more volatile organic solvent. The pH of unbuffered or weakly buffered mobile phases can also drift.

  • Solution: Prepare fresh mobile phase daily and keep the solvent reservoir capped. Ensure your buffer concentration is adequate to maintain a stable pH.[9]

• Temperature Fluctuations: Changes in the column temperature can affect retention times.

  • Solution: Use a column oven to maintain a constant temperature.

• Pump Issues: Inconsistent flow from the HPLC pump can lead to fluctuating retention times.

  • Solution: Purge the pump to remove air bubbles and check for leaks.

Problem 3: Ghost Peaks

Q: I am seeing unexpected peaks ("ghost peaks") in my chromatogram, even in blank injections. Where are they coming from?

A: Ghost peaks can originate from various sources:

• Contaminated Mobile Phase: Impurities in the solvents or buffer components can appear as ghost peaks, especially in gradient elution.

  • Solution: Use high-purity HPLC-grade solvents and freshly prepared buffers. Filter all mobile phase components.

• Sample Carryover: Residual sample from a previous injection can elute in a subsequent run.

  • Solution: Implement a robust needle wash protocol in your autosampler method. Inject a blank solvent after a high-concentration sample to check for carryover.

• System Contamination: Contaminants can accumulate in the injector, tubing, or detector.

  • Solution: Systematically flush the individual components of your HPLC system with a strong solvent.

Problem 4: Poor Resolution

Q: I am unable to separate troxerutin from an impurity peak. How can I improve the resolution?

A: Improving resolution often requires adjusting the mobile phase composition:

• Change the Organic Modifier Ratio: In reversed-phase, decreasing the percentage of the organic solvent (e.g., acetonitrile or methanol) will increase the retention time of both peaks, potentially improving their separation.

• Switch the Organic Modifier: If changing the ratio is ineffective, switching from acetonitrile to methanol (or vice versa) can alter the selectivity of the separation and may resolve the co-eluting peaks.[4]

• Adjust the pH: Modifying the mobile phase pH can change the ionization state of troxerutin and the impurity, leading to differential changes in their retention times and improved resolution.

• Modify the Buffer Concentration: In some cases, adjusting the buffer concentration can influence the separation of ionizable compounds.[10]

Data Presentation

Table 1: Comparison of Mobile Phase Parameters for Troxerutin HPLC Analysis

Mobile Phase Composition	pH	Column	Retention Time (min)	Asymmetry Factor	Reference
Acetonitrile:Methanol:0.02M KH2PO4	4.0	C18 (250 x 4.6 mm, 5 µm)	~6.69	Not Reported	[11]
20mM Phosphate buffer:Acetonitrile:Methanol (60:25:15 v/v/v)	8.0	Not Specified	Not Reported	Not Reported	[12]
Acetonitrile:Water with 0.1% Acetic Acid (30:70 v/v)	~3.0	RP-Amide (100 x 3.0 mm, 2.7 µm)	< 5	Good	[13]

Table 2: Influence of Organic Modifier on HPLC Parameters (General Trends)

Parameter	Acetonitrile	Methanol
Elution Strength	Higher	Lower
Selectivity	Different from Methanol	Different from Acetonitrile
Backpressure	Lower	Higher
UV Cutoff	Lower (~190 nm)	Higher (~205 nm)

Experimental Protocols

Protocol 1: Isocratic RP-HPLC Method for Troxerutin Quantification

This protocol is based on a validated method for the simultaneous estimation of troxerutin and calcium dobesilate.

• Instrumentation:

  • HPLC system with UV detector

  • C18 column (e.g., Enable C18G, 250 x 4.6 mm, 5 µm)

• Mobile Phase Preparation:

  • Prepare a 0.02M solution of potassium dihydrogen orthophosphate in HPLC-grade water.

  • Adjust the pH of the buffer to 4.0 using orthophosphoric acid.

  • Filter the buffer through a 0.45 µm membrane filter.

  • Prepare the mobile phase by mixing acetonitrile, methanol, and the prepared buffer in a ratio of 25:10:65 (v/v/v).

  • Degas the mobile phase using sonication or vacuum filtration.

• Chromatographic Conditions:

  • Flow Rate: 0.5 mL/min

  • Detection Wavelength: 210 nm

  • Column Temperature: Ambient

  • Injection Volume: 20 µL

• Sample Preparation:

  • Accurately weigh and dissolve the troxerutin standard or sample in the mobile phase to achieve a known concentration within the linear range of the method.

Mandatory Visualizations

Troubleshooting workflow for peak tailing.

Mobile phase component selection logic.

References

• 1. moravek.com [moravek.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Peak symmetry, asymmetry and their causes in HPLC [mpl.loesungsfabrik.de]
• 4. pharmagrowthhub.com [pharmagrowthhub.com]
• 5. effect of acetonitrile or methanol on analyte response - Page 2 - Chromatography Forum [chromforum.org]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. controlling retention time and pH - Chromatography Forum [chromforum.org]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. scispace.com [scispace.com]
• 13. drawellanalytical.com [drawellanalytical.com]

"addressing matrix effects in LC-MS/MS analysis of troxerutin"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with matrix effects in the LC-MS/MS analysis of troxerutin (B1681598).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of troxerutin?

A1: In liquid chromatography-mass spectrometry (LC-MS), the "matrix" refers to all components in a sample other than the analyte of interest, such as proteins, lipids, salts, and other endogenous compounds.[1] Matrix effects occur when these co-eluting components interfere with the ionization of troxerutin in the mass spectrometer's ion source.[2] This interference can lead to ion suppression (a decrease in signal intensity) or, less commonly, ion enhancement (an increase in signal intensity).[1][2] The primary consequence of matrix effects is inaccurate and unreliable quantification of troxerutin.[3] Phospholipids (B1166683) are a major cause of ion suppression in plasma samples.[4]

Q2: What are the common sample preparation techniques to mitigate matrix effects for troxerutin analysis in plasma?

A2: Several sample preparation techniques can be employed to reduce matrix effects when analyzing troxerutin in plasma. The choice of method depends on the required sensitivity and the nature of the interfering components.[5] Common approaches include:

• Protein Precipitation (PPT): This is a simple and rapid method where a solvent like acetonitrile (B52724) or methanol (B129727) is used to precipitate proteins.[5] While effective at removing a large portion of proteins, it may not eliminate other matrix components like phospholipids, which are a significant source of matrix effects.[5] For troxerutin, protein precipitation with perchloric acid has been used, but it can produce variable matrix effects.[6]

• Liquid-Liquid Extraction (LLE): LLE separates the analyte from the aqueous plasma sample into an immiscible organic solvent, which can provide a cleaner extract than PPT.[4][5] A common solvent combination for similar compounds is ethyl acetate-isopropanol (95:5, v/v).[5][7]

• Solid-Phase Extraction (SPE): SPE is a highly effective technique for removing interfering matrix components and concentrating the analyte.[4][5] It can selectively extract analytes while reducing non-specific compounds, minimizing co-elution and interference.[1]

Q3: How can I assess the presence and extent of matrix effects in my troxerutin assay?

A3: A common method to evaluate matrix effects is to compare the peak area of troxerutin in a sample prepared from a blank matrix (e.g., plasma) spiked with the analyte after extraction to the peak area of troxerutin in a pure solvent at the same concentration.[8] A significant difference in the peak areas indicates the presence of matrix effects. The post-column infusion technique can also be used to qualitatively identify regions in the chromatogram where ion suppression or enhancement occurs.[2]

Q4: Can the use of an internal standard help compensate for matrix effects?

A4: Yes, using an internal standard (IS) is a crucial strategy. An ideal IS is a stable isotope-labeled (SIL) version of the analyte (e.g., deuterium-labeled troxerutin).[9][10] A SIL IS co-elutes with the analyte and experiences similar ion suppression or enhancement, allowing for more reliable quantification based on the analyte-to-IS peak area ratio.[1][10][11] If a SIL IS is unavailable, a structural analog can be used, but it may not perfectly mimic the behavior of the analyte.[9] For troxerutin analysis, rutin (B1680289) and tramadol (B15222) have been used as internal standards.[6][7]

Troubleshooting Guides

This section provides solutions to common problems encountered during the LC-MS/MS analysis of troxerutin.

Issue 1: Low Analyte Signal or Poor Sensitivity

Possible Cause	Troubleshooting Steps
Ion Suppression	1. Improve Sample Cleanup: Switch from protein precipitation to a more rigorous method like LLE or SPE to remove more matrix components.[4][5] 2. Optimize Chromatography: Adjust the mobile phase composition or gradient to separate troxerutin from co-eluting interferences.[1] 3. Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components.[12]
Inefficient Extraction	1. Optimize Extraction Solvent: For LLE, test different organic solvents and pH conditions to improve recovery.[4] 2. Optimize SPE Protocol: Evaluate different sorbent types, wash solutions, and elution solvents.[5]
Analyte Degradation	1. Assess Stability: Check the stability of troxerutin in the biological matrix and during the sample preparation process.[5] 2. Process at Low Temperature: Perform sample preparation steps at a lower temperature to minimize degradation.[5]

Issue 2: High Signal Variability and Poor Precision

Possible Cause	Troubleshooting Steps
Inconsistent Sample Preparation	1. Standardize Protocol: Ensure consistent execution of the sample preparation workflow for all samples. 2. Automate Sample Preparation: If possible, use automated systems to improve reproducibility.[5]
Variable Matrix Effects	1. Use a Stable Isotope-Labeled Internal Standard: A SIL IS is the most effective way to compensate for variable matrix effects between samples.[5][9][10] 2. Matrix-Matched Calibrators: Prepare calibration standards in the same biological matrix as the samples to account for consistent matrix effects.[1]
Instrumental Instability	1. Check System Suitability: Regularly run system suitability tests to ensure the LC-MS/MS system is performing consistently. 2. Clean the Ion Source: Contamination of the ion source can lead to signal instability.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Troxerutin from Human Plasma

This protocol is adapted from a method developed for the determination of troxerutin in human plasma.[7]

• Sample Preparation:

  • Pipette 100 µL of human plasma into a microcentrifuge tube.

  • Add 10 µL of the internal standard working solution (e.g., tramadol in methanol).

  • Vortex for 30 seconds.

• Extraction:

  • Add 1 mL of the extraction solvent (ethyl acetate-isopropanol, 95:5, v/v).

  • Vortex for 5 minutes.

• Centrifugation:

  • Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer:

  • Carefully transfer the upper organic layer to a clean tube.

• Evaporation:

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution:

  • Reconstitute the residue in 100 µL of the mobile phase.

  • Vortex for 1 minute.

• Analysis:

  • Inject an aliquot into the LC-MS/MS system.

Protocol 2: Protein Precipitation (PPT) for Troxerutin from Human Plasma

This protocol is a general method for protein precipitation.

• Sample Preparation:

  • Pipette 100 µL of human plasma into a microcentrifuge tube.

  • Add 10 µL of the internal standard working solution.

• Precipitation:

  • Add 300 µL of ice-cold acetonitrile (or methanol).[5]

• Vortexing:

  • Vortex the samples vigorously for 1 minute to ensure complete protein precipitation.[5]

• Centrifugation:

  • Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.[5]

• Supernatant Transfer:

  • Carefully transfer the supernatant to a clean tube or a 96-well plate for analysis.[5]

Quantitative Data Summary

Table 1: Comparison of Sample Preparation Methods for Flavonoid Analysis

Sample Preparation Method	Typical Analyte Recovery (%)	Relative Standard Deviation (RSD) (%)	Efficacy in Reducing Matrix Effects
Protein Precipitation (PPT)	85 - 105	< 15	Moderate (may not remove phospholipids effectively)[5]
Liquid-Liquid Extraction (LLE)	70 - 110	< 15	Good (provides a cleaner extract than PPT)[4][5]
Solid-Phase Extraction (SPE)	90 - 110	< 10	Excellent (highly effective at removing interferences)[4][5]

Note: The values presented are typical ranges and can vary depending on the specific analyte and matrix.

Visualizations

Caption: Experimental workflow for troxerutin analysis.

Caption: Troubleshooting decision tree for matrix effects.

References

• 1. longdom.org [longdom.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. jneonatalsurg.com [jneonatalsurg.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 11. youtube.com [youtube.com]
• 12. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]

"stabilizing troxerutin in solution for long-term experiments"

For researchers, scientists, and drug development professionals, maintaining the integrity of troxerutin (B1681598) in solution during long-term experiments is critical for obtaining reliable and reproducible results. This center provides essential troubleshooting guides and frequently asked questions (FAQs) to address common stability challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause troxerutin degradation in solution?

A1: The stability of troxerutin in solution is primarily influenced by three main factors: pH, temperature, and exposure to light.[1][2] Like many flavonoids, troxerutin is susceptible to hydrolysis, oxidation, and photodegradation, which can alter its chemical structure and compromise its biological activity.[1][2]

Q2: How does pH affect the stability of troxerutin solutions?

A2: Troxerutin is most stable in acidic to neutral solutions. It undergoes significant degradation under alkaline conditions.[1] Specifically, acid hydrolysis can lead to the cleavage of the glycosidic bond, resulting in the formation of aglycone degradation products.[3] One study identified that in acidic conditions, troxerutin degrades into products such as 3',4',7-Tri-O-(β-hydroxyethyl)quercetin (D1), 3',4',5,7-Tetra-O-(β-hydroxyethyl)quercetin (D2), and 3',4'-Di-O-(β-hydroxyethyl)quercetin (D3).[3] For optimal stability, maintaining the pH of the solution is crucial.

Q3: My troxerutin solution is turning yellow/brown over time. What does this indicate?

A3: A color change in your troxerutin solution, typically to a yellow or brownish hue, is a visual indicator of degradation. This is often due to oxidation and the formation of degradation products, which can be accelerated by exposure to light, elevated temperatures, or inappropriate pH levels.

Q4: I'm observing precipitation when I add my troxerutin stock (dissolved in DMSO) to my aqueous cell culture medium. What is happening and how can I prevent it?

A4: This is a common issue known as "crashing out" or precipitation, which occurs when a compound that is highly soluble in an organic solvent like DMSO is introduced into an aqueous environment where its solubility is much lower. To prevent this, you can try the following:

• Lower the final concentration: Ensure the final concentration of troxerutin in your medium is below its solubility limit in that specific medium.

• Optimize the dilution method: Instead of adding the concentrated DMSO stock directly to the full volume of your medium, perform a serial dilution. First, dilute the stock in a small volume of serum-free medium, mix gently, and then add this intermediate dilution to your final volume of complete medium.

• Control the final DMSO concentration: Keep the final concentration of DMSO in your cell culture medium as low as possible, ideally below 0.5%, as higher concentrations can be toxic to cells.

• Warm the medium: Pre-warming the cell culture medium to 37°C can sometimes improve the solubility of the compound.

Q5: What are the best practices for long-term storage of troxerutin solutions?

A5: For long-term storage, troxerutin solutions should be:

• Stored at low temperatures: Freezing at -20°C or -80°C is recommended.

• Protected from light: Use amber vials or wrap containers in aluminum foil.

• Buffered at an optimal pH: If possible, maintain a slightly acidic to neutral pH.

• Aliquoted: To avoid repeated freeze-thaw cycles, which can accelerate degradation, store the solution in single-use aliquots.

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving common issues encountered during the preparation and use of troxerutin solutions.

Issue 1: Rapid Degradation of Troxerutin in Solution

Possible Cause	Suggested Solution
Inappropriate pH	Adjust the pH of your solution to a slightly acidic or neutral range (e.g., pH 4-7) using a suitable buffer system (e.g., citrate (B86180) or phosphate (B84403) buffer). Avoid alkaline conditions.
High Temperature	Prepare and store troxerutin solutions at low temperatures. Avoid heating unless necessary for dissolution, and if so, use minimal heat for the shortest possible duration. For long-term experiments, consider conducting them at controlled, lower temperatures if the experimental design allows.
Light Exposure	Protect the solution from light at all stages of preparation, storage, and experimentation by using amber-colored glassware or by wrapping containers with aluminum foil.
Oxidation	While more complex to fully prevent, storing solutions under an inert gas (like nitrogen or argon) can help minimize oxidative degradation. The use of antioxidants could be considered, but their compatibility with the experimental system must be validated.

Issue 2: Inconsistent Experimental Results

Possible Cause	Suggested Solution
Degraded Troxerutin	Verify the purity of your troxerutin stock. If degradation is suspected, prepare a fresh solution from a new batch of solid troxerutin. It is advisable to run a quick quality check, such as HPLC, to confirm the integrity of the compound.
Precipitation in Medium	Follow the steps outlined in FAQ Q4 to prevent precipitation. Ensure the solution is clear before use. If precipitation is observed, the experiment should be repeated with a properly prepared solution.
Inaccurate Concentration	Re-verify the calculations for the preparation of your stock and working solutions. Ensure that the troxerutin is fully dissolved before making further dilutions.

Data Presentation: Summary of Troxerutin Stability

The following table summarizes the qualitative stability of troxerutin under various conditions. Quantitative degradation rates are highly dependent on the specific solution composition and experimental setup.

Condition	Effect on Stability	Recommendation
Acidic pH (pH < 7)	Generally Stable	Recommended for solution preparation and storage.
Alkaline pH (pH > 7)	Unstable, rapid degradation	Avoid. If alkaline pH is required for the experiment, prepare the solution immediately before use and minimize exposure time.
Elevated Temperature (>37°C)	Increased degradation rate	Avoid prolonged exposure. Store solutions at low temperatures (-20°C or -80°C).
Exposure to UV/Visible Light	Photodegradation	Protect solutions from light at all times.

Experimental Protocols

Protocol: Stability-Indicating HPLC Method for Troxerutin

This protocol outlines a general method for assessing the stability of troxerutin and quantifying its degradation.

1. Instrumentation and Chromatographic Conditions:

• HPLC System: A standard HPLC system with a UV-Vis detector.[4]

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: Acetonitrile:Methanol:0.02M Potassium Dihydrogen Orthophosphate Buffer (pH 4.0) in a ratio of 25:10:65 (v/v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.[4]

2. Preparation of Solutions:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of troxerutin reference standard and transfer to a 100 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to obtain concentrations in the range of 10-100 µg/mL.

3. Forced Degradation Studies (to demonstrate method specificity):

• Acid Hydrolysis: To 1 mL of the standard stock solution, add 1 mL of 0.1 N HCl. Reflux the solution at 80°C for 2 hours. Cool, neutralize with 0.1 N NaOH, and dilute to 10 mL with the mobile phase.

• Base Hydrolysis: To 1 mL of the standard stock solution, add 1 mL of 0.1 N NaOH. Reflux the solution at 80°C for 2 hours. Cool, neutralize with 0.1 N HCl, and dilute to 10 mL with the mobile phase.

• Oxidative Degradation: To 1 mL of the standard stock solution, add 1 mL of 3% hydrogen peroxide. Keep the solution at room temperature for 24 hours. Dilute to 10 mL with the mobile phase.

• Thermal Degradation: Place the solid troxerutin powder in a hot air oven at 105°C for 48 hours. Weigh an appropriate amount of the stressed powder and prepare a 100 µg/mL solution in the mobile phase.

• Photolytic Degradation: Expose the solid troxerutin powder to UV light (254 nm) and visible light for 7 days. Weigh an appropriate amount of the stressed powder and prepare a 100 µg/mL solution in the mobile phase.

4. Analysis:

• Inject the prepared standard and stressed samples into the HPLC system.

• Monitor the chromatograms for the appearance of new peaks corresponding to degradation products and a decrease in the peak area of the parent troxerutin peak.

Visualizations

Caption: Acid-catalyzed hydrolytic degradation pathway of troxerutin.

Caption: Troubleshooting decision tree for troxerutin solution instability.

References

• 1. Degradation kinetics of fisetin and quercetin in solutions as effected by pH, temperature and coexisted proteins | Journal of the Serbian Chemical Society [shd-pub.org.rs]
• 2. researchgate.net [researchgate.net]
• 3. Troxerutin, a mixture of O-hydroxyethyl derivatives of the natural flavonoid rutin: Chemical stability and analytical aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]

Reference Data & Comparative Studies

A Comparative Analysis of Coumarin and Troxerutin Combination Therapy in Vascular Disorders

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy and safety of a fixed-dose combination of coumarin (B35378) and troxerutin (B1681598), primarily in the context of chronic venous insufficiency (CVI). This analysis is supported by data from clinical trials, including head-to-head comparisons with other venoactive drugs and placebo. Detailed experimental methodologies and elucidated signaling pathways are presented to facilitate a deeper understanding of its therapeutic potential and to inform future research and drug development.

Efficacy Data: A Tabular Comparison

The therapeutic efficacy of the coumarin and troxerutin combination has been evaluated in several clinical trials, with key outcomes summarized below.

Table 1: Efficacy of Coumarin and Troxerutin Combination vs. Placebo in Chronic Venous Insufficiency

Efficacy Endpoint	Coumarin + Troxerutin (SB-LOT)	Placebo	p-value	Study
Recurrence of Leg Volume Increase (ml)	6.5 ± 12.1	36.7 ± 12.1	0.0402	Vanscheidt et al.[1][2]
Local Complaint Score Improvement	Superior to placebo	-	0.0041	Vanscheidt et al.[1][2]
Quality of Life Improvement	Superior to placebo	-	0.0041	Vanscheidt et al.[1][2]

Table 2: Comparative Efficacy of Venoactive Drugs in Chronic Venous Disease

Efficacy Endpoint	Coumarin + Troxerutin	Diosmin (B1670713) + Hesperidin	Aminaphthone	Placebo	Study
Limb Volume Reduction ≥100 mL (% of patients)	58.3%	64.3%	52.9%	36.6%	Belczak et al.[3]
Quality of Life (QoL) Improvement	Significant vs. Placebo	Significant vs. Placebo	Best QoL Scores	-	Belczak et al.[4]

Safety Profile: An Overview

The safety of the coumarin and troxerutin combination has been a subject of investigation, with a particular focus on liver function due to the coumarin component.

Table 3: Safety Profile of Coumarin and Troxerutin Combination

Adverse Event Profile	Key Findings	Study
General Safety	No serious adverse drug reactions or clinically relevant impairment of laboratory parameters were reported.[1][2] The combination is generally well-tolerated.[5]	Vanscheidt et al.[1][2], Schmeck-Lindenau et al.[5]
Liver Function Tests (LFTs)	A prospective, placebo-controlled trial found a low risk of transient LFT elevation (4.9% with the combination vs. 2.1% with placebo).[5][6] Identified risk factors for LFT elevation include a history of hepatitis and liver diseases.[5][6] No severe hepatotoxicity or liver failure has been reported in the literature.[5]	Schmeck-Lindenau et al.[5][6]
Embryotoxic and Teratogenic Effects	A study in Göttingen miniature pigs using a 100-fold therapeutic dose found no indications of embryotoxic or teratogenic damage.[7]	Grote et al.[7]

Experimental Protocols

Detailed methodologies from key clinical trials are crucial for the interpretation and replication of findings.

1. Double-Blind, Placebo-Controlled Randomized Study (Vanscheidt et al.) [1][2]

• Objective: To evaluate the oedema-protective effect of a coumarin/troxerutin combination (SB-LOT) in patients with CVI.

• Patient Population: 231 patients with CVI.

• Treatment Arms:

  • Phase 1 (4 weeks): Medical compression stockings plus SB-LOT (90 mg coumarin and 540 mg troxerutin per day) or medical compression stockings plus placebo.

  • Phase 2 (12 weeks): SB-LOT or placebo alone.

• Primary Efficacy Endpoint: Lower leg volume measured by water plethysmometry.

• Secondary Endpoints: Local complaint score and general aspects of quality of life.

2. Randomized, Double-Blind, Placebo-Controlled Parallel-Design Trial (Belczak et al.) [4]

• Objective: To compare the effects of different venoactive drugs on limb volume reduction, tibiotarsal range of motion, and quality of life in patients with CVI.

• Patient Population: 136 patients with CVI (CEAP grades 2-5).

• Treatment Arms (30 days):

  • Micronized diosmin + hesperidin

  • Aminaphthone

  • Coumarin + troxerutin

  • Placebo (starch)

• Primary Efficacy Endpoints: Limb volume reduction measured by water plethysmography, tibiotarsal joint angle measurement, and a CVI-specific quality of life questionnaire.

3. Evaluation of Efficacy and Safety of Coumarin and Troxerutin (VENACT Study - NCT01848210) [4][8][9]

• Objective: To evaluate the efficacy and safety of a fixed-dose combination of coumarin and troxerutin versus placebo in the symptomatic treatment of CVI.

• Patient Population: Approximately 808 patients with CVI.

• Treatment Arms (up to 16 weeks):

  • Combination coumarin (30 mg) + troxerutin (180 mg) extended-release tablets, two tablets three times a day.

  • Placebo tablets, two tablets three times a day.

• Primary Efficacy Endpoint: Change in the partial volume of the legs measured by water plethysmometry.

Signaling Pathways and Mechanisms of Action

The therapeutic effects of the coumarin and troxerutin combination are attributed to their individual and potentially synergistic actions on various molecular pathways involved in inflammation and vascular integrity.

Caption: Proposed signaling pathways for the anti-inflammatory and vasoprotective effects of coumarin and troxerutin.

Coumarin's Mechanism: Coumarin exerts its anti-inflammatory effects by inhibiting cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are key in the synthesis of prostaglandins and leukotrienes, potent mediators of inflammation.[1] It also stimulates macrophages to enhance the proteolysis of edema proteins.[10]

Troxerutin's Mechanism: Troxerutin, a bioflavonoid, has demonstrated vasoprotective and anti-inflammatory properties.[11] It can inhibit the NF-κB signaling pathway, a central regulator of inflammation, thereby reducing the expression of pro-inflammatory cytokines and adhesion molecules.[11] Furthermore, studies suggest that troxerutin can counteract hyperglycemia-induced increases in Vascular Endothelial Growth Factor (VEGF) by modulating the PKCβII/HuR pathway.[3][6][12]

Experimental Workflow Example

The following diagram illustrates a typical workflow for a clinical trial evaluating the efficacy of the coumarin and troxerutin combination.

Caption: A generalized experimental workflow for a randomized controlled trial of coumarin and troxerutin.

Conclusion for the Research Professional

The combination of coumarin and troxerutin demonstrates efficacy in the management of chronic venous insufficiency, particularly in reducing edema and improving patient-reported outcomes.[1][2] Its safety profile appears acceptable, with a low and manageable risk of transient liver enzyme elevation in susceptible individuals.[5][6] Head-to-head comparisons with other venoactive agents, such as diosmin and hesperidin, suggest comparable or slightly varied efficacy depending on the specific endpoint measured.[3]

The distinct yet complementary mechanisms of action of coumarin and troxerutin, targeting both enzymatic and signaling pathways of inflammation and vascular permeability, provide a strong rationale for their combined use. Future research should focus on long-term safety and efficacy, direct comparisons with a wider range of active treatments, and further elucidation of their synergistic molecular interactions.

References

• 1. Coumarin: A natural solution for alleviating inflammatory disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Management of Varicose Veins and Chronic Venous Insufficiency in a Comparative Registry with Nine Venoactive Products in Comparison with Stockings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of troxerutin in counteracting hyperglycemia-induced VEGF upregulation in endothelial cells: a new option to target early stages of diabetic retinopathy? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Veno-active drugs for chronic venous disease: A randomized, double-blind, placebo-controlled parallel-design trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Coumarins derivatives and inflammation: Review of their effects on the inflammatory signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Effect of troxerutin in counteracting hyperglycemia-induced VEGF upregulation in endothelial cells: a new option to target early stages of diabetic retinopathy? [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. Biological and Therapeutic Effects of Troxerutin: Molecular Signaling Pathways Come into View - PMC [pmc.ncbi.nlm.nih.gov]
• 9. dovepress.com [dovepress.com]
• 10. An integration of the modes of action of coumarin. An explanation of its effectiveness as a therapy for thermally injured tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]

Coumarin-Troxerutin Combination Demonstrates Superior Efficacy Over Placebo in Managing Chronic Venous Insufficiency

A comprehensive review of clinical data indicates that the fixed-dose combination of coumarin (B35378) and troxerutin (B1681598) offers significant therapeutic benefits for patients with Chronic Venous Insufficiency (CVI), primarily by reducing edema and improving quality of life. This guide provides an objective comparison of the combination therapy against placebo, supported by experimental data and detailed methodologies for drug development professionals and researchers.

The combination of coumarin and troxerutin has been shown to be effective in the treatment of CVI, a condition characterized by impaired venous return from the lower limbs. Clinical studies reveal that this combination therapy leads to a statistically significant reduction in lower leg volume and an improvement in symptoms associated with CVI when compared to a placebo.

Efficacy Data: Coumarin-Troxerutin vs. Placebo

A key indicator of efficacy in CVI treatment is the reduction of edema, often measured by changes in lower leg volume. A double-blind, placebo-controlled, randomized study provides compelling evidence for the edema-protective effect of the coumarin-troxerutin combination.[1][2] In this study, after an initial phase of wearing compression stockings, the recurrence of leg volume increase was significantly lower in the group receiving the active drug combination compared to the placebo group.[1][2]

The local complaint score and overall quality of life also showed greater improvement in the treatment group.[1][3] Another study further supports these findings, showing a higher percentage of patients achieving a clinically significant reduction in limb volume with the coumarin-troxerutin combination compared to placebo.[4]

Table 1: Comparison of Efficacy Endpoints

Efficacy Endpoint	Coumarin-Troxerutin Combination	Placebo	p-value	Reference
Recurrence of Leg Volume Increase (ml)	6.5 ± 12.1	36.7 ± 12.1	0.0402	[1][2]
Improvement in Local Complaint Score & Quality of Life	Superior to Placebo	-	0.0041	[1][3]
Patients with ≥100 mL Limb Volume Reduction	58.3%	36.6%	-	[4]
Improvement in Quality of Life (QOL) Scores	18.1%	9.2%	-	[4]

Safety and Tolerability Profile

The combination of coumarin and troxerutin is generally well-tolerated.[5] However, there have been reports of elevated liver function tests (LFTs) associated with coumarin.[5][6] A prospective, placebo-controlled clinical trial specifically evaluated the safety of a coumarin-containing combination with a focus on liver reactions.[5][6] The study found that while there was a slightly higher risk of LFT elevation in the treatment group compared to the placebo group, these elevations were transient and no serious adverse drug reactions were reported.[5][6]

Table 2: Safety Profile - Liver Function Test Elevation

Treatment Group	Basic Risk of LFT Elevation	Identified Risk Factors	Reference
Coumarin-Troxerutin Combination	4.9%	History of hepatitis, liver diseases	[5][6]
Placebo	2.1%	-	[5][6]

Experimental Protocols

The data presented is primarily derived from a double-blind, placebo-controlled, randomized clinical trial designed to evaluate the efficacy and safety of a coumarin-troxerutin combination in patients with CVI.[1][2]

Study Design:

• Participants: 231 patients with CVI were randomly assigned to either the treatment or placebo group.[1][2]

• Intervention:

  • Phase 1 (4 weeks): All patients received medical compression stockings. The treatment group also received a combination of 90 mg coumarin and 540 mg troxerutin per day, while the control group received compression stockings plus a placebo.[1][2]

  • Phase 2 (12 weeks): Patients discontinued (B1498344) compression stockings and continued with either the coumarin-troxerutin combination or the placebo.[1][2]

• Primary Efficacy Endpoint: The change in lower leg volume, measured by water plethysmometry.[1][2]

• Safety Monitoring: Liver function tests (ALT, AST, AP, and gamma-GT) were monitored at baseline and at weeks 4, 6, 8, 12, and 16 of therapy.[6]

A separate clinical trial protocol outlines a study to further evaluate the efficacy and safety of a fixed-dose combination of 30 mg coumarin and 180 mg troxerutin taken three times daily for up to 16 weeks versus a placebo.[7] The primary outcome measure for this study is the change in the partial volume of the legs, also measured using a water plethysmometer.[7]

Mechanism of Action and Signaling Pathways

The therapeutic effects of the coumarin-troxerutin combination in CVI are attributed to their complementary mechanisms of action, which include improving microcirculation, reducing capillary permeability, and exerting anti-inflammatory and antioxidant effects.[8][9]

Troxerutin, a flavonoid, is known for its vasoprotective properties.[8][9] It strengthens capillary walls, reduces their permeability, and improves microcirculation.[9] Its anti-inflammatory action involves modulating the production of cytokines and reducing the expression of adhesion molecules on endothelial cells, which in turn mitigates vascular inflammation.[8] Furthermore, troxerutin exhibits potent antioxidant activity by scavenging free radicals and inhibiting oxidative stress, thus protecting vascular endothelial cells.[8]

Coumarin and its derivatives have demonstrated a range of pharmacological activities, including anti-inflammatory and antioxidant effects.[10] Some studies suggest that coumarins can inhibit the production of reactive oxygen species (ROS) in neutrophils, potentially through the inhibition of protein kinase C (PKC) activity, a key enzyme in the activation of NADPH oxidase which is responsible for ROS production.[10][11]

Below is a diagram illustrating the proposed signaling pathway for the anti-inflammatory and antioxidant effects of the coumarin-troxerutin combination.

Caption: Proposed mechanism of Coumarin-Troxerutin in CVI.

The following diagram illustrates a typical experimental workflow for a clinical trial comparing the coumarin-troxerutin combination with a placebo.

Caption: Clinical trial workflow for CVI treatment comparison.

References

• 1. The efficacy and safety of a coumarin-/troxerutin-combination (SB-LOT) in patients with chronic venous insufficiency: a double blind placebo-controlled randomised study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Emerging Pharmacological Interventions for Chronic Venous Insufficiency: A Comprehensive Systematic Review and Meta-Analysis of Efficacy, Safety, and Therapeutic Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Safety aspects of a coumarin-troxerutin combination regarding liver function in a double-blind placebo-controlled study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ClinicalTrials.gov [clinicaltrials.gov]
• 8. What is the mechanism of Troxerutin? [synapse.patsnap.com]
• 9. caringsunshine.com [caringsunshine.com]
• 10. Study of Possible Mechanisms Involved in the Inhibitory Effects of Coumarin Derivatives on Neutrophil Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Comparative Analysis of the Troxerutin and Carbazochrome Combination in Vascular Disorders

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the fixed-dose combination of troxerutin (B1681598) and carbazochrome (B1668341), focusing on its efficacy, safety, and mechanism of action in the management of vascular-related disorders. The combination leverages the vasoprotective and rheological properties of troxerutin with the hemostatic effects of carbazochrome to offer a synergistic therapeutic approach. This document synthesizes data from key clinical studies to provide an objective comparison for research and drug development professionals.

Introduction to Components

Troxerutin: A flavonoid derivative of rutin, troxerutin is a well-established venoactive agent used in the treatment of chronic venous insufficiency (CVI).[1][2] Its pharmacological effects are multifactorial, including strengthening capillary walls, reducing vascular permeability and fragility, and improving microcirculation.[1] Troxerutin also possesses antioxidant, anti-inflammatory, and rheological properties, such as inhibiting erythrocyte aggregation.[3][4][5]

Carbazochrome: An oxidation product of adrenaline, carbazochrome is a hemostatic agent devoid of adrenergic action.[3] It acts locally on the microcirculation to reduce hemorrhage time by enhancing capillary tone.[3][6] Its primary mechanism involves interacting with α-adrenoreceptors on the surface of platelets, which promotes aggregation and adhesion, helping to form a platelet plug and cease blood flow from open wounds.[6][7]

The rationale for combining these two active components is based on their complementary pharmacological actions on the microcirculation, targeting both venous tone and hemorrhage control.[3]

Mechanism of Action

The combination of troxerutin and carbazochrome offers a dual-action approach to managing venous and hemorrhagic disorders. Troxerutin provides vasoprotective and anti-inflammatory effects, while carbazochrome delivers a direct hemostatic action.

• Troxerutin improves venous wall tone, reduces capillary leakage, and exerts anti-erythrocyte aggregation effects.[2] It also has profibrinolytic activities.[3][5]

• Carbazochrome stimulates platelet aggregation and adhesion by interacting with α-adrenoreceptors, initiating a signaling cascade that increases intracellular calcium and promotes the release of aggregating factors like serotonin (B10506) and ADP.[6][7]

The synergistic effect is visualized in the signaling pathway diagram below.

Caption: Proposed synergistic mechanism of Troxerutin and Carbazochrome.

Comparative Efficacy Data

Clinical trials have demonstrated the superior efficacy of the troxerutin-carbazochrome combination compared to monotherapy or placebo in specific indications like acute hemorrhoids and post-hemorrhoidectomy care.

Table 1: Comparison of Troxerutin-Carbazochrome vs. Carbazochrome Alone in Acute Uncomplicated Hemorrhoids

Efficacy Parameter	Troxerutin-Carbazochrome Group	Carbazochrome Alone Group	Study Reference
Study Design	Multicenter, double-blind, randomized	Multicenter, double-blind, randomized	[3][8]
Dosage	Troxerutin 150 mg + Carbazochrome 1.5 mg (IM, twice daily for 1 week)	Carbazochrome 1.5 mg (IM, twice daily for 1 week)	[3][8]
Primary Outcome	Significant improvement in subjective and objective efficacy variables	No significant improvement noted	[8][9]

Table 2: Comparison of Troxerutin-Carbazochrome vs. Placebo in Post-Hemorrhoidectomy Status

Efficacy Parameter	Troxerutin-Carbazochrome Group	Placebo Group	p-value	Study Reference
Study Design	Randomized, double-blind, placebo-controlled, Phase IV	Randomized, double-blind, placebo-controlled, Phase IV		[10][11]
Dosage	Troxerutin 150 mg + Carbazochrome 1.5 mg (IM, twice daily for 5 days)	Placebo (IM, twice daily for 5 days)		[10][11]
Total VAS Score (Day 3)	Significantly lower	Higher	p = 0.007	[10]
Total VAS Score (Day 5)	Significantly lower	Higher	p = 0.001	[10]
Bleeding (Day 5)	Significantly improved	Less improvement	p < 0.001	[10][11]
Inflammation (Day 5)	Significantly improved	Less improvement	p < 0.001	[10][11]
Edema (Day 5)	Significantly improved	Less improvement	p < 0.001	[10][11]

| Pruritus (Day 5) | Significantly improved | Less improvement | p < 0.001 |[10][11] |

Safety and Tolerability Profile

Across the cited clinical trials, the combination of troxerutin and carbazochrome was consistently reported as safe and well-tolerated at both local and systemic levels.[3][8]

• Adverse Events: No adverse events were reported in the phase IV study of post-hemorrhoidectomy patients.[2][10]

• Blood Coagulation: The active combination did not affect blood coagulation tests when compared to placebo.[2][10]

• Systemic Effects: Carbazochrome is noted to be devoid of any adrenergic action, and the combination had no clinically significant effects on laboratory variables or vital signs such as blood pressure and heart rate.[3]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of clinical findings. Below are summaries of the protocols from key comparative studies.

5.1 Study: Troxerutin-Carbazochrome vs. Carbazochrome in Hemorrhoids [3][8]

• Objective: To determine the efficacy and safety of the combination of troxerutin (150 mg) and carbazochrome (1.5 mg) compared to carbazochrome alone in patients with acute uncomplicated hemorrhoids.

• Design: A multicenter, double-blind, parallel-group, randomized controlled study.

• Patient Population: Out-patients diagnosed with acute, uncomplicated hemorrhoids.

• Intervention:

  • Group A: One ampoule of Troxerutin (150 mg) + Carbazochrome (1.5 mg) administered intramuscularly (IM) twice daily for one week.

  • Group B: One ampoule of Carbazochrome (1.5 mg) administered IM twice daily for one week.

• Outcome Measures: Both subjective symptoms (e.g., pain, bleeding) and objective signs of the disease were evaluated. Consumption of local anesthetic was also assessed.

5.2 Study: Troxerutin-Carbazochrome vs. Placebo in Post-Hemorrhoidectomy Care [10][11]

• Objective: To investigate the efficacy and tolerability of the active combination in the treatment of post-hemorrhoidectomy patients.

• Design: A single-center, randomized, double-blind, placebo-controlled, phase IV study.

• Patient Population: 30 patients randomized post-hemorrhoidectomy.

• Intervention:

  • Group A (n=15): Troxerutin (150 mg) + Carbazochrome (1.5 mg) in 3 ml ampoules, administered IM twice a day for five consecutive days, starting from the day of surgery.

  • Group B (n=15): Placebo, administered on the same schedule.

• Outcome Measures:

  • Primary: Hemorrhoidal symptoms (pain, discharge, bleeding, inflammation, pruritus) assessed on a visual analogue scale (VAS) at baseline (T1), day of surgery (T2), day 2 (T3), and day 5 (T4).

  • Secondary: Analgesic intake, time to physiological defecation, edema evaluation (4-point scale), and blood coagulation tests.

Caption: Experimental workflow for the post-hemorrhoidectomy clinical trial.

Conclusion

The available clinical evidence strongly supports the use of a fixed-dose combination of troxerutin and carbazochrome for managing conditions characterized by capillary fragility and bleeding, such as hemorrhoidal disease.[8][10] The combination has demonstrated superior efficacy over both carbazochrome monotherapy and placebo, with a favorable safety profile.[8][9][10] The distinct yet complementary mechanisms of action—the vasoprotective effects of troxerutin and the hemostatic properties of carbazochrome—provide a solid rationale for this combination therapy. Further large-scale studies could expand its application to other vascular disorders.

References

• 1. caringsunshine.com [caringsunshine.com]
• 2. tandfonline.com [tandfonline.com]
• 3. europeanreview.org [europeanreview.org]
• 4. Double-Blind Trial of the Efficacy of Troxerutin in Chronic Venous Insufficiency | Semantic Scholar [semanticscholar.org]
• 5. Pharmacodynamics of troxerutine in patients with chronic venous insufficiency: correlations with plasma drug levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Carbazochrome - Wikipedia [en.wikipedia.org]
• 7. Carbazochrome - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Double-blind, randomized clinical trial of troxerutin-carbazochrome in patients with hemorrhoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. [PDF] Double-blind, randomized clinical trial of troxerutin-carbazochrome in patients with hemorrhoids. | Semantic Scholar [semanticscholar.org]
• 10. Parenteral troxerutin and carbazochrome combination in the treatment of post-hemorrhoidectomy status: a randomized, double-blind, placebo-controlled, phase IV study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to the Edema-Protective Effects of Coumarin and Troxerutin

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of a coumarin (B35378) and troxerutin (B1681598) combination in protecting against edema, particularly in the context of chronic venous insufficiency (CVI). The information presented is supported by experimental data from clinical studies, with a focus on quantitative outcomes, experimental methodologies, and the underlying signaling pathways.

Mechanism of Action: From Pathophysiology to Therapeutic Intervention

Chronic venous disease is characterized by increased venous pressure, which triggers a cascade of inflammatory events leading to edema.[1] This involves increased capillary permeability and the leakage of protein-rich fluid into the interstitial space.[2][3]

The combination of coumarin and troxerutin targets this process through complementary mechanisms. Troxerutin, a flavonoid derivative, primarily exerts a vasoprotective effect by reducing capillary permeability and fragility.[4][5] It also possesses potent anti-inflammatory and antioxidant properties, enhancing the integrity of endothelial cells that line blood vessels.[5][6] Coumarin complements this action by reducing tissue swelling through the activation of macrophages and proteolysis, which helps clear the excess protein and fluid from the interstitial tissue.[7][8][9]

Caption: Pathophysiology of Edema in Chronic Venous Insufficiency.

Caption: Mechanism of Action for Coumarin and Troxerutin in Edema.

Comparative Efficacy: Quantitative Data

Clinical trials have validated the edema-protective effect of a coumarin/troxerutin combination. A key double-blind, placebo-controlled study provides robust quantitative data on its efficacy in CVI patients.

Table 1: Efficacy of Coumarin/Troxerutin Combination (SB-LOT) vs. Placebo in CVI

Parameter	Coumarin/Troxerutin Group (SB-LOT)	Placebo Group	p-value	Reference
Daily Dosage	90 mg Coumarin / 540 mg Troxerutin	Placebo	-	[10][11]
Treatment Duration	16 weeks (4 with compression)	16 weeks (4 with compression)	-	[10][11]
Recurrence of Leg Volume Increase (mL)	6.5 ± 12.1	36.7 ± 12.1	0.0402	[10][11][12]

| Local Complaint Score Improvement | Superior to Placebo | - | 0.0041 |[10][11] |

Data represents the recurrence of edema after cessation of compression stockings. Leg volume was the primary efficacy endpoint, measured by water plethysmometry.

When compared with other venoactive drugs, the coumarin/troxerutin combination demonstrates significant efficacy. A recent meta-analysis and comparative studies have evaluated several alternatives, with Pycnogenol and hydroxyethylrutoside (a rutoside like troxerutin) emerging as promising options for managing CVI symptoms.[13][14]

Table 2: Performance Comparison with Alternative Venoactive Agents

Agent(s)	Key Efficacy Findings in CVI	References
Coumarin / Troxerutin	Statistically significant reduction in edema recurrence compared to placebo.[10][11][12]	[10][11][12][13]
Pycnogenol®	Superior to diosmin/hesperidin in reducing edema and improving microcirculatory parameters.[15] Considered a "best performer" for edema reduction.[15]	[13][15]
Hydroxyethylrutoside	Significant benefits in pain reduction and improvement of resting blood flow.[13][14]	[13][14]
Diosmin / Hesperidin	Widely studied and effective, but may be less potent than Pycnogenol for comparable edema reduction.[15]	[15]

| Red Vine Leaf Extract (Antistax®) | Demonstrated good results in edema reduction and improving symptoms.[15] |[15] |

Experimental Protocols & Workflows

The validation of edema-protective effects relies on precise and reproducible experimental methodologies. The primary methods cited in the supporting literature are water plethysmometry for clinical assessment and the carrageenan-induced paw edema model for preclinical evaluation.

Methodology 1: Water Plethysmometry (Clinical)

• Objective: To accurately measure the volume of the lower leg to quantify changes in edema.[10][16]

• Apparatus: A water plethysmometer, a calibrated beaker for collecting displaced water, and a precision scale. The water temperature is maintained at a constant temperature (e.g., 34 ± 0.2 °C).[16]

• Procedure:

  • The patient is seated comfortably.

  • An empty collection beaker is weighed to establish a tare weight.

  • The patient immerses their lower leg into the plethysmometer up to a standardized anatomical landmark (e.g., the fibular head).

  • The volume of water displaced by the limb is collected in the pre-weighed beaker.

  • The beaker with the displaced water is weighed. The difference in weight (in grams) is equivalent to the volume of the limb (in milliliters).

  • Measurements are taken at baseline and at specified follow-up intervals to determine the change in limb volume.[16]

Methodology 2: Carrageenan-Induced Paw Edema (Preclinical)

• Objective: To induce an acute inflammatory edema in an animal model to evaluate the anti-inflammatory and anti-edema effects of a test compound.[7]

• Model: Typically performed in rats or mice.

• Procedure:

  • Animals are fasted overnight with free access to water.

  • The test compound (e.g., coumarin, troxerutin) or vehicle (control) is administered orally or via intraperitoneal injection at a pre-determined time before the inflammatory insult.

  • A sub-plantar injection of a phlogistic agent (typically 1% carrageenan solution) is made into the hind paw of the animal to induce localized edema.

  • The paw volume is measured immediately before the carrageenan injection and at regular intervals afterward (e.g., 1, 2, 3, and 4 hours) using a plethysmometer.

  • The percentage of edema inhibition by the test compound is calculated by comparing the increase in paw volume in the treated group to the control group.

Caption: Generalized workflow for a randomized controlled trial.

References

• 1. Pathophysiology of chronic venous disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pathophysiology of edema in patients with chronic venous insufficiency - Servier - PhlebolymphologyServier – Phlebolymphology [phlebolymphology.org]
• 3. phlebolymphology.org [phlebolymphology.org]
• 4. joywinnatural.com [joywinnatural.com]
• 5. What is Troxerutin used for? [synapse.patsnap.com]
• 6. What is the mechanism of Troxerutin? [synapse.patsnap.com]
• 7. Natural Coumarins: Exploring the Pharmacological Complexity and Underlying Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Therapeutic Effects of Coumarins with Different Substitution Patterns - PMC [pmc.ncbi.nlm.nih.gov]
• 9. acibademhealthpoint.com [acibademhealthpoint.com]
• 10. The efficacy and safety of a coumarin-/troxerutin-combination (SB-LOT) in patients with chronic venous insufficiency: a double blind placebo-controlled randomised study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Emerging Pharmacological Interventions for Chronic Venous Insufficiency: A Comprehensive Systematic Review and Meta-Analysis of Efficacy, Safety, and Therapeutic Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Management of Varicose Veins and Chronic Venous Insufficiency in a Comparative Registry with Nine Venoactive Products in Comparison with Stockings - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ClinicalTrials.gov [clinicaltrials.gov]

A Comparative Guide to Venalot® for Chronic Venous Insufficiency

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Venalot®, a fixed-dose combination of coumarin (B35378) and troxerutin (B1681598), with other therapeutic alternatives for the management of chronic venous insufficiency (CVI). The information presented is based on available data from double-blind, placebo-controlled clinical studies and aims to provide an objective overview for research and development professionals.

Quantitative Data Summary

The following tables summarize the key quantitative data from a double-blind, placebo-controlled study of Venalot® (coumarin/troxerutin combination) and a representative study of a common alternative, a micronized purified flavonoid fraction (MPFF) containing diosmin (B1670713) and hesperidin (B1673128).

Table 1: Efficacy of Venalot® in Chronic Venous Insufficiency [1]

Outcome Measure	Venalot® Group (n=113)	Placebo Group (n=113)	p-value
Recurrence of Leg Volume Increase (ml)	6.5 ± 12.1	36.7 ± 12.1	0.0402
Improvement in Local Complaint Score	Superior to placebo	-	0.0041
Improvement in Quality of Life	Superior to placebo	-	0.0041

Data from a 16-week study involving an initial 4-week period with compression stockings followed by 12 weeks of drug/placebo treatment.

Table 2: Efficacy of Diosmin/Hesperidin in Chronic Venous Insufficiency [2][3]

Outcome Measure	Diosmin/Hesperidin Group (n=104)	Baseline	p-value
Severity of Discomfort in Lower Extremities	Significant decrease	-	<0.01
Intensity of Heaviness	Significant decrease	-	<0.01
Leg Pain	Significant decrease	-	<0.01
Feeling of Leg Edema	Significant decrease	-	<0.01
Lower Leg Volume	Significant decrease	-	<0.01
CIVIQ-20 Quality of Life Score	Significant improvement	-	<0.01

Data from an 8-week prospective clinically controlled study.

Experimental Protocols

A detailed understanding of the methodologies employed in clinical trials is crucial for the critical appraisal of the evidence.

Venalot® (Coumarin/Troxerutin) Clinical Trial Protocol (NCT01848210)[4][5]

• Study Design: A multicenter, randomized, double-blind, placebo-controlled, parallel-group study.[4]

• Participants: Approximately 808 male and female patients aged 18 to 75 years with Chronic Venous Insufficiency (CVI) clinical classification C3, C4a, C4b, or C5.[5][4]

• Intervention:

  • Treatment Group: Fixed-dose combination of coumarin (30 mg) and troxerutin (180 mg) tablets, administered orally three times daily for up to 16 weeks.[5]

  • Control Group: Placebo-matching tablets administered orally three times daily for up to 16 weeks.[5]

• Primary Outcome Measure: Change in the partial volume of the legs from baseline to week 16, measured by water plethysmometer.[5]

• Secondary Outcome Measures:

  • Change in the severity score of local complaints.

  • Investigator's and participant's global impression of efficacy.

  • Quality of life assessment.

  • Safety and tolerability.

Diosmin/Hesperidin Clinical Trial Protocol (Representative Study)[2]

• Study Design: A prospective, clinically controlled study.

• Participants: 104 patients with chronic venous diseases (C0-C3 according to CEAP classification).

• Intervention: Combination of diosmin and hesperidin for 8 weeks.

• Primary Outcome Measures:

  • Severity of discomfort in the lower extremities.

  • Intensity of heaviness, leg pain, and feeling of leg edema.

• Secondary Outcome Measures:

  • Change in the volume of the lower leg.

  • Improvement in quality of life scores (CIVIQ-20).

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed mechanisms of action and a typical clinical trial workflow.

Caption: Proposed mechanism of action for the coumarin and troxerutin combination in Venalot®.

Caption: Proposed mechanism of action for Diosmin and Hesperidin in CVI.

Caption: A typical workflow for a double-blind, placebo-controlled clinical trial.

References

• 1. The efficacy and safety of a coumarin-/troxerutin-combination (SB-LOT) in patients with chronic venous insufficiency: a double blind placebo-controlled randomised study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparative effectiveness of diosmin and hesperidin combination in patients with chronic venous insufficiency - Kseneva - Vrach [journals.eco-vector.com]
• 3. researchgate.net [researchgate.net]
• 4. Efficacy and Safety of Coumarin and Troxerutin in the Symptomatic Treatment of Chronic Venous Insufficiency [ctv.veeva.com]
• 5. ClinicalTrials.gov [clinicaltrials.gov]

Unveiling the Synergistic Hepatoprotection of Troxerutin and Coumarin: A Comparative Analysis

For Immediate Release

[City, State] – [Date] – A comprehensive review of experimental data highlights the potential of a combination therapy of troxerutin (B1681598) and coumarin (B35378) in offering enhanced protection against liver damage. This guide synthesizes findings from multiple preclinical studies, providing researchers, scientists, and drug development professionals with a comparative analysis of their individual and combined hepatoprotective effects. The evidence suggests that the synergy between troxerutin's antioxidant and anti-inflammatory properties and coumarin's own hepatoprotective capabilities presents a promising avenue for the development of novel liver therapies.

Executive Summary

Liver disease remains a significant global health challenge. This comparative guide delves into the hepatoprotective effects of the bioflavonoid troxerutin, both alone and in combination with coumarin, a naturally occurring compound. By examining key biochemical markers of liver function, oxidative stress, and inflammation across various experimental models of liver injury, this report provides a clear, data-driven comparison of their therapeutic potential. The findings indicate that while both compounds exhibit protective effects, their combination may offer a superior strategy in mitigating liver damage.

Comparative Analysis of Hepatoprotective Efficacy

The hepatoprotective effects of troxerutin and coumarin, individually and in combination, have been evaluated in several preclinical models of liver injury, most notably those induced by carbon tetrachloride (CCl4), D-galactose, and high doses of coumarin itself. The data consistently demonstrates the ability of troxerutin to ameliorate liver damage by reducing oxidative stress and inflammation.

Liver Function Enzymes

Elevated levels of serum alanine (B10760859) aminotransferase (ALT) and aspartate aminotransferase (AST) are hallmark indicators of liver cell damage. In a pivotal study using an isolated perfused rat liver model, high concentrations of coumarin alone led to a significant release of ALT and lactate (B86563) dehydrogenase (LDH). The addition of troxerutin, however, markedly reduced the release of these enzymes, indicating a protective effect against coumarin-induced hepatotoxicity.[1]

Further studies in a CCl4-induced liver injury model in mice showed that troxerutin administration significantly decreased the elevated serum levels of ALT and AST.[2][3] Similarly, in a D-galactose-induced liver injury model, troxerutin effectively suppressed the increase in serum ALT and AST.[4]

While data on the combination of troxerutin and coumarin in a CCl4 model is limited in the reviewed literature, a study on coumarin derivatives in a CCl4 model showed that certain derivatives could prevent the rise in serum enzymes, although coumarin itself (at 30 mg/kg) did not show a significant effect on these markers in that particular study.[5]

Table 1: Effect on Liver Function Enzymes (ALT & AST)

Treatment Group	Model	ALT Levels (Change from Control)	AST Levels (Change from Control)	Reference
Troxerutin	CCl4-induced	↓	↓	[2][3]
D-galactose-induced	↓	↓	[4]
Coumarin	High-dose Coumarin	↑	-	[1]
CCl4-induced	No significant effect	-	[5]
Troxerutin + Coumarin	High-dose Coumarin	↓ (compared to Coumarin alone)	-	[1]

Note: "↓" indicates a decrease and "↑" indicates an increase in enzyme levels compared to the toxin-induced group.

Oxidative Stress Markers

Oxidative stress is a key pathogenic mechanism in many forms of liver injury. The efficacy of hepatoprotective agents is often evaluated by their ability to modulate markers of oxidative stress, such as malondialdehyde (MDA), a product of lipid peroxidation, and the activity of antioxidant enzymes like superoxide (B77818) dismutase (SOD), catalase (CAT), and glutathione (B108866) peroxidase (GPx).

In coumarin-induced liver injury, troxerutin was shown to prevent the doubling of hepatic MDA concentration.[1] In CCl4-induced hepatotoxicity, troxerutin significantly decreased MDA levels in the liver.[2][3] This effect was also observed in the D-galactose model, where troxerutin attenuated the increase in MDA content.[4]

Regarding antioxidant enzymes, troxerutin treatment has been shown to restore the activities of SOD, CAT, and GPx in both CCl4 and D-galactose-induced liver injury models.[2][3][4] A study on coumarin and its derivatives in a CCl4 model indicated that while some derivatives could increase SOD and CAT activities, coumarin alone did not show a significant effect.[5]

Table 2: Effect on Oxidative Stress Markers (MDA, SOD, CAT, GPx)

Treatment Group	Model	MDA Levels (Change from Control)	SOD Activity (Change from Control)	CAT Activity (Change from Control)	GPx Activity (Change from Control)	Reference
Troxerutin	CCl4-induced	↓	↑	↑	↑	[2][3]
D-galactose-induced	↓	↑	↑	↑	[4]
High-dose Coumarin	↓	-	-	-	[1]
Coumarin	CCl4-induced	No significant effect	No significant effect	No significant effect	-	[5]
Troxerutin + Coumarin	High-dose Coumarin	↓ (compared to Coumarin alone)	-	-	-	[1]

Note: "↓" indicates a decrease and "↑" indicates an increase in marker levels/activity compared to the toxin-induced group.

Mechanistic Insights: Signaling Pathways

The hepatoprotective effects of troxerutin and coumarin are mediated through the modulation of key signaling pathways involved in oxidative stress and inflammation.

Nrf2 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the antioxidant response. Under conditions of oxidative stress, Nrf2 translocates to the nucleus and activates the expression of a battery of antioxidant and cytoprotective genes, including those for SOD, CAT, and GPx. Both troxerutin and certain coumarin derivatives have been shown to activate the Nrf2 pathway, thereby enhancing the cellular antioxidant defense system.

Caption: Nrf2 Signaling Pathway Activation.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a central mediator of inflammation. In response to pro-inflammatory stimuli, NF-κB translocates to the nucleus and induces the expression of inflammatory cytokines and enzymes such as iNOS and COX-2. Troxerutin has been shown to inhibit the activation of the NF-κB pathway, thereby reducing the inflammatory response in the liver.[4]

Caption: NF-κB Signaling Pathway Inhibition.

Experimental Protocols

This section provides a general overview of the methodologies employed in the cited studies. For detailed protocols, readers are encouraged to consult the original publications.

Animal Models of Liver Injury

• Carbon Tetrachloride (CCl4)-Induced Hepatotoxicity: Mice or rats are typically administered a single or repeated intraperitoneal (i.p.) injection of CCl4 dissolved in a vehicle like olive oil. The dosage and frequency of administration vary between studies. This model induces centrilobular necrosis and steatosis, mimicking acute liver injury.

• D-galactose-Induced Liver Injury: This model involves the subcutaneous injection of D-galactose for several weeks. Chronic exposure to D-galactose induces oxidative stress and inflammation, leading to a state that mimics accelerated aging and associated organ damage, including liver injury.

• Isolated Perfused Rat Liver Model: This ex vivo model allows for the direct assessment of a compound's effect on the liver without the influence of systemic factors. The liver is surgically removed and perfused with a buffered solution containing the test compounds.

Biochemical Assays

• Liver Function Enzyme Assays (ALT and AST): Serum levels of ALT and AST are measured using commercially available enzymatic assay kits. The principle of these assays is typically based on the spectrophotometric measurement of the rate of a coupled enzymatic reaction.

• Malondialdehyde (MDA) Assay: MDA levels in liver homogenates are commonly determined using the thiobarbituric acid reactive substances (TBARS) assay. This colorimetric method is based on the reaction of MDA with thiobarbituric acid to form a pink-colored complex that is measured spectrophotometrically.

• Antioxidant Enzyme Assays (SOD, CAT, GPx): The activities of these enzymes in liver homogenates are measured using specific assay kits.

  • SOD activity is often measured based on its ability to inhibit the autoxidation of pyrogallol (B1678534) or the reduction of a tetrazolium salt.

  • CAT activity is typically determined by measuring the rate of decomposition of hydrogen peroxide.

  • GPx activity is measured by a coupled reaction that monitors the oxidation of NADPH.

Conclusion and Future Directions

The available evidence strongly supports the hepatoprotective effects of troxerutin, primarily through its potent antioxidant and anti-inflammatory activities. While coumarin itself may have limited direct hepatoprotective effects in some models, its combination with troxerutin appears to be a promising strategy to mitigate liver injury, particularly in the context of coumarin's own potential for hepatotoxicity at high doses.

Future research should focus on elucidating the precise synergistic mechanisms between troxerutin and coumarin. Well-designed in vivo studies employing various models of liver disease are needed to establish the optimal dosage and therapeutic window for this combination. Furthermore, a deeper investigation into the molecular targets of this combination within the Nrf2 and NF-κB signaling pathways will be crucial for its translation into clinical applications for the treatment of liver diseases.

Caption: General Experimental Workflow.

References

• 1. NWK-MDA01 Malondialdehyde Protocol [nwlifescience.com]
• 2. Lipid Peroxidation (MDA) Assay Kit TBARS assay (ab118970/K739) | Abcam [abcam.com]
• 3. The Protective Roles and Molecular Mechanisms of Troxerutin (Vitamin P4) for the Treatment of Chronic Diseases: A Mechanistic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fabad Journal of Pharmaceutical Sciences » Submission » The Effect of Troxerutin Consumption on the Symptoms of Morphine Withdrawal Syndrome in Male Mice [dergipark.org.tr]
• 5. Antioxidant Enzyme Activities in Hepatic Tissue from Children with Chronic Cholestatic Liver Disease - PMC [pmc.ncbi.nlm.nih.gov]

Safety Evaluation of Coumarin-Troxerutin Combination: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive safety evaluation of the coumarin-troxerutin combination, a medication used in the management of chronic venous insufficiency. The information is compiled from preclinical and clinical studies to offer an objective comparison of its safety profile against its individual components and to provide a broader context of its therapeutic use.

Executive Summary

The combination of coumarin (B35378) and troxerutin (B1681598) has been evaluated in clinical trials and has a generally acceptable safety profile. The primary concern associated with coumarin is dose-dependent hepatotoxicity, which is considered rare at therapeutic doses. Troxerutin, a flavonoid derivative, is well-tolerated with a very high median lethal dose (LD50) in animal studies. Clinical studies on the combination product have shown a low incidence of adverse events, with transient elevations in liver enzymes being the most notable observation. This guide presents a detailed analysis of the available safety data, experimental protocols for key safety assessments, and a comparison with alternative treatments for chronic venous insufficiency.

Preclinical Safety Data

Acute Toxicity

The following table summarizes the available acute toxicity data for the individual components.

Compound	Animal Model	Route of Administration	LD50	Reference
Coumarin	Rat	Oral	293 mg/kg	[2]
Mouse	Oral	196 mg/kg	N/A
Troxerutin	Rat	Intraperitoneal	27,160 mg/kg	N/A

Genotoxicity and Mutagenicity

• Coumarin: In vitro and in vivo studies have been conducted to assess the genotoxic potential of coumarin. The Ames test, which evaluates the potential of a substance to cause gene mutations, has generally shown negative results for coumarin[3][4][5]. Similarly, in vivo micronucleus assays in mice, which detect chromosomal damage, have not demonstrated a genotoxic effect of coumarin[6][7][8][9][10].

Clinical Safety Data

The safety of the coumarin-troxerutin combination has been assessed in several clinical trials, primarily focusing on its efficacy in treating chronic venous insufficiency.

Adverse Events in Clinical Trials

A double-blind, placebo-controlled study involving 231 patients evaluated the safety of a daily dose of 90 mg coumarin and 540 mg troxerutin over 16 weeks. The incidence of adverse events was comparable between the treatment and placebo groups.[11][12][13]

Adverse Event Category	Coumarin-Troxerutin Group (n=114)	Placebo Group (n=117)
Any Adverse Event	21.9%	12.0%
Gastrointestinal Disorders	Not specified	Not specified
Nervous System Disorders	Not specified	Not specified

Data extracted from a 16-week clinical trial.[11][12]

Effects on Liver Function

Given the known risk of hepatotoxicity with higher doses of coumarin, liver function tests (LFTs) are a key safety parameter in clinical trials. In the aforementioned 16-week study, LFTs (ALT, AST, ALP, and gamma-GT) were monitored regularly.[13][14]

Liver Function Parameter	Coumarin-Troxerutin Group	Placebo Group
Risk of LFT Elevation (>1.25x ULN)	4.9%	2.1%

ULN: Upper Limit of Normal. Elevations were reported to be transient.[13][14]

No serious adverse drug reactions, including jaundice or clinically apparent liver injury, were reported in this study. The elevations in liver enzymes were generally transient and returned to normal either during or after discontinuation of treatment.[13][14] Another re-evaluation of clinical research data on the combination found no evidence of liver toxicity[15][16].

Comparison with Alternatives for Chronic Venous Insufficiency

The management of chronic venous insufficiency includes a range of therapeutic options, from conservative measures to pharmacological and surgical interventions.

Treatment Modality	Common Examples	General Safety Considerations
Conservative Therapy	Compression stockings, lifestyle modifications	Generally safe with minimal side effects.
Pharmacotherapy	Diosmin/Hesperidin, Horse Chestnut Seed Extract	Generally well-tolerated; gastrointestinal side effects are most common.
Sclerotherapy	Injection of a sclerosing agent into veins	Local pain, swelling, and skin discoloration are common; rare but serious complications include deep vein thrombosis.
Endovenous Ablation	Radiofrequency ablation, laser ablation	Generally safe; potential for pain, bruising, and nerve injury.
Surgery	Vein stripping, ligation	Risks associated with surgery and anesthesia, including bleeding, infection, and nerve damage.

Experimental Protocols

In Vitro Cytotoxicity Assay (MTT Assay)

This assay is a colorimetric method to assess cell viability.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of living cells.

Procedure:

• Cell Seeding: Plate cells in a 96-well plate at a suitable density and incubate for 24 hours to allow for attachment.

• Compound Treatment: Expose the cells to various concentrations of the test compound (e.g., coumarin, troxerutin, or their combination) for a defined period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically between 500 and 600 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value (the concentration that inhibits 50% of cell growth).

In Vivo Micronucleus Assay

This assay is used to detect chromosomal damage in rodents.

Principle: Micronuclei are small, extranuclear bodies that are formed during cell division from chromosome fragments or whole chromosomes that lag behind at anaphase. An increase in the frequency of micronucleated cells in a treated animal indicates genotoxic activity.

Procedure:

• Animal Dosing: Administer the test substance to a group of rodents (typically mice or rats) via an appropriate route (e.g., oral gavage). A vehicle control group and a positive control group (treated with a known genotoxic agent) are also included.

• Tissue Collection: At appropriate time points after dosing (e.g., 24 and 48 hours), collect bone marrow or peripheral blood samples.

• Slide Preparation: Prepare smears of the collected cells on microscope slides.

• Staining: Stain the slides with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Microscopic Analysis: Score a predetermined number of immature erythrocytes (polychromatic erythrocytes in bone marrow or reticulocytes in peripheral blood) for the presence of micronuclei.

• Data Analysis: Compare the frequency of micronucleated cells in the treated groups to the vehicle control group.

Bacterial Reverse Mutation Assay (Ames Test)

This assay is used to identify substances that can produce gene mutations.[3][4][5]

Principle: The Ames test uses several strains of bacteria (typically Salmonella typhimurium and Escherichia coli) that are auxotrophic for a specific amino acid (e.g., histidine). These bacteria cannot grow in a medium lacking this amino acid unless a reverse mutation occurs. The test measures the ability of a chemical to induce these reverse mutations.[3][4][5]

Procedure:

• Preparation: Prepare cultures of the bacterial tester strains. The test compound is prepared at various concentrations. A metabolic activation system (S9 fraction from rat liver) is often included to detect mutagens that require metabolic activation.

• Exposure: The bacteria, test compound, and (if used) S9 mix are combined in a soft agar (B569324) overlay.

• Plating: The mixture is poured onto minimal agar plates that lack the required amino acid.

• Incubation: The plates are incubated for 48-72 hours.

• Colony Counting: The number of revertant colonies (colonies that have undergone a reverse mutation and can now grow on the minimal medium) is counted.

• Data Analysis: A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic potential.

Clinical Monitoring of Liver Function

Regular monitoring of liver function is crucial in clinical trials of drugs with potential hepatotoxicity.

Procedure:

• Baseline Assessment: Before initiating treatment, collect baseline blood samples to measure key liver function parameters, including:

  • Alanine aminotransferase (ALT)

  • Aspartate aminotransferase (AST)

  • Alkaline phosphatase (ALP)

  • Total bilirubin

  • Gamma-glutamyl transferase (GGT)

• Scheduled Monitoring: Collect blood samples at regular intervals throughout the trial (e.g., at weeks 4, 8, 12, and 16) to monitor for any changes in these parameters.

• Unscheduled Monitoring: Perform additional liver function tests if a patient develops any signs or symptoms of liver injury (e.g., jaundice, nausea, fatigue, right upper quadrant pain).

• Follow-up: If significant abnormalities are detected, treatment may be discontinued, and the patient should be closely monitored until the liver function parameters return to baseline.

Water Plethysmometry for Limb Volume Measurement

This technique is a gold standard for accurately measuring limb volume, often used in clinical trials for chronic venous insufficiency to assess edema.[17][18][19][20][21][22][23]

Principle: Based on Archimedes' principle, the volume of a submerged object is equal to the volume of the fluid it displaces.

Procedure:

• Apparatus Setup: A plethysmometer, a container with a spout, is filled with water at a controlled temperature until it overflows through the spout. A collection vessel is placed under the spout.

• Patient Positioning: The patient is seated comfortably with the limb to be measured positioned above the plethysmometer.

• Immersion: The limb is slowly and steadily immersed into the water up to a predefined anatomical landmark (e.g., the tibial tuberosity for the lower leg).

• Displacement Collection: The water that is displaced through the spout is collected in the pre-weighed collection vessel.

• Volume Determination: The volume of the displaced water is determined by weighing it (1 gram of water is approximately equal to 1 milliliter).

• Reproducibility: The measurement is typically repeated to ensure consistency.

Signaling Pathways and Mechanisms

Coumarin Metabolism and Hepatotoxicity Pathway

Coumarin is primarily metabolized in the liver. The main detoxification pathway in humans is 7-hydroxylation, which produces the non-toxic metabolite 7-hydroxycoumarin. A minor, alternative pathway involves the formation of a reactive epoxide intermediate, which can lead to the formation of toxic metabolites and subsequent liver injury, particularly at high doses.

Caption: Simplified metabolic pathways of coumarin in the liver.

Troxerutin Mechanism of Action

Troxerutin exerts its therapeutic effects in chronic venous insufficiency through multiple mechanisms, primarily by improving venous tone, reducing capillary permeability, and exhibiting antioxidant and anti-inflammatory properties.

Caption: Key mechanisms of action of troxerutin in chronic venous insufficiency.

Experimental Workflow for Safety Evaluation

A typical workflow for the safety evaluation of a new drug candidate, such as the coumarin-troxerutin combination, involves a tiered approach from preclinical to clinical studies.

Caption: General workflow for the safety evaluation of a pharmaceutical product.

References

• 1. [Test of combination of the agents coumarin and troxerutin for embryotoxic and teratogenic side-effects in Göttingen miniature pigs (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Abstract for TR-422 [ntp.niehs.nih.gov]
• 3. Ames test - Wikipedia [en.wikipedia.org]
• 4. microbiologyinfo.com [microbiologyinfo.com]
• 5. Microbial Mutagenicity Assay: Ames Test - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In vivo rodent micronucleus assay: protocol, conduct and data interpretation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In Vivo Micronucleus Assay in Mouse Bone Marrow and Peripheral Blood | Springer Nature Experiments [experiments.springernature.com]
• 8. researchgate.net [researchgate.net]
• 9. criver.com [criver.com]
• 10. inotiv.com [inotiv.com]
• 11. Coumarin-Induced Hepatotoxicity: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. Safety aspects of a coumarin-troxerutin combination regarding liver function in a double-blind placebo-controlled study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Evaluation of the safety of a coumarin-troxerutin combination. [sonar.ch]
• 16. Evaluation of the safety of a coumarin-troxerutin combination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Water-displacement plethysmography: a technique for the simultaneous thermal manipulation and measurement of whole-hand and whole-foot blood flows - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. klosetraining.com [klosetraining.com]
• 19. Measuring Limb Volume for Lymphedema | Therapy Achievements [therapy-a.com]
• 20. Water displacement leg volumetry in clinical studies - A discussion of error sources - PMC [pmc.ncbi.nlm.nih.gov]
• 21. research.monash.edu [research.monash.edu]
• 22. researchgate.net [researchgate.net]
• 23. What is a Plethysmometer Used For? [sandiegoinstruments.com]

A Comparative Guide to Troxerutin and Other Flavonoids for Chronic Venous Insufficiency

For Researchers, Scientists, and Drug Development Professionals

Chronic Venous Insufficiency (CVI) is a prevalent vascular disorder characterized by impaired venous return, leading to symptoms such as pain, edema, and skin changes. Venoactive drugs, particularly flavonoids, are a cornerstone of conservative management. This guide provides an objective comparison of the performance of troxerutin (B1681598) against other common flavonoids—diosmin (B1670713), hesperidin, and quercetin (B1663063)—supported by available experimental data, detailed methodologies, and visualizations of their molecular mechanisms.

Mechanism of Action: A Tale of Three Flavonoids

Troxerutin, diosmin/hesperidin (often combined in a Micronized Purified Flavonoid Fraction - MPFF), and quercetin exert their therapeutic effects through multifaceted pathways targeting the underlying pathophysiology of CVI. Their primary actions involve improving venous tone, reducing capillary permeability and inflammation, and providing antioxidant effects.

Troxerutin , a derivative of rutin, is recognized for its vasoprotective properties. It strengthens capillary walls, reduces vascular permeability, and improves microcirculation. Emerging research indicates that troxerutin may modulate specific signaling pathways involved in vascular inflammation and permeability, such as the Protein Kinase C βII (PKCβII)/Hu-antigen R (HuR)/Vascular Endothelial Growth Factor (VEGF) cascade. It also exhibits potent antioxidant and anti-inflammatory activities by scavenging free radicals and modulating the production of inflammatory cytokines and adhesion molecules like ICAM-1 and VCAM-1.

Diosmin and Hesperidin , citrus-derived flavonoids, are most effective when administered together in their micronized form (MPFF) to enhance bioavailability. Their synergistic action improves venous tone by prolonging the vasoconstrictor effect of norepinephrine. A key mechanism is the inhibition of the inflammatory response by down-regulating the nuclear factor-kappa B (NF-κB) signaling pathway. This, in turn, reduces the expression of pro-inflammatory cytokines and adhesion molecules, mitigating leukocyte adhesion to the endothelium and subsequent inflammation.

Quercetin , another widely distributed flavonoid, demonstrates significant antioxidant and anti-inflammatory properties relevant to vascular health. It can reduce oxidative stress and inflammation in blood vessels, which are key factors in the development of CVI. Its mechanisms include the inhibition of inflammatory pathways such as NF-κB and AP-1, leading to a reduction in pro-inflammatory cytokines like TNF-α and IL-6.

Quantitative Data Presentation

Direct head-to-head clinical trials comparing these flavonoids are limited. The following tables summarize available quantitative data from various studies, including comparative registries and placebo-controlled trials.

Table 1: Comparative Efficacy of Troxerutin vs. Diosmin-Hesperidin Complex in CVI (from a Comparative Registry Study)

Outcome Measure	Troxerutin	Diosmin-Hesperidin Complex	Key Findings from Comparative Registry
Microcirculation (Skin Flux)	Effective	Less Effective	Venoruton (a brand of troxerutin) was among the "best performers" in improving skin flux.
Edema Reduction (Volume)	Good Results	Less Effective	Troxerutin showed good results in edema reduction.
Symptom Improvement	Effective	Effective	Both treatments are effective in improving symptoms, though some studies suggest other agents may have a greater effect on overall symptom scores.
Oxidative Stress Reduction	Good Effect	Not explicitly stated as a top performer	Troxerutin demonstrated a good effect in reducing oxidative stress.

Table 2: Efficacy of Troxerutin in CVI from Clinical Trials

Efficacy Parameter	Dosage	Duration	Results	Study Type
Leg Aching & Venous Function Score	3500 mg daily	2 months	Significant improvement in leg aching (p < 0.001) and venous function score (p < 0.001) compared to placebo.	Randomized, double-blind, multicenter, prospective controlled trial
Erythrocyte Aggregation	3500 mg daily	2 months	Significant improvement in erythrocyte aggregation kinetic indexes (p < 0.001) and dissociation threshold (p < 0.01) compared to placebo.	Randomized, double-blind, multicenter, prospective controlled trial
Venous Capacity	2-3 g/day (first 2 weeks), 1-2 g/day (next 2 weeks)	4 weeks	Significant changes in venous capacity (p<0.01) in the oxerutins group compared to no change in the placebo group.	Double-blind, randomized, placebo-controlled study

Table 3: Efficacy of Diosmin-Hesperidin (MPFF) in CVI from Clinical Trials

Efficacy Parameter	Dosage	Duration	Results	Study Type
Leg Pain Intensity (100mm VAS)	1000 mg daily (MPFF)	6 months	Significant reduction in pain intensity from 63.42 ± 7.44 mm to a reduction of -34.90 ± 10.81 mm (p < 0.0001).	Clinical Study
Overall Venous Symptom Intensity (100mm VAS)	1000 mg daily (MPFF)	6 months	Significant reduction in mean VAS from 50.3 (9.5) mm by -22.8 mm (p < 0.0001).	Clinical Study
Lower Leg Volume & Quality of Life (CIVIQ-20)	1000 mg daily	8 weeks	Significant decrease in the volume of the lower leg and improvement of the CIVIQ-20 quality of life scores (p<0.01).	Prospective clinically controlled study
Clinical Scores of all Symptoms and Signs	1000 mg daily	6 months	Significant decrease in clinical scores (p = 0.0001) and significant progression in quality of life scores.	Prospective controlled study (RELIEF study)

Table 4: Efficacy of Quercetin in Venous Ulcers

Efficacy Parameter	Dosage/Administration	Duration	Results	Study Type
Improvement in Clinical and Instrumental Evaluations	Topical application	6 years	45% of patients in the quercetin group showed improvement (P<0.01) compared to 31.03% in the control group.	Randomized clinical trial

Note: There is a lack of robust clinical trials on the efficacy of oral quercetin for the primary symptoms of CVI.

Experimental Protocols

Troxerutin Clinical Trial Protocol Example

• Study Design: A randomized, double-blind, multicenter, prospective controlled trial.

• Patient Population: 69 patients with truncal varicose veins.

• Intervention: After a 15-day single-blind placebo run-in period, patients were randomized to receive either troxerutin 3500 mg daily or a placebo for 2 months.

• Main Outcome Measures:

  • Subjective symptoms (e.g., leg aching).

  • Ankle circumference.

  • Venous refilling time measured by photoplethysmography.

  • Erythrocyte aggregation assessed using an SEFAM aggregameter.

  • Fibrinogen level.

Diosmin-Hesperidin (MPFF) Clinical Trial Protocol Example (RELIEF Study)

• Study Design: A prospective, multicenter, international observational study.

• Patient Population: 5,052 symptomatic patients with CVI (CEAP classes C0 to C4).

• Intervention: Patients were treated with a micronized purified flavonoid fraction (MPFF) containing 450 mg of diosmin and 50 mg of hesperidin, at a dose of 1000 mg daily for 6 months.

• Main Outcome Measures:

  • Severity and evolution of CVI symptoms and signs.

  • Quality of life assessed by the Chronic Venous Insufficiency Quality of Life Questionnaire (CIVIQ).

  • Prevalence of venous reflux.

Signaling Pathway Diagrams

The following diagrams illustrate the proposed signaling pathways through which these flavonoids exert their therapeutic effects in the context of venous insufficiency.

Caption: Proposed signaling pathway of Troxerutin in CVI.

Caption: Proposed signaling pathway of Diosmin/Hesperidin in CVI.

Caption: Proposed signaling pathway of Quercetin in CVI.

Conclusion for the Research Professional

Both troxerutin and the diosmin/hesperidin combination are effective pharmacological interventions for managing the symptoms of Chronic Venous Insufficiency. The available comparative evidence, primarily from a large registry study, suggests that troxerutin may have a more pronounced effect on improving microcirculation and reducing edema. However, it is crucial to note the limitations of the current body of evidence. The lack of a substantial number of direct

A Comparative Analysis of Venalot and Other Venoactive Agents for Chronic Venous Insufficiency

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the clinical trial results for Venalot (a fixed combination of coumarin (B35378) and troxerutin) against other common oral venoactive drugs and standard non-pharmacological treatments for chronic venous insufficiency (CVI). The following sections detail the performance, experimental protocols, and mechanisms of action of these therapies, supported by quantitative data from clinical studies.

Executive Summary

Chronic Venous Insufficiency (CVI) is a prevalent condition characterized by impaired venous return, leading to symptoms such as pain, edema, and skin changes. Venoactive drugs are a cornerstone of conservative management. This guide focuses on the clinical evidence for Venalot and provides a comparative analysis with two other widely used oral venoactive agents, a combination of diosmin (B1670713) and hesperidin (B1673128) (e.g., Daflon), and horse chestnut seed extract (HCSE), as well as the standard of care, compression therapy. While direct head-to-head trials are limited, this guide synthesizes available data to offer an objective comparison of their efficacy and safety profiles.

Comparative Efficacy of Treatments for Chronic Venous Insufficiency

The following tables summarize the quantitative data from clinical trials on the efficacy of Venalot and its alternatives in treating the signs and symptoms of CVI.

Table 1: Comparison of Efficacy in Reducing Lower Leg Edema

Treatment	Study	Dosage	Duration	Primary Efficacy Endpoint	Results
Venalot (Coumarin/Troxerutin)	--INVALID-LINK--[1]	Coumarin 30 mg, Troxerutin (B1681598) 180 mg (three times daily)	16 weeks	Change in partial volume of legs (water plethysmometry)	Data collection ongoing/not yet published.
--INVALID-LINK--[2]	Coumarin 90 mg, Troxerutin 540 mg (daily)	12 weeks (after 4 weeks of compression)	Recurrence of leg volume increase after ceasing compression	6.5 ± 12.1 ml increase (Venalot) vs. 36.7 ± 12.1 ml increase (placebo) (p = 0.0402)[2]
Diosmin/Hesperidin (MPFF)	--INVALID-LINK--	Diosmin 450 mg (once daily)	8 weeks	Change in leg circumference	Significant decrease from week 4 (p < 0.001)
--INVALID-LINK--[3]	Various	Various	Reduction in ankle circumference	Mean difference of -4.27 mm (95% CI -5.61 to -2.93 mm) compared to placebo[4]
Horse Chestnut Seed Extract (HCSE)	--INVALID-LINK--[5]	Standardized to 100-150 mg escin (B49666) daily	2-16 weeks	Reduction in leg volume	Weighted mean difference of 32.1 ml (95% CI 13.49 to 50.72) in favor of HCSE over placebo[5]
--INVALID-LINK--[6]	50 mg escin twice daily	12 weeks	Reduction in lower leg volume	43.8 ml reduction (HCSE) vs. 46.7 ml reduction (compression stockings) vs. 9.8 ml increase (placebo)[6]
Compression Therapy	--INVALID-LINK--[6]	N/A	12 weeks	Reduction in lower leg volume	46.7 ml reduction[6]

Table 2: Comparison of Efficacy in Improving CVI Symptoms

Treatment	Study	Dosage	Duration	Symptom Assessment	Results
Venalot (Coumarin/Troxerutin)	--INVALID-LINK--[2]	Coumarin 90 mg, Troxerutin 540 mg (daily)	12 weeks	Local complaint score and quality of life	Superior improvement in the Venalot group (p = 0.0041)[2]
Diosmin/Hesperidin (MPFF)	--INVALID-LINK--	Diosmin 450 mg (once daily)	8 weeks	Visual Analogue Scale (VAS) for pain, Global Index Score (GIS), Venous Clinical Severity Score (VCSS)	Significant improvement in VAS score vs. placebo (p < 0.05); Significant improvement in GIS and VCSS at week 8 (p < 0.001)
Horse Chestnut Seed Extract (HCSE)	--INVALID-LINK--[5]	Standardized to 100-150 mg escin daily	2-16 weeks	Leg pain, edema, and pruritus	Significant reduction in leg pain compared to placebo (WMD of 42.4 mm on a 100 mm VAS)[5]

Detailed Experimental Protocols

A critical evaluation of clinical trial results requires a thorough understanding of the methodologies employed. Below are summaries of the experimental protocols for key studies cited.

Venalot (Coumarin/Troxerutin) - NCT01848210[8]

• Study Design: A randomized, double-blind, placebo-controlled, multicenter trial.[7]

• Patient Population: Approximately 808 patients aged 18 to 75 years with CVI classified as C3, C4a, C4b, or C5 according to the CEAP classification.[7] Key inclusion criteria included stable edema for at least 6 months and a "Severity Score of Local Complaints" of 5 or higher.[7] Exclusion criteria included severe cardiac, renal, or hepatic insufficiency, and recent deep vein thrombosis.[7]

• Intervention: Participants were randomized to receive either a fixed-dose combination of coumarin (30 mg) and troxerutin (180 mg) or a matching placebo, administered as two tablets three times a day for up to 16 weeks.[7]

• Efficacy Assessment: The primary endpoint is the change in the partial volume of the legs, measured using a water plethysmometer.[1] Secondary endpoints include assessments of local symptoms and quality of life.[7]

Diosmin/Hesperidin (MPFF) - Serra R, et al. (2021)[3]

• Study Design: A randomized, double-blind, placebo-controlled, multicenter clinical trial.[8]

• Patient Population: 72 patients with CVI (CEAP classification C2-C4).[9] Exclusion criteria included other vascular diseases, diabetes, and obesity (BMI > 30).[8]

• Intervention: Patients received either a bioavailable diosmin formulation (450 mg) or a placebo once daily for 8 weeks.[9]

• Efficacy Assessment: Primary endpoints included changes in leg circumference. Secondary endpoints were pain assessment using a Visual Analogue Scale (VAS), Global Index Score (GIS), and Venous Clinical Severity Score (VCSS).

Horse Chestnut Seed Extract (HCSE) - Diehm C, et al. (1996)[7]

• Study Design: A 12-week, randomized, partially blinded, placebo-controlled, parallel-group trial.

• Patient Population: 240 patients with CVI.

• Intervention: Patients were randomized to one of three groups: HCSE (50 mg escin twice daily), compression stockings, or placebo.[6]

• Efficacy Assessment: The primary outcome was the change in lower leg volume, measured by water plethysmography.

Mechanisms of Action and Signaling Pathways

The therapeutic effects of these venoactive drugs are attributed to their influence on various physiological and cellular pathways involved in the pathophysiology of CVI.

Venalot (Coumarin and Troxerutin)

The combination of coumarin and troxerutin is believed to have a synergistic effect. Coumarin is thought to improve lymphatic drainage and reduce protein-rich edema, while troxerutin, a flavonoid, strengthens capillary walls and reduces their permeability.[2]

Mechanism of Action of Venalot Components

Diosmin and Hesperidin

This combination of flavonoids is known to improve venous tone, reduce inflammation, and decrease capillary permeability.[10] Their mechanism involves inhibiting inflammatory mediators and protecting the endothelium.[11]

Mechanism of Action of Diosmin and Hesperidin

Horse Chestnut Seed Extract (Escin)

The primary active component of HCSE is escin, a mixture of triterpene saponins.[12] Escin has been shown to have anti-inflammatory, anti-edematous, and venotonic properties.[12] It is believed to work by "sealing" the small pores in the capillary walls, thereby reducing fluid leakage into the surrounding tissue.[13]

Mechanism of Action of Horse Chestnut Seed Extract (Escin)

Experimental Workflow Comparison

The following diagram illustrates a generalized workflow for a typical randomized controlled trial evaluating a venoactive drug for CVI, based on the protocols reviewed.

References

• 1. What is the mechanism of Aescin? [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. The role of venoactive compounds in the treatment of chronic venous disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antioxidant Potential of Diosmin and Diosmetin against Oxidative Stress in Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. clinician.com [clinician.com]
• 7. Horse-chestnut seed extract for chronic venous insufficiency: a criteria-based systematic review - Database of Abstracts of Reviews of Effects (DARE): Quality-assessed Reviews - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Efficacy of a Low-Dose Diosmin Therapy on Improving Symptoms and Quality of Life in Patients with Chronic Venous Disease: Randomized, Double-Blind, Placebo-Controlled Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Comparative effectiveness of diosmin and hesperidin combination in patients with chronic venous insufficiency - Kseneva - Vrach [journals.eco-vector.com]
• 10. What is the mechanism of Diosmin? [synapse.patsnap.com]
• 11. Effects of Diosmin on Vascular Leakage and Inflammation in a Mouse Model of Venous Obstruction - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Molecular Mechanism for Cellular Response to β-Escin and Its Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scielo.br [scielo.br]

"comparative analysis of different coumarin synthesis methods"

For Researchers, Scientists, and Drug Development Professionals

Coumarin (B35378) and its derivatives are a cornerstone in medicinal chemistry and materials science, exhibiting a wide range of biological activities and unique photochemical properties. The synthesis of the coumarin scaffold is therefore of paramount importance. This guide provides an objective comparison of the most prominent methods for coumarin synthesis: the Pechmann Condensation, Perkin Reaction, Knoevenagel Condensation, and the Wittig Reaction. We will delve into their mechanisms, compare their performance based on experimental data, and provide detailed experimental protocols for each.

At a Glance: Comparing Synthesis Efficiency

The choice of synthetic route to coumarins is often a trade-off between yield, reaction time, and the availability of starting materials. Modern approaches, such as microwave-assisted and solvent-free reactions, have significantly improved the efficiency of these classical methods.[1][2] The following table summarizes typical quantitative data for each method, providing a snapshot of their comparative performance.

Synthesis Method	Starting Materials	Catalyst/Reagent	Reaction Conditions	Typical Yield (%)	Reaction Time
Pechmann Condensation	Phenol (B47542), β-ketoester	Acid catalyst (e.g., H₂SO₄, InCl₃)	Varies (RT to heating)	52 - 95+	Minutes to hours
Perkin Reaction	Salicylaldehyde (B1680747), Acetic Anhydride (B1165640)	Weak base (e.g., Sodium Acetate)	High temperature (e.g., 180°C)	~40 - 74	Several hours
Knoevenagel Condensation	Salicylaldehyde, Active Methylene (B1212753) Compound	Weak base (e.g., Piperidine)	Varies (RT to heating, Microwave)	72 - 99	Minutes to hours
Wittig Reaction (Intramolecular)	o-Hydroxybenzaldehyde derivative	Triphenylphosphine (B44618)	Room Temperature	Good to excellent	Short

In-Depth Analysis of Synthesis Methods

This section provides a detailed look at the mechanism and a representative experimental protocol for each of the four major coumarin synthesis methods.

Pechmann Condensation

The Pechmann condensation is a widely used method for synthesizing coumarins from a phenol and a β-ketoester under acidic conditions.[3][4] The reaction is initiated by a transesterification, followed by an intramolecular electrophilic attack of the activated carbonyl group onto the aromatic ring, and subsequent dehydration to form the coumarin ring.[4][5]

Reaction Mechanism:

Caption: Mechanism of the Pechmann Condensation.

Experimental Protocol: Synthesis of 7-Amino-4-methylcoumarin[6]

• Reactant Preparation: In a high-speed ball mill mixer vessel, combine m-aminophenol (0.31 g, 2.84 mmol), ethyl acetoacetate (B1235776) (0.37 g, 2.84 mmol), and Indium(III) chloride (19 mg, 3 mol%).

• Reaction: Mill the mixture at room temperature for 10 minutes.

• Work-up: After the reaction is complete, as monitored by TLC, pour the crude product onto crushed ice.

• Purification: Collect the resulting solid and recrystallize from ethanol (B145695) to yield the pure 7-amino-4-methylcoumarin.

• Yield: 92%[6]

Perkin Reaction

The Perkin reaction is a classical method for the synthesis of α,β-unsaturated carboxylic acids, and it can be adapted to produce coumarins.[7] The synthesis of coumarin itself involves heating salicylaldehyde with acetic anhydride in the presence of a weak base like sodium acetate.[3][8] The mechanism involves the formation of a carbanion from acetic anhydride, which then acts as a nucleophile.[3]

Reaction Mechanism:

Caption: Mechanism of the Perkin Reaction for Coumarin Synthesis.

Experimental Protocol: Synthesis of 3-Arylcoumarins[9]

• Reactant Mixture: In a reaction vessel, combine the substituted salicylaldehyde, the corresponding phenylacetic acid, acetic anhydride, and triethylamine.

• Reaction: Stir the mixture at 120°C.

• Purification: After completion of the reaction, the 3-arylcoumarin product is purified.

• Yields: Moderate to good yields (46–74%) are typically obtained after purification.[9]

Knoevenagel Condensation

The Knoevenagel condensation is a versatile method for carbon-carbon bond formation and is highly effective for synthesizing coumarin derivatives.[10] The reaction involves the condensation of an o-hydroxybenzaldehyde with an active methylene compound, such as a malonic ester or ethyl acetoacetate, in the presence of a weak base like piperidine (B6355638).[9][10] This is often followed by an intramolecular cyclization to form the coumarin ring.

Reaction Mechanism:

Caption: Mechanism of the Knoevenagel Condensation for Coumarin Synthesis.

Experimental Protocol: Microwave-Assisted Synthesis of Coumarins[10]

• Reactant Preparation: In an open vessel suitable for microwave irradiation, mix the hydroxyaldehyde (100 mmol), the active methylene compound (110 mmol), and piperidine (2.0 mmol).

• Microwave Irradiation: Place the vessel in a microwave reactor and irradiate. The reaction is typically complete within 1-10 minutes.

• Work-up: The work-up procedure is simplified to the recrystallization of the product from an appropriate solvent.

• Yields: This method generally provides good to excellent yields (often over 70%).[10]

Wittig Reaction

The intramolecular Wittig reaction provides an efficient and often high-yielding route to coumarins under mild conditions.[11] This method typically involves the reaction of a substituted 2-formylphenyl 2-bromoacetate with triphenylphosphine to form a phosphonium (B103445) salt, which then undergoes an intramolecular Wittig reaction to yield the coumarin.[11]

Reaction Mechanism:

Caption: Mechanism of the Intramolecular Wittig Reaction for Coumarin Synthesis.

Experimental Protocol: One-Pot Synthesis of Coumarins in Aqueous Sodium Bicarbonate[11]

• Reaction Setup: A substituted 2-formylphenyl 2-bromoacetate is reacted in a saturated aqueous solution of sodium bicarbonate at ambient temperature.

• Wittig Reaction: The reaction proceeds via an intramolecular Wittig reaction.

• Advantages: This method is noted for its benign reaction conditions, easy work-up, good overall yield, and short reaction time.[11]

References

• 1. jk-sci.com [jk-sci.com]
• 2. researchgate.net [researchgate.net]
• 3. Coumarin Synthesis: Key Methods, Mechanisms & Exam Tips [vedantu.com]
• 4. benchchem.com [benchchem.com]
• 5. Pechmann condensation - Wikipedia [en.wikipedia.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. organicreactions.org [organicreactions.org]
• 8. sciforum.net [sciforum.net]
• 9. Recent Advances in the Synthesis of Coumarin Derivatives from Different Starting Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Coumarins: Fast Synthesis by the Knoevenagel Condensation under Microwave Irradiation. [ch.ic.ac.uk]
• 11. A practical one-pot synthesis of coumarins in aqueous sodium bicarbonate via intramolecular Wittig reaction at room temperature - RSC Advances (RSC Publishing) [pubs.rsc.org]

Validating HPLC Methods for Troxerutin Analysis: A Guide to ICH Compliance

For researchers, scientists, and drug development professionals, ensuring the reliability and accuracy of analytical methods is paramount. When it comes to quantifying troxerutin (B1681598), a key flavonoid with vasoprotective properties, High-Performance Liquid Chromatography (HPLC) is a widely used and robust technique.[1][2] However, to ensure the integrity of the generated data, the HPLC method must be rigorously validated according to the guidelines set forth by the International Council for Harmonisation (ICH).[3][4] This guide provides a comprehensive comparison of the essential validation parameters as per ICH Q2(R1) guidelines, complete with experimental protocols and performance data to facilitate the validation of your HPLC method for troxerutin.

Comparison of HPLC Method Validation Parameters for Troxerutin

The validation of an analytical procedure is the process of demonstrating that it is suitable for its intended purpose.[5][6] For an HPLC method for troxerutin, this involves evaluating a series of performance characteristics. The following tables summarize the key validation parameters, their objectives, and typical acceptance criteria as stipulated by ICH guidelines.

Table 1: Core Validation Parameters for Troxerutin HPLC Method

Validation Parameter	Objective	Typical Acceptance Criteria as per ICH Q2(R1)
Specificity	To ensure that the signal measured is unequivocally from troxerutin, without interference from excipients, impurities, or degradation products.[4][7][8]	The troxerutin peak should be well-resolved from other components. Peak purity analysis (e.g., using a photodiode array detector) should show no signs of co-elution.
Linearity	To demonstrate a proportional relationship between the concentration of troxerutin and the analytical response (peak area) over a specified range.[5][8]	Correlation coefficient (r²) ≥ 0.999.[3] The y-intercept of the regression line should be close to zero.
Range	To define the upper and lower concentrations of troxerutin for which the method is demonstrated to be accurate, precise, and linear.[9][10]	Typically 80% to 120% of the test concentration for assay and a wider range for content uniformity and dissolution testing.[11]
Accuracy	To determine the closeness of the test results to the true value.[4][5]	For drug substance: 98.0% to 102.0% recovery. For drug product: 97.0% to 103.0% recovery.
Precision	To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.[5][6]	Repeatability (Intra-day): RSD ≤ 2%. Intermediate Precision (Inter-day): RSD ≤ 2%.
Detection Limit (LOD)	The lowest amount of troxerutin in a sample that can be detected but not necessarily quantitated as an exact value.	Typically determined by the signal-to-noise ratio (S/N) of 3:1.
Quantitation Limit (LOQ)	The lowest amount of troxerutin in a sample that can be quantitatively determined with suitable precision and accuracy.[11]	Typically determined by the signal-to-noise ratio (S/N) of 10:1.
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.[5]	The system suitability parameters should remain within acceptable limits, and the results should not be significantly affected by the variations.
System Suitability	To ensure that the chromatographic system is adequate for the intended analysis.	Tailing factor: ≤ 2.0. Theoretical plates: > 2000. Relative Standard Deviation (RSD) of replicate injections: ≤ 2.0%.

Experimental Protocols for HPLC Method Validation

The following protocols provide a detailed methodology for validating an HPLC method for the quantification of troxerutin.

Chromatographic Conditions

A typical HPLC system for troxerutin analysis would consist of a pump, an autosampler, a column oven, and a UV-Vis or photodiode array (PDA) detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size[3][7]

• Mobile Phase: A mixture of an aqueous buffer (e.g., 0.02M Potassium Dihydrogen Orthophosphate, pH adjusted) and organic solvents like acetonitrile (B52724) and methanol. A common ratio is Acetonitrile:Methanol:Buffer (25:10:65 v/v/v).[3]

• Flow Rate: 1.0 mL/min[3]

• Column Temperature: 30 °C[3]

• Detection Wavelength: 254 nm or 356 nm[3][7]

• Injection Volume: 20 µL

Validation Experiments

a. Specificity:

• Prepare and inject a blank (mobile phase), a standard solution of troxerutin, a sample solution, and placebo solution (if applicable).

• Conduct forced degradation studies by exposing troxerutin to acidic, basic, oxidative, thermal, and photolytic stress conditions.[3]

• Analyze the stressed samples and ensure that the troxerutin peak is well-separated from any degradation product peaks.

b. Linearity:

• Prepare a series of at least five standard solutions of troxerutin over the desired concentration range (e.g., 10-100 µg/mL).[3]

• Inject each concentration in triplicate.

• Plot a calibration curve of the mean peak area against the concentration and perform a linear regression analysis.

c. Accuracy:

• Perform recovery studies by spiking a placebo or a pre-analyzed sample with known amounts of troxerutin at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare and analyze these samples in triplicate.

• Calculate the percentage recovery for each level.

d. Precision:

• Repeatability (Intra-day precision): Analyze six replicate preparations of a standard solution at 100% of the test concentration on the same day and by the same analyst.[9]

• Intermediate Precision (Inter-day precision): Repeat the repeatability study on a different day, with a different analyst, or on a different instrument.

• Calculate the Relative Standard Deviation (RSD) for the results of both studies.

e. Limit of Detection (LOD) and Limit of Quantitation (LOQ):

• These can be determined based on the standard deviation of the response and the slope of the calibration curve or by the signal-to-noise ratio.

• For the S/N method, inject solutions of decreasing concentrations of troxerutin to determine the concentrations that yield S/N ratios of approximately 3:1 for LOD and 10:1 for LOQ.

f. Robustness:

• Introduce small, deliberate variations to the method parameters, such as:

  • Flow rate (e.g., ± 0.1 mL/min)

  • Column temperature (e.g., ± 2 °C)

  • Mobile phase composition (e.g., ± 2% organic phase)

  • Detection wavelength (e.g., ± 2 nm)

• Analyze a standard solution under each varied condition and evaluate the impact on system suitability parameters and the assay results.

Workflow for HPLC Method Validation

The following diagram illustrates the logical workflow of the HPLC method validation process for troxerutin as per ICH guidelines.

Caption: Logical workflow for HPLC method validation of troxerutin.

By following this comprehensive guide, researchers and analysts can confidently validate their HPLC methods for troxerutin, ensuring compliance with ICH guidelines and generating reliable, high-quality data for their research and drug development endeavors.

References

• 1. Validation of a High-Performance Liquid Chromatography with Photodiode Array Detection Method for the Separation and Quantification of Antioxidant and Skin Anti-Aging Flavonoids from Nelumbo nucifera Gaertn. Stamen Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A New and Fast HPLC Method for Determination of Rutin, Troxerutin, Diosmin and Hesperidin in Food Supplements Using Fused-Core Column Technology | Masaryk University [muni.cz]
• 3. benchchem.com [benchchem.com]
• 4. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 5. actascientific.com [actascientific.com]
• 6. ajpaonline.com [ajpaonline.com]
• 7. scielo.br [scielo.br]
• 8. youtube.com [youtube.com]
• 9. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 10. database.ich.org [database.ich.org]
• 11. database.ich.org [database.ich.org]

Troxerutin in Hemorrhoidal Disease: A Comparative Analysis of Combination Therapy Versus Monotherapy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hemorrhoidal disease is a common anorectal condition characterized by symptoms such as bleeding, pain, and itching. Pharmacological intervention often includes the use of phlebotonics, a class of drugs that improve venous tone and reduce capillary permeability. Troxerutin (B1681598), a flavonoid derivative of rutin, is a well-established phlebotonic agent known for its vasoprotective, anti-inflammatory, and antioxidant properties.[1][2] It is believed to alleviate hemorrhoidal symptoms by strengthening blood vessel walls, reducing edema, and improving microcirculation.[1] To enhance its therapeutic effects, troxerutin is frequently used in combination with other active compounds. This guide provides a comparative overview of troxerutin combination therapies versus the theoretical efficacy of troxerutin monotherapy for the treatment of hemorrhoids, based on available clinical data.

Experimental Protocols

The methodologies of key clinical trials investigating troxerutin-containing combination therapies for hemorrhoids are detailed below.

Study 1: Troxerutin and Carbazochrome (B1668341) Combination

• Objective: To assess the efficacy and safety of a combination of troxerutin and carbazochrome in patients with acute uncomplicated hemorrhoids.[3][4][5]

• Study Design: A multicenter, double-blind, randomized controlled trial.[3][4][5]

• Patient Population: Patients diagnosed with acute uncomplicated hemorrhoids.

• Treatment Arms:

  • Combination Group: Intramuscular administration of an ampoule containing 150 mg of troxerutin and 1.5 mg of carbazochrome, twice daily for one week.[3][5]

  • Control Group: Intramuscular administration of an ampoule containing carbazochrome alone, twice daily for one week.[3][5]

• Efficacy Assessment: Evaluation of subjective symptoms (e.g., pain, discomfort) and objective signs (e.g., proctorrhage, proctitis, anal prolapse) of hemorrhoids.[5]

Study 2: Flavonoid Mixture (Diosmin, Troxerutin, Hesperidin)

• Objective: To evaluate the efficacy of a flavonoid mixture in treating acute hemorrhoidal crisis.[6]

• Study Design: A prospective, randomized, triple-blind, placebo-controlled trial.[6]

• Patient Population: 134 consecutive patients experiencing an acute hemorrhoidal crisis.[6]

• Treatment Arms:

  • Group A (Flavonoid Mixture): Oral administration of a mixture of diosmin (B1670713), troxerutin, and hesperidin.[6]

  • Group B (Placebo): Oral administration of a placebo.[6]

• Efficacy Assessment: Recording of main symptoms (pain, bleeding), use of oral painkillers, and the Bristol stool scale score at scheduled visits. The presence of edema, prolapse, and thrombosis was also recorded.[6]

Study 3: Flavonoid Mixture (Diosmin, Troxerutin, Rutin, Hesperidin, Quercetin)

• Objective: To assess the efficacy of a new flavonoid mixture in reducing bleeding from I-III degree hemorrhoidal disease.[7]

• Study Design: A double-blind, multicenter, prospective comparative study.[7]

• Patient Population: 154 consecutive patients with I-III degree hemorrhoidal disease.[7]

• Treatment Arms:

  • Study Group (SG): Oral administration of a mixture of diosmin, troxerutin, rutin, hesperidin, and quercetin.[7]

  • Control Group (CG): Oral administration of a mixture of diosmin in combination with hesperidin, diosmetin, isoroifolin, and linarin (B1675465) in a purified micronized fraction.[7]

• Efficacy Assessment: Assessment of bleeding, number of pathological piles, and Golligher's grade at each scheduled visit.[7]

Data Presentation

The following tables summarize the quantitative data from the aforementioned clinical trials.

Table 1: Efficacy of Troxerutin and Carbazochrome Combination vs. Carbazochrome Monotherapy[5]

Efficacy Parameter	Combination Therapy (Troxerutin + Carbazochrome)	Control (Carbazochrome Alone)	p-value
Symptom Scores
Anal Discomfort	Significant Decrease	Significant Improvement (p=0.05)	<0.001
Spontaneous Pain	Significant Decrease	Significant Improvement (p=0.05)	<0.001
Pain on Defecation	Significant Decrease	No Significant Change	<0.001
Anal Tenesmus	Significant Decrease	No Significant Change	<0.001
Objective Signs
Local Hemorrhage	Significant Reduction	No Alteration	<0.001
Inflammation	Significant Reduction	No Alteration	<0.0001
Anal Prolapse	Some Amelioration	No Alteration	Not Specified
Local Anesthetic Use	Significant Decrease	No Significant Change	<0.01

Data extracted from a study comparing the combination to carbazochrome alone, not troxerutin alone.

Table 2: Efficacy of Flavonoid Mixture (Diosmin, Troxerutin, Hesperidin) vs. Placebo[6]

Efficacy Parameter	Flavonoid Mixture (Group A)	Placebo (Group B)	Statistical Significance
Symptom Improvement (after 12 days)
Pain	Significant Decrease	No Significant Change	Significant
Bleeding	Significant Decrease	No Significant Change	Significant
Persistence of Edema and Thrombosis	Significant Decrease	No Significant Change	Significant
Painkiller (Paracetamol) Use (after 6 days)	Significantly Lower	Higher	Significant

Table 3: Efficacy of Flavonoid Mixture (with Troxerutin) vs. Another Flavonoid Mixture[7]

Efficacy Parameter	Study Group (Diosmin, Troxerutin, Rutin, Hesperidin, Quercetin)	Control Group (Purified Micronized Flavonoid Fraction)	Statistical Significance
Bleeding Improvement
After 1 month	79.5%	80.2%	Not Significant
After 6 months	70.5%	75%	Not Significant
Patient Satisfaction (after 6 months)	4.05 (Higher)	3.25 (Lower)	p = 0.003

Signaling Pathways and Experimental Workflow

Proposed Signaling Pathway of Troxerutin and Combination Flavonoids in Hemorrhoids

Caption: Proposed mechanism of troxerutin combinations in hemorrhoids.

Typical Experimental Workflow for a Clinical Trial

Caption: A typical workflow for a hemorrhoid clinical trial.

Discussion and Conclusion

The available evidence strongly suggests that troxerutin in combination with other flavonoids or hemostatic agents is effective in managing the symptoms of hemorrhoidal disease.[7] Combination therapies have demonstrated significant improvements in pain, bleeding, edema, and overall patient satisfaction when compared to placebo or other active treatments.[7] The rationale for these combinations lies in the synergistic effects of the individual components, which target multiple aspects of hemorrhoid pathophysiology, including venous insufficiency, inflammation, and capillary fragility.

However, the critical gap in the literature is the absence of robust clinical trials directly comparing these combination therapies with troxerutin monotherapy. Without such data, it is difficult to definitively quantify the added benefit of the combination partners over troxerutin alone. While the evidence for the efficacy of flavonoid combinations is compelling, the specific contribution of each component, including troxerutin, within these mixtures is not fully elucidated in the presented studies.

Future research should prioritize well-designed, randomized controlled trials that include a troxerutin monotherapy arm. This would provide the necessary data to ascertain the true value of combination therapies and to guide evidence-based treatment decisions for patients with hemorrhoidal disease. Such studies would also help in optimizing the composition and dosage of these combination products for maximum therapeutic benefit.

References

• 1. caringsunshine.com [caringsunshine.com]
• 2. What is Troxerutin used for? [synapse.patsnap.com]
• 3. Double-blind, randomized clinical trial of troxerutin-carbazochrome in patients with hemorrhoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] Double-blind, randomized clinical trial of troxerutin-carbazochrome in patients with hemorrhoids. | Semantic Scholar [semanticscholar.org]
• 5. europeanreview.org [europeanreview.org]
• 6. Flavonoids mixture (diosmin, troxerutin, hesperidin) in the treatment of acute hemorrhoidal disease: a prospective, randomized, triple-blind, controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Flavonoid mixture (diosmin, troxerutin, rutin, hesperidin, quercetin) in the treatment of I-III degree hemorroidal disease: a double-blind multicenter prospective comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]

"in vivo comparison of different coumarin derivatives' bioactivity"

Coumarin (B35378) and its derivatives represent a versatile class of compounds with a broad spectrum of biological activities. Extensive in vivo research has demonstrated their potential as anticancer, anti-inflammatory, and anticoagulant agents. This guide provides a comparative overview of the bioactivity of different coumarin derivatives, supported by experimental data, detailed protocols, and mechanistic diagrams to aid researchers and drug development professionals.

Comparative Bioactivity Data

The following tables summarize the in vivo bioactivity of various coumarin derivatives based on key performance indicators from recent studies.

Anticancer Activity

Compound/Derivative	Animal Model	Dosage	Key Findings	Reference
7-Isopentenyloxycoumarin (UMB-07)	Ehrlich ascites carcinoma in mice	25 and 50 mg/kg	Reduced tumor volume and total viable cancer cells. LD50 estimated at ~1000 mg/kg.[1]	[1]
TCH-5C	Nude mouse model with breast cancer cells	5 µM (in vitro)	In vivo, significantly smaller and lighter tumors compared to control. Reduced serum VEGF levels.[2]	[2]
(E)-2-((3-benzyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy)-N'-(1-(4-bromophenyl)ethylidene)acetohydrazide	Not specified in abstract	IC50 = 8.5 µM (MDA-MB-231 cells)	Potent cytotoxicity against triple-negative breast cancer cells.[3]	[3]
Coumarin-3-carboxamide derivative 3i	MDA-MB-231 xenograft in mice	Not specified in abstract	Inhibited cell proliferation, colony formation, and migration in vitro.[4]	[4]

Anti-inflammatory Activity

Compound/Derivative	Animal Model	Key Findings	Reference
Various coumarin Mannich bases (Compound 10 most active)	Carrageenan-induced hind paw edema in rats; Freund's adjuvant-induced arthritis in rats	Inhibited paw edema and significantly suppressed adjuvant-induced arthritis.[5][6]	[5][6]
Ester derivatives of coumarin (Compound 6 most comparable to standard)	Formalin-induced hind paw edema in rats	Showed improved anti-inflammatory activity compared to the parent compound; compound 6 had comparable activity to Celecoxib.[7]	[7]
Paracetamol modified coumarins (6-chloro and 6-methoxy derivatives)	Carrageenan-induced edema in rats	Demonstrated significant anti-inflammatory effects.[8]	[8]

Anticoagulant Activity

Compound/Derivative	Animal Model	Key Findings (Prothrombin Time - PT)	Reference
4-(3-bromo-phenyl)-6-(4-hydroxy-2-oxo-2H-chromene-3-yl)-2-oxo-1,2-dihydro-pyridine-3-carbonitrile (Compound 4)	Male mice (Mus musculus swiss albino)	Higher anticoagulant activity (PT = 21.30s) than warfarin (B611796) (PT = 14.60s). Associated with toxicity.[9]	[9]
6-(4-hydroxy-2-oxo-2H-chromene-3-yl)-4-(3-nitro-phenyl)-2-oxo-1,2-dihydropyridin-3-carbonitrile (Compound 3)	Male mice (Mus musculus swiss albino)	Increased PT compared to saline control and other derivatives.[9]	[9]
Methylated coumarins with an alkylaminohydroxypropoxy side chain	Rats	Caused a significant increase in bleeding and clotting time compared to warfarin.[10]	[10]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are protocols for key in vivo experiments cited in the comparison.

In Vivo Anticancer Assay: Ehrlich Ascites Carcinoma Model

This model is used to evaluate the in vivo antitumor activity of compounds like 7-isopentenyloxycoumarin (UMB-07).[1]

• Animal Model: Swiss albino mice are typically used.

• Tumor Induction: Mice are inoculated intraperitoneally with Ehrlich ascites carcinoma cells.

• Treatment: Following tumor cell inoculation, treatment with the coumarin derivative (e.g., UMB-07 at 12.5, 25, or 50 mg/kg, intraperitoneally) or a control vehicle is initiated and continued for a specified period (e.g., 9 days). A positive control group treated with a standard anticancer drug like 5-fluorouracil (B62378) may be included.

• Evaluation of Antitumor Activity: At the end of the treatment period, animals are euthanized, and the ascitic fluid is collected to determine tumor volume and the total number of viable tumor cells.

• Toxicity Assessment: Toxicity is evaluated by monitoring animal weight, behavioral changes, and through hematological and biochemical analysis of blood samples, as well as histological examination of major organs.

In Vivo Anti-inflammatory Assay: Carrageenan-Induced Paw Edema

This is a standard model to screen for acute anti-inflammatory activity of novel compounds.[5][11]

• Animal Model: Wistar or Sprague-Dawley rats are commonly used.

• Baseline Measurement: The initial volume of the rat's hind paw is measured using a plethysmometer.

• Compound Administration: The test coumarin derivatives, a control vehicle (e.g., saline), and a standard anti-inflammatory drug (e.g., indomethacin) are administered orally or intraperitoneally.

• Induction of Inflammation: After a set time (e.g., 1 hour) to allow for drug absorption, a sub-plantar injection of carrageenan solution (e.g., 1% in saline) is given into the right hind paw.

• Measurement of Edema: The paw volume is measured again at various time points after the carrageenan injection (e.g., 1, 2, 3, and 4 hours).

• Calculation of Inhibition: The percentage of edema inhibition is calculated for each group relative to the control group.

In Vivo Anticoagulant Assay: Prothrombin Time (PT)

The PT test measures the time it takes for blood plasma to clot and is a key indicator of the efficacy of anticoagulants that interfere with the vitamin K-dependent clotting factors.[9]

• Animal Model: Male mice are used for this assay.

• Compound Administration: The synthesized coumarin derivatives, a control (saline), and a standard anticoagulant (warfarin) are administered to different groups of mice.

• Blood Collection: After a specified period, blood is collected from the mice via cardiac puncture and transferred to tubes containing an anticoagulant like sodium citrate (B86180) to prevent immediate clotting.

• Plasma Preparation: The blood samples are centrifuged to separate the plasma.

• Prothrombin Time Measurement: A warmed thromboplastin (B12709170) reagent is added to the plasma sample, and the time taken for a clot to form is measured in seconds. This is the prothrombin time.

• Comparison: The PT values of the test compounds are compared with those of the control and warfarin-treated groups to determine their relative anticoagulant potency.

Mechanistic Insights and Signaling Pathways

The bioactivity of coumarin derivatives stems from their interaction with various cellular signaling pathways. For instance, the anticancer effects of some derivatives are linked to the inhibition of angiogenesis through the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) signaling pathway.

Caption: Inhibition of the VEGFR-2 signaling cascade by certain coumarin derivatives.

The anti-inflammatory properties of many coumarins are attributed to their ability to suppress the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway, which is a key regulator of pro-inflammatory cytokine production.

Caption: General experimental workflow for in vivo evaluation of anticancer activity.

References

• 1. researchgate.net [researchgate.net]
• 2. A Review on Anti-Tumor Mechanisms of Coumarins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis and antiinflammatory activity of coumarin derivatives. | Semantic Scholar [semanticscholar.org]
• 7. Synthesis, In-vivo and In-vitro Anti-inflammatory Evaluation of some Novel Coumarin Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Natural and Synthetic Coumarins with Effects on Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jjbs.hu.edu.jo [jjbs.hu.edu.jo]
• 10. Antagonists of Vitamin K—Popular Coumarin Drugs and New Synthetic and Natural Coumarin Derivatives [mdpi.com]
• 11. Bot Verification [rasayanjournal.co.in]

A Comparative Guide to the Cross-Validation of Analytical Methods for Troxerutin Quantification

This guide provides a detailed comparison of Reverse Phase High-Performance Liquid Chromatography (RP-HPLC) and Ultraviolet-Visible (UV-Vis) Spectrophotometry for the quantification of troxerutin (B1681598). The objective is to facilitate the cross-validation of these analytical methods by presenting their performance characteristics, supported by experimental data from various validation studies. This information is crucial for researchers, scientists, and drug development professionals to ensure data integrity and consistency when transferring methods or employing multiple analytical techniques.

Cross-validation of analytical methods is the process of verifying that a validated method produces consistent and reliable results when compared to another validated method.[1][2] This is essential for ensuring inter-laboratory reproducibility and supporting regulatory compliance.[1]

Quantitative Performance Data

The performance of RP-HPLC and UV-Vis spectrophotometry for troxerutin quantification is summarized below, with key validation parameters stipulated by the International Council for Harmonisation (ICH) guidelines.[3]

Table 1: Comparison of Validation Parameters for Troxerutin Quantification

Validation Parameter	RP-HPLC Method	UV-Vis Spectrophotometry
Linearity Range	5 - 25 µg/mL[3][4]	5 - 40 µg/mL[3][4][5]
Correlation Coefficient (r²)	> 0.999[3]	0.9996[3][4]
Limit of Detection (LOD)	0.5 µg/mL[3][6]	0.2628 µg/mL[3][4]
Limit of Quantification (LOQ)	1 µg/mL[3][6]	0.7966 µg/mL[3][4]
Accuracy (% Recovery)	98 - 102%[3][6]	101.69%[3][4]
Precision (% RSD)	< 2%[3]	< 2%[3]

Table 2: Chromatographic and Spectrophotometric Conditions

Parameter	RP-HPLC Method	UV-Vis Spectrophotometry
Stationary Phase/Column	Enable C18G (250x4.6 mm; 5µ)[3]	Not Applicable
Mobile Phase	Acetonitrile:Methanol (B129727):0.02M KH₂PO₄ buffer (pH 4) (25:10:65 v/v)[3][7]	0.1M Acetic Acid[3][4][5]
Flow Rate	0.5 mL/min[3]	Not Applicable
Detection Wavelength (λmax)	210 nm[3]	348 nm[3][4][5]
Retention Time	6.69 min[3]	Not Applicable

Experimental Protocols

Detailed methodologies for the RP-HPLC and conventional UV-Vis spectrophotometric methods are provided below.

RP-HPLC Method

This method offers rapid and precise quantification of troxerutin.[3]

• Preparation of Standard Stock Solution: Accurately weigh 25 mg of troxerutin reference standard and transfer it to a 25 mL volumetric flask. Dissolve in a minimal amount of methanol and dilute to volume with methanol to obtain a concentration of 1000 µg/mL. From this stock solution, prepare working standards in the range of 62.5 - 250 µg/mL by diluting with the mobile phase.[3]

• Chromatographic Conditions:

  • Column: Enable C18G (250x4.6 mm; 5µ)[3]

  • Mobile Phase: A mixture of acetonitrile, methanol, and 0.02M KH₂PO₄ buffer (pH adjusted to 4) in the ratio of 25:10:65 v/v.[3][7]

  • Flow Rate: 0.5 mL/min[3]

  • Injection Volume: 20 µL[3]

  • Detection: UV detection at 210 nm[3]

  • Column Temperature: Ambient[3]

• Sample Preparation (for tablet dosage forms):

  • Weigh and finely powder 20 tablets.

  • Transfer a quantity of powder equivalent to 500 mg of troxerutin into a 100 mL volumetric flask.

  • Add about 70 mL of the mobile phase and sonicate for 15 minutes to dissolve the drug.

  • Dilute to volume with the mobile phase and filter through a 0.45 µm membrane filter.

  • Further dilute the filtrate with the mobile phase to obtain a final concentration within the linearity range.[3]

• Validation Parameters: Linearity is determined by plotting a calibration curve of peak area versus concentration. Accuracy is assessed by recovery studies, and precision is determined by the relative standard deviation (%RSD) of replicate measurements.[7]

UV-Vis Spectrophotometric Method

This method is a simpler and more cost-effective alternative for troxerutin quantification.[3][5]

• Preparation of Standard Stock Solution: Accurately weigh 25 mg of troxerutin and dissolve it in 100 mL of 0.1M acetic acid to get a concentration of 250 µg/mL. From this stock solution, prepare a series of dilutions ranging from 5-40 µg/mL using 0.1M acetic acid.[3]

• Spectrophotometric Conditions:

  • Solvent: 0.1M Acetic Acid[3][5]

  • Wavelength of Maximum Absorbance (λmax): 348 nm[3][4][5]

  • Blank: 0.1M Acetic Acid[3][5]

• Sample Preparation (for tablet dosage forms):

  • Weigh and powder 20 tablets.

  • Transfer an amount of powder equivalent to 25 mg of troxerutin to a 100 mL volumetric flask.

  • Add 70 mL of 0.1M acetic acid, sonicate for 15 minutes, and then dilute to the mark with the same solvent.

  • Filter the solution through Whatman filter paper.

  • Dilute the filtrate with 0.1M acetic acid to obtain a concentration within the Beer-Lambert law range.[3]

• Validation Parameters: Linearity is determined by plotting absorbance values versus the corresponding concentrations. Accuracy is assessed by recovery studies.[3]

Visualizations

The following diagrams illustrate the experimental workflows and the logical relationship for the cross-validation of the described analytical methods.

Cross-validation workflow for troxerutin analysis.

Experimental workflow for RP-HPLC analysis of troxerutin.

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. Cross-validation (analytical chemistry) - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. scispace.com [scispace.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Personal protective equipment for handling Venalot

This guide provides crucial safety and logistical information for laboratory professionals, including researchers, scientists, and drug development experts, who handle Venalot. Adherence to these procedural steps is vital for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE) for Handling Venalot

When handling Venalot, which contains the active ingredients Coumarin and Troxerutin, a comprehensive approach to personal protection is necessary to minimize exposure and ensure safety. The following table summarizes the required PPE based on the potential hazards identified for its components.

Hazard Classification	Required Personal Protective Equipment
Toxic if Swallowed (Coumarin)	Standard laboratory coat, Safety glasses with side shields, Nitrile gloves
May Cause an Allergic Skin Reaction (Coumarin)	Nitrile gloves, Laboratory coat
Causes Skin Irritation (Troxerutin)	Nitrile gloves, Laboratory coat
Causes Serious Eye Irritation (Troxerutin)	Safety glasses with side shields or chemical splash goggles
May Cause Respiratory Irritation (Troxerutin)	Use in a well-ventilated area or with a fume hood. If dust is generated, a NIOSH-approved respirator may be required.

Experimental Protocols: Safe Handling and Disposal

Handling Procedures:

• Engineering Controls: Handle Venalot in a well-ventilated area to minimize inhalation of any dust or aerosols. For procedures that may generate dust, the use of a chemical fume hood is recommended.

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear safety glasses with side shields or chemical splash goggles to protect against eye contact.[1]

  • Hand Protection: Wear nitrile gloves to prevent skin contact.[1][2][3] Change gloves immediately if they become contaminated.

  • Body Protection: A standard laboratory coat should be worn to protect street clothing.

• Hygiene Practices: Wash hands thoroughly with soap and water after handling Venalot and before eating, drinking, or smoking.[1][3]

Disposal Plan:

The preferred method for the disposal of unused or expired Venalot is through a certified drug take-back program.[4][5][6] These programs ensure that the medication is disposed of in an environmentally sound manner.

If a take-back program is not accessible, follow these steps for disposal in household trash:

• Do Not Crush Tablets: Leave the tablets in their solid form.[7]

• Mix with an Undesirable Substance: Combine the unused tablets with an unpalatable substance such as used coffee grounds, dirt, or cat litter.[4][5] This makes the medication less appealing to children and pets.

• Seal in a Container: Place the mixture in a sealable plastic bag or other container to prevent leakage.[4][5]

• Dispose of in Trash: Throw the sealed container into the household trash.

• Remove Personal Information: Before disposing of the original packaging, be sure to remove or obscure all personal information from the label to protect your privacy.[4]

Note: Do not flush Venalot down the toilet unless specifically instructed to do so by the manufacturer or a healthcare professional, as this can have a negative impact on the environment.[5]

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate Personal Protective Equipment when handling Venalot.

Caption: Workflow for selecting appropriate PPE for handling Venalot.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. carlroth.com [carlroth.com]
• 3. Coumarin - Safety Data Sheet [chemicalbook.com]
• 4. fda.gov [fda.gov]
• 5. dea.gov [dea.gov]
• 6. How to Dispose of Unused Medicine Responsibly to Protect the Environment | Pfizer [pfizer.com]
• 7. How and when to get rid of unused medicines: MedlinePlus Medical Encyclopedia [medlineplus.gov]